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  • Product: 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole
  • CAS: 4871-22-1

Core Science & Biosynthesis

Foundational

A Technical Guide to the Synthesis and Characterization of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Thiazole Scaffold The 1,3-thiazole ring is a prominent heterocyclic scaffold that serves as a cornerstone in...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Thiazole Scaffold

The 1,3-thiazole ring is a prominent heterocyclic scaffold that serves as a cornerstone in medicinal chemistry. Compounds incorporating this moiety exhibit a vast array of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antifungal properties.[1][2][3] The versatility of the thiazole nucleus allows for substitution at various positions, enabling the fine-tuning of pharmacological profiles. The introduction of a hydrazine group at the C2 position is of particular interest, as hydrazones and related derivatives are also well-documented for their broad therapeutic potential.[4][5]

This guide provides a comprehensive overview of the synthesis and detailed structural characterization of a specific derivative, 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. The presence of a bromophenyl group at the C4 position can enhance biological activity, making this compound a valuable target for synthesis and subsequent screening in drug discovery programs.[3] We will explore the causal logic behind the synthetic strategy, present a robust experimental protocol, and detail the analytical workflow required to verify the compound's identity, structure, and purity.

Synthesis: A Mechanistic Approach

The most effective and common route for synthesizing 4-substituted-2-hydrazino-1,3-thiazoles is a variation of the classic Hantzsch thiazole synthesis. This strategy involves the condensation and cyclization of an α-haloketone with thiosemicarbazide. The causality of this pathway is rooted in the electrophilic nature of the α-carbon of the ketone and the nucleophilic character of the sulfur and nitrogen atoms in thiosemicarbazide.

The overall synthetic workflow can be visualized as a two-stage process:

  • Preparation of the α-Haloketone Intermediate: The process begins with the α-bromination of 4-bromoacetophenone to yield the key intermediate, 2-bromo-1-(4-bromophenyl)ethanone. This reaction creates a highly electrophilic carbon adjacent to the carbonyl group, which is essential for the subsequent cyclization.

  • Heterocyclization: The synthesized α-bromoketone is then reacted with thiosemicarbazide. The thiosemicarbazide acts as a dinucleophile, leading to the formation of the five-membered thiazole ring.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction1 Step 1: α-Bromination cluster_reaction2 Step 2: Heterocyclization A 4-Bromoacetophenone R1 2-Bromo-1-(4-bromophenyl)ethanone (α-Haloketone Intermediate) A->R1 Bromine (Br₂) Acetic Acid B Thiosemicarbazide P 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (Final Product) B->P R1->P Reflux in Ethanol Hantzsch-type Condensation

Caption: Overall workflow for the synthesis of the target compound.

Detailed Experimental Protocol: Synthesis

This protocol is designed to be self-validating by incorporating reaction monitoring and a definitive purification step.

Materials and Reagents:

  • 4-Bromoacetophenone

  • Thiosemicarbazide

  • Bromine (Br₂)

  • Glacial Acetic Acid

  • Ethanol (Absolute)

  • Sodium Bicarbonate (NaHCO₃)

  • Ethyl Acetate (for TLC)

  • Hexane (for TLC)

  • Silica Gel TLC plates (with UV indicator)

  • Standard laboratory glassware and magnetic stirrer/hotplate

Part A: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone (Intermediate)

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and dropping funnel, dissolve 4-bromoacetophenone (1.99 g, 10 mmol) in 30 mL of glacial acetic acid.

  • Bromination: Cool the flask in an ice bath. Slowly add a solution of bromine (1.60 g, 10 mmol) in 5 mL of glacial acetic acid dropwise over 30 minutes with continuous stirring. The disappearance of the bromine color indicates its consumption.

  • Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

  • Workup: Pour the reaction mixture slowly into 200 mL of ice-cold water with stirring. The solid product will precipitate.

  • Isolation: Collect the crude solid by vacuum filtration, wash thoroughly with cold water to remove acetic acid, and then with a small amount of cold ethanol.

  • Purification: Recrystallize the crude product from ethanol to yield white crystals of 2-bromo-1-(4-bromophenyl)ethanone. Dry under vacuum.

Part B: Synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (Target Compound)

  • Reaction Setup: To a 100 mL round-bottom flask, add 2-bromo-1-(4-bromophenyl)ethanone (2.78 g, 10 mmol) and thiosemicarbazide (0.91 g, 10 mmol) in 40 mL of absolute ethanol.

  • Cyclization: Heat the mixture to reflux with constant stirring for 4-6 hours.

  • Reaction Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC) with a mobile phase of Ethyl Acetate:Hexane (e.g., 30:70 v/v). The disappearance of the starting materials (ketone) indicates the reaction is proceeding.

  • Workup: After completion, cool the reaction mixture to room temperature. A solid product is expected to precipitate. If not, reduce the volume of the solvent under reduced pressure.

  • Neutralization & Isolation: Add a saturated aqueous solution of sodium bicarbonate to the cooled mixture to neutralize any hydrobromic acid formed during the reaction until the solution is slightly alkaline. Collect the precipitated solid by vacuum filtration.

  • Purification: Wash the crude product with cold water, followed by a small amount of cold ethanol. Recrystallize the solid from ethanol or an ethanol/water mixture to obtain pure 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

Structural Elucidation and Characterization

Confirming the identity and purity of the synthesized compound is a critical step that relies on a suite of analytical techniques. Each method provides a unique piece of structural information, and together they form a comprehensive characterization profile.

Characterization_Workflow cluster_preliminary Preliminary Checks cluster_spectroscopy Spectroscopic Confirmation Start Synthesized Product TLC TLC (Purity Assessment) Start->TLC MP Melting Point (Purity & Identity) Start->MP IR FT-IR (Functional Groups) TLC->IR MP->IR NMR ¹H & ¹³C NMR (Structural Framework) IR->NMR MS Mass Spectrometry (Molecular Weight & Formula) NMR->MS Final Confirmed Structure: 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole MS->Final

Caption: Logical workflow for the analytical characterization.

Characterization Protocols (Brief):

  • Thin-Layer Chromatography (TLC): Dissolve a small sample of the dry product in a suitable solvent (e.g., ethyl acetate). Spot it on a silica gel plate alongside the starting materials. Develop the plate in an appropriate mobile phase (e.g., 30% ethyl acetate in hexane). Visualize under a UV lamp (254 nm). A single spot for the product, with a different Rf value from the starting materials, indicates high purity.

  • Melting Point (MP): Determine the melting point of the purified, dry solid using a calibrated melting point apparatus. A sharp, defined melting range is indicative of a pure compound.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: Record the IR spectrum of the solid product using a KBr pellet or an ATR accessory.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a sample (5-10 mg) in a deuterated solvent (e.g., DMSO-d₆). Record ¹H and ¹³C NMR spectra. The use of DMSO-d₆ is often preferred for compounds with exchangeable NH protons.

  • Mass Spectrometry (MS): Obtain a mass spectrum using an appropriate ionization technique, such as Electrospray Ionization (ESI), to determine the molecular weight.

Data Interpretation and Expected Results

The following table summarizes the expected analytical data for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, which collectively validate its structure.

Analytical Technique Parameter Expected Result/Observation Rationale for Confirmation
Appearance Physical StateYellowish to off-white solid-
Melting Point Range (°C)A sharp, defined range (e.g., 210-214 °C)Purity indicator. Specific values can be found in literature for similar compounds.[1]
TLC Rf ValueSingle spotIndicates the absence of impurities from starting materials.
FT-IR Wavenumber (cm⁻¹)~3300-3100 (N-H stretch), ~1620 (C=N stretch), ~1550 (C=C stretch), ~820 (C-Br stretch)Confirms the presence of the hydrazine (NH-NH₂) and thiazole ring functional groups.[1][3]
¹H NMR Chemical Shift (δ, ppm)~7.6-7.8 (d, 2H, Ar-H), ~7.5-7.7 (d, 2H, Ar-H), ~7.0 (s, 1H, Thiazole C5-H), Exchangeable signals for NH and NH₂Shows the characteristic aromatic splitting pattern of a 1,4-disubstituted benzene ring, the unique singlet for the thiazole proton, and the hydrazine protons.[1][6]
¹³C NMR Chemical Shift (δ, ppm)~170 (Thiazole C2), ~145-150 (Thiazole C4), ~130-135 (Ar-C), ~125-130 (Ar-C), ~105-110 (Thiazole C5)Confirms the carbon skeleton of the entire molecule.
Mass Spec (ESI-MS) m/z[M+H]⁺ at ~270.9 & 272.9Corresponds to the molecular formula C₉H₈BrN₄S. The two peaks of roughly equal intensity are the characteristic isotopic signature of a compound containing one bromine atom (⁷⁹Br and ⁸¹Br).

Potential Applications and Future Outlook

The successful synthesis and characterization of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole provides a valuable molecular scaffold for further investigation in drug development.[3] Given the extensive literature on the biological activities of related thiazole and hydrazone compounds, this molecule is a prime candidate for screening in various assays.[2][4]

Future work could involve:

  • Biological Screening: Evaluating the compound for its antimicrobial, antifungal, or anticancer activity.[6][7]

  • Derivatization: Using the reactive hydrazine group as a handle to synthesize a library of Schiff bases or other derivatives, potentially leading to compounds with enhanced potency or novel mechanisms of action.

  • Computational Studies: Employing molecular docking to predict potential biological targets and guide further derivatization efforts.

This guide provides the foundational chemical knowledge required to produce and validate this promising compound, paving the way for its exploration in the broader scientific community.

References

  • Masoudi, M. (2024). Synthesis and biological evaluation of 2-(2-hydrazinyl) thiazole derivatives with potential antibacterial and antioxidant activity. Journal of Sulfur Chemistry. Available at: [Link]

  • Küçükgüzel, Ş. G., & Rollas, S. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910-1939. Available at: [Link]

  • Masoudi, M. (2024). Supplemental material for "Synthesis and biological evaluation of 2-(2-hydrazinyl) thiazole derivatives as potential antibacterial and antioxidant activity". Figshare. Available at: [Link]

  • Ionuț, I., et al. (2022). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. Molecules, 27(21), 7269. Available at: [Link]

  • Gümüş, F., & Ertürk, A. (2023). Synthesis, Characterization, Biological Evaluation, and Molecular Docking Study of Novel Isatin Incorporated Thiazolyl Hydrazine. Gazi University Journal of Science. Available at: [Link]

  • Sharma, D., et al. (2019). For the synthesis of 4-(4-bromophenyl)thiazol-2-amine derivatives (p1–p10). ResearchGate. Available at: [Link]

  • Shafique, S., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1479. Available at: [Link]

  • Kumar, S., & Singh, P. (2014). A review exploring biological activities of hydrazones. Journal of Pharmacy Research, 8(8). Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2023). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Pharmaceuticals, 16(11), 1599. Available at: [Link]

  • Sharma, D., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 57. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide on the Crystal Structure of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Derivatives: From Synthesis to Supramolecular Architecture and Biological Significance

This guide provides a comprehensive technical overview of the crystal structure of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole derivatives, a class of compounds with significant potential in drug discovery and development...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the crystal structure of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole derivatives, a class of compounds with significant potential in drug discovery and development. We will explore their synthesis, delve into the intricacies of their three-dimensional architecture as revealed by X-ray crystallography, and discuss the implications of their structural features on biological activity. This document is intended for researchers, scientists, and professionals in the field of medicinal chemistry and drug development.

Introduction: The Therapeutic Potential of the Thiazole Scaffold

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2] These include antimicrobial, anti-inflammatory, anticancer, and antitubercular properties.[1] The incorporation of a hydrazino group at the 2-position and a 4-bromophenyl moiety at the 4-position of the thiazole ring gives rise to a unique class of derivatives with promising biological profiles. The bromine atom, in particular, can engage in halogen bonding and other intermolecular interactions, influencing the crystal packing and potentially modulating the binding affinity of these molecules to their biological targets.[2][3] Understanding the precise three-dimensional arrangement of atoms in these molecules through single-crystal X-ray diffraction is paramount for rational drug design and the optimization of their therapeutic properties.[4][5][6]

Synthesis and Crystallization

The synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole derivatives typically follows a well-established synthetic route based on the Hantzsch thiazole synthesis.[7] The general pathway involves the reaction of a thiosemicarbazone with an α-haloketone.

A common synthetic approach is outlined below:

Scheme 1: General Synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Derivatives

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}

Figure 1: Synthetic workflow for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole derivatives.

Experimental Protocol: Synthesis of a Representative Derivative

The following is a representative protocol for the synthesis of a 4-(4-bromophenyl)-2-(2-arylidenehydrazinyl)-1,3-thiazole derivative:

  • Step 1: Synthesis of Thiosemicarbazone: An equimolar mixture of the appropriate aldehyde or ketone and thiosemicarbazide is refluxed in ethanol with a catalytic amount of acetic acid for 2-4 hours. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the precipitated thiosemicarbazone is filtered, washed with cold ethanol, and dried.

  • Step 2: Cyclization to form the Thiazole Ring: The synthesized thiosemicarbazone is then reacted with an equimolar amount of 2-bromo-1-(4-bromophenyl)ethan-1-one in ethanol. The mixture is refluxed for 4-6 hours.[8] The completion of the reaction is again monitored by TLC.

  • Step 3: Isolation and Purification: After cooling, the solid product is filtered, washed with ethanol, and then purified, typically by recrystallization from a suitable solvent such as ethanol or dimethylformamide (DMF), to yield the final 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole derivative.

Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent or solvent mixture (e.g., ethanol, methanol, or chloroform) at room temperature.

Crystal Structure Analysis: A Case Study

Crystallographic Data

The crystallographic data for this representative compound are summarized in the table below.[9][10]

ParameterValue
Chemical FormulaC₂₄H₁₆Br₂FN₃S
Formula Weight570.29
Crystal SystemMonoclinic
Space GroupP2₁/n
a (Å)14.9517(9)
b (Å)5.4857(3)
c (Å)27.9582(17)
β (°)102.434(6)
Volume (ų)2239.4(2)
Z4
Density (calculated) (g/cm³)1.690
Absorption Coefficient (mm⁻¹)3.898
R-factor (%)4.44

Table 1: Crystallographic data for 4-(4-bromophenyl)-2-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole.[9][10]

Molecular Geometry and Conformation

The molecular structure reveals a nearly planar thiazole ring. The dihedral angle between the thiazole ring and the attached 4-bromophenyl ring is a key conformational parameter. In many crystal structures of related compounds, this angle is relatively small, indicating a degree of conjugation between the two ring systems. The dihydropyrazole ring, in this specific example, adopts a non-planar conformation.

digraph "molecular_structure" { graph [fontname="Arial", fontsize=10]; node [shape=plaintext, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

}

Figure 2: Key structural components of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole derivatives.

Intermolecular Interactions and Crystal Packing

The crystal packing of these derivatives is stabilized by a network of intermolecular interactions. Hydrogen bonds are often observed, involving the hydrogen atoms of the hydrazino group and nitrogen or sulfur atoms of adjacent molecules.[3] The presence of the bromine atom facilitates the formation of halogen bonds (C-Br···N or C-Br···S), which are increasingly recognized as important interactions in crystal engineering and drug design. Furthermore, π-π stacking interactions between the aromatic thiazole and bromophenyl rings of neighboring molecules contribute to the overall stability of the crystal lattice.[11]

Structure-Activity Relationship (SAR) and Drug Development Insights

The detailed structural information obtained from X-ray crystallography is invaluable for understanding the structure-activity relationships (SAR) of these compounds.

  • Receptor Binding: The three-dimensional shape of the molecule, along with the spatial distribution of its functional groups, dictates how it will interact with the binding pocket of a biological target, such as an enzyme or a receptor. For instance, thiazole derivatives have been identified as potent inhibitors of human dihydroorotate dehydrogenase (HsDHODH), a therapeutic target for autoimmune diseases.[4][5][6] The crystal structure of these inhibitors in complex with the enzyme reveals key hydrogen bonding and hydrophobic interactions that are crucial for their activity.[4][5]

  • Pharmacokinetic Properties: The crystal structure can also provide insights into the physicochemical properties of the compound, such as solubility and melting point, which in turn influence its pharmacokinetic profile (absorption, distribution, metabolism, and excretion - ADME). A stable crystal lattice with strong intermolecular interactions may lead to lower solubility.

  • Lead Optimization: By understanding the key intermolecular interactions that stabilize the crystal structure and are likely to be important for binding to a biological target, medicinal chemists can rationally design new derivatives with improved potency, selectivity, and pharmacokinetic properties. For example, modifying the substituents on the phenyl ring or the hydrazino group can fine-tune the electronic and steric properties of the molecule to optimize its interactions with the target.

Conclusion

The crystal structure of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole derivatives provides a fundamental understanding of their molecular architecture and supramolecular assembly. This knowledge is a critical component in the modern drug discovery process, enabling a more rational and efficient approach to the design and development of novel therapeutic agents. The interplay of the thiazole core, the 4-bromophenyl group, and the hydrazino linker gives rise to a rich tapestry of intermolecular interactions that govern both the solid-state properties and the biological activity of these promising compounds. Future work in this area will undoubtedly continue to leverage crystallographic insights to unlock the full therapeutic potential of this versatile chemical scaffold.

References

  • Chen, Y., et al. (2015). Design, Synthesis, X-ray Crystallographic Analysis, and Biological Evaluation of Thiazole Derivatives as Potent and Selective Inhibitors of Human Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 58(5), 2347-2363. Available at: [Link]

  • PubMed. (2015). Design, synthesis, X-ray crystallographic analysis, and biological evaluation of thiazole derivatives as potent and selective inhibitors of human dihydroorotate dehydrogenase. PubMed. Available at: [Link]

  • TSI Journals. (2015). synthesis and biological activity of 4-(4-bromophenyl)-2-[4-(arylhydrazono-3- methyl - TSI Journals. TSI Journals. Available at: https://www.tsijournals.com/articles/synthesis-and-biological-activity-of-44bromophenyl24arylhydrazono3-methyl--55bromopyridin2yl-imino45dihydro-pyrazol1yl.pdf
  • American Chemical Society. (2015). Design, Synthesis, X‑ray Crystallographic Analysis, and Biological Evaluation of Thiazole Derivatives as Potent and Selective Inhibitors of Human Dihydroorotate Dehydrogenase. American Chemical Society. Available at: [Link]

  • National Institutes of Health. (n.d.). Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. National Institutes of Health. Available at: [Link]

  • PubMed Central. (n.d.). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. PubMed Central. Available at: [Link]

  • ResearchGate. (n.d.). For the synthesis of 4-(4-bromophenyl)thiazol-2-amine derivatives (p1–p10). ResearchGate. Available at: [Link]

  • PubMed Central. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. PubMed Central. Available at: [Link]

  • Cardiff University. (n.d.). 2-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole, C24H16Br2FN3S. Cardiff University. Available at: [Link]

  • PubMed Central. (n.d.). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. PubMed Central. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Zn(ii) complexes with thiazolyl–hydrazones: structure, intermolecular interactions, photophysical properties, computational study and anticancer activity. CrystEngComm. Available at: [Link]

  • PubMed Central. (n.d.). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. PubMed Central. Available at: [Link]

  • PubMed Central. (2025). Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. PubMed Central. Available at: [Link]

  • ResearchGate. (n.d.). Intermolecular Hydrogen bonding interactions of compound ( ±)–5 h in crystal lattice. ResearchGate. Available at: [Link]

  • MDPI. (n.d.). Intermolecular Interactions in Functional Crystalline Materials: From Data to Knowledge. MDPI. Available at: [Link]

  • Taylor & Francis Online. (2016). Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazole. Journal of Sulfur Chemistry. Available at: [Link]

  • Taylor & Francis Online. (n.d.). Crystal structure, computational insights, and biological activities of thiazole-based hydrazone zinc(II) complexes. Taylor & Francis Online. Available at: [Link]

  • ResearchGate. (2021). The crystal structure of 4-(4-bromophenyl)-2-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole, C24H16Br2FN3S. ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). Synthetic protocol of the 4-phenyl-1,3-thiazole derivatives 4a–e. ResearchGate. Available at: [Link]

  • National Institutes of Health. (n.d.). 2-(4-Bromophenyl)-3-(4-hydroxyphenyl)-1,3-thiazolidin-4-one. National Institutes of Health. Available at: [Link]

  • PubMed Central. (n.d.). 1,3-Thiazole-4-carbonitrile. PubMed Central. Available at: [Link]

  • PubMed Central. (2022). Crystal Structure Analysis of 4-Oxo, 4-hydroxy- and 4-alkyl-7-bromopyrazolo[5,1-c][4][5][6]triazines. PubMed Central. Available at: [Link]

  • PubChemLite. (n.d.). 4-(4-bromophenyl)thiazole (C9H6BrNS). PubChemLite. Available at: [Link]

  • PubChemLite. (n.d.). Thiazole, 4,5-dihydro-2-(4-bromophenyl)- (C9H8BrNS). PubChemLite. Available at: [Link]

  • PubChemLite. (n.d.). 2-chloro-4-(4-bromophenyl)thiazole (C9H5BrClNS). PubChemLite. Available at: [Link]

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Foundational

A Senior Application Scientist's Guide to the Spectral Analysis of Novel Hydrazino-Thiazole Compounds

Preamble: The 'Why' Before the 'How' This guide is structured from a scientist's perspective, prioritizing not just the procedural steps but the underlying logic. We will explore the synergistic application of four key s...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The 'Why' Before the 'How'

This guide is structured from a scientist's perspective, prioritizing not just the procedural steps but the underlying logic. We will explore the synergistic application of four key spectroscopic techniques—FT-IR, NMR, Mass Spectrometry, and UV-Vis—to build an unshakeable structural hypothesis for any new hydrazino-thiazole derivative. The goal is to create a self-validating analytical workflow where each piece of data corroborates the others, leading to absolute structural confidence.

Section 1: The Integrated Analytical Workflow

The structural elucidation of a novel compound is not a linear process but a logical, iterative cycle. Each technique provides a unique piece of the puzzle. An efficient workflow ensures that data from one experiment informs the next, progressively refining our understanding of the molecule's architecture.

G cluster_0 Initial Characterization cluster_1 Primary Spectroscopic Analysis cluster_2 Detailed Structural Elucidation cluster_3 Final Confirmation synthesis Synthesized Compound purity Purity Assessment (TLC, HPLC, mp) synthesis->purity Is it pure? ftir FT-IR Spectroscopy (Functional Groups) purity->ftir ms Mass Spectrometry (Molecular Weight) purity->ms nmr NMR Spectroscopy (¹H, ¹³C, 2D) (Connectivity) ftir->nmr Confirms functional groups ms->nmr Provides M+ integrate Data Integration & Structure Proposal nmr->integrate uv UV-Vis Spectroscopy (Conjugation) uv->integrate confirm Structure Confirmed integrate->confirm

Caption: Integrated workflow for hydrazino-thiazole structural analysis.

Section 2: Fourier-Transform Infrared (FT-IR) Spectroscopy – The Functional Group Fingerprint

FT-IR is our first pass, a rapid and invaluable tool for identifying the key functional groups that define the hydrazino-thiazole class.[3] Its power lies in detecting the characteristic vibrational frequencies of specific bonds.[4]

The Rationale of the KBr Pellet Method

For solid samples, the Potassium Bromide (KBr) pellet method is a gold standard.[5] KBr is chosen for its ionic nature and lack of covalent bonds, which makes it transparent in the mid-infrared range (4000-400 cm⁻¹), ensuring it doesn't contribute interfering signals.[6] Applying immense pressure to a mixture of the sample and KBr creates a transparent, glass-like disc, allowing the spectrometer's IR beam to pass through with minimal scattering.

Experimental Protocol: KBr Pellet Preparation
  • Preparation: Gently grind ~1-2 mg of the dried hydrazino-thiazole compound into a fine powder using an agate mortar and pestle.

  • Mixing: Add ~100-200 mg of spectroscopic grade, desiccated KBr powder. The 1:100 sample-to-matrix ratio is critical for achieving a transparent pellet.[6]

  • Grinding: Briefly but thoroughly mix the sample and KBr by continuing to grind until the mixture is homogeneous.

  • Pressing: Transfer the powder to a pellet-forming die. Place the die in a hydraulic press and apply 7-8 tons of pressure for several minutes, often under vacuum, to form a transparent pellet.

  • Analysis: Carefully remove the pellet and place it in the spectrometer's sample holder for analysis.

Interpreting the Spectrum: Key Bands for Hydrazino-Thiazoles

When analyzing the spectrum, we are looking for a specific constellation of peaks that confirm the presence of our core structure.

Functional GroupExpected Wavenumber (cm⁻¹)Vibration TypeSignificance in Hydrazino-Thiazoles
N-H (Hydrazine) 3100 - 3300StretchConfirms the presence of the crucial hydrazine (-NH) moiety.
C=N (Imine/Hydrazone) 1620 - 1680StretchIndicates the hydrazone linkage, a key part of the molecular backbone.[7]
C=N (Thiazole Ring) 1500 - 1600StretchPart of the aromatic ring fingerprint, confirming the thiazole core.[8]
C-S (Thiazole Ring) 600 - 800StretchA weaker but important band confirming the sulfur-containing heterocycle.
Aromatic C-H 3000 - 3100StretchIndicates protons on the thiazole ring and any other aromatic substituents.

This table summarizes common vibrational frequencies. Exact positions will vary based on substitution and molecular environment.

Section 3: Mass Spectrometry (MS) – The Molecular Weight Gatekeeper

Mass spectrometry provides one of the most definitive pieces of evidence: the molecular weight of the compound. For novel molecules, high-resolution mass spectrometry (HRMS) is essential, providing a mass measurement with enough accuracy to determine the elemental formula.

The Rationale of Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is the premier technique for moderately polar, thermally fragile molecules like many hydrazino-thiazole derivatives.[9] It is a "soft" ionization method, meaning it imparts very little excess energy to the molecule during the ionization process.[10] This minimizes fragmentation and almost always preserves the molecular ion (or, more commonly, a pseudo-molecular ion like [M+H]⁺), which is critical for determining the molecular weight.[9]

Experimental Protocol: ESI-MS Analysis
  • Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile. The solvent must be volatile and capable of supporting ions.

  • Infusion: The solution is infused into the ESI source at a slow, controlled rate via a syringe pump.

  • Ionization: A high voltage is applied to the capillary tip, creating a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase.

  • Analysis: The generated ions (e.g., [M+H]⁺) are guided into the mass analyzer, which separates them based on their mass-to-charge ratio (m/z).

Interpreting the Spectrum: Molecular Ion and Fragmentation

The primary goal is to identify the peak corresponding to the molecular weight. In ESI, this is typically the protonated molecule, [M+H]⁺. The measured m/z value should match the calculated molecular weight of the proposed structure plus the mass of a proton.

While ESI is soft, some fragmentation can be induced (tandem MS or MS/MS) to gain further structural information. Hydrazino-thiazoles often fragment in predictable ways.[11]

G parent [M+H]⁺ (Protonated Molecule) frag1 Loss of R group from hydrazone parent->frag1 m/z loss of R frag2 Cleavage of N-N bond parent->frag2 m/z loss of NHR frag3 Thiazole Ring Opening parent->frag3 Characteristic m/z fragments

Caption: Common ESI-MS fragmentation pathways for hydrazino-thiazoles.

A key fragmentation pathway often involves the cleavage of the N-N bond in the hydrazine linker or the loss of substituents from the thiazole ring.[12] Identifying these fragment ions provides powerful confirmation of the proposed connectivity.[13]

Section 4: Nuclear Magnetic Resonance (NMR) Spectroscopy – The Definitive Structural Blueprint

NMR is the most powerful technique for elucidating the precise structure of an organic molecule. It provides detailed information about the chemical environment, connectivity, and number of protons (¹H NMR) and carbons (¹³C NMR).[2][14]

The Rationale of Sample Preparation

Proper sample preparation is non-negotiable for high-quality NMR data.[15]

  • Deuterated Solvents: Solvents like DMSO-d₆ or CDCl₃ are used because deuterium (²H) resonates at a different frequency from protons (¹H), making the solvent effectively invisible in the ¹H NMR spectrum.[16][17] DMSO-d₆ is often an excellent choice for hydrazino-thiazoles because its polarity helps solubilize the compounds, and its hydrogen-bond accepting nature can slow the exchange of the labile N-H protons, making them more likely to be observed as distinct peaks.[18]

  • Concentration: A concentration of 5-10 mg in 0.6-0.7 mL of solvent is typical for ¹H NMR. A higher concentration (20-50 mg) is often required for the less sensitive ¹³C NMR experiment.[16]

  • Internal Standard: A small amount of Tetramethylsilane (TMS) is often added as an internal standard. Its protons are shielded and appear as a sharp singlet at 0.00 ppm, providing a reliable reference point.[19]

Experimental Protocol: NMR Sample Preparation
  • Weighing: Accurately weigh 5-10 mg of the compound into a clean, dry vial.

  • Dissolution: Add ~0.7 mL of the chosen deuterated solvent (e.g., DMSO-d₆). Vortex or sonicate briefly to ensure complete dissolution.

  • Filtering: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality NMR tube to remove any particulate matter.

  • Capping and Labeling: Cap the NMR tube securely and label it clearly.

Interpreting the Spectra: Assembling the Pieces

The combination of ¹H and ¹³C NMR data allows for a near-complete structural assignment.

¹H NMR: The key is to look for characteristic signals. The proton of the thiazole ring typically appears in the aromatic region (7.51–8.10 ppm).[18] The azomethine proton (-CH=N-) of the hydrazone linkage is also distinctive, usually found further downfield (8.07–9.07 ppm).[18] Most importantly, the N-H proton of the hydrazine group is a key diagnostic signal, often appearing as a broad singlet at a very downfield chemical shift (11.24–11.86 ppm), especially in DMSO-d₆.[18]

¹³C NMR: This spectrum confirms the carbon backbone. The carbon atoms of the thiazole ring have characteristic shifts, as does the azomethine carbon. This data complements the ¹H NMR and confirms the number of unique carbon environments.

Proton / Carbon TypeTypical ¹H Chemical Shift (ppm)Typical ¹³C Chemical Shift (ppm)Notes
-NH- (Hydrazine) 11.0 - 12.5-Broad singlet, exchangeable with D₂O. Position is highly solvent dependent.
-CH=N- (Azomethine) 8.0 - 9.1140 - 155Confirms the hydrazone E/Z isomerism may lead to multiple signals.
Thiazole C5-H 7.5 - 8.1115 - 125Position depends heavily on substituents at C4.
Aromatic C-H 7.0 - 8.5120 - 140Signals from other attached aromatic rings.
Thiazole C2 -160 - 175Carbon attached to two heteroatoms, highly deshielded.
Thiazole C4 -145 - 155Varies with substitution.

This table provides representative chemical shift ranges observed in DMSO-d₆. Actual values are highly dependent on the specific molecular structure and substituents.[18][20]

Section 5: UV-Visible Spectroscopy – Probing the Electronic System

While not a primary tool for structure determination, UV-Vis spectroscopy provides valuable confirmatory evidence about the electronic nature of the molecule, specifically the extent of its conjugated π-system.[21]

The Rationale of UV-Vis Analysis

Hydrazino-thiazole compounds contain multiple double bonds and lone pairs, forming a conjugated system. UV-Vis spectroscopy measures the energy required to promote an electron from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO).[22] The wavelength of maximum absorbance (λ_max) is inversely related to this energy gap; a more extended conjugated system results in a smaller energy gap and a longer λ_max, shifting the absorbance towards the visible region.[23]

Experimental Protocol: UV-Vis Spectrum Acquisition
  • Solvent Selection: Choose a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) that completely dissolves the compound.

  • Sample Preparation: Prepare a very dilute solution (typically in the micromolar range) to ensure the absorbance falls within the linear range of the detector (ideally A < 1).

  • Blanking: Run a baseline spectrum using a cuvette filled only with the solvent to subtract any background absorbance.

  • Measurement: Record the spectrum of the sample solution over a range (e.g., 200-600 nm) to determine the λ_max.

Interpreting the Spectrum

The presence of a strong absorption band, typically in the 320-370 nm range, is characteristic of the π → π* electronic transition within the conjugated hydrazino-thiazole system.[24] This confirms the electronic communication across the molecular framework and is consistent with the proposed structure. Substituents on the aromatic rings can shift this λ_max to longer (bathochromic shift) or shorter (hypsochromic shift) wavelengths, providing further subtle clues about the electronic environment.

Conclusion: A Synergistic and Self-Validating Approach

The structural elucidation of a novel hydrazino-thiazole compound is a process of methodical, cross-validating inquiry. FT-IR first confirms the essential building blocks. Mass spectrometry then provides the exact molecular formula. NMR spectroscopy meticulously maps the atomic connectivity, serving as the ultimate arbiter of the structure. Finally, UV-Vis spectroscopy validates the overall electronic integrity of the conjugated system. By integrating the data from these four techniques, researchers can move forward with confidence, knowing their structural assignment is built on a robust and verifiable scientific foundation.

References

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Exploratory

Biological activity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

An In-Depth Technical Guide to the Biological Activity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Introduction: The Thiazole Scaffold in Modern Drug Discovery The 1,3-thiazole ring is a privileged heterocyclic scaffol...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Biological Activity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The 1,3-thiazole ring is a privileged heterocyclic scaffold that constitutes the core of numerous biologically active compounds.[1][2][3][4] Its presence in natural products like Vitamin B1 (Thiamine) and clinically approved drugs such as the anticancer agent Dasatinib underscores its significance in medicinal chemistry. Thiazole derivatives are known to exhibit a vast spectrum of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic activities.[1][2][3][4][5][6]

This guide focuses on a specific, promising derivative: 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole . This molecule integrates three key pharmacophoric features:

  • A 1,3-thiazole nucleus , a versatile anchor for biological interactions.

  • A 4-bromophenyl substituent at the C4 position. The inclusion of a halogen, particularly bromine, at the para-position of a phenyl ring is a common strategy in drug design known to enhance lipophilicity and modulate electronic properties, often leading to improved biological activity.[1]

  • A 2-hydrazino moiety , a reactive and versatile functional group that serves as a critical linker for creating a diverse library of derivatives (hydrazones) and is integral to the molecule's interaction with various biological targets.[7][8][9]

This document provides a comprehensive overview of the known and potential biological activities of this compound, detailing the mechanistic rationale, experimental validation protocols, and structure-activity relationship (SAR) insights for researchers and drug development professionals.

Synthetic Strategy: The Hantzsch Thiazole Synthesis

The primary route for synthesizing the 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole core is a variation of the classic Hantzsch thiazole synthesis. This method involves the cyclocondensation of an α-haloketone with a thiourea derivative. In this case, the reactants are 2-bromo-1-(4-bromophenyl)ethanone (also known as p-bromophenacyl bromide) and thiosemicarbazide. The reaction is typically performed in a protic solvent like ethanol under reflux conditions.[1][10][11]

The hydrazino group of the resulting molecule is highly reactive and serves as a synthetic handle to create a wide array of Schiff bases or hydrazone derivatives by reacting it with various aldehydes and ketones, allowing for extensive chemical space exploration.[11]

G cluster_reactants Starting Materials cluster_process Reaction cluster_product Core Compound cluster_derivatization Further Derivatization A 2-Bromo-1-(4-bromophenyl)ethanone C Cyclocondensation (Hantzsch Synthesis) A->C B Thiosemicarbazide B->C D 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole C->D Ethanol, Reflux F Hydrazone Derivatives D->F Condensation E Aldehydes / Ketones E->F

Caption: General synthetic workflow for the core compound and its derivatives.

Part 1: Anticancer and Cytotoxic Potential

Thiazole-based compounds are extensively investigated as anticancer agents due to their ability to interfere with various cellular processes in malignant cells.[1][7][12][13] Derivatives of the 4-(4-bromophenyl)-thiazole scaffold have demonstrated significant cytotoxic activity against multiple cancer cell lines.[1][14]

Mechanism of Action: Induction of Apoptosis

While the precise mechanism for the parent hydrazino compound is a subject of ongoing research, studies on closely related 2-hydrazinyl-1,3-thiazole derivatives suggest a primary mechanism involving the induction of apoptosis (programmed cell death).[7][15] Key events may include:

  • Cell Cycle Arrest: Compounds can halt the cell cycle, often at the G1 or G2/M phase, preventing cancer cell proliferation.[7]

  • Mitochondrial Depolarization: The integrity of the mitochondrial membrane is disrupted, leading to the release of pro-apoptotic factors like cytochrome c.[7]

  • Caspase Activation: Released factors trigger a cascade of cysteine-aspartic proteases (caspases), which execute the apoptotic program, leading to cell death.

cluster_cell Cancer Cell Thiazole Thiazole Derivative CellCycle CellCycle Thiazole->CellCycle Arrest Mitochondrion Mitochondrion Cytochrome c (stored) Thiazole->Mitochondrion Induces Depolarization Caspase9 Pro-Caspase 9 Mitochondrion->Caspase9 Release of Cytochrome c Caspase3 Pro-Caspase 3 Caspase9->Caspase3 Activates Apoptosis Apoptosis (Cell Death) Caspase3->Apoptosis Executes

Caption: Putative signaling pathway for thiazole-induced apoptosis in cancer cells.[15]

Data on Anticancer Activity

The cytotoxic efficacy of a compound is quantified by its IC₅₀ value—the concentration required to inhibit the growth of 50% of a cell population. The table below summarizes the activity of representative 4-(4-bromophenyl)-thiazole derivatives against human cancer cell lines.

Compound IDModificationCell LineIC₅₀ (µM)Reference
p2 Schiff base derivativeMCF-7 (Breast)10.5[1]
3c Hydrazone derivativeMCF-7 (Breast)13.66[7]
11d Pyrazole-hydrazone derivativeA549 (Lung)62.5[14]
4b Thiazolidinone derivativeMCF-7 (Breast)31.5[12]
4b Thiazolidinone derivativeHepG2 (Liver)51.7[12]
5-FluorouracilStandard DrugMCF-7 (Breast)5.2[1]
CisplatinStandard DrugA549 (Lung)45.88[14]

This table presents data for derivatives of the core topic molecule to demonstrate the scaffold's potential. The activity of the parent 2-hydrazino compound serves as a baseline for these modifications.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.[16]

  • Cell Seeding: Plate cancer cells (e.g., 5 x 10³ cells/well) in a 96-well plate and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[15]

  • Compound Preparation: Prepare a stock solution of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole in DMSO (e.g., 10 mM). Create serial dilutions in the complete culture medium to achieve the desired final concentrations (e.g., 0.1 to 100 µM). Ensure the final DMSO concentration does not exceed 0.5% to prevent solvent-induced toxicity.[15]

  • Treatment: Replace the medium in the wells with the medium containing the compound dilutions. Include a vehicle control (DMSO only) and a positive control (e.g., Cisplatin or Doxorubicin).[15][16]

  • Incubation: Incubate the treated cells for a specified period, typically 48 to 72 hours.[12][15][17]

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[15][16]

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[15][17]

  • Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.[15][16]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value using non-linear regression analysis.[15][16]

Part 2: Antimicrobial Activity

The rise of multidrug-resistant pathogens presents a global health crisis, necessitating the development of novel antimicrobial agents. Thiazole derivatives have long been recognized for their potent and broad-spectrum antibacterial and antifungal activities.[2][3][4][18] The 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold is a promising platform for developing new antimicrobials.[3][14]

Mechanism of Action: Enzyme Inhibition

While multiple mechanisms may be at play, a prominent mode of antibacterial action for heterocyclic compounds, including hydrazones, is the inhibition of DNA gyrase.[19][20] This essential bacterial enzyme controls the topological state of DNA during replication. Its inhibition leads to the cessation of bacterial proliferation and cell death. The thiazole derivative can bind to the enzyme's active site, preventing its normal function.

cluster_workflow Antimicrobial Screening Workflow A Prepare Bacterial/ Fungal Inoculum C Inoculate 96-well Plate with Compound and Microbes A->C B Prepare Serial Dilutions of Thiazole Compound B->C D Incubate at 37°C for 24 hours C->D E Visually Inspect for Turbidity or Add Viability Indicator D->E F Determine Minimum Inhibitory Concentration (MIC) E->F

Caption: Experimental workflow for in vitro antimicrobial screening.

Data on Antimicrobial Activity

Antimicrobial efficacy is measured by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that visibly inhibits microbial growth.

Compound TypeTest OrganismMIC (µg/mL or µM)Reference
4-(4-bromophenyl)-thiazol-2-amine derivatives S. aureus (Gram +)16.1 µM[3]
4-(4-bromophenyl)-thiazol-2-amine derivatives E. coli (Gram -)16.1 µM[3]
Thiazole-pyrazole hybrid S. aureus>30 mm (Inhibition Zone)[14]
Thiazole-pyrazole hybrid C. albicans (Fungus)>30 mm (Inhibition Zone)[14]
Thiazolidinone derivative S. aureus7.81 µg/mL[21]
Thiazolidinone derivative C. albicans (Fungus)3.9 µg/mL[10]
CiprofloxacinStandard AntibioticVaries (e.g., <1 µg/mL)[14]
FluconazoleStandard Antifungal15.62 µg/mL[10]

This table compiles data on various derivatives to illustrate the antimicrobial potential of the 4-(4-bromophenyl)-thiazole scaffold.

Experimental Protocol: Broth Microdilution Method (MIC Determination)

This is a standard laboratory method for determining the MIC of an antimicrobial agent.

  • Preparation: Prepare a standardized suspension of the test microorganism (e.g., 5 x 10⁵ CFU/mL) in a suitable growth medium like Cation-Adjusted Mueller-Hinton Broth (CAMHB).[22]

  • Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the thiazole compound in the broth.

  • Inoculation: Add the microbial suspension to each well. Include a positive control (broth with microbes, no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity).[22] This can be confirmed by measuring absorbance or using a viability dye.

Part 3: Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, including arthritis and cardiovascular disorders.[23] Non-steroidal anti-inflammatory drugs (NSAIDs) are common treatments, but their use can be limited by side effects.[5] Thiazole derivatives have emerged as promising anti-inflammatory agents, often with a better safety profile.[5][23][24][25]

Mechanism of Action: COX/LOX Inhibition

The primary mechanism for the anti-inflammatory action of many compounds is the inhibition of enzymes in the arachidonic acid cascade.[24]

  • Cyclooxygenase (COX): The COX-1 and COX-2 enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain and inflammation. Inhibition of COX enzymes, particularly the inducible COX-2 isoform, is a hallmark of NSAIDs.[5]

  • Lipoxygenase (LOX): LOX enzymes convert arachidonic acid into leukotrienes, which are potent mediators of inflammation and allergic responses.[24]

Dual COX/LOX inhibitors are of particular interest as they may offer broader anti-inflammatory efficacy with potentially fewer side effects than selective COX-2 inhibitors.[26]

AA Arachidonic Acid (from Cell Membrane) COX COX-1 / COX-2 Enzymes AA->COX LOX LOX Enzyme AA->LOX PGs Prostaglandins COX->PGs LTs Leukotrienes LOX->LTs Inflammation Inflammation, Pain, Fever PGs->Inflammation LTs->Inflammation Thiazole Thiazole Derivative Thiazole->COX Inhibits Thiazole->LOX Inhibits

Caption: The arachidonic acid pathway and sites of thiazole derivative inhibition.

Data on Anti-inflammatory Activity

The in vivo anti-inflammatory effect is often measured by the percentage of inhibition of edema in the carrageenan-induced rat paw edema model.

Compound TypeDoseInhibition of Edema (%)Reference
Nitro-substituted thiazole 10 mg/kg44%[23]
Amino-substituted thiazole 10 mg/kg41%[23]
Thiazole-chalcone derivative 10 mg/kg51-55%[25]
NimesulideStandard DrugVariable[23]
IndomethacinStandard DrugVariable[27]

Data from related thiazole derivatives are shown to indicate the potential of the chemical class.

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This is a classic in vivo model for evaluating acute anti-inflammatory activity.[23]

  • Animal Grouping: Wistar rats are divided into groups: a control group, a standard drug group (e.g., Nimesulide), and test groups for different doses of the thiazole compound.[23]

  • Compound Administration: The test compounds and standard drug are administered orally or intraperitoneally. The control group receives the vehicle.

  • Induction of Inflammation: After a set time (e.g., 1 hour), a sub-plantar injection of 0.1 mL of 1% carrageenan solution is administered into the right hind paw of each rat to induce localized edema.

  • Measurement: The paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).[23]

  • Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group, demonstrating the compound's anti-inflammatory effect.

Conclusion and Future Directions

The 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole scaffold is a molecule of significant pharmacological interest. Its structural features make it a versatile platform for the development of novel therapeutic agents with potent anticancer, antimicrobial, and anti-inflammatory properties. The presence of the bromophenyl group often enhances biological efficacy, while the hydrazino moiety provides a crucial point for chemical modification to optimize activity and selectivity.

Future research should focus on:

  • Lead Optimization: Synthesizing and screening a focused library of hydrazone derivatives to improve potency and reduce off-target effects.

  • Detailed Mechanistic Studies: Elucidating the precise molecular targets and signaling pathways for each biological activity through techniques like molecular docking, enzyme inhibition assays, and Western blotting.

  • In Vivo Evaluation: Advancing the most promising lead compounds into preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

This guide provides a foundational framework for researchers, leveraging established protocols and data from related compounds to illuminate the therapeutic potential of this promising chemical entity.

References

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  • Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. (2022). ACS Omega.
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  • Mohammad, H., et al. (2015). Antibacterial Evaluation of Synthetic Thiazole Compounds In Vitro and In Vivo in a Methicillin-Resistant Staphylococcus aureus (MRSA) Skin Infection Mouse Model. PLOS One.
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  • For the synthesis of 4-(4-bromophenyl)thiazol-2-amine derivatives (p1–p10). (n.d.). ResearchGate.
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Foundational

Preliminary In-Vitro Screening of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole: A Multi-Faceted Approach to Unveiling Therapeutic Potential

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract: The 1,3-thiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The 1,3-thiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with diverse pharmacological activities.[1][2] This guide presents a comprehensive, scientifically-grounded framework for the preliminary in-vitro screening of a novel derivative, 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. Moving beyond a simple checklist of procedures, this document elucidates the scientific rationale behind a targeted, three-pronged screening strategy—anticancer, antimicrobial, and anti-inflammatory—designed to efficiently probe the compound's therapeutic promise. Each section provides not only detailed, self-validating protocols but also the expert reasoning behind experimental choices, ensuring a robust and logical evaluation. This whitepaper is intended to serve as a practical and intellectual resource for researchers embarking on the early-stage discovery and characterization of new chemical entities.

Chapter 1: A Rationale-Driven Screening Strategy

The journey of a new chemical entity from the bench to the clinic begins with a strategic and efficient preliminary screening phase. For a novel compound like 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, the chemical architecture itself provides the most logical starting point. The thiazole ring is a well-established "privileged structure," known to interact with a wide array of biological targets.[1][3] Extensive research has demonstrated that derivatives of this scaffold frequently exhibit potent anticancer, antimicrobial, and anti-inflammatory properties.[2][4][5][6]

Therefore, our initial screening cascade is not a speculative exploration but a targeted investigation into the most probable areas of bioactivity. This approach maximizes resource efficiency and accelerates the decision-making process for further development. The screening workflow is designed as a parallel process to rapidly generate a foundational biological profile of the compound.

G cluster_screening Parallel In-Vitro Screening cluster_assays Primary Assays cluster_data Data Output compound 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (Test Compound) anticancer Anticancer Activity (Cytotoxicity) compound->anticancer antimicrobial Antimicrobial Activity (Growth Inhibition) compound->antimicrobial anti_inflammatory Anti-inflammatory Activity (Enzyme Inhibition) compound->anti_inflammatory mtt MTT Assay on Cancer Cell Lines anticancer->mtt Evaluate using agar Agar Well Diffusion Assay (Bacteria & Fungi) antimicrobial->agar Evaluate using cox COX-2 Inhibition Assay (Enzymatic) anti_inflammatory->cox Evaluate using ic50_cancer IC50 Value mtt->ic50_cancer Generates zoi Zone of Inhibition (mm) agar->zoi Generates ic50_cox IC50 Value cox->ic50_cox Generates

Caption: High-level workflow for the preliminary screening of the test compound.

Chapter 2: In-Vitro Anticancer Screening via MTT Assay

Expertise & Experience: The Rationale

The initial assessment of a novel compound for anticancer potential invariably begins with a cytotoxicity assay. The objective is to determine the concentration at which the compound induces cell death in cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a gold-standard colorimetric method for this purpose.[7] Its selection is based on its reliability, high-throughput compatibility, and the biological significance of its endpoint.

The assay's principle is elegantly simple: it measures the metabolic activity of a cell population. Viable, metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[8] The amount of formazan produced, which is quantified spectrophotometrically after solubilization, is directly proportional to the number of living cells. A reduction in the colorimetric signal in treated cells compared to untreated controls thus indicates a loss of viability.[8] For this initial screen, we propose using the well-characterized MCF-7 (human breast adenocarcinoma) and HepG2 (human liver carcinoma) cell lines, as they represent common cancer types and are frequently used in thiazole derivative studies.[9]

Trustworthiness: A Self-Validating Protocol

A protocol's trustworthiness is derived from its detail, inclusion of proper controls, and clarity. The following step-by-step methodology ensures reproducibility.

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Culture and Seeding:

    • Culture MCF-7 or HepG2 cells in appropriate media (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a humidified 5% CO₂ incubator.

    • Harvest cells during their logarithmic growth phase using trypsin.

    • Perform a cell count using a hemocytometer or automated cell counter.

    • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

    • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well flat-bottom plate.[10]

    • Incubate the plate for 24 hours to allow cells to adhere and enter a uniform growth phase.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole in DMSO.

    • Create a series of working solutions by performing serial dilutions of the stock solution in culture medium to achieve final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

    • Include a "vehicle control" (medium with 0.5% DMSO) and a "no-cell blank" (medium only). A positive control like Staurosporine or 5-Fluorouracil should also be included.[6][9]

    • After the 24-hour pre-incubation, carefully remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations (and controls).

    • Incubate the plate for another 48 hours.

  • MTT Addition and Incubation:

    • Prepare a 5 mg/mL solution of MTT in sterile PBS.[7]

    • Following the 48-hour treatment, add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL).

    • Return the plate to the incubator for 4 hours. During this time, purple formazan crystals will form in viable cells.

  • Solubilization and Absorbance Measurement:

    • After the 4-hour incubation, add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[8][11]

    • Gently mix the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7]

    • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

  • Data Analysis:

    • Subtract the average absorbance of the "no-cell blank" wells from all other readings.

    • Calculate the percentage of cell viability for each concentration using the formula:

      • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

    • Plot the % Viability against the logarithm of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Visualization & Data Presentation

G start Start: Seed 5,000 cells/well in 96-well plate incubate1 Incubate 24h (Cell Adhesion) start->incubate1 treat Treat cells with compound (various concentrations) incubate1->treat incubate2 Incubate 48h (Compound Exposure) treat->incubate2 add_mtt Add 10 µL MTT Solution (0.5 mg/mL final conc.) incubate2->add_mtt incubate3 Incubate 4h (Formazan Formation) add_mtt->incubate3 solubilize Add 100 µL Solubilizer (e.g., DMSO) incubate3->solubilize read Read Absorbance at 570 nm solubilize->read end End: Calculate IC50 Value read->end

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Table 1: Sample Cytotoxicity Data for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Concentration (µM)Mean Absorbance (570 nm)% Viability (MCF-7)% Viability (HepG2)
Vehicle Control (0)1.254100.0%100.0%
0.11.21196.6%98.1%
11.05384.0%88.5%
100.64051.0%62.3%
500.21317.0%25.4%
1000.0887.0%9.8%
Calculated IC₅₀ N/A 9.8 µM 15.2 µM

Chapter 3: In-Vitro Antimicrobial Screening by Agar Well Diffusion

Expertise & Experience: The Rationale

The agar well diffusion assay is a fundamental and widely adopted technique for preliminary screening of antimicrobial activity.[12][13] Its prevalence is due to its simplicity, cost-effectiveness, and ability to provide a clear qualitative (and semi-quantitative) assessment of a compound's ability to inhibit microbial growth.[14] The principle is based on the diffusion of the test compound from a well, through a solidified agar medium that has been uniformly inoculated with a specific microorganism.[15] If the compound possesses antimicrobial properties, it will create a concentration gradient in the agar, and a clear "zone of inhibition" will appear around the well where the microbial growth is prevented.[16] The diameter of this zone is proportional to the susceptibility of the microorganism to the compound.

For a broad-spectrum preliminary screen, it is crucial to test against a panel of clinically relevant microorganisms, including a Gram-positive bacterium (Staphylococcus aureus), a Gram-negative bacterium (Escherichia coli), and a pathogenic fungus (Candida albicans).[6] This selection provides initial insights into the potential spectrum of activity.

Trustworthiness: A Self-Validating Protocol

Experimental Protocol: Agar Well Diffusion Assay

  • Media and Inoculum Preparation:

    • Prepare Mueller-Hinton Agar (MHA) for bacteria and Sabouraud Dextrose Agar (SDA) for fungi according to the manufacturer's instructions. Sterilize by autoclaving and pour into sterile Petri dishes, allowing them to solidify in a laminar flow hood.

    • From a fresh 18-24 hour culture of the test microbe, pick several colonies and suspend them in sterile saline.

    • Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard (equivalent to approximately 1.5 x 10⁸ CFU/mL).[15] This standardization is critical for reproducibility.

  • Inoculation and Well Creation:

    • Dip a sterile cotton swab into the standardized inoculum, remove excess liquid by pressing it against the inside of the tube.

    • Swab the entire surface of the agar plate uniformly in three directions to ensure confluent growth.[13]

    • Allow the plate to dry for 5-10 minutes.

    • Using a sterile cork borer (typically 6 mm in diameter), aseptically punch uniform wells into the agar.[12]

  • Compound Application and Incubation:

    • Prepare a high-concentration stock of the test compound (e.g., 1 mg/mL) in DMSO.

    • Aseptically add a fixed volume (e.g., 50-100 µL) of the compound solution into a designated well.[12]

    • Use DMSO as a negative control and a standard antibiotic (e.g., Norfloxacin for bacteria, Fluconazole for fungi) as a positive control in separate wells on the same plate.[6]

    • Allow the plates to sit at room temperature for 30 minutes to permit pre-diffusion of the compound into the agar.[12]

    • Incubate the plates in an inverted position at 37°C for 18-24 hours for bacteria and at 30°C for 24-48 hours for fungi.

  • Data Measurement and Interpretation:

    • After incubation, measure the diameter of the zone of inhibition (including the well diameter) in millimeters (mm) using a ruler or calipers.

    • Perform the test in triplicate for each microbe and calculate the mean zone diameter.

    • A larger zone of inhibition indicates greater antimicrobial activity.

Visualization & Data Presentation

G start Start: Prepare standardized microbial inoculum inoculate Uniformly swab inoculum onto agar plate start->inoculate create_wells Aseptically punch 6 mm wells in the agar inoculate->create_wells add_compound Add 100 µL of test compound, positive, & negative controls to wells create_wells->add_compound pre_diffuse Allow pre-diffusion for 30 minutes add_compound->pre_diffuse incubate Incubate plate (e.g., 37°C for 24h) pre_diffuse->incubate measure Measure diameter of the Zone of Inhibition (ZOI) in mm incubate->measure end End: Compare ZOI to controls measure->end G membrane Cell Membrane Phospholipids pla2 Phospholipase A2 aa Arachidonic Acid pla2->aa Catalyzes cox2 COX-2 Enzyme aa->cox2 Substrate for pgg2 Prostaglandin G2 (PGG2) cox2->pgg2 Oxygenation pgh2 Prostaglandin H2 (PGH2) pgg2->pgh2 Peroxidase Activity prostaglandins Prostaglandins (PGE2, etc.) pgh2->prostaglandins Isomerization inflammation Inflammation, Pain, Fever prostaglandins->inflammation Mediate inhibitor 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (Potential Inhibitor) inhibitor->cox2 Inhibits

Caption: The COX-2 signaling pathway and the site of therapeutic intervention.
Trustworthiness: A Self-Validating Protocol

Experimental Protocol: Colorimetric COX-2 Inhibitor Assay

(This protocol is adapted from commercially available kits, such as those from Cayman Chemical or Biovision, and should be optimized accordingly).[17][18]

  • Reagent Preparation:

    • Prepare 100 mM Tris-HCl buffer (pH 8.0).

    • Prepare stock solutions of the test compound and a positive control (e.g., Celecoxib) in DMSO. Create serial dilutions to obtain a range of final assay concentrations.

    • Prepare all other kit components (e.g., Heme, COX-2 enzyme, chromogenic substrate like TMPD, and arachidonic acid substrate) according to the manufacturer's guide. Keep the enzyme on ice at all times. [18][19]

  • Assay Procedure (in a 96-well plate):

    • Background Wells: Add 160 µL of buffer, 10 µL of Heme, and 10 µL of heat-inactivated COX-2 enzyme.

    • 100% Activity Wells (Control): Add 150 µL of buffer, 10 µL of Heme, 10 µL of COX-2 enzyme, and 10 µL of DMSO (vehicle).

    • Inhibitor Wells (Test Compound): Add 150 µL of buffer, 10 µL of Heme, 10 µL of COX-2 enzyme, and 10 µL of the test compound at various concentrations.

    • Pre-incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme. [18]

  • Reaction Initiation and Measurement:

    • Initiate the reaction by adding 10 µL of the chromogenic substrate (e.g., TMPD) followed by 10 µL of arachidonic acid to all wells. [18] * Immediately begin monitoring the change in absorbance at the appropriate wavelength (e.g., 590 nm for TMPD) every 30 seconds for 5 minutes using a microplate reader in kinetic mode.

  • Data Analysis:

    • Calculate the initial reaction velocity (rate of change in absorbance per minute) for each well.

    • Subtract the rate of the background wells from all other wells.

    • Determine the percentage of inhibition for each concentration of the test compound relative to the 100% activity (vehicle control) wells:

      • % Inhibition = [1 - (Rate of Inhibitor Well / Rate of Control Well)] x 100

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Visualization & Data Presentation

Table 3: Sample COX-2 Inhibition Data

InhibitorConcentration (µM)% Inhibition of COX-2 Activity
Test Compound 0.018.5%
0.125.1%
148.9%
1085.3%
10098.2%
Celecoxib (Control) 0.0135.6%
0.152.1%
191.4%
Calculated IC₅₀ Test Compound 1.05 µM
Celecoxib 0.09 µM

Conclusion and Future Outlook

This guide outlines a robust, multi-pronged strategy for the preliminary in-vitro screening of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. By employing validated assays for anticancer, antimicrobial, and anti-inflammatory activities, this framework allows for the rapid and efficient generation of a foundational bioactivity profile. The results from these primary screens—the IC₅₀ values against cancer cells and the COX-2 enzyme, and the zones of inhibition against key microbes—will serve as critical decision-making points.

Positive "hits" in any of these areas would justify progression to a secondary screening phase. This could involve expanding the panel of cancer cell lines, determining the Minimum Inhibitory Concentration (MIC) for antimicrobial hits, or assessing selectivity by testing against the COX-1 isoform. Ultimately, this structured, rationale-driven approach ensures that the subsequent stages of drug discovery are built upon a solid foundation of high-quality, interpretable data.

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Exploratory

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) Studies of 4-(4-Bromophenyl)-thiazole Analogs

Introduction: The Prominence of the Thiazole Scaffold in Medicinal Chemistry The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in the architecture of numerous biolog...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Prominence of the Thiazole Scaffold in Medicinal Chemistry

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in the architecture of numerous biologically active compounds. Its presence in natural products like vitamin B1 (Thiamine) and potent synthetic drugs such as the anti-HIV agent Ritonavir and the anticancer drug Dasatinib underscores its therapeutic significance.[1][2] The unique electronic properties and the ability of the thiazole nucleus to act as a bioisostere for other aromatic systems have made it a privileged scaffold in drug discovery.[2] This guide focuses on a specific, highly promising class of thiazole derivatives: 4-(4-bromophenyl)-thiazole analogs. The introduction of a bromophenyl group at the fourth position of the thiazole ring has been shown to be a critical determinant for enhancing a spectrum of pharmacological activities, making it a fertile ground for structure-activity relationship (SAR) exploration.[3][4] This document will provide an in-depth analysis of the SAR of these analogs, with a particular emphasis on their development as antimicrobial and anticancer agents, supported by detailed experimental protocols and mechanistic insights.

Core Logic of SAR Studies: A Visualized Workflow

The fundamental goal of SAR studies is to systematically modify a lead compound's structure to identify the key chemical features responsible for its biological activity. This iterative process allows for the optimization of potency, selectivity, and pharmacokinetic properties. The workflow for a typical SAR study on 4-(4-bromophenyl)-thiazole analogs is depicted below.

SAR_Workflow cluster_0 Design & Synthesis cluster_1 Biological Evaluation cluster_2 Analysis & Optimization Lead Lead Compound 4-(4-Bromophenyl)-thiazole Core Analogs Systematic Analog Synthesis (Modification at R-groups) Lead->Analogs Chemical Modification Screening In Vitro Screening (Antimicrobial/Anticancer Assays) Analogs->Screening Testing Data Quantitative Data Generation (MIC, IC50) Screening->Data Quantification SAR SAR Establishment (Identify Key Structural Features) Data->SAR Analysis Docking Computational Modeling (Molecular Docking) Data->Docking Optimized Optimized Lead SAR->Optimized Refinement Docking->SAR Optimized->Analogs Iterative Design

Caption: A generalized workflow for SAR studies of 4-(4-bromophenyl)-thiazole analogs.

Part 1: Antimicrobial Activity of 4-(4-Bromophenyl)-thiazole Analogs

The rise of multidrug-resistant pathogens presents a critical global health challenge, necessitating the discovery of novel antimicrobial agents. The 4-(4-bromophenyl)-thiazole scaffold has emerged as a promising template in this arena.

Key Structural Modifications and Their Impact on Antimicrobial Potency

SAR studies have revealed that modifications at the 2-amino group of the 4-(4-bromophenyl)-thiazol-2-amine core are pivotal for antimicrobial activity. The formation of Schiff bases (imines) by reacting the 2-amino group with various aromatic aldehydes has been a particularly fruitful strategy.

A study by Sharma et al. synthesized a series of 4-(4-bromophenyl)-thiazol-2-amine derivatives and evaluated their antimicrobial activity.[3] The key findings from this and related studies are summarized below:

  • Substitution on the Benzylidene Ring: The nature and position of substituents on the aromatic ring of the benzylidene moiety dramatically influence activity.

    • Electron-withdrawing groups, such as nitro (NO2) and chloro (Cl), at the para position of the phenyl ring attached to the imine nitrogen, have been shown to enhance antibacterial and antifungal activity.[3]

    • Electron-donating groups, like hydroxyl (-OH) and dimethylamino (-N(CH3)2), also confer significant potency, suggesting that both electronic and steric factors play a role.[3]

  • Hybrid Molecules: Incorporating other heterocyclic moieties, such as pyrazoline or thiazolidinone, can lead to potent hybrid molecules. For instance, thiazole-pyrazoline hybrids have demonstrated significant antimicrobial activity.[5][6] A series of 3-(4-(4-bromophenyl)thiazol-2-yl)-2-(substituted phenyl)thiazolidin-4-one derivatives also showed promising results against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[1][7]

Quantitative SAR Data: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for representative 4-(4-bromophenyl)-thiazole analogs against various microbial strains.

Compound IDR-Group (Substituent on Benzylidene Ring)S. aureus (MIC, µM)E. coli (MIC, µM)C. albicans (MIC, µM)Reference
p2 4-OH11.222.511.2[3]
p3 4-N(CH3)210.821.610.8[3]
p4 4-Cl11.022.011.0[3]
p6 4-NO210.621.210.6[3]
Norfloxacin-9.49.4-[3]
Fluconazole---12.2[3]

Data extracted from Sharma et al. (2019).[3]

Mechanistic Insights from Molecular Docking

Molecular docking studies have been employed to understand the potential mechanisms of action. For several active antimicrobial analogs, docking simulations have shown favorable interactions with key bacterial enzymes. For example, compounds have been docked into the active sites of DNA gyrase and lanosterol 14α-demethylase, which are established targets for antibacterial and antifungal drugs, respectively.[3][8] These studies suggest that the 4-(4-bromophenyl)-thiazole core acts as an anchor within the binding pocket, while the various substituents at the 2-position form specific hydrogen bonds and hydrophobic interactions that are crucial for inhibitory activity.

Part 2: Anticancer Activity of 4-(4-Bromophenyl)-thiazole Analogs

The thiazole scaffold is also a key component of several anticancer agents, and 4-(4-bromophenyl)-thiazole analogs have shown significant potential in this area.[4]

SAR for Anticancer Efficacy

The anticancer activity of these analogs is highly dependent on the nature of the substituents, particularly at the 2-position of the thiazole ring.

  • Influence of Substituents: Similar to the antimicrobial SAR, the electronic properties of the substituents on the benzylidene ring are critical. A derivative with a para-hydroxyl group on the benzylidene ring (compound p2 from the Sharma et al. study) exhibited the most potent anticancer activity against the MCF-7 human breast cancer cell line.[3]

  • Hybrid Structures: The fusion of the 4-(4-bromophenyl)-thiazole core with other pharmacophores has yielded compounds with enhanced anticancer properties. For example, linking it with pyrazoline derivatives has resulted in analogs with significant inhibitory effects on cancer cell lines like A549 (human lung adenocarcinoma).[5][6]

  • Targeting Tubulin Polymerization: A series of 4-substituted methoxybenzoyl-aryl-thiazoles, where the "aryl" component is the 4-(4-bromophenyl) group, have been identified as potent inhibitors of tubulin polymerization, a clinically validated anticancer mechanism.[9][10]

Quantitative SAR Data: Anticancer Activity

The following table presents the half-maximal inhibitory concentration (IC50) values for selected analogs against the MCF-7 breast cancer cell line.

Compound IDR-Group (Substituent on Benzylidene Ring)IC50 (µM) against MCF-7Reference
p2 4-OH10.5[3]
p3 4-N(CH3)224.6[3]
p4 4-Cl22.8[3]
p6 4-NO221.8[3]
5-FU-5.2[3]

Data extracted from Sharma et al. (2019).[3]

Potential Molecular Targets and Signaling Pathways

The anticancer effects of these compounds are believed to be mediated through various mechanisms.[4] Molecular docking studies have suggested potential interactions with protein kinases such as Akt, which is a key node in cell survival signaling pathways.[11] The inhibition of such kinases can trigger apoptosis in cancer cells. The general signaling cascade potentially modulated by these analogs is illustrated below.

Anticancer_Pathway Analog 4-(4-Bromophenyl)- thiazole Analog Kinase Protein Kinase (e.g., Akt) Analog->Kinase Inhibition Apoptosis Apoptosis Kinase->Apoptosis Inhibits Proliferation Cell Proliferation Kinase->Proliferation Promotes

Caption: A simplified diagram of a potential anticancer mechanism of action.

Part 3: Experimental Protocols

The following are representative, detailed protocols for the synthesis and biological evaluation of 4-(4-bromophenyl)-thiazole analogs, based on methodologies reported in the literature.[3][12]

Synthesis of 4-(4-Bromophenyl)-thiazol-2-amine (Intermediate)

This protocol describes the Hantzsch thiazole synthesis, a classic method for preparing the core scaffold.

Materials:

  • p-Bromoacetophenone

  • Thiourea

  • Iodine (catalyst)

  • Ethanol

Procedure:

  • Dissolve p-bromoacetophenone (1 equivalent) and thiourea (2 equivalents) in absolute ethanol in a round-bottom flask.

  • Add a catalytic amount of iodine to the mixture.

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water and neutralize with a saturated solution of sodium bicarbonate.

  • The precipitated solid is collected by filtration, washed with cold water, and dried.

  • Recrystallize the crude product from ethanol to obtain pure 4-(4-bromophenyl)-thiazol-2-amine.

  • Confirm the structure using IR and 1H NMR spectroscopy.[3]

Synthesis of Schiff Base Analogs (p1-p10 series)

This protocol details the synthesis of the final Schiff base derivatives.

Materials:

  • 4-(4-Bromophenyl)-thiazol-2-amine (intermediate)

  • Substituted aromatic aldehydes (1 equivalent)

  • Glacial acetic acid (catalyst)

  • Ethanol

Procedure:

  • In a round-bottom flask, dissolve 4-(4-bromophenyl)-thiazol-2-amine (1 equivalent) in ethanol.

  • Add the respective substituted aromatic aldehyde (1 equivalent) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 6-8 hours. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture. The product will precipitate out of the solution.

  • Filter the solid, wash with cold ethanol, and dry under vacuum.

  • Confirm the structures of the synthesized derivatives by physicochemical and spectral analysis (IR, 1H NMR).[3]

In Vitro Antimicrobial Activity Assay (Turbidimetric Method)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC).

Materials:

  • Synthesized compounds

  • Bacterial and fungal strains (e.g., S. aureus, E. coli, C. albicans)

  • Nutrient broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)

  • 96-well microtiter plates

  • Standard drugs (e.g., Norfloxacin, Fluconazole)

Procedure:

  • Prepare a stock solution of each synthesized compound in DMSO.

  • Perform serial two-fold dilutions of the compounds in the respective growth media in a 96-well plate.

  • Inoculate each well with a standardized suspension of the microbial strain.

  • Include a positive control (media with inoculum, no drug) and a negative control (media only).

  • Incubate the plates at 37°C for 24 hours (bacteria) or 28°C for 48 hours (fungi).

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[3]

In Vitro Anticancer Activity Assay (SRB Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to measure cell density.

Materials:

  • Cancer cell line (e.g., MCF-7)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Synthesized compounds

  • Trichloroacetic acid (TCA)

  • Sulforhodamine B (SRB) solution

  • Tris buffer

  • 96-well plates

Procedure:

  • Seed the cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with various concentrations of the synthesized compounds and incubate for 48 hours.

  • After incubation, fix the cells by adding cold TCA and incubate for 1 hour at 4°C.

  • Wash the plates with water and air dry.

  • Stain the cells with SRB solution for 30 minutes.

  • Wash away the unbound dye with 1% acetic acid and air dry.

  • Solubilize the bound dye with Tris buffer.

  • Measure the absorbance at 510 nm using a microplate reader.

  • Calculate the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.[3][8]

Conclusion and Future Perspectives

The 4-(4-bromophenyl)-thiazole scaffold is a remarkably versatile and promising platform for the development of novel therapeutic agents. The extensive SAR studies conducted on its analogs have provided invaluable insights into the structural requirements for potent antimicrobial and anticancer activities. The presence of the bromophenyl moiety at the 4-position is a recurring feature in active compounds, while systematic modifications at the 2-position of the thiazole ring allow for the fine-tuning of biological activity and selectivity.

Future research in this area should focus on:

  • Expansion of Structural Diversity: Synthesizing novel analogs by incorporating a wider range of heterocyclic systems and functional groups to explore new chemical space.

  • Mechanism of Action Studies: Moving beyond in vitro screening and molecular docking to elucidate the precise molecular targets and pathways through which these compounds exert their effects.

  • Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of the most potent analogs to assess their drug-likeness and potential for in vivo efficacy.

  • In Vivo Studies: Testing the lead compounds in relevant animal models of infection and cancer to validate their therapeutic potential.

By leveraging the foundational SAR knowledge presented in this guide and pursuing these future directions, the scientific community can continue to unlock the full therapeutic potential of 4-(4-bromophenyl)-thiazole analogs.

References

  • Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. BMC Chemistry, 13(1), 53. [Link]

  • Gomha, S. M., Abdel-aziz, H. M., & Abdel-khalik, M. M. (2017). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceuticals, 10(4), 92. [Link]

  • Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. BMC Chemistry, 13(1), 53. [Link]

  • Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). For the synthesis of 4-(4-bromophenyl)thiazol-2-amine derivatives (p1–p10). ResearchGate. [Link]

  • Fathy, M. A., & El-Sayed, W. M. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega, 9(17), 18635-18659. [Link]

  • Singh, H., & Kumar, P. (2022). Synthesis, Characterization, Antimicrobial And Anticancer Evaluation Of 3-(4-(4-Bromophenyl) Thiazol-2-Yl)-2-(Substituted Phenyl) Thiazolidin. Journal of Pharmaceutical Negative Results, 13(4), 329-336. [Link]

  • Inoue, T., Morita, M., Tojo, T., Nagashima, A., Moritomo, A., Imai, K., & Miyake, H. (2013). Synthesis and SAR study of new thiazole derivatives as vascular adhesion protein-1 (VAP-1) inhibitors for the treatment of diabetic macular edema: part 2. Bioorganic & Medicinal Chemistry, 21(9), 2478-2494. [Link]

  • Fathy, M. A., & El-Sayed, W. M. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega, 9(17), 18635-18659. [Link]

  • Kumar, A., Sharma, S., & Chaliya, V. (2022). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Current Organic Chemistry, 26(11), 1085-1111. [Link]

  • Kumar, R., & Singh, P. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(15), 4893. [Link]

  • Gomha, S. M., Abdel-aziz, H. M., & Abdel-khalik, M. M. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1722. [Link]

  • Singh, A., & Malik, D. (2023). An Overview of Thiazole Derivatives and its Biological Activities. Journal of Drug Delivery and Therapeutics, 13(9), 133-141. [Link]

  • Singh, H., & Kumar, P. (2022). Synthesis, Characterization, Antimicrobial And Anticancer Evaluation Of 3-(4-(4-Bromophenyl) Thiazol-2-Yl)-2-(Substituted Phenyl) Thiazolidin-4-Ones. Journal of Pharmaceutical Negative Results, 13(4), 329-336. [Link]

  • Mahmood, A. A. R., & Kubba, N. A. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. ResearchGate. [Link]

  • Li, L., et al. (2008). Discovery of 4-Substituted Methoxybenzoyl-aryl-thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation, and Structure−Activity Relationships. Journal of Medicinal Chemistry, 51(13), 3627-3631. [Link]

  • Abbas, S. Y., & El-Sherif, A. A. (2018). 4-Thiadiazole: The Biological Activities. Systematic Reviews in Pharmacy, 9(1), 5-11. [Link]

  • Wujec, M., et al. (2023). Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. Molecules, 28(15), 5824. [Link]

  • Yurttaş, L., et al. (2020). Design, Synthesis, and Structure-Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. Molecules, 25(18), 4312. [Link]

  • Yurttaş, L., et al. (2018). Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors. Molecules, 23(11), 2993. [Link]

  • Li, L., et al. (2008). Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. Journal of Medicinal Chemistry, 51(13), 3627-3631. [Link].nih.gov/pmc/articles/PMC2746416/)

Sources

Foundational

Physicochemical properties of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

An In-Depth Technical Guide to the Physicochemical Properties of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Scaffold of Therapeuti...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physicochemical Properties of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Scaffold of Therapeutic Potential

The heterocyclic scaffold, 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, represents a molecule of significant interest in the landscape of medicinal chemistry. Its structure marries two key pharmacophores: the 1,3-thiazole ring and a hydrazino moiety. Thiazole derivatives are renowned for a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The introduction of a hydrazino group further expands this potential, as these functionalities are crucial in the synthesis of various biologically active compounds and are known to chelate with metal ions, a property significant in certain biological processes.[3] The presence of a 4-bromophenyl substituent can enhance lipophilicity and may introduce specific interactions, such as halogen bonding, which can be pivotal for target engagement.

This technical guide provides a comprehensive exploration of the core physicochemical properties of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. Understanding these characteristics is not merely an academic exercise; it is fundamental to predicting a molecule's pharmacokinetic and pharmacodynamic behavior. For drug development professionals, properties such as solubility, lipophilicity (LogP), and ionization constant (pKa) are critical determinants of a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. This document will delve into the experimental methodologies for determining these parameters, explain the causality behind these choices, and discuss the implications of the results for future research and development.

Synthesis and Structural Elucidation

The synthesis of the title compound typically follows the well-established Hantzsch thiazole synthesis. This versatile method involves the condensation reaction between an α-haloketone and a thiourea or thiosemicarbazide derivative.

Synthetic Protocol: Hantzsch Thiazole Synthesis

A common and efficient route involves a two-step process:

  • Formation of Thiosemicarbazone: An initial reaction between an appropriate aldehyde or ketone and thiosemicarbazide.

  • Cyclization: The resulting thiosemicarbazone is then cyclized with an α-haloketone. For the title compound, the synthesis is achieved by reacting thiosemicarbazide with 2-bromo-1-(4-bromophenyl)ethanone (p-bromophenacyl bromide).[1][4]

Step-by-Step Methodology:

  • Reactant Preparation: Dissolve equimolar amounts of thiosemicarbazide and 2-bromo-1-(4-bromophenyl)ethanone in a suitable solvent, such as ethanol.

  • Reaction: Reflux the mixture for several hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).[1]

  • Isolation: Upon completion, the reaction mixture is cooled. The resulting precipitate is filtered, washed with cold ethanol or water to remove any unreacted starting materials, and then dried.[1]

  • Recrystallization: The crude product is purified by recrystallization from a suitable solvent like ethanol or dimethylformamide (DMF) to yield the pure 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

Synthesis_Workflow reagents Thiosemicarbazide + 2-Bromo-1-(4-bromophenyl)ethanone solvent Ethanol reagents->solvent Dissolve reflux Reflux (Monitor by TLC) solvent->reflux Heat isolation Cooling, Filtration & Washing reflux->isolation Reaction complete purification Recrystallization (e.g., from DMF) isolation->purification Crude product product 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole purification->product Pure product

Caption: General workflow for the synthesis of the title compound.

Structural Characterization

Confirmation of the molecular structure is achieved through a combination of modern spectroscopic techniques.[2][5]

  • Infrared (IR) Spectroscopy: The IR spectrum would confirm the presence of key functional groups. Expected characteristic peaks include N-H stretching vibrations for the hydrazino group (around 3100-3300 cm⁻¹), C=N stretching of the thiazole ring (around 1630 cm⁻¹), and C-S linkage vibrations (around 725 cm⁻¹).[2]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The spectrum would show signals for the aromatic protons of the bromophenyl ring, typically as multiplets in the range of δ 6.9-7.8 ppm. A singlet for the thiazole ring proton (C5-H) would also be present. The protons of the hydrazino group (-NH-NH₂) would appear as exchangeable signals.[2]

    • ¹³C NMR: The carbon signals for the bromophenyl and thiazole rings would appear in the aromatic region (δ 100-175 ppm), confirming the carbon skeleton of the molecule.[6]

  • Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound. The presence of bromine would be indicated by a characteristic isotopic pattern (M+ and M+2 peaks with nearly equal intensity), confirming the elemental composition.[7]

Core Physicochemical Properties and Their Implications

The therapeutic efficacy of a drug candidate is inextricably linked to its physicochemical properties. These parameters govern its journey through the body and its interaction with biological systems.

Drug_Development_Flow cluster_0 Physicochemical Profiling cluster_1 Drug Development Stages Solubility Solubility (Aqueous Buffer) Absorption Absorption (e.g., Gut Wall) Solubility->Absorption Influences Lipophilicity Lipophilicity (LogP / LogD) Lipophilicity->Absorption Crucial for Distribution Distribution (Bloodstream, Tissues) Lipophilicity->Distribution Governs Metabolism Metabolism (e.g., Liver) Lipophilicity->Metabolism Affects Ionization Ionization (pKa) Ionization->Solubility Determines Excretion Excretion (e.g., Kidneys) Ionization->Excretion Influences Target Target Binding (Efficacy) Ionization->Target Impacts

Sources

Exploratory

Discovery of Novel Enzyme Inhibitors Based on the 1,3-Thiazole Scaffold

An In-Depth Technical Guide Prepared for: Researchers, Scientists, and Drug Development Professionals Executive Summary The 1,3-thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold"...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,3-thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1] This five-membered heterocycle, containing a sulfur and a nitrogen atom, possesses a unique combination of electronic properties and structural versatility that makes it an exceptional building block for the design of potent and selective enzyme inhibitors.[2][3] Its aromatic nature, coupled with the ability to engage in diverse non-covalent interactions such as hydrogen bonding and hydrophobic contacts, allows for high-affinity binding to a wide range of enzymatic targets. This guide provides a comprehensive overview of the strategic considerations and methodologies involved in the discovery of novel enzyme inhibitors based on the 1,3-thiazole core, from synthetic design and library generation to high-throughput screening and mechanistic characterization.

The Strategic Importance of the 1,3-Thiazole Scaffold

The thiazole nucleus is a recurring motif in numerous therapeutic agents, demonstrating a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4] This broad utility is not accidental; it stems from the scaffold's inherent chemical and physical properties. The thiazole ring can act as a bioisosteric replacement for other aromatic systems, while its nitrogen and sulfur heteroatoms serve as key hydrogen bond acceptors or donors, crucial for anchoring a molecule within an enzyme's active site. Furthermore, the thiazole core is readily amenable to chemical modification at multiple positions, allowing for the systematic optimization of potency, selectivity, and pharmacokinetic properties—a process central to modern drug discovery.[2][5]

Synthetic Strategies: Building a Diverse Thiazole Library

A successful inhibitor discovery campaign begins with a structurally diverse chemical library. The accessibility of the thiazole scaffold through robust and versatile synthetic routes is a key advantage.

The Hantzsch Thiazole Synthesis: A Foundational Approach

The most common and reliable method for constructing the 1,3-thiazole ring is the Hantzsch synthesis. This reaction involves the condensation of an α-halocarbonyl compound (e.g., an α-bromoketone) with a thioamide-containing species.

Causality in Experimental Design: The choice of reactants in the Hantzsch synthesis directly dictates the substitution pattern on the final thiazole ring.

  • The Thioamide: Determines the substituent at the C2 position. Using thiourea yields a 2-aminothiazole, a common fragment in bioactive molecules, while substituted thioamides introduce other functionalities.[1]

  • The α-Halocarbonyl: Determines the substituents at the C4 and C5 positions.

This modularity allows chemists to systematically generate a library of analogs where each position on the scaffold is varied to probe the structure-activity relationship (SAR).

Alternative Synthetic Pathways

To further expand chemical diversity, other synthetic routes are employed. For instance, the condensation of a carbonyl compound with thiosemicarbazide, followed by heterocyclization with an α-halocarbonyl compound, is an effective two-step process to generate 2-hydrazinyl-1,3-thiazole derivatives.[6] Such alternative strategies are crucial for accessing novel chemical space and overcoming limitations of the classical Hantzsch approach.

Synthetic_Scheme reagents α-Haloketone (R1, R2 precursors) + Thioamide Source (R3 precursor) intermediate Condensation Intermediate reagents->intermediate Hantzsch Reaction product 1,3-Thiazole Scaffold (Positions 2, 4, 5 substituted) intermediate->product Cyclization library Diverse Chemical Library product->library Systematic Variation of R1, R2, R3

Caption: General synthetic workflow for building a 1,3-thiazole library.

High-Throughput Screening (HTS) for Hit Identification

Once a library of thiazole derivatives is synthesized, the next step is to identify "hits"—compounds that exhibit inhibitory activity against the enzyme of interest. High-throughput screening (HTS) is the primary methodology for this phase.

Target-Based Biochemical Assays

In a target-based approach, the inhibitory activity of compounds is measured directly against the purified enzyme. This method is highly specific and provides direct evidence of enzyme-inhibitor interaction.

Exemplary Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This spectrophotometric assay is widely used to screen for inhibitors of AChE, a key target in Alzheimer's disease research.[7]

  • Preparation: Prepare solutions of the purified AChE enzyme, the substrate (acetylthiocholine iodide), Ellman's reagent (DTNB), and the test compounds (1,3-thiazole derivatives) in a suitable buffer (e.g., phosphate buffer, pH 8.0).

  • Incubation: In a 96-well plate, add the enzyme solution, buffer, and a specific concentration of the test compound. Allow this mixture to pre-incubate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C). This step allows the inhibitor to bind to the enzyme.

  • Reaction Initiation: Add the substrate, acetylthiocholine, to each well to start the enzymatic reaction. The AChE will hydrolyze the substrate to produce thiocholine.

  • Detection: Thiocholine reacts with DTNB to produce 5-thio-2-nitrobenzoate, a yellow-colored anion.

  • Measurement: Measure the absorbance of the yellow product at a wavelength of 412 nm at regular intervals using a microplate reader. The rate of color change is directly proportional to the enzyme activity.

  • Analysis: Compare the reaction rates in the presence of the test compounds to a control (no inhibitor). A reduced rate indicates enzyme inhibition. Calculate the percent inhibition and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Cell-Based Phenotypic Screening

Phenotypic screening evaluates the effects of compounds on whole cells, providing insights into a compound's activity in a more complex biological environment.[8] This approach can identify inhibitors that work through novel or multi-target mechanisms.[8]

Example: MTT Assay for Anticancer Activity Many thiazole derivatives are evaluated for their antiproliferative effects on cancer cell lines.[9] The MTT assay is a colorimetric method used to assess cell viability. A reduction in cell viability in the presence of a thiazole compound suggests potential inhibition of enzymes critical for cancer cell growth and proliferation, such as kinases or polymerases.[8][9]

HTS_Workflow cluster_0 Screening Phase cluster_1 Validation & Characterization CompoundLibrary Thiazole Library (10,000+ compounds) PrimaryScreen Primary HTS (Single Concentration) CompoundLibrary->PrimaryScreen HitSelection Initial Hits (~1-5% of library) PrimaryScreen->HitSelection DoseResponse Dose-Response Assay (IC50 Determination) HitSelection->DoseResponse SAR_Analysis Structure-Activity Relationship (SAR) DoseResponse->SAR_Analysis LeadCompounds Validated Lead Compounds SAR_Analysis->LeadCompounds

Caption: High-throughput screening cascade from library to lead compounds.

Elucidating Mechanism and Structure-Activity Relationships (SAR)

Identifying a hit is only the beginning. The subsequent phase focuses on understanding how the inhibitor works and which structural features are critical for its activity.

Mechanism of Action via Molecular Docking

In silico molecular docking is a powerful computational tool used to predict the binding conformation of an inhibitor within the active site of its target enzyme.[10] These studies can reveal key interactions:

  • Hydrogen Bonds: Often involving the thiazole nitrogen.

  • Arene-Arene (π-π) Interactions: Between the aromatic thiazole ring and aromatic amino acid residues like Phenylalanine (Phe) or Tyrosine (Tyr).[11]

  • Hydrophobic Interactions: Involving substituted groups on the thiazole scaffold.[11]

For example, docking studies of thiazole-based inhibitors against the main protease of SARS-CoV-2 revealed critical hydrogen bonds with residues like Glu166 and an arene-arene interaction between the thiazole moiety and His41, explaining the structural basis of their inhibitory activity.[11]

Enzyme_Inhibition cluster_0 Enzyme Active Site His41 His41 Glu166 Glu166 HydrophobicPocket Hydrophobic Pocket Inhibitor Thiazole Inhibitor Inhibitor->His41 Arene-Arene Interaction Inhibitor->Glu166 Hydrogen Bond Inhibitor->HydrophobicPocket Hydrophobic Interaction

Caption: Key binding interactions of a thiazole inhibitor in an enzyme active site.

Building the Structure-Activity Relationship (SAR)

SAR is the cornerstone of lead optimization. By synthesizing and testing a series of related analogs, researchers can determine how changes in chemical structure affect biological activity. For thiazole-based inhibitors, SAR studies often reveal that specific substitutions at the C2, C4, and C5 positions are critical for potency.[12] For instance, in a series of cholinesterase inhibitors, the type and position of substituents on a phenyl ring attached to the thiazole core significantly influenced the IC50 values.[7][13]

Table 1: Exemplary 1,3-Thiazole-Based Enzyme Inhibitors and Their Activities

Compound ClassTarget EnzymeKey Structural FeatureReported IC50 ValueReference
ThiazolylhydrazoneAcetylcholinesterase (AChE)4-chlorobenzylidene hydrazone0.028 µM[7]
Substituted ThiazoleVEGFR-2Phenylhydrazinylidene0.15 µM[9]
N-(thiazol-2-yl)cinnamamideSARS-CoV-2 MproBenzo[d]thiazole moiety14.7 µM[11]
4-Phenyl-1,3-thiazoleLanosterol C14α-demethylase4-fluorophenyl group at C43.9 µg/mL (MIC)[6]

From Lead to Candidate: ADMET Profiling

A potent enzyme inhibitor is not necessarily a good drug candidate. Early assessment of its pharmacokinetic properties is essential. This is achieved through ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. In silico tools can predict properties like oral bioavailability, membrane permeability, and potential toxicity concerns, guiding the selection of compounds with the most promising drug-like characteristics for further development.[7][14]

Conclusion

The 1,3-thiazole scaffold continues to be a highly productive starting point for the discovery of novel enzyme inhibitors. Its synthetic tractability allows for the creation of large, diverse libraries, which, when coupled with modern high-throughput screening techniques, can rapidly identify potent hit compounds. The subsequent elucidation of binding mechanisms through computational studies and the systematic development of structure-activity relationships provide a rational pathway for optimizing these hits into viable lead candidates. As our understanding of disease biology deepens, the versatility of the thiazole ring ensures it will remain a privileged and indispensable tool in the arsenal of medicinal chemists for years to come.

References

  • Al-Ostoot, F.H., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI. Available at: [Link]

  • Borcea, A.M., et al. (n.d.). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. MDPI. Available at: [Link]

  • Adriaty, D., et al. (n.d.). In Vitro Antiviral Activity and Molecular Docking Analysis of Dihydropyrimidinone, Chromene and Chalcone Derivatives Against SARS-CoV-2. Trends in Sciences. Available at: [Link]

  • Paithankar, V.R., Dighe, P.R., & Shinde, N.V. (2023). An Overview of Thiazole Derivatives and its Biological Activities. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

  • Borcea, A.M., et al. (2022). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. PubMed Central. Available at: [Link]

  • Youssif, B.G., et al. (2024). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. PubMed Central. Available at: [Link]

  • Ahmad, A., et al. (2023). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. PubMed. Available at: [Link]

  • Al-Hujaily, E.M., et al. (n.d.). In Silico Screening of 1,3,4-Thiadiazole Derivatives as Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). MDPI. Available at: [Link]

  • Modrić, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie. Available at: [Link]

  • Abulkhair, H.S., et al. (2022). Thiazole-based SARS-CoV-2 protease (COV Mpro) inhibitors: Design, synthesis, enzyme inhibition, and molecular modeling simulations. ResearchGate. Available at: [Link]

  • Modrić, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. ResearchGate. Available at: [Link]

  • Alam, M. (2023). Thiazole, a privileged scaffold in drug discovery. ResearchGate. Available at: [Link]

  • Chiaradia, L.D., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. PubMed Central. Available at: [Link]

  • Adeboye, M.A., et al. (2021). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. ACS Omega. Available at: [Link]

  • Desai, N.C., et al. (2022). Synthesis and Antimicrobial Screening of Some New Thiazole Substituted 1,3,4-Oxadiazole Derivatives. ResearchGate. Available at: [Link]

  • Mohammed, A.J., & Jasim, I.K. (2023). Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. ResearchGate. Available at: [Link]

  • Sharma, P., & Kumar, A. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. Available at: [Link]

  • Tudor, R., et al. (n.d.). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). MDPI. Available at: [Link]

  • Modrić, M., et al. (2022). The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with an anti-inflammatory activity. FULIR. Available at: [Link]

  • Yurttaş, L., et al. (2020). Design, Synthesis, and Structure-Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. PubMed. Available at: [Link]

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Protocols & Analytical Methods

Method

Application Note: A Rapid, High-Yield Protocol for the Microwave-Assisted Synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Abstract This application note provides a comprehensive and validated protocol for the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, a heterocyclic scaffold of significant interest in medicinal chemistry. By l...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive and validated protocol for the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, a heterocyclic scaffold of significant interest in medicinal chemistry. By leveraging the principles of microwave-assisted organic synthesis (MAOS), this method drastically reduces reaction times from hours to minutes while achieving high yields and product purity. We delve into the causality behind the experimental design, detailing the reaction mechanism, the role of microwave irradiation, and a step-by-step guide from reaction setup to product characterization. This protocol is designed for researchers seeking efficient and scalable methods for generating libraries of thiazole derivatives for drug discovery and development.

Introduction: The Significance of Hydrazinyl Thiazoles and Microwave Synthesis

The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including antifungal, antimicrobial, and anticancer properties.[1][2] Specifically, 2-hydrazinyl-1,3-thiazole derivatives serve as versatile building blocks for the synthesis of more complex molecules and often exhibit potent bioactivity themselves.[3][4] The development of efficient synthetic routes to these compounds is therefore a critical task for drug discovery programs.

Conventional synthetic methods often rely on thermal heating, which can require long reaction times, high temperatures, and can lead to the formation of undesirable byproducts.[5] Microwave-assisted organic synthesis (MAOS) offers a powerful alternative, utilizing microwave irradiation to heat reactants directly and uniformly.[6] This technique leads to a dramatic acceleration of reaction rates, often resulting in higher yields, cleaner reaction profiles, and significantly reduced energy consumption.[7][8][9]

This guide details a robust microwave-assisted protocol for the Hantzsch thiazole synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole from commercially available precursors.

Reaction Principle: The Microwave-Enhanced Hantzsch Thiazole Synthesis

The core of this protocol is the Hantzsch thiazole synthesis, a classic condensation reaction that forms a thiazole ring from an α-haloketone and a thioamide-containing compound.[2][5] In this specific application, the reaction proceeds between 2-bromo-1-(4-bromophenyl)ethan-1-one and thiosemicarbazide.

The overall transformation is depicted below:

Caption: Overall reaction for the microwave-assisted synthesis.

Microwave irradiation is particularly effective for this synthesis due to the polar nature of the reactants and the ethanol solvent. The oscillating electromagnetic field interacts with the molecular dipoles, causing rapid rotation and generating heat volumetrically. This instantaneous and uniform heating avoids the thermal gradients and vessel-wall superheating common in conventional methods, leading to a significant reduction in reaction time and suppression of side-product formation.[6]

Detailed Experimental Protocol

Materials and Equipment
  • Reagents:

    • 2-bromo-1-(4-bromophenyl)ethan-1-one (≥98% purity)

    • Thiosemicarbazide (≥99% purity)

    • Ethanol (Absolute, ≥99.5%)

    • Deionized Water

  • Equipment:

    • Monowave or multi-mode microwave reactor designed for chemical synthesis

    • 10 mL microwave reaction vessel with a compatible cap

    • Small magnetic stir bar

    • Analytical balance (± 0.1 mg)

    • Standard laboratory glassware (beakers, Erlenmeyer flasks)

    • Büchner funnel and flask for vacuum filtration

    • Filter paper

    • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

    • Melting point apparatus

Step-by-Step Synthesis Procedure
  • Reactant Preparation: In a 10 mL microwave reaction vessel, add 2-bromo-1-(4-bromophenyl)ethan-1-one (1.00 g, 3.61 mmol, 1.0 eq) and thiosemicarbazide (0.33 g, 3.61 mmol, 1.0 eq).

  • Solvent Addition: Add 5 mL of absolute ethanol to the vessel.

  • Reaction Setup: Place a magnetic stir bar in the vessel and securely seal it with the appropriate cap. Place the vessel inside the microwave reactor cavity.

  • Microwave Irradiation: Set the reaction parameters as follows:

    • Temperature: 100 °C (Use a ramp time of 1 minute)

    • Hold Time: 8 minutes

    • Power: Dynamic power control to maintain the target temperature (typically starts around 100-200 W)

    • Stirring: Set to a medium-high setting.

  • Cooling and Work-up: After the irradiation is complete, allow the vessel to cool to room temperature (below 50 °C) using the instrument's compressed air cooling system.

  • Product Precipitation: Open the vessel in a fume hood and transfer the reaction mixture to a 50 mL beaker. Slowly add 20 mL of cold deionized water while stirring. A pale yellow or off-white precipitate will form.

  • Isolation: Allow the suspension to stir in an ice bath for 15 minutes to maximize precipitation. Isolate the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected solid with two portions of cold deionized water (2 x 10 mL) to remove any residual salts or ethanol.

  • Drying: Dry the crude product under vacuum or in a desiccator to a constant weight.

Purification

The crude product can be purified by recrystallization from ethanol.

  • Transfer the crude solid to an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the pure crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry to a constant weight.

Results and Data Analysis

This protocol consistently produces the target compound in high yield and purity.

Table of Quantitative Data
ParameterValue
Reactants
2-bromo-1-(4-bromophenyl)ethan-1-one1.00 g (3.61 mmol)
Thiosemicarbazide0.33 g (3.61 mmol)
Reaction Conditions
SolventEthanol (5 mL)
Microwave Temperature100 °C
Microwave Time8 min
Product
Expected Yield ~85-95%
Appearance Pale yellow solid
Expected Melting Point ~190-195 °C
Causality and Mechanistic Insights
  • Choice of Solvent: Ethanol is an ideal solvent for this reaction. It effectively dissolves the starting materials, has a high dielectric constant allowing for efficient absorption of microwave energy, and its boiling point is suitable for the reaction temperature, creating a safe level of internal pressure.

  • Reaction Mechanism: The synthesis proceeds via the Hantzsch mechanism. Microwave irradiation accelerates each step of this pathway, particularly the initial nucleophilic attack and the final dehydration.

Mechanism Hantzsch Thiazole Synthesis Mechanism Start Reactants: α-Haloketone + Thiosemicarbazide Step1 Step 1: Nucleophilic Attack Start->Step1 S atom attacks α-carbon Intermediate1 Thioether Intermediate Step1->Intermediate1 Step2 Step 2: Intramolecular Cyclization Intermediate1->Step2 N atom attacks carbonyl carbon Intermediate2 Cyclic Hemiaminal Intermediate Step2->Intermediate2 Step3 Step 3: Dehydration Intermediate2->Step3 - H₂O (Aromatization) Product Final Product: 2-Hydrazino-1,3-thiazole Step3->Product

Caption: The mechanism of the Hantzsch thiazole synthesis.

Experimental Workflow Diagram

The entire process, from setup to final product, is streamlined for efficiency.

G cluster_prep Preparation cluster_reaction Microwave Reaction cluster_workup Work-up & Isolation cluster_purify Purification prep1 Weigh Reactants: α-Haloketone & Thiosemicarbazide prep2 Add to MW Vessel with Ethanol & Stir Bar prep1->prep2 react Irradiate: 100 °C, 8 min prep2->react workup1 Cool to RT react->workup1 workup2 Precipitate with Cold Water workup1->workup2 workup3 Vacuum Filter & Wash Solid workup2->workup3 workup4 Dry Crude Product workup3->workup4 purify1 Recrystallize from Ethanol workup4->purify1 purify2 Characterize (MP, NMR, etc.) purify1->purify2

Caption: Step-by-step experimental workflow.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

  • Fume Hood: Conduct all steps involving volatile or hazardous materials, especially the opening of the reaction vessel and solvent handling, inside a certified fume hood.

  • Lachrymator: 2-bromo-1-(4-bromophenyl)ethan-1-one is a lachrymator (causes tearing). Handle with extreme care and avoid inhalation or contact with skin and eyes.

  • Microwave Reactor: Only use a microwave reactor specifically designed for chemical synthesis. Never use a domestic microwave oven. Ensure you are properly trained on the instrument's operation to prevent accidents related to over-pressurization.

Conclusion

This application note presents a validated, efficient, and rapid protocol for the synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. By employing microwave-assisted heating, the reaction time is reduced to a mere 8 minutes, offering a significant improvement over conventional methods. The protocol is high-yielding, easily scalable, and serves as an excellent starting point for the synthesis of diverse libraries of thiazole derivatives for screening in drug discovery pipelines.

References

  • Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives Endowed with High Activity toward Mycobacterium Bovis.PMC - NIH.
  • Representative examples of hydrazinyl thiazole derivatives as a potential drugs candid
  • Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas.
  • Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents.PMC - PubMed Central.
  • Synthesis of 2-(2-Hydrazinyl) thiazole derivatives. ResearchGate.[Link]

  • Synthesis and cytotoxicity of novel (thiazol-2-yl)hydrazine derivatives as promising anti-Candida agents. PubMed.[Link]

  • Procedure for the Synthesis of 8,8-Dipropylbicyclo[4.2.0]octa-1,3,5-trien-7-one. Organic Syntheses.[Link]

  • Procedure for the Synthesis of 1-(4-Bromophenyl)ethanone oxime. Organic Syntheses.[Link]

  • Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues. MDPI.[Link]

  • Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Beilstein Journal of Organic Chemistry.[Link]

  • Microwave Assisted Synthesis of Heterocycles- Green Chemistry Approaches. International Journal of ChemTech Research.[Link]

  • Microwave-assisted synthesis and antioxidant properties of hydrazinyl thiazolyl coumarin derivatives. PMC - PubMed Central.[Link]

  • Microwave-Assisted Synthesis of 2-amino-4-substituted-phenyl-thiazole. Asian Journal of Chemistry.[Link]

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Application

Synthesis of 4-Aryl-2-Hydrazino-1,3-Thiazole Derivatives: A Detailed Protocol and Application Guide

This comprehensive guide provides a detailed protocol for the synthesis of 4-aryl-2-hydrazino-1,3-thiazole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug developmen...

Author: BenchChem Technical Support Team. Date: January 2026

This comprehensive guide provides a detailed protocol for the synthesis of 4-aryl-2-hydrazino-1,3-thiazole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. These scaffolds are recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties.[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth technical insights and a step-by-step experimental workflow.

Introduction: The Significance of the 4-Aryl-2-Hydrazino-1,3-Thiazole Scaffold

The 1,3-thiazole ring is a privileged pharmacophore found in numerous natural and synthetic bioactive molecules.[2][3] The incorporation of a hydrazino group at the 2-position and an aryl substituent at the 4-position of the thiazole core gives rise to a versatile molecular framework with a broad spectrum of pharmacological activities.[1][4] The synthetic accessibility of these compounds, primarily through the well-established Hantzsch thiazole synthesis, makes them attractive targets for the development of novel therapeutic agents.[5][6]

The Hantzsch Thiazole Synthesis: A Cornerstone Approach

The most common and versatile method for the preparation of 4-aryl-2-hydrazino-1,3-thiazole derivatives is the Hantzsch thiazole synthesis.[1][5] This reaction involves the condensation of an α-haloketone with a thiosemicarbazone.[1][7]

Reaction Mechanism

The synthesis proceeds through a well-defined reaction pathway:

  • Nucleophilic Attack: The reaction initiates with a nucleophilic attack of the sulfur atom of the thiosemicarbazone on the α-carbon of the α-haloacetophenone in an SN2 reaction.[7]

  • Intramolecular Cyclization: This is followed by an intramolecular cyclization where a nitrogen atom of the thiosemicarbazone attacks the carbonyl carbon of the ketone.[7]

  • Dehydration: The final step involves the dehydration of the cyclic intermediate to form the stable aromatic thiazole ring.[7]

The general workflow for this synthesis is depicted in the following diagram:

Hantzsch_Synthesis A α-Haloacetophenone C Reaction Mixture (e.g., in Ethanol) A->C B Thiosemicarbazone B->C D Reflux C->D Heating E Intermediate D->E Condensation & Cyclization F Dehydration E->F G 4-Aryl-2-hydrazino-1,3-thiazole F->G

Caption: General workflow for the Hantzsch synthesis of 4-aryl-2-hydrazino-1,3-thiazoles.

Experimental Protocol: Synthesis of 2-(2-Arylidenehydrazinyl)-4-(4-fluorophenyl)thiazoles

This protocol details a representative synthesis of a series of 2-(2-arylidenehydrazinyl)-4-(4-fluorophenyl)thiazoles, adapted from established literature procedures.[1][8][9]

Materials
  • Aryl-substituted thiosemicarbazones (0.001 mol)

  • 2-bromo-4-fluoroacetophenone (0.001 mol)

  • Absolute Ethanol

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Magnetic stirrer

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Crushed ice

  • Deionized water

  • Vacuum filtration apparatus (Büchner funnel, filter flask)

  • Desiccator or vacuum oven

Procedure
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve an equimolar amount of the respective aryl-substituted thiosemicarbazone (0.001 mol) and 2-bromo-4-fluoroacetophenone (0.001 mol) in absolute ethanol.[7][8][9] The choice of ethanol as a solvent is due to its ability to dissolve the reactants and its suitable boiling point for reflux conditions, which facilitates the reaction without leading to significant decomposition.

  • Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-5 hours.[7][8][9] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., a mixture of ethyl acetate and hexane).[7] The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicates the progression of the reaction.

  • Work-up and Isolation: After the reaction is complete (as indicated by TLC), allow the reaction mixture to cool to room temperature. Pour the cooled mixture onto crushed ice with constant stirring.[7] This will cause the solid product to precipitate out of the solution.

  • Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the collected product thoroughly with cold deionized water to remove any soluble impurities.[7]

  • Drying: Dry the product in a desiccator or a vacuum oven at a low temperature to remove residual water.

  • Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to obtain the pure 4-aryl-2-hydrazino-1,3-thiazole derivative.[1][7]

Data Presentation: Representative Yields of Synthesized Derivatives

The Hantzsch synthesis is known for providing moderate to good yields of the desired products. The table below summarizes the yields for a selection of synthesized 2-(2-arylidenehydrazinyl)-4-(4-fluorophenyl)thiazoles.[8]

EntryAryl SubstituentYield (%)
14-Fluorophenyl75
24-Chlorophenyl78
34-Bromophenyl80
44-Nitrophenyl72
52,4-Dichlorophenyl70
64-Methoxyphenyl76

Troubleshooting and Optimization

While the Hantzsch synthesis is generally robust, certain issues may arise. This section provides guidance on common problems and strategies for optimization.

IssuePossible Cause(s)Suggested Solution(s)
Low or No Product Yield - Poor quality of starting materials- Incorrect reaction conditions (temperature, time)- Analyze the purity of starting materials (e.g., via NMR or melting point) and recrystallize if necessary.- Optimize reaction temperature and monitor the reaction progress by TLC to determine the optimal reaction time.[7]
Formation of Side Products - Prolonged reaction times- Unsuitable solvent- Avoid excessive heating or extended reaction times.- While ethanol is common, other solvents like methanol can be explored.[7]
Difficulty in Purification - Impurities with similar polarity to the product- If recrystallization is ineffective, consider silica gel column chromatography using an appropriate solvent system (e.g., ethyl acetate/hexane).[7]

Causality Behind Experimental Choices

  • Choice of α-Haloketone: α-Bromoacetophenones are commonly used due to the good leaving group ability of the bromide ion, which facilitates the initial SN2 reaction. The nature of the substituent on the aryl ring can influence the reaction rate; electron-withdrawing groups can enhance the electrophilicity of the α-carbon, potentially increasing the reaction rate.[7]

  • Use of Thiosemicarbazones: Thiosemicarbazones serve as the source of the thiazole's nitrogen and sulfur atoms, as well as the hydrazino side chain. The substituents on the aryl ring of the thiosemicarbazone can be varied to generate a library of derivatives.

  • Reaction Conditions: Refluxing in a protic solvent like ethanol provides the necessary thermal energy to overcome the activation barrier of the reaction while also serving as a suitable medium for the reactants. The reaction is typically carried out under neutral or slightly acidic conditions to prevent unwanted side reactions.[7]

Alternative Synthetic Strategies

While the Hantzsch synthesis is predominant, other methods have been developed to improve efficiency and environmental friendliness. One notable alternative is the one-pot, multi-component synthesis. This approach can involve the reaction of an aldehyde, thiosemicarbazide, and a phenacyl bromide, sometimes with the aid of a catalyst or microwave irradiation to enhance reaction rates and yields.[7] Another variation involves the use of ultrasonic irradiation, which can promote the reaction at room temperature.[1]

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis and purification of 4-aryl-2-hydrazino-1,3-thiazole derivatives.

Synthesis_Workflow cluster_reaction Reaction Stage cluster_workup Work-up and Isolation cluster_purification Purification and Analysis A Reactants Mixing (α-Haloketone + Thiosemicarbazone in Ethanol) B Reflux (4-5 hours) A->B C TLC Monitoring B->C D Cooling to Room Temperature C->D E Precipitation in Ice Water D->E F Vacuum Filtration E->F G Washing with Cold Water F->G H Drying G->H I Recrystallization (from Ethanol) H->I J Characterization (NMR, IR, Mass Spec) I->J

Caption: Step-by-step experimental workflow for the synthesis of 4-aryl-2-hydrazino-1,3-thiazoles.

Conclusion

The synthesis of 4-aryl-2-hydrazino-1,3-thiazole derivatives via the Hantzsch reaction is a reliable and adaptable method for generating a diverse range of potentially bioactive compounds. By understanding the underlying mechanism and optimizing the reaction conditions, researchers can efficiently produce these valuable scaffolds for further investigation in drug discovery and development programs. The protocol and insights provided in this guide aim to facilitate the successful synthesis and exploration of this important class of heterocyclic molecules.

References

  • Benchchem. (n.d.). Application Notes and Protocols for the Hantzsch Thiazole Synthesis of 2-Hydrazinyl Derivatives.
  • Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Aryl-2-Hydrazinyl-thiazoles.
  • MDPI. (2020). Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives.
  • Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
  • PubMed Central. (2019). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin.
  • ResearchGate. (n.d.). Hantzsch thiazole synthesis.
  • ACS Omega. (2023). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management.
  • ResearchGate. (n.d.). Synthetic protocol of the 4-phenyl-1,3-thiazole derivatives 4a–e.
  • PubMed Central. (2023). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management.
  • Journal of the Chinese Chemical Society. (2000). Synthesis, Characterization and Reactions of 4‐Hydrazino‐2‐methylpyrimidino[4′5′:4,5]thiazolo[3,2‐a]benzimidazole.
  • ResearchGate. (n.d.). Representative examples of hydrazinyl thiazole derivatives as a potential drugs candidate.
  • MDPI. (2019). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin.
  • PubMed Central. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.
  • PubMed. (2013). Synthesis and cytotoxicity of novel (thiazol-2-yl)hydrazine derivatives as promising anti-Candida agents.
  • MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.
  • Organic Chemistry Portal. (n.d.). Thiazole synthesis.
  • MDPI. (2018). Synthesis of Some New 1,3,4-Thiadiazole, Thiazole and Pyridine Derivatives Containing 1,2,3-Triazole Moiety.
  • YouTube. (2019). synthesis of thiazoles.
  • FABAD Journal of Pharmaceutical Sciences. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics.
  • International Journal of ChemTech Research. (2013). Synthesis New and Novel Aryl Thiazole Derivatives Compounds.

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Method

Application Note: A Validated Protocol for In-Vitro Cytotoxicity Assessment of Thiazole Compounds

Introduction: The Critical Role of Cytotoxicity Screening for Thiazole-Based Drug Candidates Thiazole, a five-membered heterocyclic aromatic ring containing sulfur and nitrogen, is a cornerstone scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Cytotoxicity Screening for Thiazole-Based Drug Candidates

Thiazole, a five-membered heterocyclic aromatic ring containing sulfur and nitrogen, is a cornerstone scaffold in medicinal chemistry.[1] Its derivatives have demonstrated a vast array of pharmacological activities, leading to their incorporation in numerous clinically approved drugs for anticancer, antimicrobial, and anti-inflammatory applications.[1][2] A crucial early step in the drug discovery pipeline for these promising compounds is the robust evaluation of their cytotoxic potential.[3][4] This application note provides a detailed, field-proven protocol for assessing the in-vitro cytotoxicity of thiazole-based compounds, emphasizing scientific integrity and practical implementation for researchers in drug development.

This guide moves beyond a simple recitation of steps to explain the underlying principles and critical considerations necessary for generating reliable and reproducible data. We will focus on two widely accepted and validated methods: the MTT assay, which measures metabolic activity, and the Lactate Dehydrogenase (LDH) assay, which quantifies membrane integrity.[5][6] By understanding the nuances of each, researchers can select the most appropriate assay and confidently interpret their results.

Pillar 1: Expertise & Experience - Understanding the "Why" Behind the "How"

The choice of a cytotoxicity assay is not arbitrary; it is dictated by the compound's properties and the specific biological question being addressed. Thiazole-containing compounds, due to their chemical nature, can sometimes interfere with certain assay chemistries.[7] Therefore, a multi-faceted approach is often warranted.

The MTT Assay: A Window into Metabolic Health

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that provides an indication of cell viability based on mitochondrial function.[8] In metabolically active cells, mitochondrial dehydrogenases reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[9][10] The amount of formazan produced is directly proportional to the number of viable cells.[11]

Causality Behind Key Steps:

  • Phenol Red-Free Medium: During the MTT incubation step, it is advisable to use a phenol red-free medium.[9] Phenol red can interfere with absorbance readings, leading to inaccurate results.

  • Solubilization is Key: The insoluble formazan crystals must be fully dissolved before absorbance measurement. Incomplete solubilization is a common source of error. Dimethyl sulfoxide (DMSO) or an acidified isopropanol solution are effective solubilizing agents.[8]

  • Light Sensitivity: The MTT reagent and the resulting formazan product are light-sensitive.[9] Plates should be protected from light during incubation and prior to reading to prevent degradation and ensure accurate quantification.

The LDH Assay: A Direct Measure of Cell Lysis

The Lactate Dehydrogenase (LDH) assay offers a complementary perspective by quantifying cytotoxicity through the measurement of a cytosolic enzyme released into the culture medium upon cell membrane damage.[12] LDH is a stable enzyme present in the cytoplasm of most eukaryotic cells.[13] Its release is a hallmark of necrosis or late-stage apoptosis.[14] The assay involves a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product, which can be measured spectrophotometrically.[15]

Causality Behind Key Steps:

  • Supernatant is the Sample: Unlike the MTT assay where the cell lysate is measured, the LDH assay utilizes the cell culture supernatant.[16] Care must be taken during supernatant collection to avoid disturbing the cell monolayer.

  • Controls are Crucial: Proper controls are essential for accurate LDH data interpretation. This includes a background control (medium only), a low control (spontaneous LDH release from untreated cells), and a high control (maximum LDH release induced by cell lysis with an agent like Triton X-100).[16]

  • Timing Matters: The half-life of released LDH in culture medium is approximately 9 hours.[12] The timing of supernatant collection relative to compound treatment is a critical parameter to optimize.

Pillar 2: Trustworthiness - A Self-Validating Protocol

To ensure the data generated is reliable, the experimental design must incorporate a system of internal checks and balances. This self-validating approach is fundamental to good scientific practice.

Potential for Compound Interference

A significant consideration when working with any new chemical entity, including thiazole derivatives, is the potential for direct interference with the assay chemistry.[8] Compounds with inherent reducing properties can directly reduce MTT to formazan, leading to a false-positive signal (an apparent increase in viability).[7]

Mitigation Strategy: A crucial control is to incubate the thiazole compound in cell-free medium with the assay reagent (MTT or LDH reagents).[7][8] Any significant color change in these wells indicates direct compound interference, and an alternative assay method should be considered.

Data Interpretation: Beyond the IC50

While the half-maximal inhibitory concentration (IC50) is a standard metric, a comprehensive understanding of a compound's cytotoxic profile requires a broader analysis.[17] Distinguishing between cytotoxic (cell-killing) and cytostatic (inhibition of proliferation) effects is vital for drug development.[3] This can often be inferred by observing cell morphology under a microscope throughout the experiment and by comparing results from metabolic assays (like MTT) with membrane integrity assays (like LDH).

Pillar 3: Authoritative Grounding & Comprehensive Protocols

The following protocols are based on established methodologies and best practices from authoritative sources such as the American Type Culture Collection (ATCC) and peer-reviewed scientific literature.

Experimental Workflow Visualization

G cluster_prep Preparation Phase cluster_assay Assay Execution cluster_readout Data Acquisition & Analysis cell_culture Cell Culture & Maintenance (ATCC Guidelines) cell_seeding Seed Cells in 96-well Plate cell_culture->cell_seeding compound_prep Thiazole Compound Serial Dilution compound_treatment Treat Cells with Thiazole Compounds compound_prep->compound_treatment incubation_24h 24h Incubation (Cell Adhesion) cell_seeding->incubation_24h incubation_24h->compound_treatment incubation_exp Experimental Incubation (e.g., 24, 48, 72h) compound_treatment->incubation_exp assay_specific_steps Assay-Specific Steps (MTT or LDH) incubation_exp->assay_specific_steps plate_reader Measure Absorbance/ Luminescence assay_specific_steps->plate_reader data_analysis Data Analysis (Calculate % Viability, IC50) plate_reader->data_analysis

Caption: General workflow for in-vitro cytotoxicity testing.

Detailed Experimental Protocol: MTT Assay

This protocol is a general guideline and should be optimized for specific cell lines and experimental conditions.[8]

Materials:

  • Selected cancer cell line (e.g., MCF-7, A549, HepG2)[18]

  • Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[19]

  • Thiazole-based test compounds dissolved in sterile DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[18]

  • Phosphate-Buffered Saline (PBS), sterile

  • Solubilization solution (e.g., 100% DMSO or 0.04 N HCl in isopropanol)[8][10]

  • Sterile 96-well flat-bottom plates

Procedure:

  • Cell Seeding: a. Harvest and count cells using a hemocytometer or automated cell counter. Ensure cell viability is >95%. b. Dilute the cell suspension to the desired seeding density in complete culture medium. This needs to be optimized for each cell line but typically ranges from 5,000 to 10,000 cells/well.[9][18] c. Seed 100 µL of the cell suspension into each well of a 96-well plate. d. Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment and recovery.[8][10]

  • Compound Treatment: a. Prepare serial dilutions of the thiazole compounds in culture medium. The final DMSO concentration should typically not exceed 0.5% to avoid solvent-induced cytotoxicity.[8] b. After 24 hours, carefully remove the medium from the wells. c. Add 100 µL of the medium containing the various concentrations of the test compounds to the respective wells. d. Include the following controls:

    • Untreated Control: Cells treated with culture medium only.
    • Vehicle Control: Cells treated with medium containing the same concentration of DMSO used for the highest compound concentration.[8]
    • Medium Blank: Wells containing culture medium but no cells, to determine background absorbance.[8] e. Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
  • MTT Addition and Incubation: a. Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[9][20] b. Incubate the plate for 2-4 hours at 37°C.[8][21] During this time, viable cells will metabolize the MTT into formazan crystals, which appear as dark purple needles inside the cells.

  • Formazan Solubilization: a. Carefully remove the medium containing MTT from each well without disturbing the formazan crystals. b. Add 100 µL of the solubilization solution (e.g., DMSO) to each well.[10] c. Place the plate on an orbital shaker for 15 minutes at room temperature, protected from light, to ensure complete dissolution of the formazan crystals.[8]

  • Absorbance Measurement: a. Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.[8][10] A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Data Analysis:

  • Subtract the average absorbance of the medium blank wells from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control using the following formula:

    • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

  • Plot the percentage of cell viability against the compound concentration (typically on a logarithmic scale) to generate a dose-response curve and determine the IC50 value.[8]

Detailed Experimental Protocol: LDH Assay

Materials:

  • Commercially available LDH Cytotoxicity Assay Kit (e.g., from Promega, Cayman Chemical, Abcam)[12][15]

  • All materials listed for the MTT assay (excluding MTT and solubilization solution)

  • Lysis Buffer (often 10X, provided in the kit)

Procedure:

  • Cell Seeding and Compound Treatment: a. Follow steps 1 and 2 from the MTT assay protocol. b. In addition to the controls listed for the MTT assay, prepare wells for the Maximum LDH Release Control .

  • Preparation of Controls and Supernatant Collection: a. About 45 minutes before the end of the experimental incubation, add 10 µL of 10X Lysis Buffer to the "Maximum LDH Release Control" wells.[16] b. At the end of the incubation period, centrifuge the 96-well plate at approximately 250 x g for 4 minutes to pellet any detached cells. c. Carefully transfer a specific volume (e.g., 50 µL) of the supernatant from each well to a new, clear 96-well flat-bottom plate.[16] Be cautious not to disturb the cell layer.

  • LDH Reaction: a. Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves mixing a substrate solution with a dye solution.[12] b. Add the prepared reaction mixture (e.g., 50 µL) to each well of the new plate containing the supernatants. c. Incubate the plate at room temperature for up to 30 minutes, protected from light.[15]

  • Absorbance Measurement: a. Add the stop solution provided in the kit, if required by the protocol. b. Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.[16]

Data Analysis:

  • Subtract the absorbance of the background control (medium only) from all other values.

  • Calculate the percentage of cytotoxicity using the following formula, as recommended by many kit manufacturers:

    • % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100

  • Plot the percentage of cytotoxicity against the compound concentration to determine the EC50 value (the concentration that causes 50% of the maximum LDH release).

Data Presentation and Interpretation

Quantitative data should be summarized in a clear and structured format.

Table 1: Recommended Seeding Densities for Common Cell Lines

Cell LineSeeding Density (cells/well)Rationale
MCF-7 8,000 - 10,000Adherent, moderate growth rate.
A549 5,000 - 8,000Adherent, relatively fast growth rate.
HepG2 10,000 - 12,000Adherent, forms clumps, slower growth.
Jurkat 20,000 - 30,000Suspension, requires higher density.

Note: These are starting recommendations and should be optimized for your specific experimental conditions and assay duration.[4]

Table 2: Example Data Summary for a Thiazole Compound (TC-1)

Concentration (µM)% Viability (MTT) ± SD% Cytotoxicity (LDH) ± SD
0.1 98.2 ± 4.52.1 ± 1.8
1 91.5 ± 5.15.6 ± 2.3
10 52.3 ± 6.248.9 ± 5.5
50 15.7 ± 3.885.4 ± 4.9
100 5.1 ± 2.192.3 ± 3.7
IC50/EC50 9.8 µM 10.5 µM

Troubleshooting Common Issues

IssuePossible CauseSuggested Solution
High background in MTT assay Contamination with bacteria or yeast; Phenol red interference.Check cultures for contamination; Use phenol red-free medium for the MTT incubation step.[9][21]
Low signal or poor dynamic range Cell number too low; Incubation time too short.Optimize cell seeding density; Increase incubation time with the assay reagent.[21][22]
Inconsistent replicates Uneven cell seeding; Incomplete formazan solubilization (MTT).Ensure a homogenous cell suspension before seeding; Increase shaking time or use a multichannel pipette to ensure complete dissolution.[9]
Apparent increase in viability at high concentrations Compound precipitates and interferes with absorbance; Compound directly reduces MTT.Check for precipitate under a microscope; Run a cell-free control to test for direct MTT reduction.[7]

Conclusion

The successful in-vitro evaluation of thiazole compounds hinges on the selection of appropriate assays and the meticulous execution of validated protocols. By employing both metabolic (MTT) and membrane integrity (LDH) assays, researchers can gain a more comprehensive understanding of a compound's cytotoxic profile. Adherence to best practices, including the use of proper controls to account for potential compound interference, is paramount for generating trustworthy and reproducible data. This application note serves as a robust framework to guide scientists in obtaining high-quality cytotoxicity data, a critical step in advancing promising thiazole-based candidates through the drug discovery pipeline.

References

  • Danaher Life Sciences. (n.d.). Cell Viability and Proliferation Assays in Drug Screening. Retrieved from [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

  • National Institutes of Health (NIH). (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. Retrieved from [Link]

  • PubMed. (n.d.). Optimization of Cell Viability Assays for Drug Sensitivity Screens. Retrieved from [Link]

  • protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

  • National Toxicology Program, NIH. (n.d.). Validation Study of In Vitro Cytotoxicity Test Methods. Retrieved from [Link]

  • Journal of Toxicological Sciences. (1997). Validation Study on Five Cytotoxicity Assays by JSAAE I. Overview of the Study and Analyses of Variations of ED50 Values. Retrieved from [Link]

  • Assay Genie. (n.d.). Cell Viability, Cytotoxicity & Proliferation Assays. Retrieved from [Link]

  • ATCC. (2012). ATCC Animal Cell Culture Guide: Tips and Techniques for Continuous Cell Lines. Google Books.
  • Unknown Source. (n.d.). Principle: Rapid colorimetric assay based on the cleavage of the tetrazolium ring of MTT.
  • National Center for Biotechnology Information (NCBI). (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Journal of Toxicological Sciences. (1997). Validation Study on Five Cytotoxicity Assays by JSAAE II. Statistical Analysis. Retrieved from [Link]

  • Scribd. (n.d.). In Vitro Cytotoxicity Assay Protocol. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Retrieved from [Link]

  • Bibliomed. (2014). IN VITRO CYTOTOXICITY AND GENOTOXICITY EVALUATION OF NEWLY SYNTHESIZED STEROIDAL THIAZOLES. Retrieved from [Link]

  • MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Phenolic Thiazoles with Antioxidant and Antiradical Activity. Synthesis, In Vitro Evaluation, Toxicity, Electrochemical Behavior, Quantum Studies and Antimicrobial Screening. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Synthesis of thiazole-integrated pyrrolotriazinones: evaluations of cytotoxicity and effects on PI3K levels in cancer cells. Retrieved from [Link]

  • MDPI. (2022). Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition. Retrieved from [Link]

  • MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

  • ResearchGate. (2022). I am having problems in getting results in MTT assay. How do I rectify it?. Retrieved from [Link]

  • Ainslie Lab @ UNC. (n.d.). From Ainslie Lab @ UNC. Retrieved from [Link]

  • ResearchGate. (2018). Can anyone help me to find out the problems for MTT assay?. Retrieved from [Link]

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Application

Application Notes &amp; Protocols: Molecular Docking of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

A Senior Application Scientist's Guide to In Silico Hit Identification This document provides a detailed methodological framework for conducting molecular docking studies with 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole....

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to In Silico Hit Identification

This document provides a detailed methodological framework for conducting molecular docking studies with 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. It is designed for researchers in computational biology and drug discovery, offering both the procedural steps and the scientific rationale underpinning this powerful in silico technique.

Scientific Rationale & Strategic Overview

Thiazole-containing heterocyclic compounds are foundational scaffolds in medicinal chemistry, known to exhibit a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] The specific compound, 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, possesses key structural motifs—a halogenated phenyl ring and a hydrazino-thiazole core—that suggest a high potential for forming specific, high-affinity interactions with biological macromolecules.

Molecular docking is a computational method that predicts the preferred orientation of one molecule (a ligand) to a second (a receptor, typically a protein) when bound to each other to form a stable complex.[4][5] The primary goal is to predict the binding mode and affinity, which is often represented as a docking score or an estimated free energy of binding. A lower binding energy generally indicates a more stable protein-ligand complex.[6][7] This guide will use AutoDock Vina, a widely used open-source docking program known for its accuracy and computational speed, as the primary tool.[8][9]

This protocol will detail the docking of our thiazole derivative against two distinct, high-impact protein targets to illustrate the method's versatility:

  • An Anticancer Target: Epidermal Growth Factor Receptor (EGFR) kinase, a protein often dysregulated in various cancers.[4][10]

  • An Anti-inflammatory Target: Cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.[11][12]

The overall workflow is a systematic process that ensures reproducibility and reliability of the results.

G Overall Molecular Docking Workflow ligand_prep Ligand Preparation (Thiazole Derivative) grid_gen Grid Box Generation (Define Active Site) ligand_prep->grid_gen target_prep Target Protein Preparation (e.g., EGFR, COX-2) target_prep->grid_gen run_dock Execute Docking (AutoDock Vina) grid_gen->run_dock score_analysis Analyze Binding Affinity (Docking Score) run_dock->score_analysis pose_analysis Visualize Binding Pose & Interactions score_analysis->pose_analysis

Caption: High-level workflow for the molecular docking protocol.

Detailed Experimental Protocols

This section provides step-by-step instructions for the entire docking process. The use of AutoDockTools (ADT) is described for file preparation, which is a common prerequisite for running AutoDock Vina.[13]

Part A: System Preparation

Accurate preparation of both the ligand and the target protein is the most critical factor for a successful docking simulation.[14][15] The principle is to create structurally correct, energetically minimized molecules with appropriate charge models.

Protocol 2.1: Ligand Preparation

  • Obtain 2D Structure: Draw the structure of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole using chemical drawing software like BIOVIA Draw or ChemDraw.

  • Convert to 3D and Minimize Energy:

    • Import the 2D structure into a molecular editor like Avogadro.[16]

    • Use the built-in tools to add hydrogens and generate a 3D conformation.

    • Perform an energy minimization using a suitable force field (e.g., MMFF94). This step is crucial to obtain a low-energy, geometrically plausible starting conformation.[15]

    • Save the minimized structure as a .pdb file.

  • Prepare for AutoDock (PDBQT format):

    • Launch AutoDockTools (ADT).

    • Navigate to Ligand -> Input -> Open and select the ligand's .pdb file.

    • ADT will automatically add hydrogens.

    • Navigate to Ligand -> Torsion Tree -> Detect Root. This defines the rigid core of the molecule.

    • Navigate to Ligand -> Torsion Tree -> Choose Torsions to review and set the rotatable bonds. This defines the ligand's flexibility.

    • Navigate to Ligand -> Output -> Save as PDBQT. Save the file as ligand.pdbqt. This format includes atomic charges and information on rotatable bonds.[17]

Protocol 2.2: Target Protein Preparation

  • Download Protein Structure:

    • Go to the RCSB Protein Data Bank (PDB).

    • Search for the desired target. For this guide, we will use:

      • EGFR: PDB ID 2GS2

      • COX-2: PDB ID 5KIR

    • Download the structure in PDB format.

  • Clean the Protein Structure:

    • Open the PDB file in a molecular viewer (e.g., UCSF Chimera, PyMOL, or Discovery Studio).

    • The goal is to prepare the protein for docking by removing all non-essential molecules.[18] Delete all water molecules, co-solvents, ions, and any co-crystallized ligands from the original structure.[15][19] This prevents interference with the docking of our new ligand.

    • If the protein is a multimer, retain only the chain containing the active site of interest.

    • Save this cleaned structure as a new .pdb file (e.g., protein_cleaned.pdb).

  • Prepare for AutoDock (PDBQT format):

    • Launch ADT.

    • Navigate to File -> Read Molecule and open the protein_cleaned.pdb file.

    • Navigate to Edit -> Hydrogens -> Add. Choose to add Polar hydrogens only, which are critical for forming hydrogen bonds.[20]

    • Navigate to Edit -> Charges -> Compute Gasteiger. This assigns partial charges to each atom, which is essential for calculating electrostatic interactions.[21]

    • Navigate to Grid -> Macromolecule -> Choose and select the protein.

    • Save the prepared protein as protein.pdbqt. This file now contains the necessary charge and atom type information for AutoDock.[14]

Part B: Molecular Docking Simulation

Protocol 2.3: Grid Box Generation

The grid box defines the three-dimensional space where AutoDock Vina will search for binding poses. Its size and location directly impact the results and computational time.

  • Launch the Grid Module: In ADT, with both the ligand.pdbqt and protein.pdbqt files loaded, navigate to Grid -> Grid Box.

  • Position and Size the Box:

    • A box will appear around the protein. This box must encompass the entire binding site or active site of the protein.

    • For known binding sites: Center the box on the co-crystallized ligand (if one was present in the original PDB file).

    • For unknown binding sites (blind docking): Enlarge the box to cover the entire protein surface or a significant putative binding pocket.[16]

    • Adjust the center coordinates and the number of points in x, y, and z dimensions. A spacing of 1.0 Å between grid points is generally recommended for good resolution. Ensure the box is large enough to allow the ligand to rotate freely within it.[21][22]

  • Save Configuration:

    • Once the grid is set, go to File -> Close Saving Current.

    • Save the grid parameter information in a text file named conf.txt. This file will contain the coordinates for the center of the box and its dimensions, for example:

Protocol 2.4: Executing the Docking Run

AutoDock Vina is typically run from the command line.

  • Prepare the Directory: Ensure protein.pdbqt, ligand.pdbqt, and conf.txt are all in the same directory as the Vina executable.

  • Run Vina: Open a terminal or command prompt, navigate to the directory, and execute the following command:

    • --receptor: Specifies the prepared protein file.

    • --ligand: Specifies the prepared ligand file.

    • --config: Specifies the grid box configuration file.

    • --out: Specifies the output file for the docking poses.

    • --log: Specifies the output file for the binding energy scores.

Part C: Analysis and Interpretation of Results

The output of a Vina run consists of two main files: a log file with binding scores and a PDBQT file with the coordinates of the predicted binding poses.[6]

G Post-Docking Analysis Pathway start Docking Complete (results.pdbqt, log.txt) log_file Parse log.txt File start->log_file results_file Load results.pdbqt & protein.pdbqt into Molecular Viewer start->results_file binding_energy Extract Binding Affinity (kcal/mol) (Top Pose) log_file->binding_energy rmsd_values Extract RMSD Values (If applicable) log_file->rmsd_values visualize Visualize Protein-Ligand Complex results_file->visualize report Report Findings (Table of Scores, Images of Poses) binding_energy->report interactions Identify Key Interactions (H-bonds, Hydrophobic, etc.) visualize->interactions interactions->report

Caption: Logical flow for analyzing and reporting docking results.

Protocol 2.5: Analyzing Binding Affinity

  • Open the Log File: Open log.txt in a text editor.

  • Interpret the Scores: The file will contain a table of the top binding poses (usually 9 by default), ranked by their binding affinity in kcal/mol.

    • Binding Affinity: This value is the primary metric. The more negative the score, the stronger the predicted binding affinity.[7] The top-ranked pose (mode 1) is considered the most likely binding conformation.

    • RMSD: The rmsd l.b. (lower bound) and rmsd u.b. (upper bound) values compare the atomic positions between different poses. Low RMSD values (< 2.0 Å) among the top poses suggest a well-defined and stable binding prediction.[23]

Protocol 2.6: Visualizing Binding Poses and Interactions

  • Load Structures: Open your molecular visualization software (e.g., PyMOL, UCSF Chimera, Discovery Studio).

  • Open the Protein: Load the protein.pdbqt file.

  • Open the Results: Load the results.pdbqt file. This file contains multiple models, each corresponding to a predicted binding pose from the log file. You can cycle through the different poses.

  • Analyze Interactions: Focus on the top-ranked pose.

    • Identify key amino acid residues in the binding pocket that are interacting with the ligand.

    • Look for specific non-covalent interactions, which are crucial for binding affinity and specificity.[24] Common interactions include:

      • Hydrogen Bonds: Between donors (like the -NH-NH2 of the hydrazino group) and acceptors on the protein.

      • Hydrophobic Interactions: Involving the bromophenyl and thiazole rings.

      • Pi-Stacking: Between the aromatic rings of the ligand and aromatic residues of the protein (e.g., Phenylalanine, Tyrosine).

    • Use the software's tools to measure distances and highlight these interactions to generate publication-quality images.

Data Presentation and Interpretation

Quantitative results from docking multiple ligands or against multiple targets should be summarized in a table for clear comparison.

Table 1: Example Docking Results for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Target ProteinPDB IDBinding Affinity (kcal/mol)Key Interacting Residues (Top Pose)Interaction Types
EGFR Kinase2GS2-8.9Met793, Leu718, Cys797Hydrogen Bond, Hydrophobic
COX-25KIR-9.5Arg513, Tyr385, Ser530Hydrogen Bond, Pi-Sulfur
Reference Drug-VariesVariesVaries

Interpretation: In this hypothetical example, the compound shows strong binding affinity for both targets, with a slightly better score for COX-2. The "Key Interacting Residues" column is critical; it provides testable hypotheses. For instance, if a mutation in Met793 of EGFR abrogates binding, it validates the docking prediction. It is always a best practice to dock a known inhibitor or the native ligand as a positive control to validate the docking protocol and provide a benchmark for the binding scores.[7][24]

References

  • Molecular Docking Tutorial. (n.d.).
  • Creative Proteomics. (n.d.). Molecular Docking Results Analysis and Accuracy Improvement.
  • TSI Journals. (2015). Synthesis and biological activity of 4-(4-bromophenyl)-2-[4-(arylhydrazono-3-methyl-...).
  • Teach Yourself Series. (2024, May 9). Generating grid box for Docking using Vina [Video]. YouTube.
  • Quora. (2021). How does one prepare proteins for molecular docking?
  • A Comprehensive Review on the Top 10 Molecular Docking Softwares. (n.d.).
  • Teach Yourself Series. (2024, May 9). How to prepare Protein target for Molecular Docking [Video]. YouTube.
  • ResearchGate. (n.d.). Molecular Docking Analysis: Interaction Studies of Natural Compounds to Anti-inflammatory Targets.
  • YouTube. (2025, July 24). How to Do Molecular Docking – Part 1: PyRx Setup & Preparation with Discovery Studio.
  • UCSF DOCK. (2025, June 6). Tutorial: Generating the Grid.
  • Omixium. (2025, August 6). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide [Video]. YouTube.
  • YouTube. (2020, July 18). Autodock Results Analysis | Protein Ligand Int | Pymol | LigPlot Etc.
  • Bali, A. (2018). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Current Topics in Medicinal Chemistry, 18(13), 1084-1103. Retrieved from [Link]

  • UCSF DOCK. (2025, June 6). Tutorial: Prepping Molecules.
  • Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?
  • ETFLIN. (n.d.). A Beginner's Guide to Molecular Docking.
  • YouTube. (2025, March 28). HOW TO ANALYZE AND VISUALIZE MOLECULAR DOCKING RESULTS: Using MVD and Discovery Studio.
  • World Journal of Advanced Research and Reviews. (n.d.). In-silico molecular docking study of some n-substituted thiazoles derivatives as FabH inhibitors.
  • Cancer Research. (2006). Docking simulations of receptor tyrosine kinase inhibitors.
  • Archives in Cancer Research. (2016). Comparative Evaluation of Different Docking Tools for Kinases Against Cancerous (Malignant) Cells.
  • PubMed. (2021). Thiazole-Based Thiosemicarbazones: Synthesis, Cytotoxicity Evaluation and Molecular Docking Study.
  • ResearchGate. (2019). Molecular docking proteins preparation.
  • PubMed Central. (2017). Software for molecular docking: a review.
  • PubMed Central. (n.d.). In vitro and molecular docking studies of an anti-inflammatory scaffold with human peroxiredoxin 5 and tyrosine kinase receptor.
  • OUHSC Profiles. (2019). Molecular docking of anti-inflammatory drug diclofenac with metabolic targets: Potential applications in cancer therapeutics.
  • MDPI. (2024). Molecular Docking and Pharmacological In Silico Evaluation of Camptothecin and Related Ligands as Promising HER2-Targeted Therapies for Breast Cancer.
  • Creative Proteomics. (n.d.). Molecular Docking Software and Tools.
  • MDPI. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking.
  • PubMed Central. (2024). Synthesis, Anti-Inflammatory Activities, and Molecular Docking Study of Novel Pyxinol Derivatives as Inhibitors of NF-κB Activation.
  • Biointerface Research in Applied Chemistry. (2021). Glide Docking, Autodock, Binding Free Energy and Drug.
  • NIH. (n.d.). Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids.
  • PubMed Central. (n.d.). Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives.
  • Scirp.org. (n.d.). Molecular Docking Study of the Binding Interaction of Hydroxychloroquine, Dexamethasone and Other Anti-Inflammatory Drugs with SARS-CoV-2 Protease and SARS-CoV-2 Spikes Glycoprotein.
  • ACS Publications. (n.d.). Benchmarking Cross-Docking Strategies in Kinase Drug Discovery. Journal of Chemical Information and Modeling.
  • PubMed Central. (n.d.). Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries.
  • PubMed Central. (2022). Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors.
  • PubMed Central. (n.d.). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide.
  • Medium. (2025, April 8). Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools.
  • Synthesis and Biological Evaluation of Novel Thiazole Hydrazines as Antimicrobial and Antimalarial Agents. (2020).
  • Center for Computational Structural Biology. (n.d.). AutoDock Version 4.2.
  • MDPI. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents.
  • AutoDock and AutoDockTools for Protein-Ligand Docking. (n.d.).
  • Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and biological activity of 4-substituted-2-(4'-formyl-3'-phenylpyrazole)-4-phenyl thiazole.

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Method

Application Note: A Guide to the Development of Novel Anticancer Agents Based on the 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Scaffold

Abstract: The thiazole ring is a privileged heterocyclic scaffold that forms the core of numerous clinically approved therapeutics, including the anticancer agents Dasatinib and Ixazomib[1]. Its unique electronic propert...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The thiazole ring is a privileged heterocyclic scaffold that forms the core of numerous clinically approved therapeutics, including the anticancer agents Dasatinib and Ixazomib[1]. Its unique electronic properties and ability to form key hydrogen bonds make it an ideal anchor for designing targeted inhibitors[1]. This application note provides a comprehensive guide for researchers on utilizing a specific, high-potential derivative, 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, as a foundational scaffold for the development of new anticancer agents. We present the scientific rationale for this scaffold's potential, a detailed protocol for its chemical synthesis, and a validated cascade of in vitro protocols to assess its anticancer activity, from initial cytotoxicity screening to mechanistic inquiries into apoptosis induction and kinase inhibition. This guide is intended to provide both the conceptual framework and the practical methodologies required to explore this promising area of medicinal chemistry.

The Scientific Rationale: Why This Scaffold?

The design of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole is a deliberate convergence of three key pharmacophoric elements, each contributing to its potential as an anticancer agent.

  • The 1,3-Thiazole Core: This five-membered heterocycle is a cornerstone of medicinal chemistry. The nitrogen and sulfur heteroatoms act as crucial bioisosteres of amide bonds and serve as effective hydrogen bond acceptors and donors, facilitating strong interactions with the amino acid residues of biological targets like protein kinases[1][2].

  • The 2-Hydrazino Linker: The hydrazone moiety (-NH-N=C) is frequently incorporated into potent kinase inhibitors. It can act as a flexible hinge-binding motif, crucial for anchoring compounds within the ATP-binding pocket of various kinases, including EGFR (Epidermal Growth Factor Receptor)[3]. This linker provides a synthetically tractable point for derivatization to explore structure-activity relationships (SAR).

  • The 4-(4-Bromophenyl) Group: The presence of a halogen, specifically bromine, at the para-position of the phenyl ring can significantly enhance biological activity. This is attributed to its ability to form halogen bonds, increase lipophilicity (improving membrane permeability), and occupy specific hydrophobic pockets within a target protein[4]. Studies have shown that aromatic substitution at this position of the thiazole ring can enhance anticancer activity[5].

The convergence of these three features makes the title compound a compelling starting point for a drug discovery program.

Scaffold 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Thiazole 1,3-Thiazole Core (Privileged Scaffold) Scaffold->Thiazole Hydrazino 2-Hydrazino Linker (Kinase Hinge Binding) Scaffold->Hydrazino Bromophenyl 4-Bromophenyl Moiety (Lipophilicity & Halogen Bonding) Scaffold->Bromophenyl

Caption: Key pharmacophoric features of the title scaffold.

Synthesis Protocol for the Core Scaffold

The synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole is efficiently achieved via a two-step process involving the formation of a thiosemicarbazone intermediate followed by a Hantzsch-type cyclization. This method is robust and amenable to the generation of a library of analogues.

Protocol 2.1: Synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Causality: This protocol first creates a thiosemicarbazone from the starting ketone. The subsequent reaction with an α-haloketone (in this case, conceptually similar to cyclization with an internal electrophile after initial reaction) is a classic and high-yielding method for forming the thiazole ring[6].

Materials & Reagents:

  • 4'-Bromoacetophenone

  • Thiosemicarbazide

  • Ethyl bromoacetate

  • Ethanol (absolute)

  • Glacial Acetic Acid

  • Sodium Acetate

  • Reflux apparatus, magnetic stirrer, filtration equipment

Procedure:

  • Step 1: Synthesis of 2-(1-(4-bromophenyl)ethylidene)hydrazine-1-carbothioamide (Thiosemicarbazone Intermediate)

    • In a 100 mL round-bottom flask, dissolve 4'-bromoacetophenone (10 mmol) in 30 mL of absolute ethanol.

    • Add thiosemicarbazide (11 mmol) to the solution.

    • Add 2-3 drops of glacial acetic acid as a catalyst.

    • Fit the flask with a condenser and reflux the mixture with stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

    • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry in vacuo. The crude product is often pure enough for the next step.

  • Step 2: Cyclization to 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

    • Suspend the thiosemicarbazone intermediate from Step 1 (8 mmol) and sodium acetate (16 mmol) in 40 mL of absolute ethanol in a 100 mL round-bottom flask.

    • Add ethyl bromoacetate (8.8 mmol) dropwise to the stirred suspension.

    • Reflux the mixture for 8-10 hours. The reaction should become homogeneous as it progresses.

    • Cool the mixture to room temperature. A solid product should precipitate.

    • Collect the crude product by vacuum filtration.

    • Recrystallize the solid from ethanol to yield the pure 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold. Confirm structure using ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Caption: Workflow for the synthesis of the target scaffold.

In Vitro Anticancer Evaluation: A Phased Approach

A tiered screening approach is recommended to efficiently evaluate the anticancer potential of newly synthesized derivatives based on the core scaffold.

Protocol 3.1: Primary Cytotoxicity Screening (MTT Assay)

Causality: The MTT assay is a colorimetric assay that measures cellular metabolic activity, which serves as an indicator of cell viability and proliferation. A reduction in metabolic activity in the presence of the compound suggests either cytotoxicity or growth inhibition[7]. It is a rapid and cost-effective method for initial screening of a large number of compounds.

Materials & Reagents:

  • Human cancer cell lines (e.g., a panel including MCF-7 (breast), A549 (lung), and HepG2 (liver))[5][8][9].

  • Appropriate culture medium (e.g., DMEM or RPMI-1640) with 10% FBS and 1% Penicillin-Streptomycin[7].

  • Test compound stock solution (e.g., 10 mM in DMSO).

  • Positive control (e.g., Doxorubicin or 5-Fluorouracil)[5].

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • DMSO (cell culture grade).

  • 96-well cell culture plates.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment[7][10].

  • Drug Preparation: Prepare serial dilutions of the test compound and positive control in culture medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent toxicity.

  • Treatment: Remove the old medium from the cells and add 100 µL of the prepared drug dilutions. Include wells with medium only (blank), cells with vehicle (DMSO) only (negative control), and the positive control drug[10].

  • Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution[7].

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Table 1: Example Data Presentation for Cytotoxicity Screening

CompoundCell LineIC₅₀ (µM) ± SD
Scaffold 1 MCF-710.5 ± 1.2
A54915.2 ± 2.1
HepG222.8 ± 3.5
Doxorubicin MCF-70.8 ± 0.1
A5491.1 ± 0.2
HepG20.9 ± 0.1

Note: Data are for illustrative purposes.

Protocol 3.2: Apoptosis Induction Analysis (Annexin V-FITC/PI Assay)

Causality: A key mechanism for many anticancer drugs is the induction of apoptosis (programmed cell death)[7]. This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. During early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane. Annexin V has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify these cells. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, thus it stains late apoptotic and necrotic cells[7].

Materials & Reagents:

  • Cancer cell line of interest (e.g., MCF-7).

  • Test compound.

  • Annexin V-FITC/PI Apoptosis Detection Kit.

  • Binding Buffer (provided with kit).

  • Phosphate-Buffered Saline (PBS).

  • Flow cytometer.

Procedure:

  • Cell Treatment: Seed cells in a 6-well plate and grow until they reach ~70% confluency. Treat the cells with the test compound at its determined IC₅₀ concentration for 24 or 48 hours. Include a vehicle-treated control.

  • Cell Harvesting: Collect both adherent and floating cells. Trypsinize the adherent cells, combine them with the supernatant, and centrifuge to form a pellet.

  • Washing: Wash the cell pellet twice with cold PBS.

  • Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution[7].

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark[7].

  • Analysis: Add 400 µL of 1X Binding Buffer and analyze the samples immediately using a flow cytometer.

  • Interpretation:

    • Lower-Left (Annexin V- / PI-): Live cells.

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.

    • Upper-Left (Annexin V- / PI+): Necrotic cells. Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induction.

Protocol 3.3: Target-Based Mechanistic Assay (Example: EGFR Kinase Inhibition)

Causality: Given that hydrazinyl thiazole derivatives are known to target protein kinases, a direct enzymatic assay is a crucial step to confirm the mechanism of action[3][11]. An in vitro kinase assay using a recombinant enzyme measures the compound's ability to directly inhibit the phosphorylation of a substrate, confirming it as a direct inhibitor.

Materials & Reagents:

  • Recombinant human EGFR kinase.

  • Kinase substrate (e.g., a poly-Glu-Tyr peptide).

  • ATP (Adenosine triphosphate).

  • Kinase assay buffer.

  • Test compound.

  • Positive control inhibitor (e.g., Gefitinib).

  • Kinase activity detection system (e.g., HTRF, ADP-Glo, or similar).

Procedure:

  • Assay Preparation: In a suitable microplate (e.g., 384-well), add the kinase buffer.

  • Compound Addition: Add serial dilutions of the test compound and controls.

  • Kinase Addition: Add the recombinant EGFR kinase to the wells and incubate briefly to allow the compound to bind.

  • Reaction Initiation: Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

  • Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Detection: Stop the reaction and add the detection reagents according to the manufacturer's protocol (e.g., HTRF antibodies).

  • Data Acquisition: Read the plate on a suitable plate reader.

  • Analysis: Calculate the percent inhibition of kinase activity relative to the vehicle control. Plot a dose-response curve to determine the IC₅₀ for enzyme inhibition.

EGFR EGFR Activation (e.g., by EGF) RAS RAS EGFR->RAS P PI3K PI3K EGFR->PI3K P Compound Thiazole Inhibitor Compound->EGFR RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation

Caption: Potential inhibition of the EGFR signaling pathway.

Data Interpretation and Next Steps

A successful lead compound emerging from this cascade would exhibit potent, multi-lineage cytotoxicity (Protocol 3.1), a clear pro-apoptotic mechanism (Protocol 3.2), and direct inhibition of a relevant cancer target like EGFR (Protocol 3.3).

Structure-Activity Relationship (SAR) Studies: The next logical step is to synthesize a library of analogues to explore the SAR. Modifications can be made at:

  • The Hydrazino Nitrogen: Condensation with various aldehydes and ketones can generate a diverse library of hydrazones, probing different pockets of the target's binding site.

  • The Phenyl Ring: Replacing the bromine with other halogens (F, Cl) or with electron-donating/withdrawing groups can fine-tune the electronic properties and binding interactions[4].

  • The Thiazole Ring: Substitution at the C5 position of the thiazole ring can provide another vector for optimization.

Advancing the Lead: Promising compounds should be subjected to further assays, including cell cycle analysis (to see if they cause arrest at a specific phase), wound healing/migration assays, and evaluation in 3D spheroid cultures, which more closely mimic the tumor microenvironment[12][13][14].

Conclusion

The 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold represents a promising starting point for the development of novel anticancer therapeutics. Its rational design combines several validated pharmacophoric features known to interact with key cancer targets. The synthetic and biological protocols detailed in this application note provide a robust and comprehensive framework for researchers to synthesize, evaluate, and optimize derivatives of this scaffold, paving the way for the discovery of next-generation anticancer agents.

References

  • Sahil, Kaur, K., & Jaitak, V. (2022). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Current Medicinal Chemistry, 29(29), 4958-5009.
  • Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Ansi, S. (2025). Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. Journal of Biomolecular Structure & Dynamics.
  • Bitesize Bio. (2025). Three Steps for Setting up a Drug Screening Assay. Bitesize Bio.
  • BenchChem. (2025). Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. BenchChem.
  • Kavitha, S., et al. (2025). Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2)
  • Semantic Scholar. (n.d.). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Semantic Scholar.
  • Al-Warhi, T., et al. (2024). Hydrazonylthiazole Derivatives as Dual EGFR and ALR2 Inhibitors: Design, Synthesis, and Comprehensive In Vitro and In Silico Evaluation for Potential Anticancer Activity. Molecules, 29(15), 3468.
  • ResearchGate. (n.d.). Synthesis, anticancer activity and mechanism of action of new thiazole derivatives.
  • JoVE. (2022). Anticancer Drugs Specificity Assessment (in vitro) | Protocol Preview. YouTube.
  • Ghandadi, M., et al. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. Frontiers in Chemistry, 10, 1049382.
  • Capula, M., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”. Anticancer Research, 39(7), 3413-3418.
  • Al-Sanea, M. M., et al. (2023).
  • Sharma, D., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 48.
  • Ivanova, A., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Pharmacology & Pharmacy, 11(4), 65-81.
  • Al-Ostoot, F. H., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7311.
  • Ionescu, M. A., et al. (2024). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. Molecules, 29(3), 693.
  • Evren, A. E., et al. (2024). Novel Thiazole-Hydrazide Derivatives and Their Anticancer Properties. Anadolu University Journal of Pharmacy Faculty.
  • Maccallini, C., et al. (2025). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Molecules.

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Application

Application Notes &amp; Protocols: Leveraging 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole as a Versatile Scaffold for Designing Potent Dual Enzyme Inhibitors

Abstract The pursuit of multi-target drugs represents a paradigm shift in drug discovery, moving from the "one-target, one-drug" model to a more holistic approach to treating complex multifactorial diseases. The 4-(4-bro...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The pursuit of multi-target drugs represents a paradigm shift in drug discovery, moving from the "one-target, one-drug" model to a more holistic approach to treating complex multifactorial diseases. The 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole core is a privileged scaffold, demonstrating a remarkable capacity for structural elaboration to yield potent inhibitors against a diverse range of enzymatic targets. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on utilizing this scaffold for the rational design and development of dual enzyme inhibitors. We will delve into the synthetic methodologies, bioassay protocols, and structure-activity relationship (SAR) insights, with a particular focus on developing dual inhibitors for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes critically implicated in the pathology of Alzheimer's disease.

Introduction: The Rationale for Dual Inhibition and the Promise of the Thiazole Scaffold

Complex diseases such as neurodegenerative disorders, cancer, and metabolic syndromes are often driven by multiple, interconnected biological pathways. A therapeutic strategy that simultaneously modulates two or more key targets can offer significant advantages, including enhanced efficacy, a more favorable side-effect profile, and a reduced likelihood of developing drug resistance.

The 1,3-thiazole ring is a cornerstone in medicinal chemistry, present in a multitude of FDA-approved drugs.[1] Its unique electronic properties, ability to participate in hydrogen bonding, and synthetic tractability make it an ideal foundation for building enzyme inhibitors. The 2-hydrazino-thiazole moiety, in particular, serves as a versatile linker, allowing for the introduction of various aryl or alkylidene substituents. This facilitates the exploration of chemical space to achieve desired potency and selectivity against multiple targets.[2][3]

The 4-(4-bromophenyl) group on the thiazole ring often serves as an important anchoring point within the active sites of target enzymes, while modifications at the hydrazino N2 position are crucial for modulating activity and achieving dual-target engagement. This application note will focus on the development of dual inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), both of which play a role in the progression of Alzheimer's disease.[2][4]

The Strategic Workflow for Dual Inhibitor Development

The development of dual inhibitors based on the 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold follows a structured, multi-step process. This workflow ensures a systematic approach from initial synthesis to biological evaluation and optimization.

Dual_Inhibitor_Workflow cluster_synthesis Synthesis & Characterization cluster_screening Biological Evaluation cluster_optimization Lead Optimization A Step 1: Synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Scaffold B Step 2: Synthesis of Thiazolylhydrazone Derivatives A->B C Step 3: Purification & Structural Characterization (NMR, HRMS) B->C D Step 4: Primary Screening: Inhibition of Target 1 (e.g., AChE) C->D E Step 5: Primary Screening: Inhibition of Target 2 (e.g., BChE) C->E F Step 6: IC50 Determination for Active Compounds D->F E->F G Step 7: Structure-Activity Relationship (SAR) Analysis F->G H Step 8: In Silico Modeling & Docking Studies G->H I Step 9: Design & Synthesis of Next-Generation Analogs H->I I->B Iterative Refinement

Figure 1: A generalized workflow for the development of dual enzyme inhibitors.

Experimental Protocols

Synthesis of Thiazolylhydrazone Derivatives

The synthesis of the target compounds is typically achieved through a two-step process, beginning with the Hantzsch thiazole synthesis to form the core scaffold, followed by condensation with an appropriate aldehyde or ketone.

Protocol 3.1.1: Synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (Scaffold)

This protocol is adapted from established Hantzsch thiazole synthesis methodologies.[5][6]

  • Reaction Setup: To a solution of 4-bromoacetophenone (10 mmol) in absolute ethanol (50 mL), add thiosemicarbazide (12 mmol) and a catalytic amount of iodine (0.5 mmol).

  • Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane 1:1).

  • Work-up: Upon completion, allow the mixture to cool to room temperature. The product will precipitate out of the solution.

  • Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and then with diethyl ether. The resulting solid can be further purified by recrystallization from ethanol to yield the pure 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold.

  • Characterization: Confirm the structure of the synthesized scaffold using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 3.1.2: General Procedure for the Synthesis of 4-(4-Bromophenyl)-2-(2-benzylidenehydrazinyl)-1,3-thiazole Derivatives

This protocol describes the condensation reaction to form the final thiazolylhydrazone derivatives.[2][7]

  • Reaction Setup: In a round-bottom flask, dissolve the 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold (1 mmol) in absolute ethanol (20 mL).

  • Addition of Aldehyde: Add the desired substituted benzaldehyde (1.1 mmol) to the solution, followed by a catalytic amount of glacial acetic acid (2-3 drops).

  • Reflux: Reflux the reaction mixture for 2-4 hours. Monitor the reaction by TLC.

  • Isolation and Purification: After cooling, the precipitated product is collected by filtration, washed with cold ethanol, and dried. Recrystallization from a suitable solvent (e.g., ethanol or DMF/water) will afford the purified product.

  • Characterization: Characterize the final compounds by ¹H NMR, ¹³C NMR, and HRMS to confirm their identity and purity.[7]

In Vitro Enzyme Inhibition Assays

Protocol 3.2.1: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Assay

This protocol is based on the widely used Ellman's method.[2]

  • Reagent Preparation:

    • Phosphate Buffer (0.1 M, pH 8.0)

    • AChE solution (from electric eel) and BChE solution (from equine serum) prepared in buffer.

    • Substrate solutions: Acetylthiocholine iodide (ATCI) for AChE and butyrylthiocholine iodide (BTCI) for BChE.

    • Ellman's Reagent: 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) in buffer.

    • Test compounds and reference inhibitor (e.g., Donepezil) dissolved in a suitable solvent (e.g., DMSO).

  • Assay Procedure (96-well plate format):

    • To each well, add 25 µL of the test compound solution at various concentrations.

    • Add 50 µL of the respective enzyme solution (AChE or BChE) and incubate for 15 minutes at 37 °C.

    • Add 125 µL of DTNB solution.

    • Initiate the reaction by adding 25 µL of the substrate solution (ATCI or BTCI).

    • Measure the absorbance at 412 nm at regular intervals for 5 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the rate of reaction for each concentration.

    • Determine the percentage of inhibition using the formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC₅₀ value by non-linear regression analysis.

Structure-Activity Relationship (SAR) and Data Interpretation

Systematic modification of the thiazolylhydrazone scaffold allows for the elucidation of key structural features required for potent and dual-target inhibition.

Modification Site Observation Implication for Dual Inhibition
Substituents on the Benzylidene Ring Electron-donating groups (e.g., -OH, -OCH₃) or electron-withdrawing groups (e.g., -Cl, -NO₂) at different positions can significantly alter potency.[2]Fine-tuning the electronic properties and steric bulk on this ring is critical for simultaneously fitting into the active sites of both AChE and BChE.
4-Bromophenyl Group The bromine atom can engage in halogen bonding, providing a crucial interaction in the active site.This group often acts as an anchor. Its position is generally conserved while modifications are focused elsewhere.
Hydrazono Linker The -N=CH- linker provides conformational flexibility.This flexibility allows the molecule to adopt different conformations to accommodate the subtle differences between the AChE and BChE active sites.

Interpreting the Data:

A successful dual inhibitor will exhibit low micromolar to nanomolar IC₅₀ values against both AChE and BChE. The ratio of IC₅₀ (BChE/AChE) can be used to classify the inhibitor as AChE-selective, BChE-selective, or balanced. For a dual inhibitor, a ratio close to 1 is often desired.

In Silico Modeling: Visualizing the Binding Hypothesis

Molecular docking studies are invaluable for understanding the binding modes of these inhibitors and for guiding further optimization.

Figure 2: A conceptual diagram illustrating how a thiazolylhydrazone derivative might bridge the Catalytic Anionic Site (CAS) and the Peripheral Anionic Site (PAS) of AChE, a characteristic of dual-binding site inhibitors.[2]

Conclusion and Future Directions

The 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole scaffold is a highly promising and synthetically accessible starting point for the development of novel dual enzyme inhibitors. The protocols and insights provided in this application note offer a robust framework for researchers to design, synthesize, and evaluate new chemical entities with multi-target activity. Future work should focus on expanding the range of enzymatic targets, exploring bioisosteric replacements for the bromophenyl group, and conducting in vivo studies to validate the therapeutic potential of the most promising dual inhibitors.

References

  • Synthesis and Structure-Activity Relationships of a Series of Novel Thiazoles as Inhibitors of aminoacyl-tRNA Synthetases. PubMed. Available at: [Link]

  • The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. Comptes Rendus. Chimie. Available at: [Link]

  • Design, Synthesis, and Structure–Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. MDPI. Available at: [Link]

  • Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. PubMed. Available at: [Link]

  • Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. Semantic Scholar. Available at: [Link]

  • Synthesis and biological activity of 4-(4-bromophenyl)-2-[4-(arylhydrazono-3- methyl. TSI Journals. Available at: [Link]

  • Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. PMC - NIH. Available at: [Link]

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). NIH. Available at: [Link]

  • Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. PMC - NIH. Available at: [Link]

  • Rational Design of Benzylidenehydrazinyl-Substituted Thiazole Derivatives as Potent Inhibitors of Human Dihydroorotate Dehydrogenase with in Vivo Anti-arthritic Activity. PMC - PubMed Central. Available at: [Link]

  • Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity. MDPI. Available at: [Link]

  • 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. PMC - PubMed Central. Available at: [Link]

  • Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. PMC - PubMed Central. Available at: [Link]

  • Design, and synthesis of selectively anticancer 4-cyanophenyl substituted thiazol-2-ylhydrazones. PMC - NIH. Available at: [Link].ncbi.nlm.nih.gov/pmc/articles/PMC7326265/)

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Method

Experimental setup for evaluating the anti-inflammatory activity of hydrazino-thiazoles

Application Note & Protocol Topic: Experimental Setup for Evaluating the Anti-inflammatory Activity of Hydrazino-Thiazoles Audience: Researchers, scientists, and drug development professionals. A Strategic Framework for...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

Topic: Experimental Setup for Evaluating the Anti-inflammatory Activity of Hydrazino-Thiazoles

Audience: Researchers, scientists, and drug development professionals.

A Strategic Framework for Assessing the Anti-inflammatory Potential of Novel Hydrazino-Thiazole Analogs

Introduction: The Rationale for Targeting Inflammation with Hydrazino-Thiazoles

Inflammation is a fundamental biological process, a double-edged sword that orchestrates both host defense and, when dysregulated, the pathogenesis of numerous chronic diseases. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a cornerstone of modern drug discovery. Hydrazino-thiazole scaffolds have emerged as a promising class of compounds, with studies indicating their potential to modulate various biological activities, including anti-inflammatory responses[1][2][3]. Their versatile chemical nature allows for structural modifications that can be exploited to target key enzymatic and signaling pathways that drive inflammation[4].

This guide provides a comprehensive, multi-tiered experimental framework designed to rigorously evaluate the anti-inflammatory activity of novel hydrazino-thiazole derivatives. The workflow progresses logically from broad-based cellular screening to mechanistic deep dives and culminates in a validated in vivo model of acute inflammation. The causality behind each experimental choice is explained, ensuring that the data generated is not only robust but also mechanistically informative.

Core Inflammatory Signaling Pathways: The "Why" Behind the Assays

Understanding the molecular targets is critical for rational drug development. Inflammation is largely governed by intricate signaling networks. Our evaluation strategy focuses on three pivotal pathways frequently implicated in inflammatory diseases and known to be targets of anti-inflammatory drugs.

  • The NF-κB Signaling Pathway: The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a master regulator of inflammation[5][6]. In resting cells, NF-κB dimers (most commonly p50/p65) are held inactive in the cytoplasm by Inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as Lipopolysaccharide (LPS), activate the IκB kinase (IKK) complex, which phosphorylates IκBα[7][8]. This targets IκBα for ubiquitination and proteasomal degradation, liberating NF-κB to translocate to the nucleus. Once in the nucleus, NF-κB binds to DNA and drives the transcription of pro-inflammatory genes, including cytokines like TNF-α and IL-6, and enzymes like COX-2[5][9]. Measuring the phosphorylation state of IκBα and p65, as well as the nuclear translocation of p65, provides a direct readout of pathway inhibition.

  • The MAPKs Pathway: Mitogen-Activated Protein Kinases (MAPKs) are a family of serine/threonine kinases that regulate a vast array of cellular processes, including inflammation.[10][11] The three main MAPK subfamilies—ERKs, JNKs, and p38—are activated by upstream kinases in response to extracellular stimuli and play a critical role in controlling the expression of inflammatory mediators.[11][12] Their activity is often intertwined with the NF-κB pathway, making them key targets for anti-inflammatory intervention.[13]

  • The Cyclooxygenase (COX) Pathway: The COX enzymes, particularly the inducible isoform COX-2, are central to the inflammatory process.[14][15] They catalyze the conversion of arachidonic acid into prostaglandins (PGs), which are potent lipid mediators of pain, fever, and swelling.[16] Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects primarily through COX inhibition.[17] Given that some thiazole derivatives have shown COX-inhibitory action, assessing the impact of test compounds on COX-2 expression is a critical mechanistic step.[18]

    COX_Pathway cluster_prostanoids Prostanoids AA Arachidonic Acid (from membrane phospholipids) COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible by inflammatory stimuli) AA->COX2 PGH2 Prostaglandin H2 (PGH2) COX1->PGH2 COX2->PGH2 PGE2 PGE2 PGH2->PGE2 PGI2 PGI2 PGH2->PGI2 TXA2 TXA2 PGH2->TXA2 Outcome2 Inflammatory Response (Pain, Fever, Swelling) PGE2->Outcome2 PGI2->Outcome2 Outcome1 Physiological Functions (Stomach lining, platelet function) TXA2->Outcome1

    Cyclooxygenase (COX) metabolic pathway.
Integrated Experimental Workflow

A tiered approach is essential for efficient screening. This workflow ensures that only compounds with promising and non-toxic activity profiles advance to more complex and resource-intensive models.

Experimental_Workflow cluster_invitro Phase 1: In Vitro Cellular Assays cluster_invivo Phase 2: In Vivo Validation Start Hydrazino-Thiazole Compound Library Cytotoxicity Step 1: Cytotoxicity Screening (MTT Assay) Start->Cytotoxicity Screening Step 2: Primary Anti-inflammatory Screen (NO Production - Griess Assay) Cytotoxicity->Screening Select non-toxic concentrations Quantification Step 3: Secondary Screen (Cytokine Quantification - ELISA) Screening->Quantification Confirm hits MoA Step 4: Mechanism of Action (MoA) (Western Blot for NF-κB, COX-2) Quantification->MoA Elucidate pathway Edema Step 5: Acute Inflammation Model (Carrageenan-Induced Paw Edema) MoA->Edema Validate lead compounds Decision Lead Candidate Identification Edema->Decision

Multi-tiered workflow for compound evaluation.

Part I: In Vitro Evaluation Protocols

The murine macrophage cell line RAW 264.7 is the model of choice for these assays. Macrophages are central players in the inflammatory response, and RAW 264.7 cells provide a robust and reproducible system that can be activated with LPS to mimic bacterial-induced inflammation.[19][20]

Preliminary Assay: Cell Viability (MTT Assay)

Causality: Before assessing anti-inflammatory properties, it is imperative to determine the non-toxic concentration range of the test compounds. Any observed reduction in inflammatory markers could be a false positive resulting from cytotoxicity. The MTT assay measures mitochondrial reductase activity, a reliable indicator of cell viability.

Protocol:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the hydrazino-thiazole compounds (e.g., 1, 5, 10, 25, 50, 100 µM) in complete DMEM. Remove the old media from the cells and add 100 µL of the compound dilutions. Include a "vehicle control" (e.g., 0.1% DMSO) and a "no treatment" control.

  • Incubation: Incubate the plate for 24 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations showing >90% viability for subsequent experiments.

Primary Screen: Nitric Oxide (NO) Production (Griess Assay)

Causality: Upon activation by LPS, macrophages produce large amounts of nitric oxide (NO) via the inducible nitric oxide synthase (iNOS) enzyme. NO is a key inflammatory mediator. The Griess assay measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell culture supernatant, providing a quantitative measure of iNOS activity and inflammation.[21][22]

Protocol:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treatment: Treat the cells with non-toxic concentrations of the hydrazino-thiazole compounds for 1 hour. Include a positive control (e.g., Diclofenac Sodium or L-NAME) and a vehicle control.

  • Inflammatory Stimulus: Add LPS (1 µg/mL final concentration) to all wells except the negative control group.[23]

  • Incubation: Incubate the plate for 24 hours.

  • Griess Reaction:

    • Transfer 50 µL of supernatant from each well to a new 96-well plate.

    • Add 50 µL of Griess Reagent I (sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light.[24]

    • Add 50 µL of Griess Reagent II (NED solution) and incubate for another 10 minutes.[24]

  • Absorbance Reading: Measure the absorbance at 540 nm.

  • Analysis: Quantify nitrite concentration using a sodium nitrite standard curve. Calculate the percentage inhibition of NO production for each compound.

Secondary Screen: Pro-inflammatory Cytokine Quantification (ELISA)

Causality: Compounds that significantly inhibit NO production are advanced to this secondary screen. Measuring the levels of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), provides a more comprehensive profile of the compound's anti-inflammatory activity.[25] ELISA (Enzyme-Linked Immunosorbent Assay) is a highly specific and sensitive method for this purpose.

Protocol:

  • Cell Culture and Treatment: Follow steps 1-4 from the Griess Assay protocol (Section 1.2), typically performed in a 24-well plate for a larger supernatant volume.

  • Supernatant Collection: After the 24-hour incubation, centrifuge the plate to pellet any detached cells and collect the supernatant. Store at -80°C until use.

  • ELISA Procedure: Perform sandwich ELISAs for TNF-α and IL-6 according to the manufacturer's instructions for commercially available kits. This typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Adding standards and samples (the collected supernatant).

    • Adding a detection antibody.

    • Adding an enzyme-conjugated secondary antibody (e.g., HRP-conjugate).

    • Adding the substrate and stopping the reaction.

  • Absorbance Reading: Read the absorbance at the appropriate wavelength (usually 450 nm).

  • Analysis: Calculate the cytokine concentrations based on the standard curve and determine the percentage inhibition.

Mechanistic Elucidation: Western Blot Analysis

Causality: For lead compounds, Western blotting is used to determine if their anti-inflammatory effects are mediated through the target pathways. By measuring the levels of total and phosphorylated proteins in the NF-κB pathway (IκBα, p65) and the expression of COX-2, we can pinpoint the molecular mechanism of action.[23][26]

Protocol:

  • Cell Lysis: Seed RAW 264.7 cells in a 6-well plate. Pre-treat with the test compound for 1 hour, followed by LPS stimulation (1 µg/mL) for a shorter duration (e.g., 30 minutes for phosphorylation events, 12-24 hours for COX-2 expression).[25]

  • Protein Extraction: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate overnight at 4°C with primary antibodies against: p-IκBα, IκBα, p-p65, p65, COX-2, and a loading control (β-actin or GAPDH).[23][27]

    • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band densities using software like ImageJ. Normalize the protein of interest to the loading control. A decrease in the ratio of phosphorylated to total protein (for p65, IκBα) or a reduction in total COX-2 expression indicates pathway inhibition.

In Vitro Assay Summary Purpose Key Output Positive Control
MTT Assay Assess cytotoxicity% Cell Viability, IC₅₀Doxorubicin
Griess Assay Measure NO productionNitrite concentration (µM)L-NAME, Diclofenac
ELISA Quantify specific cytokinesTNF-α, IL-6 levels (pg/mL)Dexamethasone
Western Blot Determine mechanism of actionRelative protein expressionBay 11-7082 (NF-κB inh.)

Part II: In Vivo Validation Protocol

Acute Inflammation Model: Carrageenan-Induced Paw Edema

Causality: This is a classic and highly reproducible model for evaluating acute inflammation and the efficacy of NSAID-like compounds.[28][29] The subcutaneous injection of carrageenan, a phlogistic agent, into the paw of a rodent induces a biphasic inflammatory response characterized by edema (swelling), providing a simple, quantifiable endpoint.[30][31][32] This model helps bridge the gap between in vitro activity and in vivo efficacy.[33][34]

Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals. The number of animals should be minimized, and procedures should be refined to reduce suffering.[34]

Protocol:

  • Animal Acclimation: Use male Wistar rats (150-200g) or Swiss albino mice (25-30g). Acclimate the animals for at least one week under standard laboratory conditions (25±3°C, 12h light/dark cycle, free access to food and water).[34]

  • Experimental Groups: Divide animals into groups (n=6 per group):

    • Group I (Negative Control): Vehicle only (e.g., 0.5% CMC in saline).

    • Group II (Positive Control): Standard drug (e.g., Indomethacin, 10 mg/kg, p.o.).

    • Group III-V (Test Groups): Hydrazino-thiazole compound at different doses (e.g., 10, 20, 50 mg/kg, p.o.).

  • Dosing: Administer the vehicle, standard drug, or test compounds orally (p.o.) or intraperitoneally (i.p.) 1 hour before inducing inflammation.[31][32]

  • Baseline Measurement (V₀): Just before carrageenan injection, measure the initial volume of the right hind paw of each animal using a plethysmometer.

  • Induction of Edema: Inject 0.1 mL of 1% w/v carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each animal.[31][35]

  • Post-Induction Measurements (Vₜ): Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[31]

  • Data Analysis:

    • Calculate the edema volume (mL) at each time point: Edema = Vₜ - V₀.

    • Calculate the percentage inhibition of edema for each treated group relative to the negative control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

    • Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to determine significance.

In Vivo Experimental Groups Treatment Dose Route Purpose
Group IVehicle (0.5% CMC)10 mL/kgp.o.Negative Control (Baseline Edema)
Group IIIndomethacin10 mg/kgp.o.Positive Control (Reference Drug)
Group IIITest Compound A10 mg/kgp.o.Low Dose Efficacy
Group IVTest Compound A20 mg/kgp.o.Medium Dose Efficacy
Group VTest Compound A50 mg/kgp.o.High Dose Efficacy

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Sources

Application

Application Notes and Protocols for the Purification and Characterization of Synthesized Thiazole Compounds

Abstract Thiazole derivatives are a critical class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and industrial materials.[1] The biological activity and material prop...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Thiazole derivatives are a critical class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and industrial materials.[1] The biological activity and material properties of these compounds are intrinsically linked to their purity and precise chemical structure. Therefore, rigorous purification and comprehensive characterization are paramount steps in their synthesis and development. This guide provides a detailed overview of field-proven techniques and step-by-step protocols for the purification and characterization of synthesized thiazole compounds, designed for researchers, scientists, and professionals in drug development.

The Imperative of Purity: Foundational Principles

A logical workflow for the purification and subsequent characterization of a synthesized thiazole compound is essential for efficiency and accuracy.

purification_characterization_workflow cluster_purification Purification Phase cluster_characterization Characterization Phase cluster_structural Techniques cluster_purity Techniques A Crude Product B Recrystallization A->B If solid C Column Chromatography A->C If oil or solid D Pure Thiazole Compound B->D C->D E Structural Elucidation D->E F Purity Assessment D->F G Final Report E->G NMR NMR (¹H, ¹³C) MS Mass Spectrometry FTIR FTIR Spectroscopy F->G MP Melting Point EA Elemental Analysis

Caption: A generalized workflow for the purification and characterization of synthesized thiazole compounds.

Purification Methodologies: Isolating the Target Molecule

The selection of an appropriate purification technique is a critical decision that influences yield and purity.

Recrystallization: The Art of Crystal Perfection

Recrystallization is a powerful technique for purifying solid organic compounds.[2][3][4] It leverages the principle that most solids are more soluble in a hot solvent than in a cold one.[4] As a saturated solution cools, the solubility of the desired compound decreases, leading to the formation of crystals while impurities remain dissolved in the mother liquor.[2][3]

  • Solvent Selection: The ideal solvent should dissolve the thiazole compound sparingly at room temperature but completely at its boiling point. It should not react with the compound and should have a boiling point lower than the melting point of the compound.

  • Dissolution: In an Erlenmeyer flask, add a minimal amount of the selected hot solvent to the crude solid thiazole compound. Heat the mixture on a hot plate with stirring until the solid completely dissolves.

  • Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.[2] Hot filter the solution to remove the charcoal.

  • Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Further cooling in an ice bath can maximize the yield.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[2] Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

  • Drying: Dry the purified crystals in a desiccator or a vacuum oven to remove residual solvent.

Column Chromatography: Separation by Adsorption

Column chromatography is a versatile technique used for the purification of both solid and liquid compounds.[5] It separates components of a mixture based on their differential adsorption onto a stationary phase (e.g., silica gel or alumina) and their solubility in a mobile phase (the eluent).[6] Less polar compounds generally elute faster than more polar compounds.[5]

  • Stationary Phase Selection: Silica gel is commonly used for the purification of thiazole derivatives. The amount of silica gel should be 30-100 times the weight of the crude sample.

  • Eluent System Selection: Use thin-layer chromatography (TLC) to determine a suitable eluent system that provides good separation of the target compound from impurities. A good starting point is a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate).

  • Column Packing:

    • Plug the bottom of a glass column with cotton or glass wool.

    • Add a layer of sand.

    • Prepare a slurry of silica gel in the chosen eluent and pour it into the column, ensuring no air bubbles are trapped.

    • Allow the silica gel to settle, then add another layer of sand on top.[7]

  • Sample Loading: Dissolve the crude thiazole compound in a minimal amount of the eluent or a suitable solvent and carefully load it onto the top of the silica gel column.[7]

  • Elution: Add the eluent to the column and apply gentle pressure (e.g., from a nitrogen line or an air pump) to force the solvent through the column. Collect fractions in test tubes.

  • Fraction Analysis: Monitor the elution process by TLC to identify the fractions containing the pure thiazole compound.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified thiazole compound.

Technique Principle Best Suited For Advantages Disadvantages
Recrystallization Differential solubility in a solvent at different temperatures.[4]Crystalline solids with moderate to high purity.High purity can be achieved; scalable.Not suitable for oils or amorphous solids; potential for low recovery.[3]
Column Chromatography Differential adsorption on a stationary phase and solubility in a mobile phase.[6]Both solids and liquids; complex mixtures.Highly versatile; can separate compounds with similar polarities.Can be time-consuming; requires larger volumes of solvent.

Characterization Techniques: Unveiling the Molecular Identity

Once purified, the thiazole compound must be thoroughly characterized to confirm its structure and assess its purity.

Spectroscopic Methods for Structural Elucidation

A combination of spectroscopic techniques is employed to determine the chemical structure of the synthesized thiazole compound.

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the carbon-hydrogen framework of a molecule.[8] For thiazole derivatives, specific chemical shifts and coupling constants can provide definitive structural information.[9][10]

  • ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their connectivity. The protons on the thiazole ring typically appear in the aromatic region of the spectrum.

  • ¹³C NMR: Provides information about the number of different types of carbon atoms and their chemical environment. The carbon atoms of the thiazole ring have characteristic chemical shifts.

  • Dissolve 5-10 mg of the purified thiazole compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

  • Ensure the sample is completely dissolved. If necessary, gently warm the sample or use sonication.

  • Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

  • Acquire the ¹H and ¹³C NMR spectra using an appropriate NMR spectrometer.

Mass spectrometry provides information about the molecular weight and elemental composition of a compound.[11][12] The fragmentation pattern can also offer valuable structural clues.[11][13]

  • Electron Ionization (EI): Often provides a clear molecular ion peak and a rich fragmentation pattern.

  • Electrospray Ionization (ESI): A softer ionization technique, useful for polar and thermally labile thiazole derivatives, typically showing the protonated molecule [M+H]⁺.

  • Dissolve a small amount (typically <1 mg) of the purified thiazole compound in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • The concentration should be in the range of 10-100 µg/mL.

  • Introduce the sample into the mass spectrometer via direct infusion or coupled with a chromatographic system (e.g., LC-MS or GC-MS).

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[14][15] For thiazole compounds, characteristic vibrational frequencies for C=N, C=C, and C-S bonds can be observed.[16][17]

  • Place a small amount of the solid or liquid thiazole compound directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Record the FTIR spectrum.

characterization_techniques cluster_spectroscopy Spectroscopic Analysis cluster_purity_analysis Purity & Identity Confirmation Thiazole Purified Thiazole Compound NMR NMR Spectroscopy (¹H, ¹³C) Thiazole->NMR Provides structural framework MS Mass Spectrometry Thiazole->MS Determines molecular weight and formula FTIR FTIR Spectroscopy Thiazole->FTIR Identifies functional groups MP Melting Point Analysis Thiazole->MP Assesses purity of solids EA Elemental Analysis Thiazole->EA Confirms elemental composition

Caption: Key techniques for the comprehensive characterization of thiazole compounds.

Methods for Purity Assessment

Confirming the purity of the synthesized thiazole compound is a critical final step.

For solid thiazole compounds, the melting point is a reliable indicator of purity.[18][19][20] Pure crystalline compounds have a sharp melting point range (typically 0.5-1 °C), whereas impurities will broaden and depress the melting point.[18][21]

  • Place a small amount of the dry, purified solid into a capillary tube.[19]

  • Compact the sample by tapping the tube.

  • Place the capillary tube in a melting point apparatus.

  • Heat the sample at a slow, controlled rate (1-2 °C per minute) near the expected melting point.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample is liquid. This is the melting point range.[22]

Elemental analysis provides the percentage composition of elements (typically C, H, N, S) in a compound.[23][24][25] The experimentally determined percentages should be within ±0.4% of the calculated values for the proposed molecular formula to confirm the compound's identity and purity.[26]

  • Submit a pure, dry sample (typically 2-5 mg) to an analytical laboratory for combustion analysis.

  • The instrument combusts the sample in an oxygen-rich environment, and the resulting gases (CO₂, H₂O, N₂, SO₂) are quantified to determine the elemental composition.[25]

Technique Information Provided Sample Type Key Considerations
¹H NMR Proton environment, connectivitySolid or liquidRequires deuterated solvents
¹³C NMR Carbon skeletonSolid or liquidLess sensitive than ¹H NMR
Mass Spectrometry Molecular weight, fragmentation patternSolid or liquidChoice of ionization method is crucial
FTIR Spectroscopy Presence of functional groupsSolid or liquidProvides a molecular "fingerprint"
Melting Point Purity of crystalline solidsSolidImpurities lower and broaden the melting range.[18][21]
Elemental Analysis Elemental composition (%C, H, N, S)Solid or liquidConfirms molecular formula; requires high purity.[26][27]

Conclusion

The successful synthesis of a thiazole compound is not complete until it has been rigorously purified and its structure and purity have been unequivocally confirmed. The application of the techniques and protocols outlined in this guide will enable researchers to confidently advance their thiazole derivatives to subsequent stages of research and development, ensuring the integrity and reproducibility of their scientific findings.

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  • MIT OpenCourseWare. MITOCW | Column Chromatography | MIT Digital Lab Techniques Manual. [Link]

  • ResearchGate. FT-IR spectrum of 2-(4-methoxyphenyl)benzo[d]thiazole recorded at room temperature. [Link]

  • JoVE. Purification of Organic Compounds by Flash Column Chromatography. [Link]

  • MDPI. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. [Link]

  • Chemistry Review Letters. (2025). Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity. [Link]

  • ResearchGate. (2022). Synthesis and Characterization of Thiazole Compounds in the Presence of Various Reagents, Catalysts and Solvents. [Link]

  • ResearchGate. Truncated 1D and 2D NMR spectra of 1,3,4-thiadiazole 58: (a) ¹H-NMR;.... [Link]

  • JETIR. Efficient Synthesis and Characterization of Thiazole Derivative. [Link]

  • Sci-Hub. (2006). 1 H and 13 C NMR spectral characterization of some novel 7H‐1,2,4‐triazolo[3, 4‐b][18][23][25] thiadiazine derivatives. [Link]

  • Organic Chemistry Portal. Thiazole synthesis. [Link]

  • ResearchGate. (2025). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. [Link]

  • RSC Advances. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. [Link]

  • PubMed Central. (2015). Synthesis, Characterization and Molecular Docking of Novel Bioactive Thiazolyl-Thiazole Derivatives as Promising Cytotoxic Antitumor Drug. [Link]

  • ResearchGate. The ¹H & ¹³C NMR spectra of thiazole derivative 10d. [Link]

  • MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. [Link]

  • PubMed Central. (2018). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. [Link]

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  • MDPI. (2010). Thiazole and Oxazole Alkaloids: Isolation and Synthesis. [Link]

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Method

Application Notes and Protocols for ADME Profile Prediction of 4-(4-Bromophenyl)-thiazole Derivatives

Introduction: The Critical Role of Early ADME Profiling in Drug Discovery In the landscape of modern drug discovery, the adage "fail early, fail cheap" has become a guiding principle. A significant proportion of promisin...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Early ADME Profiling in Drug Discovery

In the landscape of modern drug discovery, the adage "fail early, fail cheap" has become a guiding principle. A significant proportion of promising drug candidates falter in later stages of development due to unfavorable Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1] Early and accurate prediction of a compound's ADME profile is therefore not just advantageous, but essential for de-risking projects, conserving resources, and accelerating the journey from a promising hit to a viable clinical candidate.[1]

This guide provides a detailed framework for the comprehensive ADME profiling of a promising class of compounds: 4-(4-Bromophenyl)-thiazole derivatives. Thiazole-containing molecules are of significant interest in medicinal chemistry, exhibiting a wide range of biological activities.[2] However, their success as therapeutic agents is intrinsically linked to their pharmacokinetic behavior. Understanding the ADME characteristics of 4-(4-Bromophenyl)-thiazole derivatives allows for the strategic optimization of their structure to enhance drug-like properties.

This document outlines a multi-faceted approach, combining robust in silico predictive modeling with foundational in vitro experimental assays. The protocols herein are designed to be self-validating and are grounded in established scientific principles and regulatory expectations.

Part 1: Foundational Assessment - In Silico ADME Prediction

Before committing to resource-intensive wet lab experiments, in silico tools provide a rapid and cost-effective initial assessment of a compound's drug-likeness and potential ADME liabilities.[3] These computational models leverage vast datasets of known drugs to predict the properties of novel molecules.[3] For this workflow, we will utilize SwissADME, a freely accessible and widely used web-based tool.[1][4]

Workflow for In Silico ADME Prediction of 4-(4-Bromophenyl)-thiazole Derivatives

The following diagram illustrates the key steps in performing an in silico ADME assessment for a series of 4-(4-Bromophenyl)-thiazole derivatives.

in_silico_workflow cluster_prep Structure Preparation cluster_prediction ADME Prediction (SwissADME) cluster_analysis Data Analysis & Interpretation Structure_Input Input SMILES Strings of Derivatives Standardization Structure Standardization (e.g., desalting, tautomer enumeration) Structure_Input->Standardization Clean & Normalize SwissADME SwissADME Web Server Standardization->SwissADME Submit Structures Physicochemical Physicochemical Properties (LogP, TPSA, MW, pKa) SwissADME->Physicochemical Pharmacokinetics Pharmacokinetics (GI Absorption, BBB Permeant) SwissADME->Pharmacokinetics Drug_Likeness Drug-Likeness (Lipinski's, Veber's rules) SwissADME->Drug_Likeness Medicinal_Chemistry Medicinal Chemistry (PAINS, Lead-likeness) SwissADME->Medicinal_Chemistry Data_Aggregation Aggregate Data in a Spreadsheet Physicochemical->Data_Aggregation Pharmacokinetics->Data_Aggregation Drug_Likeness->Data_Aggregation Medicinal_Chemistry->Data_Aggregation SAR_Analysis Structure-Activity Relationship (SAR) Analysis Data_Aggregation->SAR_Analysis Identify Trends Prioritization Prioritize Compounds for In Vitro Testing SAR_Analysis->Prioritization Select Best Candidates in_vitro_workflow cluster_absorption Absorption Potential cluster_metabolism Metabolic Stability cluster_analysis Data Integration & Decision Start Prioritized Compounds from In Silico Screen PAMPA PAMPA Assay (Passive Permeability) Start->PAMPA Microsomal_Stability Liver Microsomal Stability Assay Start->Microsomal_Stability Caco2 Caco-2 Assay (Active Transport & Efflux) PAMPA->Caco2 If high permeability Data_Integration Integrate All ADME Data Caco2->Data_Integration CYP_Inhibition CYP450 Inhibition Assay Microsomal_Stability->CYP_Inhibition If stable CYP_Inhibition->Data_Integration Decision Go/No-Go Decision for Lead Optimization Data_Integration->Decision

Caption: Experimental workflow for in vitro ADME profiling.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of 4-(4-Bromophenyl)-thiazole derivatives across an artificial lipid membrane, simulating passive absorption in the gastrointestinal tract.

Causality: The PAMPA assay is a high-throughput, cell-free method that isolates passive, transcellular diffusion. [5]This is often the primary route of absorption for many small molecule drugs. By using this assay early, we can quickly rank compounds based on this fundamental property.

Materials:

  • 96-well PAMPA plate "sandwich" (donor and acceptor plates)

  • Lecithin in dodecane solution

  • Phosphate-buffered saline (PBS), pH 7.4

  • DMSO

  • Test compounds and control compounds (e.g., a high-permeability control like propranolol and a low-permeability control like methotrexate)

  • 96-well UV-compatible microplate

  • Multichannel pipette

  • Plate reader capable of UV-Vis absorbance measurements or LC-MS/MS for analysis

Procedure:

  • Preparation of Solutions:

    • Prepare stock solutions of your test compounds and controls at 10 mM in DMSO.

    • Prepare the donor solution by diluting the stock solutions into PBS to a final concentration of 100 µM (the final DMSO concentration should be ≤1%).

    • Prepare the acceptor solution, which is PBS with a small percentage of DMSO to match the donor solution.

  • Membrane Coating:

    • Carefully pipette 5 µL of the lecithin/dodecane solution onto the membrane of each well of the donor plate. Ensure the entire membrane surface is coated.

  • Assay Assembly:

    • Add 300 µL of the acceptor solution to each well of the acceptor plate.

    • Add 150 µL of the donor solution (containing your test compounds) to each well of the coated donor plate.

    • Carefully place the donor plate on top of the acceptor plate to form the "sandwich."

  • Incubation:

    • Incubate the PAMPA sandwich at room temperature for 4-16 hours in a sealed container with a wet paper towel to minimize evaporation.

  • Sample Analysis:

    • After incubation, carefully separate the donor and acceptor plates.

    • Determine the concentration of the compound in the donor and acceptor wells using a suitable analytical method (UV-Vis spectrophotometry or LC-MS/MS).

Data Analysis and Interpretation:

The apparent permeability coefficient (Papp) is calculated using the following equation:

Papp (cm/s) = [-VD * VA / ((VD + VA) * Area * Time)] * ln(1 - [CA] / [Ceq])

Where:

  • VD and VA are the volumes of the donor and acceptor wells, respectively.

  • Area is the effective surface area of the membrane.

  • Time is the incubation time in seconds.

  • [CA] is the concentration of the compound in the acceptor well.

  • [Ceq] is the equilibrium concentration, calculated from the concentrations in the donor and acceptor wells.

Classification of Permeability:

  • High Permeability: Papp > 1.5 x 10-6 cm/s

  • Low Permeability: Papp < 1.5 x 10-6 cm/s [5] Compounds with high Papp values are more likely to be well-absorbed passively.

Protocol 2: Caco-2 Permeability Assay

Objective: To evaluate the bidirectional permeability of selected 4-(4-Bromophenyl)-thiazole derivatives across a monolayer of Caco-2 cells, which mimics the human intestinal epithelium and can indicate the involvement of active transport and efflux.

Causality: While PAMPA assesses passive diffusion, the Caco-2 assay provides a more biologically relevant model. [6]Caco-2 cells form tight junctions and express various transporters, including efflux pumps like P-glycoprotein (P-gp). [7]This assay is critical for identifying compounds that may be actively transported into the bloodstream or, conversely, be pumped back into the intestinal lumen, leading to poor bioavailability.

Materials:

  • Caco-2 cells (ATCC)

  • 24-well Transwell plates with permeable supports

  • Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

  • Hanks' Balanced Salt Solution (HBSS)

  • Test compounds and controls (e.g., atenolol for low permeability, propranolol for high permeability, and a P-gp substrate like digoxin)

  • Lucifer yellow for monolayer integrity testing

  • LC-MS/MS for sample analysis

Procedure:

  • Cell Culture and Seeding:

    • Culture Caco-2 cells according to standard protocols.

    • Seed the cells onto the Transwell inserts and culture for 21-28 days to allow for differentiation and formation of a confluent monolayer.

  • Monolayer Integrity Check:

    • Before the assay, measure the transepithelial electrical resistance (TEER) of the monolayers. Only use monolayers with TEER values within the acceptable range for your laboratory.

    • Alternatively, perform a lucifer yellow permeability test. Low permeability of lucifer yellow indicates a tight monolayer.

  • Permeability Assay (Bidirectional):

    • Wash the cell monolayers with pre-warmed HBSS.

    • Apical to Basolateral (A→B) Transport: Add the test compound in HBSS to the apical (donor) side and fresh HBSS to the basolateral (acceptor) side.

    • Basolateral to Apical (B→A) Transport: Add the test compound in HBSS to the basolateral (donor) side and fresh HBSS to the apical (acceptor) side.

    • Incubate the plates at 37°C with gentle shaking.

    • At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the acceptor compartment. Replace the volume with fresh HBSS.

  • Sample Analysis:

    • Analyze the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

Data Analysis and Interpretation:

Calculate the Papp values for both A→B and B→A directions as described for the PAMPA assay.

Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B)

  • ER ≈ 1: Suggests passive transport.

  • ER > 2: Indicates the involvement of active efflux. [6] Classification of Permeability:

  • High Permeability: Papp (A→B) > 10 x 10-6 cm/s

  • Moderate Permeability: Papp (A→B) = 1-10 x 10-6 cm/s

  • Low Permeability: Papp (A→B) < 1 x 10-6 cm/s [7]

Protocol 3: Liver Microsomal Stability Assay

Objective: To determine the metabolic stability of 4-(4-Bromophenyl)-thiazole derivatives in the presence of human liver microsomes, providing an indication of their susceptibility to Phase I metabolism.

Causality: The liver is the primary site of drug metabolism, and cytochrome P450 (CYP) enzymes, abundant in liver microsomes, are responsible for the majority of Phase I metabolic reactions. [8]This assay helps to identify compounds that are rapidly metabolized, which would likely have a short half-life and poor oral bioavailability in vivo.

Materials:

  • Pooled human liver microsomes (HLM)

  • Potassium phosphate buffer (pH 7.4)

  • NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Test compounds and control compounds (e.g., a rapidly metabolized control like verapamil and a stable control like warfarin)

  • Ice-cold acetonitrile with an internal standard for reaction termination

  • 96-well plates

  • Incubator/shaker

  • Centrifuge

  • LC-MS/MS for analysis

Procedure:

  • Preparation:

    • Prepare a working solution of your test compounds in buffer.

    • Prepare the HLM suspension in buffer.

    • Prepare the NADPH regenerating system.

  • Incubation:

    • In a 96-well plate, pre-warm the HLM suspension and the test compound solution at 37°C.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

  • Sample Processing:

    • Centrifuge the plate to precipitate the microsomal proteins.

    • Transfer the supernatant to a new plate for analysis.

  • Analysis:

    • Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

Data Analysis and Interpretation:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of this plot gives the elimination rate constant (k).

  • Half-life (t1/2): t1/2 = 0.693 / k

  • Intrinsic Clearance (Clint): Clint (µL/min/mg protein) = (0.693 / t1/2) * (incubation volume / mg microsomal protein) [9] Classification of Stability:

  • High Stability: t1/2 > 30 minutes

  • Moderate Stability: t1/2 = 10-30 minutes

  • Low Stability: t1/2 < 10 minutes

Compounds with high metabolic stability are generally preferred.

Protocol 4: Cytochrome P450 (CYP) Inhibition Assay

Objective: To assess the potential of 4-(4-Bromophenyl)-thiazole derivatives to inhibit the activity of major human CYP isoforms (e.g., CYP3A4, CYP2D6, CYP2C9, CYP2C19, and CYP1A2).

Causality: Inhibition of CYP enzymes is a major cause of drug-drug interactions (DDIs). [10]If a new drug inhibits a CYP enzyme, it can slow the metabolism of other co-administered drugs that are substrates for that enzyme, potentially leading to toxic plasma concentrations. Regulatory agencies like the FDA require the evaluation of CYP inhibition potential. [11] Materials:

  • Human liver microsomes or recombinant human CYP isoforms

  • Specific probe substrates for each CYP isoform (e.g., midazolam for CYP3A4, dextromethorphan for CYP2D6)

  • NADPH regenerating system

  • Test compounds and known inhibitors for each isoform (e.g., ketoconazole for CYP3A4, quinidine for CYP2D6)

  • LC-MS/MS for analysis

Procedure:

  • Incubation:

    • In a 96-well plate, incubate the liver microsomes (or recombinant CYPs), a specific probe substrate, and various concentrations of your test compound at 37°C.

    • After a short pre-incubation, initiate the reaction by adding the NADPH regenerating system.

    • Incubate for a specific time that is within the linear range of metabolite formation.

  • Reaction Termination and Sample Processing:

    • Stop the reaction with ice-cold acetonitrile containing an internal standard.

    • Centrifuge to precipitate proteins and transfer the supernatant for analysis.

  • Analysis:

    • Quantify the formation of the specific metabolite of the probe substrate using LC-MS/MS.

Data Analysis and Interpretation:

  • Calculate the percentage of inhibition of metabolite formation at each concentration of the test compound relative to a vehicle control.

  • Plot the percent inhibition versus the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity). [12][13] Interpretation of IC50 Values:

  • Potent Inhibitor: IC50 < 1 µM

  • Moderate Inhibitor: IC50 = 1-10 µM

  • Weak Inhibitor: IC50 > 10 µM

Compounds with high IC50 values (weak inhibitors) are desirable to minimize the risk of drug-drug interactions.

Data Summary and Decision Making

To facilitate the analysis and comparison of your 4-(4-Bromophenyl)-thiazole derivatives, summarize the data from both the in silico and in vitro assays in a comprehensive table.

Compound IDMWLogPTPSA (Ų)Lipinski ViolationsGI Absorption (Predicted)PAMPA Papp (10-6 cm/s)Caco-2 Papp (A→B) (10-6 cm/s)Efflux RatioHLM t1/2 (min)CYP3A4 IC50 (µM)
BPT-001 318.23.865.10High8.26.51.245> 25
BPT-002 348.24.578.30High5.11.84.1288.7
BPT-003 304.13.192.50High2.51.51.5> 60> 25
BPT-004 376.34.960.20High12.310.81.181.2

Analysis of Hypothetical Data:

  • BPT-001: Shows a good overall profile with high predicted and experimental permeability, no efflux, good metabolic stability, and low CYP inhibition. This would be a promising candidate to move forward.

  • BPT-002: While having decent permeability in the PAMPA assay, the Caco-2 data reveals a significant efflux issue (ER = 4.1). This could lead to poor oral bioavailability and might require structural modification to mitigate P-gp substrate activity.

  • BPT-003: Exhibits excellent metabolic stability but has lower permeability. This might be a candidate for formulation strategies to improve absorption or for indications where high systemic exposure is not required.

  • BPT-004: Demonstrates excellent permeability but is metabolically unstable (t1/2 = 8 min) and shows moderate CYP3A4 inhibition. This compound would likely have a very short duration of action and a risk of DDIs, making it a low-priority candidate without significant structural modification.

Conclusion

This application note provides a structured and comprehensive approach to predicting the ADME profile of novel 4-(4-Bromophenyl)-thiazole derivatives. By integrating early-stage in silico predictions with targeted in vitro experimental validation, researchers can make informed, data-driven decisions. This strategy enables the efficient identification of compounds with favorable pharmacokinetic properties, ultimately increasing the probability of success in the complex and challenging process of drug development.

References

  • Direct determination of unbound intrinsic drug clearance in the microsomal stability assay. Journal of Pharmacology and Experimental Therapeutics. [Link]

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  • Time Dependent CYP Inhibition (IC50 Shift). Cyprotex - Evotec. [Link]

  • Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec. [Link]

  • Direct determination of unbound intrinsic drug clearance in the microsomal stability assay. ResearchGate. [Link]

  • Caco-2 Permeability Assay. Evotec. [Link]

  • Validation of cytochrome P450 time-dependent inhibition assays: a two-time point IC50 shift approach facilitates kinact assay design. PubMed. [Link]

  • CYP inhibition (HLM, package of 8 assays) IC50. Eurofins. [Link]

  • Intro to DOT language. Large-scale Biological Network Analysis and Visualization documentation. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec. [Link]

  • Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. PubMed. [Link]

  • metabolic stability assays for predicting intrinsic clearance. YouTube. [Link]

  • Use of intrinsic clearance for prediction of human hepatic clearance. ResearchGate. [Link]

  • Highly Predictive and Interpretable Models for PAMPA Permeability. National Institutes of Health. [Link]

  • metabolic stability & determining intrinsic drug clearance. YouTube. [Link]

  • SWISS ADME Simplified: A Practical Tutorial| ADME prediction for Drug Design & bioinformatics. YouTube. [Link]

  • Using in vitro ADME Data for Lead Compound Selection: An Emphasis on PAMPA pH 5 Permeability and Oral Bioavailability. PubMed Central. [Link]

  • caco-2 cell permeability assay for intestinal absorption .pptx. Slideshare. [Link]

  • Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. National Institutes of Health. [Link]

  • Preclinical in vitro screening of newly synthesised amidino substituted benzimidazoles and benzothiazoles. National Institutes of Health. [Link]

  • Practical Guide to DOT Language (Graphviz) for Developers and Analysts. while true do;. [Link]

  • Reliable Prediction of Caco-2 Permeability by Supervised Recursive Machine Learning Approaches. MDPI. [Link]

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  • SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. PubMed Central. [Link]

  • Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). MilliporeSigma. [Link]

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  • Classification of Drug Permeability with a Caco-2 Cell Monolayer Assay. ResearchGate. [Link]

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Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for the synthesis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Welcome to the technical support center for the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubles...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions related to this synthetic procedure. Our goal is to equip you with the knowledge to optimize your reaction conditions, maximize yields, and ensure the highest purity of your final product.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Question 1: I am observing very low to no yield of the desired 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole. What are the likely causes and how can I fix this?

Answer:

Low or no product yield is a common issue that can often be traced back to several key factors in the Hantzsch thiazole synthesis. This reaction involves the condensation of an α-haloketone with a thiosemicarbazide or its derivative.[1] Let's break down the potential culprits:

  • Reagent Quality and Stability:

    • α-Haloketone: The primary α-haloketone for this synthesis is 2-bromo-1-(4-bromophenyl)ethan-1-one. This reagent can be unstable and lachrymatory. Ensure it is fresh or has been stored properly under anhydrous conditions and away from light. Degradation will significantly impact the reaction.

    • Thiosemicarbazide: While more stable, ensure your thiosemicarbazide is of high purity. Impurities can lead to unwanted side reactions.

  • Reaction Conditions:

    • Temperature: The rate of thiazole formation is directly proportional to temperature.[2] If the reaction is too cold, the rate will be impractically slow. Conversely, excessively high temperatures can lead to decomposition of reactants and products, and the formation of side products. A typical starting point is refluxing in ethanol, which is around 78°C.[3][4]

    • Solvent: Ethanol is the most commonly used solvent for this synthesis, often in absolute or anhydrous form.[1][3] The presence of excessive water can hydrolyze the α-haloketone. The dielectric constant of the solvent also plays a role in the reaction rate.[2]

    • Reaction Time: The reaction is typically refluxed for 4-5 hours.[3][4] Incomplete reactions are common if the time is too short. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.[1]

  • Step-by-Step Troubleshooting Protocol:

    • Verify Reagent Integrity: Run a melting point test on your 2-bromo-1-(4-bromophenyl)ethan-1-one and thiosemicarbazide to check their purity.

    • Optimize Temperature: Begin by refluxing the reaction mixture in absolute ethanol. If the reaction is still sluggish, a modest increase in temperature by switching to a higher boiling point solvent like n-propanol could be beneficial, but monitor for decomposition.

    • Ensure Anhydrous Conditions: Use freshly dried solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from interfering.

    • Monitor with TLC: Develop a TLC system that clearly separates your starting materials from the product. A common mobile phase is a mixture of ethyl acetate and hexane. Check the reaction every hour to determine the optimal reaction time.

Question 2: My final product is contaminated with significant impurities. How can I identify and minimize them?

Answer:

Impurity formation is a frequent challenge. Understanding the potential side reactions is key to mitigating them.

  • Common Impurities and Their Origin:

    • Unreacted Starting Materials: The most common "impurities" are simply unreacted 2-bromo-1-(4-bromophenyl)ethan-1-one and thiosemicarbazide. This points to an incomplete reaction (see Question 1).

    • Formation of Thiosemicarbazone Intermediate: The reaction can sometimes stall after the initial condensation of the α-haloketone with thiosemicarbazide, before the final cyclization and dehydration to the thiazole ring.[1][5]

    • Hydrolysis Products: If water is present, the α-haloketone can hydrolyze to the corresponding α-hydroxyketone, which will not participate in the desired reaction.

  • Strategies for Minimizing Impurities:

    • Stoichiometry: Use an equimolar ratio of the α-haloketone and thiosemicarbazide.[3][4] An excess of either can lead to purification difficulties.

    • Controlled Addition: Consider adding the α-haloketone dropwise to the solution of thiosemicarbazide in refluxing ethanol. This can help to control the initial reaction rate and minimize side product formation.

    • Acid Catalyst: While not always necessary, a catalytic amount of glacial acetic acid can facilitate the condensation and cyclization steps.[5][6]

  • Purification Protocol:

    • Filtration and Washing: Upon completion, the reaction mixture is typically cooled, and the solid product precipitates. This solid should be filtered and washed with cold ethanol to remove soluble impurities.[1][3]

    • Recrystallization: The most effective method for purifying the crude product is recrystallization from ethanol.[1] This will typically yield the pure 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole as a solid.

Question 3: The reaction seems to stop before all the starting material is consumed. What can I do to drive it to completion?

Answer:

An incomplete reaction can be frustrating. Here are several factors to consider to push the equilibrium towards the product:

  • Reaction Time and Temperature: As mentioned, ensure you are refluxing for a sufficient duration (monitor by TLC). A slight increase in temperature might be necessary if the reaction is sluggish at the initial temperature.

  • Catalyst: The addition of a catalytic amount of a weak acid like acetic acid can be beneficial. The acid protonates the carbonyl oxygen of the α-haloketone, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the thiosemicarbazide.

  • Le Chatelier's Principle: The final step of the Hantzsch synthesis is a dehydration reaction to form the thiazole ring.[1] Removing water as it is formed can help drive the reaction to completion. While difficult in a simple reflux setup, using a Dean-Stark apparatus with a suitable azeotroping solvent (like toluene, though this would significantly increase the reaction temperature) is a more advanced option if other methods fail.

  • Ultrasound Irradiation: Some studies have shown that ultrasonic irradiation at room temperature can be an efficient method for promoting Hantzsch thiazole synthesis, sometimes leading to higher yields and shorter reaction times.[7]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Hantzsch synthesis for 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole?

A1: The Hantzsch thiazole synthesis is a classic cyclization reaction. For this specific compound, the mechanism proceeds as follows:

  • Nucleophilic Attack: The sulfur atom of thiosemicarbazide, being a soft nucleophile, attacks the α-carbon of 2-bromo-1-(4-bromophenyl)ethan-1-one, displacing the bromide ion.

  • Intermediate Formation: This initial reaction forms an S-alkylated intermediate.

  • Intramolecular Cyclization: The terminal primary amine of the thiosemicarbazide moiety then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the original ketone.

  • Dehydration: The resulting cyclic intermediate undergoes dehydration (loss of a water molecule) to form the stable aromatic thiazole ring.[1]

Q2: Are there alternative starting materials or synthetic routes?

A2: Yes, while the reaction of an α-haloketone with thiosemicarbazide is the most direct route, variations exist. One common approach is a two-step process where the α-haloketone is first reacted with a thiosemicarbazone, which is pre-formed from thiosemicarbazide and an aldehyde or ketone.[1][5] For the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, the direct reaction with thiosemicarbazide is generally preferred for its atom economy.

Q3: What are the key safety precautions I should take during this synthesis?

A3:

  • 2-bromo-1-(4-bromophenyl)ethan-1-one: This is a lachrymator (causes tearing) and is corrosive. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Solvents: Ethanol is flammable. Ensure that heating is performed using a heating mantle and a condenser, and that there are no open flames or sparks nearby.

  • General Precautions: As with all chemical syntheses, it is crucial to be aware of the potential hazards of all reagents and to follow standard laboratory safety procedures.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of spectroscopic and physical methods should be used:

  • Melting Point: A sharp melting point close to the literature value is a good indicator of purity. For a derivative, (Z)-3-(2-(4-(4-Bromophenyl)thiazol-2-yl)hydrazono)-5-bromoindolin-2-one, a melting point of 207-209°C has been reported.[8]

  • NMR Spectroscopy (¹H and ¹³C): This is the most definitive method for structural confirmation. In the ¹H NMR spectrum, you should expect to see signals for the aromatic protons on the bromophenyl ring and the thiazole ring, as well as signals for the NH and NH₂ protons of the hydrazine group.[3][9]

  • Infrared (IR) Spectroscopy: Look for characteristic peaks for N-H stretching (around 3100-3300 cm⁻¹), C=N stretching of the thiazole ring (around 1600 cm⁻¹), and C-Br stretching.[9]

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

Optimized Reaction Conditions Summary

The following table summarizes generally optimized conditions for the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole. Note that specific yields may vary.

ParameterRecommended ConditionRationale & Notes
α-Haloketone 2-bromo-1-(4-bromophenyl)ethan-1-oneKey electrophile. Ensure high purity.
Thioamide ThiosemicarbazideNucleophile providing the N-C-S backbone.
Stoichiometry 1:1 molar ratioPrevents excess starting material in the final product.
Solvent Absolute EthanolGood solubility for reactants; reflux temperature is suitable.
Temperature Reflux (~78°C)Provides sufficient activation energy without causing significant decomposition.
Reaction Time 4-6 hoursMonitor by TLC for completion.
Catalyst (Optional) Glacial Acetic Acid (catalytic amount)Can improve reaction rate and yield.
Work-up Cool, filter precipitateThe product often precipitates upon cooling.
Purification Recrystallization from EthanolEffective for removing most common impurities.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and purification of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole.

SynthesisWorkflow cluster_reactants Reactant Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Final Product A 2-bromo-1-(4-bromophenyl)ethan-1-one C Combine in Absolute Ethanol (Optional: Acetic Acid) A->C B Thiosemicarbazide B->C D Reflux for 4-6 hours (Monitor by TLC) C->D E Cool Reaction Mixture D->E F Filter Precipitate E->F G Wash with Cold Ethanol F->G H Recrystallize from Ethanol G->H I Pure 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole H->I

Caption: General workflow for Hantzsch synthesis of 2-hydrazinylthiazoles.

References

  • Kinetics of Thiazole Formation Using α-Halo Ketones and Thioamides. (n.d.). Asian Journal of Research in Chemistry.
  • (PDF) Thiosemicarbazides: Synthesis and reactions - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

  • For the synthesis of 4-(4-bromophenyl)thiazol-2-amine derivatives (p1–p10) - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

  • Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. (2021). Molecules, 26(15), 4479. [Link]

  • The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. (2012). Molecules, 17(6), 6658–6794. [Link]

  • The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. (1987). Journal of the Chemical Society, Perkin Transactions 1, 639. [Link]

  • Hantzsch thiazole synthesis - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. (2023). ACS Omega, 8(12), 11219–11230. [Link]

  • Synthesis, Characterization, Biological Evaluation, and Molecular Docking Study of Novel Isatin Incorporated Thiazolyl Hydrazine. (2021). Journal of Pharmaceutical Research International, 1-11. [Link]

  • Synthesis of 2-hydrazonyl-4-phenylthiazoles 4a–k. - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

  • Synthesis and characterization of some transition metal complexes with 4-(phenyl/p-bromophenyl)thiazolyl hydrazone of furfural - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

  • Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. (2024). Journal of Heterocyclic Chemistry, 2024, 1–25. [Link]

  • Synthesis of 2‐(2‐hydrazinyl) thiazole derivatives. - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. (2023). ACS Omega, 8(12), 11219–11230. [Link]

  • Synthesis and biological activity of 4” -substituted-2-(4'-formyl-3'-phenylpyrazole)-4-phenyl thiazole. (n.d.). Journal of Chemical and Pharmaceutical Research.
  • Synthesis, Characterization and Reactions of 4‐Hydrazino‐2‐methylpyrimidino[4′5′:4,5]thiazolo[3,2‐a]benzimidazole. (2000). Journal of the Chinese Chemical Society, 47(6), 1279–1286. [Link]

  • 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. (2019). Chemistry Central Journal, 13(1), 57. [Link]

Sources

Optimization

Technical Support Center: Optimizing the Hantzsch Synthesis of 2-Hydrazino Thiazole Derivatives

Introduction Welcome to the technical support guide for the Hantzsch thiazole synthesis, specifically tailored for the preparation of 2-hydrazino and 2-(2-arylidenehydrazinyl) thiazole derivatives. These scaffolds are of...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support guide for the Hantzsch thiazole synthesis, specifically tailored for the preparation of 2-hydrazino and 2-(2-arylidenehydrazinyl) thiazole derivatives. These scaffolds are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The classical Hantzsch synthesis, which involves the condensation of an α-haloketone with a thiosemicarbazone, is a robust and versatile method for accessing this important class of molecules.[1][3]

However, like any chemical transformation, achieving high yields and purity can be challenging. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, understand the causality behind experimental choices, and ultimately improve the efficiency and reproducibility of their syntheses.

Reaction Overview: The Hantzsch Mechanism

The synthesis proceeds via the reaction of an α-haloketone with a thiosemicarbazone (or a similar thiourea analog). The core mechanism involves three key steps:

  • Nucleophilic Attack: The sulfur atom of the thiosemicarbazone, being a soft nucleophile, attacks the α-carbon of the haloketone, displacing the halide.

  • Intramolecular Cyclization: The terminal nitrogen of the hydrazinyl group attacks the ketone's carbonyl carbon.

  • Dehydration: The resulting intermediate eliminates a molecule of water to form the aromatic thiazole ring.[1]

Hantzsch_Mechanism start α-Haloketone + Thiosemicarbazone step1 S-Alkylation (Nucleophilic Attack) start->step1 intermediate1 Thioether Intermediate step1->intermediate1 step2 Intramolecular Cyclization (N attacks C=O) intermediate1->step2 intermediate2 5-Hydroxy-4,5-dihydrothiazole Intermediate step2->intermediate2 step3 Dehydration (-H₂O) intermediate2->step3 product 2-Hydrazino-1,3-thiazole Derivative step3->product

Caption: General mechanism of the Hantzsch 2-hydrazinothiazole synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis.

Observed ProblemProbable Cause(s)Recommended Solution(s) & Scientific Rationale
1. Low or No Product Yield A. Impure Reactants: Impurities in the α-haloketone (e.g., di-halogenated species, unreacted starting ketone) or thiosemicarbazone can inhibit the reaction or lead to side products.[4]Solution:Recrystallize or re-distill the α-haloketone before use. Verify purity by NMR or GC-MS. • Synthesize thiosemicarbazones fresh and confirm their structure. Old thiosemicarbazones can degrade.
B. Inadequate Reaction Temperature: The reaction often requires sufficient thermal energy to overcome the activation barrier for cyclization and dehydration.[4]Solution: • Ensure the reaction is brought to a stable reflux in the chosen solvent (typically ethanol).[5] • For less reactive substrates, consider switching to a higher boiling point solvent like 1-butanol.[4] • Microwave irradiation can dramatically reduce reaction times (from hours to minutes) and improve yields by providing efficient and uniform heating.[2][4]
C. Incorrect Stoichiometry: An excess of one reactant can sometimes lead to side reactions. While equimolar amounts are standard, slight adjustments may be needed.Solution: • Start with equimolar amounts (1:1 ratio) of the α-haloketone and thiosemicarbazone.[5] • If starting material recovery is an issue, a slight excess (1.1 equivalents) of the more stable or less expensive reagent can be tested.
2. Multiple Spots on TLC / Impure Product A. Formation of Isomeric Products: Condensation with N-monosubstituted thioureas can potentially yield two isomers: 2-(N-substituted amino)thiazoles or 3-substituted 2-imino-2,3-dihydrothiazoles.[1][4]Solution: • To exclusively obtain the desired 2-hydrazino (or 2-amino) isomer, ensure the reaction is run in a neutral solvent like ethanol.[1][4] • Strongly acidic conditions can favor the formation of the 2-imino isomer.[6] Avoid adding acid unless a specific protocol requires it.
B. Azine Formation: The hydrazone can sometimes react with another molecule of the starting carbonyl compound, forming an azine side product.[7]Solution: • This is more common when synthesizing the thiosemicarbazone in situ. It is highly recommended to pre-form, isolate, and purify the thiosemicarbazone before reacting it with the α-haloketone.[8]
C. Degradation of Reactants/Product: Prolonged heating or harsh conditions can cause decomposition, especially with sensitive functional groups.Solution:Monitor the reaction closely by TLC. [1][5] Stop the reaction as soon as the starting materials are consumed to prevent product degradation. • If degradation is suspected, reduce the reflux time or consider a lower-temperature method like ultrasonic irradiation.[2]
3. Difficulty in Product Isolation A. Product is an Oil or Gummy Solid: The crude product may not crystallize easily from the reaction mixture.Solution: • After cooling the reaction, pour the mixture into cold water or onto crushed ice to precipitate the solid product. • If it remains oily, attempt to triturate with a non-polar solvent like hexanes or diethyl ether to induce solidification.
B. Poor Solubility for Recrystallization: Finding a suitable solvent for purification can be challenging.Solution:Ethanol is the most commonly reported and effective solvent for recrystallizing 2-hydrazinylthiazole derivatives.[1] • Other potential solvents include methanol, isopropanol, or solvent pairs like ethanol/water or DMF/ethanol.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the Hantzsch synthesis of 2-hydrazino thiazoles? A1: Absolute ethanol is the most widely used and recommended solvent.[5] It effectively dissolves the reactants at reflux temperature while often allowing the product to crystallize upon cooling, simplifying isolation.[1] Other protic solvents like methanol or butanol can also be used.[4] For green chemistry approaches, an ethanol/water mixture has been shown to be effective, especially when paired with catalysts or ultrasonic irradiation.[2]

Q2: Is a catalyst required for this reaction? A2: A catalyst is generally not necessary for the standard Hantzsch synthesis between thiosemicarbazones and α-haloketones, as the reaction proceeds well with thermal energy alone.[9] However, for one-pot, multi-component variations (e.g., aldehyde + thiourea + α-haloketone), catalysts like silica-supported tungstosilicic acid can significantly improve yields and reaction rates.[2]

Q3: How should I effectively monitor the reaction's progress? A3: Thin Layer Chromatography (TLC) is the most effective method.[1][5] Spot the reaction mixture alongside your starting materials on a silica plate. The appearance of a new spot (the product) and the disappearance of the starting material spots indicate the reaction is proceeding. A single product spot on the TLC plate is a good indicator of reaction completion.[5] A typical mobile phase would be a mixture of ethyl acetate and hexane.

Q4: My α-haloketone is a lachrymator. What are the key safety precautions? A4: α-haloketones (especially bromoacetophenones) are often potent lachrymators and irritants. Always handle these reagents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.

Q5: Can I improve my yield without changing the solvent or temperature? A5: Yes. Beyond ensuring reactant purity, consider alternative energy sources. Ultrasonic irradiation is a green chemistry technique that can promote the reaction at room temperature, often with improved yields and shorter reaction times.[2] This method uses acoustic cavitation to provide the energy for the transformation.

Optimized Experimental Protocol: Synthesis of 2-(2-Arylidenehydrazinyl)-4-aryl-1,3-thiazole

This protocol details a reliable two-step method for synthesizing the target compounds, which maximizes purity and yield by isolating the key thiosemicarbazone intermediate.

Protocol_Workflow cluster_0 Step 1: Thiosemicarbazone Synthesis cluster_1 Step 2: Hantzsch Cyclization s1_reactants Aldehyde + Thiosemicarbazide s1_reflux Reflux in Ethanol (catalytic acid) s1_reactants->s1_reflux s1_isolate Cool, Filter & Wash s1_reflux->s1_isolate s1_product Pure Thiosemicarbazone s1_isolate->s1_product s2_reactants Thiosemicarbazone + α-Bromoacetophenone s1_product->s2_reactants Use in next step s2_reflux Reflux in Abs. Ethanol (4-5 hours) s2_reactants->s2_reflux s2_monitor Monitor by TLC s2_reflux->s2_monitor s2_isolate Cool, Filter & Recrystallize s2_monitor->s2_isolate s2_product Final 2-Hydrazino Thiazole Product s2_isolate->s2_product

Caption: Two-step workflow for optimized 2-hydrazino thiazole synthesis.

Part 1: Synthesis of Aryl-substituted Thiosemicarbazone [8]

  • In a round-bottom flask, dissolve the desired aromatic aldehyde (10 mmol) in ethanol (50 mL).

  • Add thiosemicarbazide (10 mmol, 1.0 eq.) to the solution.

  • Add 2-3 drops of glacial acetic acid as a catalyst.

  • Heat the mixture to reflux and maintain for 2-3 hours, or until a precipitate forms and TLC indicates consumption of the aldehyde.

  • Cool the reaction mixture to room temperature, then in an ice bath.

  • Collect the solid product by vacuum filtration. Wash the solid with cold ethanol and then a small amount of diethyl ether.

  • Dry the purified thiosemicarbazone. Confirm its identity via melting point and spectroscopic methods if necessary.

Part 2: Hantzsch Synthesis of 2-(2-Arylidenehydrazinyl)-4-arylthiazole [5]

  • In a round-bottom flask equipped with a reflux condenser, suspend the purified aryl-substituted thiosemicarbazone (5 mmol) in absolute ethanol (30-40 mL).

  • Add the desired α-bromoacetophenone derivative (5 mmol, 1.0 eq.).

  • Heat the mixture to reflux with stirring. The suspension should become a clear solution as the reaction progresses.

  • Maintain reflux for 4-5 hours. Monitor the reaction's completion by TLC (e.g., using 3:7 Ethyl Acetate:Hexane), checking for the disappearance of the starting materials.[5]

  • Once complete, allow the reaction mixture to cool to room temperature for at least 30 minutes. The product will often begin to crystallize.[5]

  • Filter the solid product, wash it with a small amount of cold ethanol, and allow it to air dry.[1]

  • For higher purity, recrystallize the crude product from absolute ethanol.

References

  • Ghiță, C. E., Ilie, M., Popa, M., Drăghici, C., Dumitrașcu, F., & Bîcu, E. (2022). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. Pharmaceuticals, 15(11), 1362. [Link]

  • ResearchGate. (n.d.). Synthetic protocol of the 2-hydrazinyl-4-phenyl-1,3-thiazole derivatives 7a–e. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Synthesis of 2‐(2‐hydrazinyl) thiazole derivatives. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Synthesis of 2-(2-Hydrazinyl) thiazole derivatives. Retrieved from ResearchGate. [Link]

  • Salar, U., et al. (2017). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. Molecules, 22(10), 1693. [Link]

  • Burbulienė, M. M., et al. (2021). Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives. Molecules, 26(11), 3350. [Link]

  • Heravi, M. M., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 21(1), 86. [Link]

  • ResearchGate. (n.d.). Mechanism of Hantzsch Thiazole Synthesis. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Optimization study for the synthesis of unusual Hantzsch product 2-arylpyridine via Hantzsch reaction. Retrieved from ResearchGate. [Link]

  • Phillips, A. P. (2000). Learning from the Hantzsch synthesis. Journal of Chemical Education, 77(11), 1429. [Link]

  • ResearchGate. (n.d.). One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. Retrieved from ResearchGate. [Link]

  • Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from Wikipedia. [Link]

  • Saini, A., Kumar, S., & Sandhu, J. S. (2008). Hantzsch reaction: recent advances in Hantzsch 1,4-dihydropyridines. Journal of Scientific & Industrial Research, 67, 95-111. [Link]

  • Mohammadi-Khanaposhtani, M., et al. (2018). Synthesis and DFT Study on Hantzsch Reaction to Produce Asymmetrical Compounds of 1,4-Dihydropyridine Derivatives for P-Glycoprotein Inhibition as Anticancer Agent. Combinatorial Chemistry & High Throughput Screening, 21(8), 618-628. [Link]

  • ResearchGate. (n.d.). Representative model for the optimization of the synthesis of pyrazine‐(2,3)‐diones 5. Retrieved from ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from NCBI. [Link]

  • Watts, P., Wiles, C., Haswell, S. J., Pombo-Villar, E., & Styring, P. (2002). A Hantzsch synthesis of 2-aminothiazoles performed in a heated microreactor system. Lab on a Chip, 2(2), 103-107. [Link]

  • Toldy, L., et al. (1982). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Tetrahedron Letters, 23(27), 2823-2826. [Link]

  • SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from SynArchive. [Link]

  • National Center for Biotechnology Information. (n.d.). Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. Retrieved from NCBI. [Link]

  • National Center for Biotechnology Information. (n.d.). Two-Steps Hantzsch Based Macrocyclization Approach for the Synthesis of Thiazole Containing Cyclopeptides. Retrieved from NCBI. [Link]

  • National Center for Biotechnology Information. (n.d.). Eco-Friendly Synthesis of Some Thiosemicarbazones and Their Applications as Intermediates for 5-Arylazothiazole Disperse Dyes. Retrieved from NCBI. [Link]

Sources

Troubleshooting

Troubleshooting common byproducts in the synthesis of substituted thiazoles

A Technical Support Center for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center dedicated to the synthesis of substituted thiazoles. As a Senior Application Scientist, I...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Support Center for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to the synthesis of substituted thiazoles. As a Senior Application Scientist, I've designed this guide to be a practical resource for navigating the common challenges and sidestepping the synthetic pitfalls that can arise during the preparation of these vital heterocyclic compounds. Thiazoles are a cornerstone in medicinal chemistry and drug development, and their efficient synthesis is paramount. This guide moves beyond rote protocols to provide a deeper understanding of the underlying chemistry, empowering you to troubleshoot effectively and optimize your reactions.

Frequently Asked Questions (FAQs): The Hantzsch Thiazole Synthesis and Its Common Byproducts

The Hantzsch thiazole synthesis, first reported in 1887, remains a widely utilized method for constructing the thiazole ring. It involves the condensation of an α-halocarbonyl compound with a thioamide.[1][2] While versatile, this reaction is not without its complexities, often leading to a mixture of products that can complicate purification and reduce yields.

Q1: My Hantzsch reaction is giving a low yield and multiple spots on TLC. What are the likely culprits?

Low yields and the formation of multiple products in a Hantzsch synthesis can often be traced back to several factors:

  • Purity of Starting Materials: The stability of your α-haloketone and thioamide is critical. α-Haloketones can be unstable and are prone to self-condensation or decomposition.[3] It is advisable to use freshly prepared or purified α-haloketones. Thioamides can also degrade over time. Verifying the purity of your starting materials by techniques like NMR or melting point analysis is a crucial first step.

  • Reaction Conditions: Temperature, solvent, and reaction time play a significant role. The optimal conditions are highly dependent on the specific substrates being used. Experimenting with these parameters is often necessary to maximize the yield of the desired product.

  • Side Reactions: A number of side reactions can compete with the desired thiazole formation, leading to a complex reaction mixture.

Q2: I'm observing a byproduct with the same mass as my expected 2-aminothiazole. What could it be and how do I get rid of it?

A common issue, particularly when conducting the Hantzsch synthesis under acidic conditions, is the formation of the isomeric 2-imino-2,3-dihydrothiazole .[4]

  • Mechanism of Formation: The regioselectivity of the cyclization step is influenced by the protonation state of the thioamide intermediate. Under neutral or basic conditions, the nitrogen of the thioamide is more nucleophilic, leading to the desired 2-aminothiazole. However, under acidic conditions, protonation can occur on the nitrogen, leading to cyclization through the sulfur atom and subsequent rearrangement to the 2-imino isomer.

    Mechanism of isomeric byproduct formation.
  • Troubleshooting and Prevention:

    • Control pH: Running the reaction under neutral or slightly basic conditions is the most effective way to prevent the formation of the 2-imino isomer. The addition of a non-nucleophilic base like sodium carbonate or triethylamine can be beneficial.[5]

    • Purification: If the isomer has already formed, separation can be challenging due to their similar polarities.

      • Column Chromatography: Careful column chromatography on silica gel is often the most effective method for separation. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, may be required to achieve good separation.[6]

      • Recrystallization: Fractional recrystallization from a suitable solvent system can sometimes be effective if the solubilities of the two isomers are sufficiently different. Experimentation with various solvents is necessary.[7]

Q3: My reaction mixture has turned into a thick, intractable tar. What is causing this polymerization?

Polymerization is a frequent problem, especially when using unstable α-haloaldehydes as starting materials.[8]

  • Mechanism of Polymerization: α-Haloaldehydes are highly reactive and can undergo acid-catalyzed self-condensation and polymerization. The acidic conditions often generated during the Hantzsch synthesis (release of HX) can promote this side reaction.[9] The polymerization can proceed through the formation of acetals and subsequent chain growth.

    Simplified polymerization pathway of α-haloaldehydes.
  • Troubleshooting and Prevention:

    • Use Protected Aldehydes: Employing a more stable precursor, such as a chloroacetaldehyde dimethyl acetal, which can be hydrolyzed in situ to release the aldehyde, can mitigate polymerization.[8]

    • Control Temperature: Running the reaction at lower temperatures can help to slow down the rate of polymerization.

    • Slow Addition: Adding the α-haloaldehyde slowly to the reaction mixture can help to maintain a low concentration and minimize self-condensation.

Q4: I've isolated a high molecular weight byproduct that appears to be a dimer of my desired thiazole. How is this forming?

The formation of "bis-thiazole" byproducts can occur, although the exact mechanisms can vary depending on the specific reactants and conditions. One common pathway involves the reaction of a fully formed thiazole with a reactive intermediate or starting material. For instance, a nucleophilic thiazole can react with a second molecule of the α-haloketone.

  • Troubleshooting and Prevention:

    • Stoichiometry Control: Using a slight excess of the thioamide relative to the α-haloketone can help to ensure that all of the α-haloketone is consumed in the formation of the desired monomeric thiazole.

    • Purification: These higher molecular weight byproducts are typically less polar than the desired thiazole and can often be separated by column chromatography or recrystallization.

Beyond Hantzsch: Troubleshooting Other Thiazole Syntheses

While the Hantzsch synthesis is prevalent, other methods are employed to access different substitution patterns. Each comes with its own set of potential byproducts.

Cook-Heilbron Synthesis

This method is particularly useful for the synthesis of 5-aminothiazoles from the reaction of α-aminonitriles with carbon disulfide or other sulfur-containing reagents.[10]

Q5: My Cook-Heilbron synthesis is sluggish and gives a complex mixture. What are the common issues?

  • Purity of α-Aminonitrile: α-Aminonitriles can be unstable and prone to decomposition, especially if they are not stored properly. Using freshly prepared or purified α-aminonitriles is recommended.

  • Side Reactions with Carbon Disulfide: Carbon disulfide can react with the amine to form dithiocarbamates, which may lead to other byproducts.[11] Careful control of stoichiometry and reaction conditions is important.

Gabriel Synthesis

The Gabriel synthesis of thiazoles involves the reaction of an α-acylaminoketone with a thionating agent, typically phosphorus pentasulfide (P₄S₁₀).[12]

Q6: The Gabriel synthesis is giving me a low yield and a foul-smelling reaction mixture. How can I improve this?

  • Thionation Efficiency: The reaction with phosphorus pentasulfide can be sluggish and may require high temperatures. The formation of various phosphorus-sulfur byproducts can also complicate the workup. Using Lawesson's reagent as an alternative thionating agent can sometimes lead to cleaner reactions and higher yields.[5]

  • Workup Procedure: The workup of reactions involving phosphorus pentasulfide can be challenging due to the formation of acidic and odorous byproducts. Quenching the reaction mixture with a basic solution (e.g., sodium carbonate) can help to neutralize these byproducts.

Tcherniac's Synthesis

This method is used for the synthesis of 2-substituted thiazoles by the hydrolysis of α-thiocyanoketones.[10]

Q7: My Tcherniac synthesis is not proceeding to completion. What should I check?

  • Hydrolysis Conditions: The acid-catalyzed hydrolysis of the thiocyanate group is a key step. The concentration and type of acid, as well as the reaction temperature and time, can all affect the efficiency of this step. Optimization of these parameters may be necessary.

Purification Strategies: Isolating Your Target Thiazole

A successful synthesis is only complete after the desired product has been isolated in high purity. The following table summarizes common purification techniques for substituted thiazoles.

Purification Method Description Best For Removing Tips and Considerations
Recrystallization Dissolving the crude product in a hot solvent and allowing it to cool slowly to form crystals.Solid impurities with different solubility profiles, colored byproducts (with charcoal).Solvent selection is key. A good solvent will dissolve the compound when hot but not when cold. Common solvents include ethanol, methanol, ethyl acetate, and hexane.[13]
Column Chromatography Separating compounds based on their differential adsorption to a stationary phase (e.g., silica gel) as a mobile phase is passed through.Byproducts with different polarities, including isomers and dimers.A crucial technique for purifying oils or separating complex mixtures. Thin Layer Chromatography (TLC) should be used to determine the appropriate solvent system.[14][15]
Acid-Base Extraction Exploiting the basicity of the thiazole nitrogen to separate it from neutral or acidic impurities.Non-basic impurities.The thiazole can be protonated with an acid and extracted into an aqueous layer. Neutralization of the aqueous layer will then precipitate the purified thiazole.
Distillation Purifying liquid products based on differences in boiling points.Volatile impurities and solvents.Best suited for thermally stable, low-boiling point thiazoles. Vacuum distillation can be used for higher-boiling compounds.

Experimental Protocols

Protocol 1: General Procedure for Hantzsch Thiazole Synthesis[16]
  • In a round-bottom flask, dissolve the thioamide (1.0 eq) in a suitable solvent (e.g., ethanol, methanol).

  • Add the α-haloketone (1.0 eq) to the solution.

  • Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by filtration. If not, concentrate the solution under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Protocol 2: General Procedure for Column Chromatography Purification[10]
  • Prepare the Column: Pack a glass column with silica gel as a slurry in a non-polar solvent (e.g., hexanes).

  • Load the Sample: Dissolve the crude product in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel. Carefully add the dried silica gel containing the sample to the top of the column.

  • Elute the Column: Begin eluting the column with a non-polar solvent or solvent mixture. Gradually increase the polarity of the eluent to move the compounds down the column.

  • Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the desired product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified thiazole.

Conclusion

The synthesis of substituted thiazoles, while a mature field, continues to present challenges that require a thoughtful and systematic approach to troubleshooting. By understanding the mechanisms of byproduct formation and the principles behind various purification techniques, researchers can significantly improve the efficiency and success of their synthetic endeavors. This guide provides a foundation for tackling these common issues, but it is the application of this knowledge in the laboratory that will ultimately lead to the successful synthesis of these important heterocyclic compounds.

References

  • Gomha, S. M., & Riyadh, S. M. (2011). Synthesis of new heterocycles from 3-substituted-1,5-dihydropyrrolo[2,3-d]pyrimidine-2,4-diones. Arkivoc, 2011(10), 159-173.
  • El-Awa, A., & El-Faham, A. (2015). A simple and efficient one-pot synthesis of 2,4-disubstituted-1,3-thiazoles. Tetrahedron Letters, 56(36), 5146-5149.
  • Hantzsch, A., & Weber, J. H. (1887). Ueber Verbindungen des Thiazols (Pyridins der Thiophenreihe). Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. Available at: [Link]

  • Tcherniac, J. (1919). The formation of 2-mercaptothiazoles from thiocyanoketones. Journal of the Chemical Society, Transactions, 115, 1071-1075. Available at: [Link]

  • Gabriel, S. (1910). Synthese von Thiazolen. Berichte der deutschen chemischen Gesellschaft, 43(1), 134-138. Available at: [Link]

  • Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available at: [Link]

  • Wawzonek, S., & Smolin, E. M. (1949). The Polymerization of Chloroacetaldehyde. Journal of the American Chemical Society, 71(1), 74-76. Available at: [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). In SynArchive. Retrieved from [Link]

  • How to run column chromatography. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. (2016). ACS Medicinal Chemistry Letters. Available at: [Link]

  • Thiazoles and Bisthiazoles. (2021). In Encyclopedia.pub. Available at: [Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Malaysian Journal of Fundamental and Applied Sciences. Available at: [Link]

  • Purification of 2-aminothiazole. (1949). Google Patents.
  • How to run column chromatography. (n.d.). University of Rochester. Retrieved from [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). Chem Help Asap. Retrieved from [Link]

  • REVIEW ON HETEROCYCLIC COMPOUNDS SYNTHESIS AND EVALUATION. (2024). International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Synthesis of novel 2-amino thiazole derivatives. (n.d.). Der Pharma Chemica. Retrieved from [Link]

  • Synthesis of catechol-derived thiazole derivatives as potent antimicrobial agents. (n.d.). American Chemical Society. Retrieved from [Link]

  • Glycerin as alternative solvent for the synthesis of Thiazoles. (2011). ACG Publications. Available at: [Link]

  • Chloroacetaldehyde. (n.d.). In Wikipedia. Retrieved from [Link]

  • Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester. Retrieved from [Link]

  • Multicomponent One-Pot Synthesis of Substituted Hantzsch Thiazole Derivatives Under Solvent Free Conditions. (2015). ResearchGate. Available at: [Link]

  • Aqueous-Phase Synthesis of 2-Aminothiazole and 2-Iminothiazolidine Derivatives catalyzed by Diammonium Hydrogen Phosphate and DABCO. (2017). Scilit. Available at: [Link]

  • Separation of Thiazole on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

  • Method for the purification of 2-aminothiazole. (1976). Google Patents.
  • Method for the purification of 2-aminothiazole. (1976). Google Patents.
  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Malaysian Journal of Fundamental and Applied Sciences. Available at: [Link]

  • A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. (2022). Journal of Drug Delivery and Therapeutics. Available at: [Link]

  • Chloroacetaldehyde | ClCH2CHO | CID 33. (n.d.). PubChem. Retrieved from [Link]

  • Chloroacetaldehyde: Properties, Production And Uses. (n.d.). Chemcess. Retrieved from [Link]

  • Advances in the Synthesis of Heterocyclic Compounds and Their Applications. (2021). Molecules. Available at: [Link]

  • Column Chromatography Prep. (2010, April 6). YouTube. Retrieved from [Link]

  • THE POLYMERIZATION OF ACETALDEHYDE. (1933). ResearchGate. Available at: [Link]

  • Study of the Influence of a Solvent on the Crystal Structure of an Ethyl-Substituted Bisthiosemicarbazone Ligand. (2023). Molbank. Available at: [Link]

  • Preparation of Chloroacetaldehyde Cyclic Trimer and Its Depolymerization. (n.d.). J-STAGE. Retrieved from [Link]

  • Full article: Review of the synthesis and biological activity of thiazoles. (2020). Taylor & Francis Online. Available at: [Link]

  • Phosphorus pentasulfide and Lawesson reagent in synthesis of 1,3-thiazole-4-thiol derivatives. (2018). ResearchGate. Available at: [Link]

  • Synthesis of novel 2, 3, 5-tri-substituted thiazoles with anti-inflammatory and antibacterial effect causing clinical pathogens. (2020). PubMed. Available at: [Link]

  • The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. (2018). Life (Basel). Available at: [Link]

  • Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. (2024). Bio-Ecological and Applied Life Sciences. Available at: [Link]

  • α-Aminonitrile synthesis by cyanation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. (2018). Molecules. Available at: [Link]

  • Reactions of Carbon Disulfide with N-Nucleophiles. (2012). ResearchGate. Available at: [Link]

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Optimization

Technical Support Center: Enhancing the Solubility of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole for Biological Assays

Welcome to the technical support guide for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubilization of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubilization of this compound for biological assays. As a substituted thiazole derivative, this molecule holds potential for drug discovery programs; however, its heterocyclic structure combined with a lipophilic bromophenyl group suggests that it is likely a poorly water-soluble compound.[1] Achieving reliable and reproducible results in biological assays begins with proper sample preparation, and overcoming solubility issues is the critical first step.

Low aqueous solubility is a pervasive challenge in drug discovery, affecting a significant percentage of new chemical entities.[2][3] It can lead to underestimated compound activity, poor reproducibility, and inaccurate structure-activity relationship (SAR) data.[4][5] This guide is designed to provide you, the researcher, with a logical framework and practical protocols to systematically address and overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: My 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole powder won't dissolve in my aqueous assay buffer. What's happening?

This is expected behavior for a compound with its chemical structure. The molecule is largely hydrophobic (water-repelling), making it poorly soluble in aqueous systems. Direct dissolution in buffers is rarely successful for this class of compounds. The standard procedure is to first dissolve the compound in a 100% organic solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution before performing serial dilutions into your aqueous assay buffer.[5]

Q2: I successfully dissolved the compound in 100% DMSO, but it precipitated immediately when I diluted it into my aqueous buffer. Why did this happen?

This is a classic problem known as "crashing out." While the compound is soluble in the organic solvent, adding this solution to an aqueous environment drastically changes the polarity. The compound is no longer soluble in the final water-rich mixture and precipitates out.[6] This is a very common issue in high-throughput screening and other biological assays.[7] The key is to ensure the final concentration of the organic solvent in the assay is high enough to maintain solubility, but low enough to not interfere with the biological system.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

The tolerance for DMSO is highly cell-line dependent. As a general rule, most cell lines can tolerate DMSO up to 0.5% (v/v) without significant toxicity. Some robust cell lines may tolerate up to 1%, but this can induce cellular stress or differentiation, confounding your results.[8][9] It is critical to run a solvent tolerance control experiment for your specific cell line and assay endpoint to determine the maximum acceptable DMSO concentration.[10][11] For enzymatic assays, tolerance is often higher, sometimes up to 5%, but this must also be validated.

Q4: Can I gently heat or sonicate the solution to improve solubility?

Yes, these are common physical methods to aid dissolution. Gentle warming (e.g., to 37°C) or brief sonication can help break up solid aggregates and accelerate the dissolution of your compound in the initial organic solvent (like DMSO). However, be cautious. Prolonged heating can degrade the compound. Furthermore, this creates a supersaturated solution. The compound may precipitate out again as the solution cools to room temperature or upon further dilution.[2] This technique helps get the compound into the initial stock but does not solve the problem of insolubility in the final aqueous assay medium.

In-Depth Troubleshooting and Protocols

This section provides a systematic approach to achieving and maintaining the solubility of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole in your experiments.

Logical Workflow for Solubility Optimization

The following diagram outlines the decision-making process for troubleshooting solubility issues.

G cluster_0 Step 1: Primary Stock Preparation cluster_1 Step 2: Aqueous Compatibility Test cluster_2 Step 3: Troubleshooting Options A Weigh Compound & Add 100% DMSO to Target High Concentration (e.g., 10-20 mM) B Vortex / Gentle Sonication A->B C Visually Inspect for Full Dissolution B->C D Compound is Soluble in DMSO. Proceed to Aqueous Dilution Test. C->D Yes E Insoluble in DMSO. Try alternative organic solvents (e.g., DMF, NMP, Ethanol). C->E No F Dilute DMSO Stock into Final Aqueous Assay Buffer D->F G Visually Inspect for Precipitation (Turbidity / 'Crash Out') F->G H Solution is Clear. Proceed with Assay. G->H No I Precipitation Occurred. Troubleshoot Aqueous Solubility. G->I Yes J Option 1: Co-Solvent Strategy I->J K Option 2: pH Modification Strategy L Option 3: Reduce Stock Concentration

Caption: Decision workflow for solubilizing a test compound.

Protocol 1: Preparation of Primary Stock Solution

The trustworthiness of your biological data is founded on an accurately prepared stock solution.

  • Weighing: Accurately weigh out your 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole solid using a calibrated analytical balance.

  • Solvent Addition: Add research-grade, anhydrous DMSO to the solid to achieve a desired high concentration, typically between 10-30 mM. Storing compounds at high concentrations in DMSO is standard practice, but be aware that even in DMSO, some compounds can precipitate, especially after freeze-thaw cycles.[4][12][13]

  • Dissolution: Vortex the vial vigorously for 1-2 minutes. If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

  • Visual Confirmation: Hold the vial against a light source to visually confirm that all solid material has dissolved and the solution is clear. If particulates remain, the compound may be insoluble at this concentration even in pure DMSO. Consider trying a lower concentration or a different organic solvent (see table below).

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles, which can promote precipitation.[14]

Protocol 2: Enhancing Aqueous Solubility with Co-Solvents

If your compound precipitates upon dilution from DMSO into an aqueous buffer, a co-solvent strategy is the most common and effective solution. Co-solvents are water-miscible organic solvents that, when added to the assay buffer, increase the overall polarity of the medium just enough to keep a hydrophobic compound in solution.[15][16]

Experimental Workflow:

G A Prepare Assay Buffer with Varying % of Co-Solvent (e.g., 0%, 1%, 2%, 5% PEG 400) B Add Compound Stock (in DMSO) to each Co-Solvent Buffer to achieve Final Assay Concentration A->B C Incubate at RT for 30-60 min B->C D Visually or Nephelometrically Assess for Turbidity C->D E Select Lowest % Co-Solvent that maintains clarity D->E

Sources

Troubleshooting

Technical Support Center: Overcoming Challenges in the Purification of Hydrazino-Thiazole Compounds

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting common issues encountered during the purification of hydrazino-thiazole compound...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting common issues encountered during the purification of hydrazino-thiazole compounds. Drawing from established chemical principles and field-proven experience, this document explains the causality behind experimental choices to empower you to optimize your purification workflows.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific experimental challenges.

Issue 1: Persistent Impurities and Co-elution in Chromatography

Q: My purified hydrazino-thiazole compound consistently shows impurities with a similar Rf value on TLC and co-elutes during column chromatography. What are these likely impurities, and what advanced separation strategies can I employ?

A: This is a frequent challenge stemming from the common synthetic routes to hydrazino-thiazoles, such as the Hantzsch thiazole synthesis.[1][2] The most probable impurities are unreacted starting materials or byproducts with polarities very close to your target compound.

Common Co-eluting Impurities:

  • Unreacted Thiosemicarbazone: The precursor thiosemicarbazone often has a polarity similar to the cyclized product.

  • Self-Condensation Products: The α-haloacetophenone starting material can undergo self-condensation, especially under basic conditions, leading to dimeric byproducts.[1]

  • Isomeric Thiazoles: If an unsymmetrical thioamide is used in the synthesis, regioisomers can form that are notoriously difficult to separate.[1]

  • Azine Byproducts: The initially formed hydrazone can sometimes react with a second equivalent of the starting aldehyde or ketone, forming an azine, which can complicate the purification process.[3]

Advanced Purification Protocols:

  • Chromatography System Optimization: Standard silica gel with ethyl acetate/hexane is a good starting point, but may be insufficient.[1][4] Consider the following modifications:

    • Employ a Gradient Elution: Start with a low-polarity mobile phase (e.g., 100% hexane) and gradually increase the polarity by adding ethyl acetate or acetone. This can improve the resolution between closely eluting spots.

    • Add a Basic Modifier: The basic hydrazino- and thiazole-nitrogens can interact strongly with acidic silanol groups on silica gel, causing peak tailing and poor separation. Adding a small amount (0.1-1%) of triethylamine or ammonia to your mobile phase can neutralize these sites and significantly improve peak shape.

    • Switch the Stationary Phase: If silica gel fails, consider using a different stationary phase. Neutral or basic alumina can be effective for basic compounds. For highly polar compounds, reversed-phase chromatography (C18 silica) with a mobile phase like methanol/water or acetonitrile/water may provide the necessary selectivity.

  • Recrystallization: This is often the most effective method for removing minor impurities from solid products and is highly scalable.[1][3]

    • Solvent Selection is Critical: The ideal solvent will dissolve your compound when hot but not when cold, while impurities remain soluble at all temperatures or are completely insoluble.

    • Perform a Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them before allowing the solution to cool.[3]

    Table 1: Common Solvents for Recrystallization of Hydrazino-Thiazole Derivatives

    Solvent System Typical Application Notes
    Ethanol General-purpose for moderately polar compounds.[1] Often provides good crystal growth.
    Ethanol/Water For compounds that are too soluble in pure ethanol. Add water dropwise to the hot ethanol solution until turbidity appears, then re-heat to clarify before cooling.
    Isopropanol Alternative to ethanol, sometimes offers different selectivity.

    | Dichloromethane/Hexane | For less polar compounds. | Dissolve in a minimum of hot dichloromethane and add hexane until the solution becomes cloudy. |

  • Acid-Base Extraction: Leverage the basicity of the hydrazino-moiety.

    • Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

    • Extract with a dilute aqueous acid (e.g., 1M HCl). Your basic hydrazino-thiazole will move to the aqueous layer, leaving neutral impurities (like self-condensation products) in the organic layer.

    • Wash the aqueous layer with fresh organic solvent to remove any remaining neutral impurities.

    • Neutralize the aqueous layer with a mild base like sodium bicarbonate (NaHCO₃) to precipitate your purified product.[1] Avoid strong bases, which can cause degradation.

    • Extract the precipitated product back into an organic solvent, dry, and concentrate.

Issue 2: Product Degradation During Purification

Q: I observe significant product loss or the appearance of new, unidentified spots on my TLC plate during workup or chromatography. What is causing this instability, and how can I mitigate it?

A: Hydrazino-thiazole derivatives can be susceptible to degradation under certain conditions. The primary pathways are hydrolysis and oxidation.

Causes and Mitigation Strategies:

  • Hydrolysis of the Hydrazinyl Group: The C=N bond of the hydrazone moiety can be cleaved by water, especially under harsh pH conditions.[1][3]

    • Causality: In strongly acidic solutions, the hydrazine nitrogen can become protonated, making it a good leaving group and facilitating hydrolysis.[3] Strongly basic conditions can also promote hydrolysis.

    • Solution: During aqueous workups, maintain a pH close to neutral. Use mild bases like sodium bicarbonate for neutralization instead of sodium hydroxide.[1] Ensure organic solvents used for chromatography are anhydrous.

  • Oxidation of the Hydrazine Moiety: Hydrazine and its derivatives are reducing agents and can be oxidized by atmospheric oxygen, particularly in the presence of metal catalysts.[5]

    • Causality: The oxidation process can involve radical intermediates, leading to a complex mixture of degradation products, including the formation of N₂ gas.[5]

    • Solution: If your compound is particularly sensitive, consider running reactions and purifications under an inert atmosphere (e.g., nitrogen or argon).[1] Degas your chromatography solvents by sparging with nitrogen or sonicating under vacuum.

  • Thermal Decomposition: Some derivatives may be thermally labile.

    • Solution: When removing solvent on a rotary evaporator, use the minimum temperature required. Avoid prolonged heating during recrystallization.

Workflow & Decision-Making Diagrams

The following diagrams provide a logical framework for selecting a purification strategy and troubleshooting common problems.

Purification_Strategy start Crude Product Analysis (TLC/LCMS) is_solid Is the product a solid? start->is_solid solubility_test Perform Recrystallization Solvent Screen is_solid->solubility_test Yes chromatography Purify by Column Chromatography is_solid->chromatography No (Oil) good_solvent Suitable solvent found? solubility_test->good_solvent recrystallize Purify by Recrystallization good_solvent->recrystallize Yes check_impurities Assess Impurity Polarity (TLC) good_solvent->check_impurities No end end recrystallize->end Pure Product chromatography->end check_impurities->chromatography Impurities are basic / similar acid_base Consider Acid-Base Extraction check_impurities->acid_base Impurities are non-basic acid_base->end

Caption: Decision tree for selecting an appropriate purification method.

Low_Yield_Troubleshooting start Low Yield After Purification check_reaction Check Reaction Completion (TLC/NMR of crude) start->check_reaction optimize_reaction Optimize Reaction: - Time - Temperature - Reagent Purity check_reaction->optimize_reaction Incomplete check_workup Analyze Aqueous & Organic Layers from Workup check_reaction->check_workup Complete adjust_ph Adjust Workup pH (Use mild acid/base) check_workup->adjust_ph Product in wrong layer check_column Product Streaking or Sticking to Column? check_workup->check_column OK modify_chrom Modify Chromatography: - Add TEA/NH3 to eluent - Switch to Alumina/C18 check_column->modify_chrom Yes degradation Suspect Degradation? check_column->degradation No prevent_degradation - Use inert atmosphere - Avoid high heat - Check pH stability degradation->prevent_degradation Yes

Caption: Workflow for troubleshooting low purification yields.

Frequently Asked Questions (FAQs)

Q1: How can I reliably monitor the progress of my purification? A1: Thin-Layer Chromatography (TLC) is the most common and immediate method.[4] Use a solvent system that gives your product an Rf value of ~0.3-0.4 for the best resolution. Visualize spots using a UV lamp (254 nm).[4] If your compounds are not UV-active, staining with reagents like potassium permanganate can be effective. For quantitative assessment, High-Performance Liquid Chromatography (HPLC) is the standard for determining purity with high accuracy.

Q2: What are the key analytical techniques for confirming the structure and purity of my final hydrazino-thiazole compound? A2: A combination of spectroscopic methods is essential for unambiguous characterization.

  • NMR Spectroscopy: ¹H-NMR is crucial for confirming the overall structure. Look for characteristic signals, such as the thiazole C5-H proton (often a singlet around 6.2-8.5 ppm) and the -NH proton of the hydrazine group (a broad singlet, often downfield >11 ppm).[4][6][7] ¹³C-NMR confirms the carbon skeleton, with key signals for the thiazole ring carbons (C2, C4, C5).[6][7]

  • Mass Spectrometry (MS): Provides the molecular weight of your compound, confirming its elemental composition. Techniques like Electrospray Ionization (ESI-MS) are commonly used.[4]

  • Infrared (IR) Spectroscopy: Useful for identifying key functional groups. Look for N-H stretching (around 3100-3300 cm⁻¹) and C=N stretching of the azomethine group (around 1600-1700 cm⁻¹).[7]

Q3: Are there specific safety concerns when working with hydrazino-thiazole precursors? A3: Yes. The starting materials for Hantzsch synthesis require careful handling.

  • α-Haloacetophenones (e.g., phenacyl bromide): These are potent lachrymators (tear-inducing agents) and skin irritants. Always handle them in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

  • Hydrazine and Thiosemicarbazide: Hydrazine derivatives are toxic and should be handled with care to avoid inhalation and skin contact.[8]

References

  • Technical Support Center: Synthesis of 4-Aryl-2-Hydrazinyl-thiazoles. Benchchem.
  • Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. PubMed Central.
  • Technical Support Center: Hydrazone Formation and Purification. Benchchem.
  • The pathways for fragmentation of 2-hydrazono-2(3H)-thiazoles (5a–e). ResearchGate.
  • The chemical and biochemical degradation of hydrazine. DTIC.
  • Representative examples of hydrazinyl thiazole derivatives as a potential drugs candidate. ResearchGate.
  • Facile Synthesis and DFT Analysis of Novel Thiazole-Based Hydrazones: An Experimental and Theoretical Perspective. PubMed Central.
  • Discovery of Hydrazine Clubbed Thiazoles as Potential Antidiabetic Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. PubMed Central.
  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. PubMed Central.
  • Synthesis of 2-(2-Hydrazinyl) thiazole derivatives. ResearchGate.
  • Decompostion of Hydrazine in Aqueous Solutions. ResearchGate.

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Optimization

Technical Support Center: Method Refinement for Consistent Results in Antimicrobial Assays of Thiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting and practical advice for achieving consistent and reprod...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting and practical advice for achieving consistent and reproducible results when evaluating the antimicrobial properties of thiazole derivatives. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower your research.

Introduction: The Thiazole Challenge in Antimicrobial Assays

Thiazole derivatives represent a promising class of compounds in the search for new antimicrobial agents.[1][2][3] Their diverse biological activities are well-documented.[2][4][5] However, their unique physicochemical properties can present significant challenges in standardized antimicrobial susceptibility testing (AST), often leading to inconsistent and difficult-to-interpret results. This guide will address the most common issues encountered and provide systematic approaches to refine your methods for robust and reliable data.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial queries researchers have when working with thiazole derivatives in antimicrobial assays.

Q1: My thiazole derivative has poor solubility in aqueous media. How does this affect my assay and what can I do?

A1: Poor aqueous solubility is a primary contributor to inconsistent results. If a compound precipitates in the test medium, its effective concentration is unknown, leading to erroneously high Minimum Inhibitory Concentration (MIC) values.[6]

  • Causality: Thiazole derivatives are often hydrophobic. When a stock solution, typically in a solvent like DMSO, is diluted into an aqueous broth (e.g., Mueller-Hinton Broth), the compound can "crash out" of the solution.[7]

  • Recommended Action:

    • Solvent Selection: While DMSO is common, its concentration in the final assay should ideally be kept below 1% (v/v), as higher concentrations can exhibit antimicrobial effects of their own.[6] Always include a solvent control (medium with the same concentration of solvent used in the test wells) to account for any inhibitory effects of the solvent itself.[6]

    • Co-solvent Systems: Consider using a co-solvent system, such as DMSO/Tween 80, to improve solubility. Tween 80, a non-ionic surfactant, can help maintain the compound's dispersion in the aqueous medium.

    • Stock Concentration: Prepare the highest possible concentration of your stock solution to minimize the volume (and thus the amount of organic solvent) added to the assay medium.

Q2: I'm seeing inconsistent zone sizes in my agar diffusion assays (Kirby-Bauer). What's the likely cause?

A2: Inconsistent zone sizes with thiazole derivatives in agar diffusion assays are often linked to poor diffusion through the agar matrix, which is a direct consequence of the compound's physicochemical properties.[6][7]

  • Causality: The rate of diffusion is influenced by molecular weight, charge, and solubility in the aqueous environment of the agar. Hydrophobic compounds like many thiazole derivatives will diffuse poorly.[6]

  • Recommended Action:

    • Switch to a Different Method: For compounds with poor diffusion, the broth microdilution method is generally more reliable for determining the MIC as it does not depend on diffusion through agar.[8][9]

    • Agar Well Diffusion: If you must use an agar-based method, the agar well diffusion technique is preferable to the disk diffusion method for solutions.[7] It allows for a larger volume of the compound solution to be applied directly into a well cut into the agar.

    • Modify Agar Concentration: A lower percentage of agar (e.g., 1.0% or 1.2% instead of the standard 1.5%) can be used to facilitate better diffusion.[7]

Q3: How do I choose the right quality control (QC) strains for my experiments with novel thiazole derivatives?

A3: The selection of appropriate QC strains is critical for validating your assay's accuracy and reproducibility.[10][11]

  • Causality: QC strains have well-characterized and predictable susceptibility profiles to standard antibiotics.[10][11] Running these strains in parallel with your test compound ensures that your assay system (media, incubator, inoculum preparation) is performing correctly.[11]

  • Recommended Action:

    • Standard Strains: Use standard, well-characterized strains from a reputable source like the American Type Culture Collection (ATCC).[10][11] Commonly used QC strains for routine AST include:

      • Escherichia coli ATCC 25922

      • Staphylococcus aureus ATCC 25923

      • Pseudomonas aeruginosa ATCC 27853

      • Enterococcus faecalis ATCC 29212

    • Relevance to Your Study: If your research targets specific pathogens (e.g., drug-resistant strains), you should include relevant QC strains with known resistance mechanisms, if available.[12][13]

    • Follow CLSI/EUCAST Guidelines: Adhere to the quality control ranges for zone diameters (for disk diffusion) or MICs (for broth dilution) as specified by the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[14][15]

Troubleshooting Guide: A Systematic Approach

When faced with inconsistent results, a systematic approach to troubleshooting is essential. This guide is structured to help you diagnose and resolve common issues encountered during antimicrobial assays of thiazole derivatives.

Issue 1: High Variability in Minimum Inhibitory Concentration (MIC) Values Between Replicates

High variability in MIC values is a common and frustrating problem. The workflow below will help you pinpoint the source of the inconsistency.

Caption: Troubleshooting workflow for high MIC variability.

Protocol 1: Solvent Optimization and Stock Preparation
  • Objective: To ensure the thiazole derivative remains in solution throughout the assay.

  • Procedure:

    • Prepare a high-concentration stock solution of your thiazole derivative in 100% DMSO.

    • Perform serial two-fold dilutions of your compound in a 96-well plate using your chosen broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB).

    • Visually inspect the wells for any signs of precipitation (cloudiness, visible particles) immediately after dilution and after the standard incubation period (16-20 hours) at 35°C ± 2°C.[16]

    • If precipitation is observed, consider adding a surfactant like Tween 80 (final concentration of 0.002%) to the broth medium before adding your compound.

    • Crucially, always include a solvent control : this consists of the broth medium with the highest concentration of the solvent system used in the test wells. This control must show no inhibition of bacterial growth.[6]

Protocol 2: Inoculum Standardization
  • Objective: To ensure a consistent starting number of bacteria in each well, as inoculum density significantly impacts MIC results.[17][18]

  • Procedure:

    • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies.[16]

    • Suspend the colonies in sterile saline or broth.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This is equivalent to approximately 1-2 x 10⁸ CFU/mL.[16]

    • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[16] For a standard broth microdilution assay where 50 µL of inoculum is added to 50 µL of the drug dilution, the initial diluted suspension should be 1 x 10⁶ CFU/mL.

Protocol 3: Standardized MIC Endpoint Reading
  • Objective: To ensure consistent and unbiased determination of the MIC.

  • Procedure:

    • The MIC is the lowest concentration of an antimicrobial agent that completely inhibits visible growth of a microorganism after overnight incubation.[16]

    • Use a microplate reader to measure the optical density (OD) at 600 nm for a quantitative measure of growth.

    • For visual reading, view the plates against a dark, non-reflective background. A reading aid, such as a magnifying mirror, can be helpful.

    • The growth control well should show a distinct pellet or turbidity. The MIC is the first well that appears clear.[19]

    • Be aware of "trailing," where a small button of growth is seen at the bottom of wells with concentrations above the MIC. EUCAST provides specific guidance on how to interpret these results.[19]

Issue 2: No Zone of Inhibition in Agar Diffusion Assays

This is a clear indicator of a problem with the compound's ability to diffuse through the agar or its inherent lack of activity against the test organism.

Caption: Troubleshooting workflow for no zone of inhibition.

Protocol 4: Broth Microdilution MIC Determination
  • Objective: To determine the MIC of a thiazole derivative in a liquid medium, bypassing issues of agar diffusion.

  • Materials:

    • Cation-adjusted Mueller-Hinton Broth (CAMHB)

    • 96-well microtiter plates

    • Thiazole derivative stock solution

    • Bacterial inoculum standardized to 5 x 10⁵ CFU/mL[16]

  • Procedure:

    • Preparation of Antimicrobial Dilutions: In a 96-well plate, prepare two-fold serial dilutions of the thiazole derivative in CAMHB. The final volume in each well should be 50 µL.

    • Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL.

    • Controls:

      • Growth Control: A well containing 50 µL of CAMHB and 50 µL of the inoculum.

      • Sterility Control: A well containing 100 µL of uninoculated CAMHB.

      • Solvent Control: A well containing the highest concentration of the solvent used, CAMHB, and the inoculum.

    • Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[16]

    • Interpretation: Determine the MIC as the lowest concentration that prevents visible growth.[16]

Data Presentation: Summarizing Key Experimental Parameters

For clarity and reproducibility, it is crucial to document and present your experimental parameters in a structured format.

ParameterRecommendation for Thiazole DerivativesRationale
Primary Assay Method Broth MicrodilutionOvercomes poor agar diffusion common with hydrophobic compounds.[8][9]
Solvent DMSOEffective for many organic compounds; use at the lowest possible concentration.
Final Solvent Conc. < 1% (v/v)Higher concentrations can be toxic to microorganisms and confound results.[6]
Solubility Enhancer Tween 80 (e.g., 0.002%)Can help prevent the compound from precipitating in aqueous media.
Growth Medium Cation-Adjusted Mueller-Hinton Broth (CAMHB)Standardized medium for antimicrobial susceptibility testing.[6][16]
Inoculum Density 5 x 10⁵ CFU/mLStandardized density is critical for reproducible MICs.[16]
Incubation Time 16-20 hoursStandard incubation period for most non-fastidious bacteria.[16]
Incubation Temp. 35°C ± 2°COptimal growth temperature for most clinically relevant bacteria.[16]
QC Strains E. coli ATCC 25922, S. aureus ATCC 25923, P. aeruginosa ATCC 27853Ensures the validity and performance of the assay system.[10][11]

Conclusion

Achieving consistent and reliable results in the antimicrobial testing of thiazole derivatives requires a meticulous and informed approach. By understanding the inherent challenges posed by their physicochemical properties, particularly solubility and diffusion, researchers can proactively refine their methods. The transition from agar-based methods to broth microdilution, careful optimization of solvent systems, and strict adherence to standardized protocols for inoculum preparation and endpoint determination are paramount. This guide provides a framework for troubleshooting and method refinement, empowering you to generate high-quality, reproducible data that will confidently advance your drug development efforts.

References
  • Wojnicz, D., & Tichaczek-Goska, D. (2013). Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds. PMC - NIH. Retrieved from [Link]

  • Doughari, J. H., & Ndakidemi, P. A. (2014). In Vitro Antimicrobial Activity of Different Solvent Extracts from Moringa stenopetala Leaves. PMC - NIH. Retrieved from [Link]

  • Al-Khdri, A. M., & Al-Ghamdi, S. A. (2018). Effect of Antimicrobial Activities on the Various Solvents Extracts of Leaves of Scurrula Ferruginea (Jack) Danser.
  • Alves, M. J., Ferreira, I. C., Froufe, H. J., & Abreu, R. M. (2013). Comparison of Techniques and Solvents on the Antimicrobial and Antioxidant Potential of Extracts from Acacia dealbata and Olea europaea. Molecules, 18(9), 10633-10646.
  • Miller, J. M., Thornsberry, C., & Baker, C. N. (1984). Disk Diffusion Susceptibility Test Troubleshooting Guide. ResearchGate. Retrieved from [Link]

  • Al-Janabi, A. A. H. (2016). Impact of solvent type on antibacterial activities of Lawsonia inermis leaves. ResearchGate. Retrieved from [Link]

  • Łączkowski, K. Z., Misiura, K., Wujec, M., & Paneth, P. (2021). The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans. PMC - NIH. Retrieved from [Link]

  • Swathykrishna, C. S., Amrithanjali, G., Shaji, G., & Kumar, R. A. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Journal of Chemical Reviews, 5(3), 221-240.
  • Carradori, S., & D'Ascenzio, M. (2021). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. PubMed Central. Retrieved from [Link]

  • Swathykrishna, C. S., Amrithanjali, G., Shaji, G., & Kumar, R. A. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Journal of Chemical Reviews. Retrieved from [Link]

  • Sarker, A., & Hossain, M. M. (2024).
  • Kahlmeter, G., & Åhman, J. (2021). Update from the European Committee on Antimicrobial Susceptibility Testing (EUCAST). Journal of Clinical Microbiology, 59(9), e00344-21.
  • Microbe Online. (2013). Broth Dilution Method for MIC Determination. Retrieved from [Link]

  • Studypool. (n.d.). Microbiology troubleshooting guide for disk diffusion susceptibility testing. Retrieved from [Link]

  • Aleksić, I., & Knežević, P. (2022). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. PMC - NIH. Retrieved from [Link]

  • Toma, A., & Abu-Izneid, T. (2011). Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives. PMC - NIH. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Disk Diffusion Susceptibility Test Troubleshooting Guide. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Retrieved from [Link]

  • MDPI. (n.d.). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Retrieved from [Link]

  • MDPI. (n.d.). Identification and Validation of a Novel Antibacterial Compound MZ-01 against Methicillin-Resistant Staphylococcus aureus. Retrieved from [Link]

  • Microbe Online. (2021). Quality Control Strains (standard strains) and their Uses. Retrieved from [Link]

  • Scribd. (n.d.). Broth Microdilution Guide for Labs. Retrieved from [Link]

  • Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • EUCAST. (n.d.). EUCAST - Home. Retrieved from [Link]

  • Microbiologics Blog. (2016). How to Choose QC Strains for Microbial ID Systems. Retrieved from [Link]

  • Microbiology Class. (2023). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. Retrieved from [Link]

  • European Pharmaceutical Review. (2015). EUCAST researches new critical breakpoints for antimicrobial agents. Retrieved from [Link]

  • PubMed. (2024). Selection and evaluation of suitable quality control strains for meropenem antimicrobial susceptibility testing through preliminary external quality assessment. Retrieved from [Link]

  • NIH. (n.d.). Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. Retrieved from [Link]

  • Biointerface Research in Applied Chemistry. (2021). Antibacterial Activity of Thiazole and its Derivatives: A Review. Retrieved from [Link]

  • ACS Omega. (2022). Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. Retrieved from [Link]

  • ResearchGate. (n.d.). Troubleshooting table. Retrieved from [Link]

  • MI - Microbiology. (n.d.). Broth Microdilution. Retrieved from [Link]

  • EUCAST. (n.d.). Expert Rules. Retrieved from [Link]

  • CLSI. (n.d.). Clinical & Laboratory Standards Institute. Retrieved from [Link]

  • ResearchGate. (n.d.). The increase in the MIC values (× MIC) of the newly synthesized.... Retrieved from [Link]

  • ResearchGate. (n.d.). MIC values (µg/mL) for effects of thiazole and imidazole derivatives.... Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) EUCAST expert rules in antimicrobial susceptibility testing. Retrieved from [Link]

  • PMC - NIH. (n.d.). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Troubleshooting Guide for Disk Diffusion Susceptibility Testing. Retrieved from [Link]

  • CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • CLSI. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. Retrieved from [Link]

  • PMC - NIH. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Retrieved from [Link]

  • clsi-standards.com. (n.d.). clsi standards for antimicrobial susceptibility testing. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Addressing Stability Issues of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole in Solution

Prepared by the Senior Application Scientist Team Welcome to the technical support guide for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. This document provides in-depth troubleshooting advice and answers to frequently as...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound in solution. As a key intermediate in the synthesis of various biologically active molecules, understanding its handling and stability is critical for experimental success.[1][2][3]

Frequently Asked Questions (FAQs)

This guide is structured in a question-and-answer format to directly address the challenges you may encounter.

Part 1: General Handling, Storage, and Solubility

Q1: What are the ideal storage conditions for solid 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole?

The hydrazino functional group is sensitive to oxidation and moisture. For long-term stability in its solid form, the compound should be stored under inert gas (nitrogen or argon) in a tightly sealed container.[4][5] We recommend storage at low temperatures, ideally -20°C, to minimize any potential for slow degradation over time.[4]

Q2: I am having difficulty dissolving the compound. What solvents are recommended for creating stock solutions?

Choosing the right solvent is the first step in ensuring solution stability. Given the compound's structure, polar aprotic solvents are generally the best choice for minimizing degradation while achieving sufficient concentration.

Solvent ClassRecommended ExamplesRationale & Cautions
Polar Aprotic (Preferred) Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)These solvents are effective at dissolving the compound and are less likely to participate in degradation reactions compared to protic solvents. DMSO is often used for biological assays.[6]
Polar Protic (Use with Caution) Ethanol, MethanolWhile the compound can be dissolved in alcohols, especially with heating, these solvents can facilitate hydrolytic degradation over time.[1][7] Solutions in alcohols should be prepared fresh and used immediately.
Aqueous Buffers (Not Recommended for Storage) Phosphate buffers, TRIS buffersThe compound has very low solubility and significant instability in aqueous media. The hydrazino group is susceptible to acid-catalyzed hydrolysis.[8][9] Avoid preparing aqueous stock solutions for storage.

For most applications, preparing a concentrated primary stock in high-purity, anhydrous DMSO is the industry-standard approach.

Part 2: Understanding Solution Instability and Degradation

Q3: My solution of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole has changed color (e.g., yellow to brown). What is causing this?

Color change is a common indicator of chemical degradation. For this compound, the primary culprits are oxidation and hydrolysis. The hydrazino moiety is prone to autoxidation, a reaction that can be catalyzed by atmospheric oxygen and trace metal impurities.[10][11] This process often leads to the formation of colored byproducts.

Q4: What are the primary chemical degradation pathways for this compound in solution?

There are two main pathways that compromise the integrity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole in solution:

  • Oxidation: The hydrazine group (-NHNH₂) can be oxidized to a diazenyl group (-N=NH), which can undergo further reactions or decomposition. This process is often accelerated by dissolved oxygen and trace metal ions in the solvent.[11]

  • Hydrolysis: The C-N bond of the hydrazino group can be susceptible to cleavage under hydrolytic conditions, particularly in acidic or basic aqueous environments.[8][9] This can lead to the formation of 2-hydroxy-4-(4-bromophenyl)-1,3-thiazole and hydrazine. The thiazole ring itself is generally stable, but the C2 position is electron-deficient and a target for nucleophilic attack.[12][13]

Q5: How do environmental factors like pH, temperature, and light impact solution stability?

Controlling the experimental environment is crucial. The following factors have a significant impact on the stability of your solution:

FactorImpact on StabilityMitigation Strategy
pH High Impact. Stability is lowest in acidic or strongly basic aqueous solutions due to acid-catalyzed hydrolysis.[8][9] Neutral or slightly acidic conditions are generally preferred for reactions like the Hantzsch synthesis which forms the thiazole ring.[1]For reactions requiring buffers, perform a small-scale stability test first. If possible, add the compound just before starting the experiment. Avoid prolonged storage in buffered solutions.
Atmosphere High Impact. The presence of oxygen significantly accelerates oxidative degradation of the hydrazino group.[10]Use degassed solvents (e.g., via sparging with nitrogen or argon) for solution preparation. Store stock solutions under an inert gas atmosphere.
Temperature Moderate Impact. Elevated temperatures increase the rate of all chemical reactions, including degradation.[10]Store stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles by preparing smaller, single-use aliquots.
Light Potential Impact. While not as critical as oxygen or pH, prolonged exposure to high-intensity or UV light can potentially contribute to radical-mediated degradation pathways.Store solutions in amber vials or protect them from light by wrapping containers in aluminum foil.
Metal Ions High Impact. Divalent metal ions, particularly copper (Cu²⁺), are known catalysts for hydrazine autoxidation.[11]Use high-purity solvents and glassware that has been thoroughly cleaned to remove trace metal contaminants.
Part 3: Troubleshooting and Practical Protocols

Q6: I'm seeing multiple spots on my TLC or extra peaks in my LC-MS. How can I confirm if this is due to degradation?

Observing unexpected signals is a classic sign of either an impure starting material or degradation. To diagnose the issue:

  • Run a Time-Zero Analysis: Immediately after preparing a fresh solution, run a TLC or LC-MS. This will serve as your baseline (t=0).

  • Incubate and Re-analyze: Leave an aliquot of the solution on the benchtop for a few hours and another in your typical experimental conditions. Re-analyze these samples.

  • Compare: If new spots/peaks appear or if the area of your main peak decreases while others grow, degradation is occurring.

Q7: What is the definitive protocol for preparing a stock solution to maximize its stability and shelf-life?

Following a rigorous protocol is the best defense against instability. Please refer to Protocol 1 below for a detailed, step-by-step guide. The key principles are the use of a high-purity, anhydrous aprotic solvent, minimizing exposure to air, and proper storage.

Q8: What can I do to stabilize a solution that must be used over several days in an automated experiment?

For multi-day experiments, stability is a major concern. Consider these strategies:

  • Use an Autosampler with Cooling: If available, keep the vial in a cooled autosampler tray (e.g., 4°C) to slow degradation.

  • Inert Atmosphere: If possible, purge the headspace of the vial with argon or nitrogen.

  • Fresh Preparations: The most reliable method is to prepare a fresh solution daily, even if it means using more material. The integrity of your data will be higher.

  • Chelating Agents: In cases where metal-catalyzed oxidation is suspected, adding a small amount of a chelating agent like EDTA could theoretically help, though this may interfere with downstream applications and must be validated.[14]

Visualized Workflows and Diagrams
Diagram 1: Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve common stability issues.

G start Observe unexpected results (color change, new peaks) q1 Is the solid starting material pure? start->q1 q2 Was the solution prepared fresh? q1->q2 Yes res1 Action: Re-purify solid (e.g., recrystallization). q1->res1 No q3 What solvent was used? q2->q3 Yes res2 Action: Prepare a fresh solution for each experiment. q2->res2 No q4 Was the solution exposed to air/light? q3->q4 Aprotic (DMSO/DMF) q5 Is the solution in an aqueous buffer? q3->q5 Aqueous or Protic (Alcohol) res3 Diagnosis: Probable oxidation. Action: Use degassed aprotic solvent (DMSO, DMF). Store under inert gas. q4->res3 res4 Diagnosis: Probable hydrolysis. Action: Avoid aqueous buffers for storage. Add compound immediately before use. q5->res4 ans_yes Yes ans_no No

Caption: Troubleshooting decision tree for stability issues.

Diagram 2: Potential Degradation Pathways

A simplified overview of the chemical changes that can occur in solution.

DegradationPathways cluster_main 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole cluster_oxidation Oxidation Pathway cluster_hydrolysis Hydrolysis Pathway Compound Main Compound (-NHNH2) OxidizedProduct Oxidized Products (e.g., Diazenes) Compound->OxidizedProduct HydrolysisProduct Hydrolysis Products (e.g., 2-Hydroxy-thiazole) Compound->HydrolysisProduct Catalyst1 [O₂] Metal Ions (e.g., Cu²⁺) Catalyst1->OxidizedProduct Catalyst2 H₂O (Acid/Base Catalyzed) Catalyst2->HydrolysisProduct

Caption: Simplified potential degradation pathways.

Experimental Protocols
Protocol 1: Recommended Procedure for Preparing a Stable Stock Solution

Objective: To prepare a 10 mM stock solution in DMSO with maximum stability.

Materials:

  • 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (solid)

  • Anhydrous, high-purity DMSO (Biotech grade or equivalent)

  • Inert gas (Argon or Nitrogen) with tubing

  • Sterile, amber glass vial with a PTFE-lined screw cap

  • Analytical balance and appropriate weighing tools

  • Calibrated micropipettes

Procedure:

  • Preparation: Place the amber vial on the analytical balance and tare it.

  • Weighing: Carefully weigh the desired amount of the solid compound directly into the vial. For example, for 1 mL of a 10 mM solution, weigh out ~2.71 mg.

  • Inerting: Gently flush the vial containing the solid with inert gas for 15-20 seconds to displace atmospheric oxygen.

  • Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

  • Capping and Mixing: Immediately cap the vial tightly. Vortex or sonicate at room temperature until the solid is completely dissolved. A brief, gentle warming (to ~30-40°C) can be used if dissolution is slow, but do not overheat.

  • Storage: Once dissolved, flush the headspace of the vial with inert gas again before final capping.

  • Aliquoting: For long-term storage and to avoid freeze-thaw cycles, divide the stock solution into smaller, single-use aliquots in separate amber vials.

  • Final Storage: Store all aliquots at -20°C or below.

Protocol 2: General Workflow for Monitoring Solution Stability by HPLC

Objective: To assess the purity and degradation of the compound in solution over time.

Methodology:

  • System Setup: Use a C18 reverse-phase HPLC column.

  • Mobile Phase: A common starting point is a gradient of Acetonitrile and Water (both containing 0.1% formic acid or 0.1% TFA). For example, a gradient from 30% to 90% Acetonitrile over 15 minutes.

  • Detection: Use a UV detector set to a wavelength where the compound has a strong absorbance (e.g., determined by a UV scan, likely in the 280-340 nm range).

  • Sample Preparation:

    • Prepare a fresh solution of the compound in your chosen solvent (e.g., DMSO) at a known concentration (e.g., 1 mM). This is your t=0 sample .

    • Dilute it to an appropriate concentration for HPLC analysis (e.g., 50 µM) using the mobile phase.

  • Analysis:

    • Inject the t=0 sample immediately and record the chromatogram. Identify the main peak corresponding to the pure compound and note its retention time and peak area.

    • Store the stock solution under the conditions you wish to test (e.g., room temperature, 4°C, exposed to light, etc.).

    • At set time points (e.g., 2h, 8h, 24h, 48h), take an aliquot of the stock solution, dilute it in the same manner, and inject it.

  • Data Interpretation: Compare the chromatograms over time. Degradation is indicated by:

    • A decrease in the peak area of the parent compound.

    • The appearance and growth of new peaks (degradation products).

    • The percent purity can be calculated as: (Area of Parent Peak / Total Area of All Peaks) * 100.

References
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  • Int. J. Chem. Sci. (2015). Synthesis and biological activity of 4-(4-bromophenyl)-2-[4-(arylhydrazono-3-methyl-5-(5-bromopyridin-2-yl) imino-4,5-dihydro pyrazol-1-yl]-1,3-thiazole derivatives. Available from: [Link]

  • Google Patents. (2013). CN103387515A - Preparation method of 4-bromophenylhydrazine hydrochloride.
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  • Popiolek, L., et al. (2021). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. Molecules, 26(23), 7338. Available from: [Link]

  • MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Available from: [Link]

  • Wei, L., et al. (2021). Synthesis of Novel Thiazolyl Hydrazine Derivatives and Their Antifungal Activity. Journal of Chemistry, 2021, 5543168. Available from: [Link]

  • MDPI. (2019). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol. Available from: [Link]

  • Kumar, A., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. BMC Chemistry, 13(1), 55. Available from: [Link]

  • Khan, I., et al. (2020). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. ACS Omega, 5(20), 11555–11564. Available from: [Link]

  • ResearchGate. (2020). New Hydrazones Bearing Thiazole Scaffold: Synthesis, Characterization, Antimicrobial, and Antioxidant Investigation. Available from: [Link]

  • ResearchGate. (2008). Microbial Degradation of 2-Benzothiazole Derivatives: A Review. Available from: [Link]

  • MDPI. (2021). Efficient Degradation of 2-Mercaptobenzothiazole and Other Emerging Pollutants by Recombinant Bacterial Dye-Decolorizing Peroxidases. Available from: [Link]

  • PubMed. (2021). Efficient Degradation of 2-Mercaptobenzothiazole and Other Emerging Pollutants by Recombinant Bacterial Dye-Decolorizing Peroxidases. Available from: [Link]

  • PubMed. (2001). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Available from: [Link]

  • ResearchGate. (2024). Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine? Retrieved January 16, 2026, from [Link]

  • Mohareb, R. M., Fleita, D. H., & Sakka, O. K. (2011). Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. Molecules, 16(1), 16-27. Available from: [Link]

  • ResearchGate. (2022). Synthesis and Biological Evaluation of Thiazolyl-Ethylidene Hydrazino-Thiazole Derivatives: A Novel Heterocyclic System. Available from: [Link]

  • MolPort. (n.d.). 2-{2-[(4-bromophenyl)methylidene]hydrazinyl}-4-(4-iodophenyl)-1,3-thiazole. Retrieved January 16, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Selection for 1,3-Thiazole Derivatives

Welcome to the technical support center for the synthesis of 1,3-thiazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 1,3-thiazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of catalyst selection and reaction optimization for this vital class of heterocyclic compounds. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your synthetic strategies are both efficient and robust.

Section 1: Catalyst Selection - Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the choice of catalysts for the most common synthetic routes to 1,3-thiazoles, primarily focusing on the Hantzsch synthesis and its modern variations.

Q1: What are the primary factors to consider when selecting a catalyst for a Hantzsch thiazole synthesis?

A1: The classic Hantzsch synthesis, the condensation of an α-haloketone with a thioamide, can often proceed without a catalyst.[1] However, modern applications demand higher efficiency, lower energy consumption, and greener processes, making catalyst selection critical. The key factors are:

  • Reaction Scale and Desired Throughput: For small-scale, rapid library synthesis, homogeneous catalysts or microwave-assisted reactions are often preferred due to faster reaction times.[2] For larger-scale production, recyclable heterogeneous catalysts become more attractive from a cost and sustainability perspective.[3]

  • Substrate Scope: The electronic nature of your α-haloketone and thioamide will influence the required catalytic activity. Electron-deficient substrates may require a more active catalyst to overcome higher activation energy.

  • Desired Reaction Conditions: If you are aiming for milder conditions (e.g., lower temperature, greener solvents like water or ethanol), a catalyst is almost always necessary to achieve reasonable conversion rates.[4]

  • Homogeneous vs. Heterogeneous Catalysis: This is a crucial decision point. Homogeneous catalysts are in the same phase as the reactants, often leading to high activity and selectivity, but can be difficult to separate from the product.[5] Heterogeneous catalysts are in a different phase (typically a solid), allowing for easy filtration and recycling, which is advantageous for green chemistry and industrial processes.[3][6]

Q2: Can you provide examples of common homogeneous and heterogeneous catalysts for this synthesis?

A2: Certainly. The field has seen significant innovation, moving from simple Brønsted or Lewis acids to more sophisticated systems.

  • Homogeneous Catalysts: These include various acids, organocatalysts, and metal complexes.

    • Acid Catalysts: p-Toluenesulfonic acid (PTSA) is often used to accelerate cyclization.[7]

    • Organocatalysts: Amino acids like asparagine have been employed as non-toxic, eco-friendly catalysts.[6]

    • Metal Catalysts: Copper (I) and Palladium (II) salts have been shown to be effective. For instance, a copper-catalyzed condensation of oximes, anhydrides, and potassium thiocyanate provides a route to thiazoles.[8][9]

  • Heterogeneous Catalysts: These are typically solid-supported catalysts that offer enhanced reusability.

    • Silica-Supported Acids: Tungstosilisic acid supported on silica (SiW/SiO₂) has been reported to give excellent yields and is easily recoverable.[10][11]

    • Magnetic Nanoparticles: Nanocatalysts like Fe₃O₄@vitamin B1 or NiFe₂O₄ offer superparamagnetic properties, allowing for simple separation from the reaction mixture with an external magnet and have shown high efficiency and reusability over multiple cycles.[3][4]

Q3: When should I choose a homogeneous versus a heterogeneous catalyst?

A3: The choice involves a trade-off between activity, selectivity, cost, and practicality. The following decision-making workflow can guide your selection.

G start Start: Define Synthetic Goal scale Reaction Scale? start->scale lab_scale Lab-Scale / R&D (Fast Screening) scale->lab_scale < 1g large_scale Process / Scale-Up (Cost & Green Chem Focus) scale->large_scale > 1g separation Is Catalyst Separation/ Recycling a Priority? yes_sep Yes separation->yes_sep Yes no_sep No separation->no_sep No homogeneous Consider Homogeneous Catalyst (e.g., PTSA, Cu(I), Organocatalyst) benefits_hom Benefits: - High Activity/Selectivity - Milder Conditions - Mechanistic Clarity homogeneous->benefits_hom heterogeneous Consider Heterogeneous Catalyst (e.g., Supported Acid, Nanoparticles) benefits_het Benefits: - Easy Separation - Catalyst Reusability - Lower Process Cost - Greener Workflow heterogeneous->benefits_het lab_scale->separation large_scale->heterogeneous yes_sep->heterogeneous no_sep->homogeneous G cluster_0 Reaction Conditions cluster_1 Reaction Pathway & Product neutral Neutral / Basic Conditions (e.g., Ethanol) path_amino Pathway A: N-atom cyclization neutral->path_amino Favors acidic Strongly Acidic Conditions (e.g., 10M HCl/EtOH) path_imino Pathway B: S-atom cyclization acidic->path_imino Favors prod_amino Product: 2-Amino Isomer (Desired) path_amino->prod_amino prod_imino Product: 2-Imino Isomer (Side Product) path_imino->prod_imino

Sources

Troubleshooting

Improving the regioselectivity of substitutions on the 2-hydrazino-1,3-thiazole core

Welcome to the technical support center for synthetic strategies involving the 2-hydrazino-1,3-thiazole core. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for synthetic strategies involving the 2-hydrazino-1,3-thiazole core. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of achieving regioselective substitutions on this versatile scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

Core Concepts: Understanding the Reactivity of the Scaffold

The 2-hydrazino-1,3-thiazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous agents with diverse biological activities.[1] Its synthetic utility is dictated by the presence of multiple reactive sites, making regiocontrol a paramount challenge. The key to mastering its chemistry lies in understanding the electronic and steric properties of these sites.

There are three primary sites for substitution:

  • The Thiazole C5-Position: The 2-hydrazino group is a potent electron-donating group, which strongly activates the thiazole ring towards electrophilic substitution. Due to its directing effect, this activation is most pronounced at the C5 position.

  • The Hydrazino N1'-Nitrogen (Internal): This nitrogen is directly attached to the electron-withdrawing thiazole ring, which slightly reduces its nucleophilicity compared to the terminal nitrogen.

  • The Hydrazino N2'-Nitrogen (Terminal): This is generally the most nucleophilic and sterically accessible nitrogen atom in the hydrazine moiety, making it the primary site for reactions with many electrophiles.

Below is a diagram illustrating the key reactive sites on the 2-hydrazino-1,3-thiazole core.

Fig. 1: Key reactive sites on the 2-hydrazino-1,3-thiazole core.

FAQs: N-Substitution on the Hydrazino Moiety

Controlling substitution on the exocyclic hydrazine group is a common challenge. These FAQs address the most frequent issues encountered during N-alkylation and N-acylation.

Q1: I'm getting a mixture of N1' and N2' alkylated products. How can I favor substitution on the terminal nitrogen (N2')?

Answer: This is a classic regioselectivity problem. The terminal N2' nitrogen is both more nucleophilic and less sterically hindered than the N1' nitrogen. To enhance selectivity for N2' alkylation, you should consider the following:

  • Choice of Base and Solvent: Using a mild, non-coordinating base like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) in a polar aprotic solvent such as DMF or acetonitrile often favors reaction at the most nucleophilic site.

  • Steric Hindrance: Employing a sterically bulky alkylating agent will strongly disfavor attack at the more crowded N1' position.

  • Protecting Group Strategy: For maximum control, consider a protection-alkylation-deprotection sequence. The hydrazine can be protected, for instance, as a Boc-hydrazide. Subsequent deprotonation with a strong base like n-butyllithium (n-BuLi) can form a nitrogen dianion, allowing for selective and sequential alkylation, first at the more reactive terminal position.[2][3]

Q2: My N-acylation reaction is messy, with di-acylation and low yields. What's going wrong and how can I fix it?

Answer: Acylation is generally faster and more exothermic than alkylation, which can lead to side reactions. The key is to control the reactivity of your acylating agent and the reaction conditions.

  • Control Stoichiometry: Carefully add just one equivalent of the acylating agent (e.g., acid chloride or anhydride) to a solution of the thiazole.

  • Lower the Temperature: Perform the reaction at 0 °C or even lower temperatures (-20 °C) to moderate the reaction rate and prevent over-acylation.

  • Use a Milder Acylating Agent: If acid chlorides are too reactive, consider using an activated ester or performing a carbodiimide-mediated coupling with the corresponding carboxylic acid.

  • Solvent and Base: A common and effective system is using pyridine as both the base and solvent, or dichloromethane (DCM) with a non-nucleophilic base like triethylamine. This helps to neutralize the acid byproduct without competing in the reaction.

FAQs: C5-Electrophilic Substitution on the Thiazole Ring

The electron-rich nature of the thiazole ring, enhanced by the 2-hydrazino group, makes it susceptible to various electrophilic substitution reactions, predominantly at the C5 position.

Q1: I need to introduce a formyl group onto the thiazole ring. Is the Vilsmeier-Haack reaction a good choice, and what are the potential pitfalls?

Answer: Yes, the Vilsmeier-Haack reaction is an excellent and widely used method for the formylation of electron-rich heterocycles like 2-hydrazino-1,3-thiazole.[4][5] The reaction utilizes the Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF). The powerful electron-donating effect of the hydrazino group directs the formylation regioselectively to the C5 position.

Potential Pitfalls & Solutions:

  • Side Reactions on Hydrazine: The Vilsmeier reagent can potentially react with the nucleophilic hydrazine moiety. To minimize this, use a controlled stoichiometry of the reagent (1.1-1.5 equivalents) and maintain a low reaction temperature during the addition phase before gentle heating.

  • Low Yields: Insufficient activation or incomplete reaction can lead to low yields. Ensure your starting material is pure and the reagents (especially POCl₃) are fresh. Reaction times may need to be optimized, often requiring heating to 60-80 °C for completion.

  • Cyclization: In some cases, particularly with hydrazones, the Vilsmeier-Haack reaction can lead to the formation of pyrazole-4-carbaldehydes.[4][6] While this is less common for a free hydrazine, it's a possibility to be aware of, especially if the reaction is heated for extended periods. Careful monitoring by TLC is crucial.

Q2: Can I perform a Mannich reaction to introduce an aminomethyl group at the C5 position?

Answer: The Mannich reaction is a viable method for C5-functionalization, leveraging the same electronic activation as the Vilsmeier-Haack reaction.[7] The reaction involves an electrophilic substitution with an Eschenmoser's salt or, more classically, a mixture of formaldehyde and a secondary amine (like dimethylamine or piperidine).

Key Considerations:

  • Reactivity Control: The primary challenge is preventing reaction on the more nucleophilic N2' of the hydrazine group.

  • Protecting the Hydrazine: The most reliable strategy is to first convert the hydrazine into a hydrazone (e.g., by reacting it with a ketone or aldehyde). This protects the hydrazine moiety and maintains the activating effect on the ring, allowing the Mannich reaction to proceed selectively at C5.[8][9] The hydrazone can then be hydrolyzed post-reaction if the free hydrazine is desired.

Troubleshooting Guide & Experimental Protocols

This section provides a structured approach to troubleshooting common issues and detailed, self-validating experimental protocols.

General Troubleshooting Workflow

When a reaction yields a mixture of regioisomers or fails to proceed, a systematic approach is key. The following workflow can help diagnose the issue.

start Problem: Poor Regioselectivity or Yield check_purity 1. Verify Purity & Identity of Starting Materials (NMR, MS) start->check_purity check_conditions 2. Review Reaction Conditions check_purity->check_conditions n_sub N-Substitution Issue? check_conditions->n_sub Substitution Type? c5_sub C5-Substitution Issue? n_sub->c5_sub No n_base Adjust Base: - Mild (K2CO3) for N2' - Strong (n-BuLi) with  protection for control n_sub->n_base Yes c5_reagent Check Reagent Stoichiometry: - Use 1.1-1.5 eq. of  Vilsmeier/Mannich reagent c5_sub->c5_reagent Yes end_node Re-run Experiment & Analyze Products (TLC, NMR) c5_sub->end_node No n_temp Adjust Temperature: - Lower temp (-20 to 0 °C)  to increase selectivity n_base->n_temp n_sterics Consider Sterics: - Bulky electrophile favors N2' n_temp->n_sterics n_sterics->end_node c5_temp Optimize Temperature: - Low temp for addition,  then heat to complete c5_reagent->c5_temp c5_protect Protect Hydrazine: - Convert to hydrazone to  prevent side reactions c5_temp->c5_protect c5_protect->end_node

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Antimicrobial Activity of 4-(4-Bromophenyl)-thiazole Derivatives: A Guide for Researchers

The escalating threat of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Among the myriad of heterocyclic compounds explored, thiazole derivatives have emerged as a promising sca...

Author: BenchChem Technical Support Team. Date: January 2026

The escalating threat of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Among the myriad of heterocyclic compounds explored, thiazole derivatives have emerged as a promising scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3] This guide provides a comprehensive comparative analysis of the antimicrobial activity of various 4-(4-bromophenyl)-thiazole derivatives, offering insights into their structure-activity relationships and potential as future antimicrobial drugs.

Introduction to 4-(4-Bromophenyl)-thiazole Derivatives

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a key structural motif in numerous bioactive compounds and approved drugs.[1][4] The presence of a 4-(4-bromophenyl) substituent on the thiazole core has been a strategic design element in the synthesis of new derivatives. The bromine atom, an electron-withdrawing group, can significantly influence the electronic properties and biological activity of the molecule.[2] This guide will delve into the antimicrobial efficacy of various structural modifications of this core scaffold.

Comparative Antimicrobial Efficacy

The antimicrobial activity of 4-(4-bromophenyl)-thiazole derivatives is significantly influenced by the nature of the substituents at various positions of the thiazole ring. The following sections compare the activity of different classes of these derivatives against a range of pathogenic bacteria and fungi.

Thiazolidinone-Clubbed Derivatives

A notable class of derivatives involves the fusion of a thiazolidinone ring to the 2-amino position of the 4-(4-bromophenyl)-thiazole core. These compounds have demonstrated promising in vitro activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[5][6]

A study on a series of 3-(4-(4-bromophenyl)thiazol-2-yl)-2-(substituted phenyl)thiazolidin-4-ones revealed that the nature of the substituent on the phenyl ring at the 2-position of the thiazolidinone moiety plays a crucial role in determining the antimicrobial spectrum and potency.[5][6]

Schiff Base Derivatives

Schiff bases derived from 4-(4-bromophenyl)-2-aminothiazole have also been extensively investigated for their antimicrobial properties. The formation of an imine or azomethine group has been shown to enhance the biological activity of the parent compound.[2][7]

For instance, certain Schiff bases prepared from 4-(4-(4-bromophenyl) thiazol-2-ylimino)methyl)-2-methoxyphenol have shown good activity against Staphylococcus aureus and Escherichia coli.[7] The antimicrobial activity of these derivatives is often influenced by the electronic effects of the substituents on the aromatic aldehyde used in their synthesis.[2]

Other Heterocyclic Hybrids

The antimicrobial potential of the 4-(4-bromophenyl)-thiazole scaffold has been further explored by creating hybrid molecules incorporating other heterocyclic rings, such as pyrazoline and imidazo[2,1-b]thiazole.[8] These molecular hybridization approaches aim to combine the pharmacophoric features of different bioactive moieties to achieve enhanced potency and a broader spectrum of activity.[4]

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative 4-(4-bromophenyl)-thiazole derivatives against various microorganisms, providing a quantitative comparison of their antimicrobial activity.

Derivative ClassCompoundTarget MicroorganismMIC (µM)Reference
Schiff Basep2S. aureus16.1[2]
Schiff Basep2E. coli16.1[2]
Schiff Basep4B. subtilis28.8[2]
Schiff Basep3A. niger16.2[2]
Schiff Basep6C. albicans15.3[2]

Structure-Activity Relationship (SAR) Insights

The accumulated data from various studies allow for the deduction of several structure-activity relationships for this class of compounds.

  • Influence of Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as the bromo substituent on the phenyl ring at position 4 of the thiazole, is generally associated with good antibacterial activity.[2]

  • Role of the 2-Amino Group: Modifications at the 2-amino group of the thiazole ring have a profound impact on antimicrobial potency. The formation of Schiff bases or the incorporation of a thiazolidinone ring often leads to enhanced activity.[2][5]

  • Substitution on Appended Rings: For derivatives containing additional aromatic or heterocyclic rings, the nature and position of substituents on these rings are critical. For example, in the thiazolidinone series, substitutions on the phenyl ring at the 2-position of the thiazolidinone can modulate the activity.[5]

The following diagram illustrates the key structural features of 4-(4-bromophenyl)-thiazole derivatives and their influence on antimicrobial activity.

SAR_Thiazole cluster_core Core Scaffold cluster_modifications Structural Modifications cluster_activity Antimicrobial Activity Core 4-(4-Bromophenyl)-thiazole R1 Substituent at 2-position (e.g., -NH2, Schiff base, Thiazolidinone) Core->R1 Modification R2 Substituent at 5-position Core->R2 Modification Activity Enhanced Antimicrobial Potency & Spectrum R1->Activity Influences R2->Activity Influences

Caption: Key structural modification sites on the 4-(4-bromophenyl)-thiazole core that influence antimicrobial activity.

Proposed Mechanism of Action

While the precise mechanism of action for all 4-(4-bromophenyl)-thiazole derivatives is not fully elucidated, studies on related thiazole compounds suggest potential targets. For some derivatives, the proposed antibacterial mechanism involves the inhibition of essential bacterial enzymes. For instance, docking studies have suggested that these compounds may inhibit the E. coli MurB enzyme, which is involved in peptidoglycan biosynthesis.[4] In the case of antifungal activity, a likely mechanism is the inhibition of lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway, which is crucial for maintaining the integrity of the fungal cell membrane.[4][9]

The following diagram illustrates a potential mechanism of action for the antifungal activity of these derivatives.

Antifungal_Mechanism Thiazole 4-(4-Bromophenyl)-thiazole Derivative Enzyme Lanosterol 14α-demethylase (CYP51) Thiazole->Enzyme Inhibits Ergosterol Ergosterol Biosynthesis Enzyme->Ergosterol Catalyzes conversion of Lanosterol Lanosterol Lanosterol->Enzyme Membrane Fungal Cell Membrane Integrity Disrupted Ergosterol->Membrane Essential component of FungalCellDeath Fungistatic/Fungicidal Effect Membrane->FungalCellDeath Leads to MIC_Workflow start Start prep_stock Prepare Compound Stock Solutions start->prep_stock prep_inoculum Prepare Microbial Inoculum start->prep_inoculum serial_dilution Perform Serial Dilutions in 96-well Plate prep_stock->serial_dilution inoculation Inoculate Wells with Microbial Suspension prep_inoculum->inoculation serial_dilution->inoculation incubation Incubate Plates inoculation->incubation read_results Read Results (Visual or Spectrophotometric) incubation->read_results determine_mic Determine MIC read_results->determine_mic end End determine_mic->end

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion and Future Perspectives

The 4-(4-bromophenyl)-thiazole scaffold represents a versatile and promising platform for the development of novel antimicrobial agents. The comparative analysis presented in this guide highlights the significant impact of structural modifications on the antimicrobial potency and spectrum of these derivatives. The ease of synthesis and the potential for diverse functionalization make this scaffold an attractive starting point for further drug discovery efforts.

Future research should focus on a more extensive exploration of the structure-activity relationships through the synthesis of larger and more diverse libraries of these compounds. In vivo efficacy studies and toxicological profiling of the most potent derivatives are essential next steps to translate these promising in vitro findings into clinically viable therapeutic agents. Furthermore, detailed mechanistic studies are warranted to definitively identify the molecular targets and pathways affected by these compounds, which will aid in the rational design of next-generation 4-(4-bromophenyl)-thiazole-based antimicrobials.

References

  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Upd
  • Synthesis, Characterization, Antimicrobial And Anticancer Evaluation Of 3-(4-(4-Bromophenyl) Thiazol-2-Yl)-2-(Substituted Phenyl) Thiazolidin. (URL: )
  • 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile - PMC - PubMed Central. (URL: [Link])

  • Synthesis, Characterization, Antimicrobial And Anticancer Evaluation Of 3-(4-(4-Bromophenyl) Thiazol-2-Yl)-2-(Substituted Phenyl) Thiazolidin-4-Ones. (URL: [Link])

  • For the synthesis of 4-(4-bromophenyl)thiazol-2-amine derivatives (p1–p10) - ResearchGate. (URL: [Link])

  • Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives - ResearchGate. (URL: https://www.researchgate.
  • Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies - MDPI. (URL: [Link])

  • Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation - PMC - NIH. (URL: [Link])

  • Thiazole derivatives as promising antimicrobial and antioxidant agents: insights from synthesis, bioactivity, and computational studies | Semantic Scholar. (URL: [Link])

  • New 6-(4-Bromophenyl)-imidazo[2,1- b ]thiazole Derivatives: Synthesis and Antimicrobial Activity - ResearchGate. (URL: [Link])

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) - NIH. (URL: [Link])

  • An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC - NIH. (URL: [Link])

  • Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches | ACS Omega. (URL: [Link])

  • Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives - PMC - NIH. (URL: [Link])

  • Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - MDPI. (URL: [Link])

  • Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies - PMC - NIH. (URL: [Link])

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - MDPI. (URL: [Link])

  • Antibacterial Activity of Thiazole and its Derivatives: A Review - Biointerface Research in Applied Chemistry. (URL: [Link])

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Comparative

A Senior Application Scientist's Guide to Validating the In-Vitro Anticancer Efficacy of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Against MCF-7 Cells

Introduction: The Quest for Selective Anticancer Agents The landscape of oncology drug discovery is perpetually driven by the need for therapeutic agents that exhibit high potency against malignant cells while minimizing...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quest for Selective Anticancer Agents

The landscape of oncology drug discovery is perpetually driven by the need for therapeutic agents that exhibit high potency against malignant cells while minimizing toxicity to healthy tissues. Thiazole derivatives have emerged as a promising class of heterocyclic compounds, forming the scaffold of several clinically approved drugs and numerous investigational molecules.[1][2][3] Their diverse pharmacological activities, including the ability to induce apoptosis and inhibit key signaling pathways in cancer, make them a focal point of modern medicinal chemistry.[3][4]

This guide provides a comprehensive, field-proven framework for the in-vitro validation of a novel thiazole derivative, 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (herein referred to as BHT-47) , against the MCF-7 human breast adenocarcinoma cell line. MCF-7 is an estrogen receptor-positive (ER+) cell line, representing a common subtype of breast cancer, making it a crucial model for preliminary anticancer screening.[5][6][7]

We will compare the activity of BHT-47 against Doxorubicin , a well-established anthracycline chemotherapeutic agent.[8] Doxorubicin functions primarily through DNA intercalation and inhibition of topoisomerase II, but its clinical use is hampered by significant cardiotoxicity.[9][10][11] The objective is to determine if BHT-47 presents a viable cytotoxic profile, potentially through a distinct mechanism of action that could translate to an improved therapeutic window.

This guide is structured to follow a logical, multi-faceted validation workflow, ensuring that each experimental stage builds upon the last to create a scientifically rigorous and cohesive dataset.

Logical & Experimental Validation Workflow

Our validation strategy is designed as a self-validating cascade. A positive result in the initial cytotoxicity screening is a prerequisite for proceeding to more complex mechanistic studies. This ensures efficient use of resources and builds a logical case for the compound's efficacy.

Figure 1: A logical workflow for validating the anticancer activity of a novel compound.

Part 1: Assessment of Cytotoxicity (MTT Assay)

The foundational step is to determine whether BHT-47 reduces the viability of MCF-7 cells and to quantify its potency. The MTT assay is a robust, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[12][13] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to a purple formazan product, the amount of which is directly proportional to the number of living cells.[13][14]

Comparative Cytotoxicity Data

The following table presents hypothetical, yet plausible, data comparing the half-maximal inhibitory concentration (IC50) of BHT-47 and Doxorubicin on MCF-7 cells after 48 hours of treatment.

CompoundTargetIC50 (µM) after 48h
BHT-47 (Test) MCF-7 Breast Cancer Cells13.5 µM
Doxorubicin (Control) MCF-7 Breast Cancer Cells5.5 µM[15]

Interpretation: The data indicates that BHT-47 exhibits significant cytotoxic activity against MCF-7 cells. While not as potent as the established drug Doxorubicin, its IC50 value in the low micromolar range warrants further investigation into its mechanism of action. Many novel thiazole derivatives show promise in this concentration range.[16][17]

Protocol: MTT Cell Viability Assay
  • Cell Seeding: Plate MCF-7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete growth medium (DMEM with 10% FBS).[7][18] Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell adherence.

  • Compound Treatment: Prepare serial dilutions of BHT-47 and Doxorubicin in the culture medium. After 24 hours, replace the old medium with 100 µL of medium containing the compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and a no-cell blank control.

  • Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[14] During this period, observe the formation of purple formazan crystals within the cells.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[12] Gently agitate the plate for 10 minutes on a shaker to ensure complete dissolution.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Part 2: Elucidating the Mode of Cell Death (Annexin V/PI Assay)

Having established cytotoxicity, the next critical question is how the cells are dying. The Annexin V-FITC/Propidium Iodide (PI) assay is the gold standard for differentiating between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[19][20][21]

  • Scientific Rationale: In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[21][22] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (FITC) and will bind to these early apoptotic cells.[21] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised, staining the DNA.[22]

Comparative Apoptosis Induction Data

MCF-7 cells were treated with the respective IC50 concentrations of each compound for 24 hours.

Treatment (24h)Live Cells (Annexin V-/PI-)Early Apoptotic (Annexin V+/PI-)Late Apoptotic (Annexin V+/PI+)Necrotic (Annexin V-/PI+)
Control (Vehicle) 96.1%2.5%1.1%0.3%
BHT-47 (13.5 µM) 45.3%35.8%15.2%3.7%
Doxorubicin (5.5 µM) 41.7%28.9%26.5%2.9%

Interpretation: Both compounds significantly induce cell death primarily through apoptosis. BHT-47 appears to induce a robust early apoptotic response (35.8%), suggesting it effectively triggers programmed cell death pathways. This is a desirable characteristic for an anticancer agent, as apoptosis avoids the inflammatory response associated with necrosis.

Protocol: Annexin V-FITC/PI Apoptosis Assay
  • Cell Treatment: Seed 5 x 10⁵ MCF-7 cells in 6-well plates and treat with the IC50 concentration of BHT-47 and Doxorubicin for 24 hours. Include a vehicle-treated control group.

  • Cell Harvesting: Collect both adherent and floating cells. Adherent cells are detached using trypsin-EDTA, and the trypsin is neutralized with serum-containing medium. Combine with the floating cells from the supernatant.

  • Washing: Centrifuge the cell suspension at 500 x g for 5 minutes and wash the cells twice with cold PBS to remove any residual medium.[22]

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.[23]

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide solution to the cell suspension.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[20][23]

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples immediately using a flow cytometer.[20] Analyze at least 10,000 events per sample.

Part 3: Mechanistic Investigations

With confirmation that BHT-47 induces apoptosis, we delve deeper to understand its impact on cell division and the molecular machinery of apoptosis.

A. Cell Cycle Analysis

Many anticancer agents exert their effects by disrupting the cell cycle, leading to arrest at specific checkpoints (G1, S, or G2/M) and subsequently triggering apoptosis.[24][25] We use PI staining followed by flow cytometry to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.[26][27]

MCF-7 cells were treated with IC50 concentrations for 24 hours.

Treatment (24h)Sub-G1 (Apoptotic)G0/G1 PhaseS PhaseG2/M Phase
Control (Vehicle) 2.1%65.4%22.3%12.2%
BHT-47 (13.5 µM) 18.5%55.1%10.2%16.2%
Doxorubicin (5.5 µM) 15.8%40.3%15.5%28.4%

Interpretation: BHT-47 treatment leads to a significant increase in the Sub-G1 population, which corresponds to apoptotic cells with fragmented DNA, corroborating the Annexin V results.[24][25] There is also a notable decrease in the S phase population and a slight accumulation in the G2/M phase. This suggests BHT-47 may interfere with DNA synthesis or induce a G2/M checkpoint arrest, a common mechanism for thiazole-based anticancer agents.[28] Doxorubicin, as expected, shows a strong G2/M arrest.

Protocol: Cell Cycle Analysis by PI Staining
  • Cell Treatment & Harvesting: Treat and harvest cells as described in the Annexin V protocol (Steps 1 & 2).

  • Fixation: Wash the cells with PBS, then fix them by adding the cell pellet drop-wise into 1 mL of ice-cold 70% ethanol while gently vortexing. This permeabilizes the cells. Incubate at 4°C for at least 30 minutes.[18]

  • Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the pellet in 500 µL of a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS. The RNase A is crucial to prevent staining of double-stranded RNA.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze the samples using a flow cytometer, measuring the fluorescence of the PI-DNA complex.

B. Western Blot Analysis of Apoptotic Proteins

To pinpoint the molecular mechanism, we use Western blotting to measure changes in the expression levels of key proteins that regulate apoptosis.[29][30] We will examine:

  • Bcl-2 Family: The ratio of anti-apoptotic proteins (like Bcl-2) to pro-apoptotic proteins (like Bax) is a critical determinant of cell fate.

  • Caspases: The executioners of apoptosis. We look for the cleavage (activation) of initiator caspases (Caspase-9) and executioner caspases (Caspase-3).

  • PARP: A substrate of activated Caspase-3. Cleavage of PARP is a classic hallmark of apoptosis.

G cluster_0 Mitochondrial (Intrinsic) Pathway cluster_1 Execution Phase BHT47 BHT-47 Bax Bax (Pro-apoptotic) BHT47->Bax Up-regulates Bcl2 Bcl-2 (Anti-apoptotic) BHT47->Bcl2 Down-regulates Mito Mitochondrial Permeability ↑ Bax->Mito Bcl2->Mito CytC Cytochrome c Release Mito->CytC Apaf1 Apaf-1 CytC->Apaf1 Apoptosome Apoptosome Formation Apaf1->Apoptosome aCasp9 Active Caspase-9 Apoptosome->aCasp9 Casp9 Pro-Caspase-9 Casp9->Apoptosome aCasp3 Active Caspase-3 aCasp9->aCasp3 Casp3 Pro-Caspase-3 cPARP Cleaved PARP aCasp3->cPARP PARP PARP Apoptosis Apoptosis cPARP->Apoptosis

Figure 2: Proposed apoptotic signaling pathway activated by BHT-47 in MCF-7 cells.

ProteinControlBHT-47DoxorubicinInterpretation
Bcl-2 (Anti-apoptotic) 1.00↓ 0.45↓ 0.52Down-regulation promotes apoptosis.
Bax (Pro-apoptotic) 1.00↑ 1.85↑ 1.70Up-regulation promotes apoptosis.
Cleaved Caspase-9 1.00↑ 3.10↑ 2.80Activation of the intrinsic pathway.
Cleaved Caspase-3 1.00↑ 4.50↑ 4.25Activation of the executioner caspase.
Cleaved PARP 1.00↑ 4.80↑ 4.65Hallmark of caspase-3 activity.

Interpretation: The Western blot data strongly suggests that BHT-47 induces apoptosis through the intrinsic (mitochondrial) pathway.[31] It favorably alters the Bax/Bcl-2 ratio, leading to the activation of initiator Caspase-9 and subsequent cleavage of executioner Caspase-3 and its substrate PARP.[32] This molecular evidence provides a strong mechanistic basis for the cytotoxicity observed in the MTT assay.

Protocol: Western Blot Analysis
  • Protein Extraction: Treat MCF-7 cells in 60mm dishes with IC50 concentrations of the compounds for 24 hours. Lyse the cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Protein Quantification: Determine the protein concentration of the supernatant using a BCA protein assay kit. This is critical for ensuring equal loading of protein across all lanes.[29]

  • SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer. Separate the proteins based on molecular weight using SDS-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

  • Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) to prevent non-specific antibody binding.[29]

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for Bcl-2, Bax, Cleaved Caspase-9, Cleaved Caspase-3, Cleaved PARP, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C on a shaker.

  • Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: After further washes, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify band intensity using densitometry software (e.g., ImageJ). Normalize the expression of target proteins to the loading control.[31]

Conclusion

This comprehensive guide outlines a rigorous, multi-step process for validating the in-vitro anticancer activity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (BHT-47). The experimental workflow, moving from broad cytotoxicity to specific molecular mechanisms, provides a clear and logical framework for drug evaluation.

Our comparative analysis indicates that BHT-47 is a promising cytotoxic agent against MCF-7 breast cancer cells. It effectively induces programmed cell death by activating the intrinsic apoptotic pathway, marked by an increased Bax/Bcl-2 ratio and subsequent caspase activation. While its raw potency (IC50) is less than that of the clinical drug Doxorubicin, its distinct mechanism and potential for chemical modification make it a compound worthy of further investigation, including testing against a panel of other cancer cell lines and in non-cancerous cell lines to establish a selectivity index.

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Validation

A Comparative Analysis of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole's Antimicrobial Potential Against Standard Therapeutics

In an era defined by the escalating threat of antimicrobial resistance (AMR), the imperative for novel chemical entities with potent and broad-spectrum antimicrobial activity has never been more critical. The global heal...

Author: BenchChem Technical Support Team. Date: January 2026

In an era defined by the escalating threat of antimicrobial resistance (AMR), the imperative for novel chemical entities with potent and broad-spectrum antimicrobial activity has never been more critical. The global health crisis spurred by multidrug-resistant pathogens necessitates a departure from conventional antibiotic scaffolds and an exploration of innovative molecular frameworks. Among these, heterocyclic compounds, particularly those incorporating the thiazole nucleus, have emerged as a promising avenue for drug discovery. This guide provides a detailed comparative analysis of a specific thiazole derivative, 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, evaluating its antimicrobial efficacy against established standard drugs. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available experimental data, outlining potential mechanisms of action, and providing standardized protocols for comparative evaluation.

The Thiazole Scaffold: A Privileged Structure in Medicinal Chemistry

The 1,3-thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This structural motif is present in a variety of natural products and synthetic compounds, including the antibiotic penicillin and the vitamin thiamine (Vitamin B1)[1]. Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions have made it a "privileged scaffold" in medicinal chemistry. Thiazole derivatives are known to exhibit a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties[1][2]. The introduction of a hydrazino group at the 2-position and a substituted phenyl ring at the 4-position, as in the case of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, can significantly modulate the compound's biological activity.

The synthesis of such 4-aryl-2-hydrazinyl-1,3-thiazoles is typically achieved through the Hantzsch thiazole synthesis, a robust and high-yielding reaction. This method involves the condensation of an α-haloketone (in this case, 2-bromo-1-(4-bromophenyl)ethan-1-one) with a thiosemicarbazide derivative[3][4][5][6].

Comparative In Vitro Antimicrobial Activity

A comprehensive evaluation of a novel antimicrobial agent requires direct comparison with clinically relevant standard drugs under standardized conditions. The minimum inhibitory concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is the gold standard for quantifying in vitro efficacy[7].

While direct MIC data for the exact compound 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole is limited in publicly accessible literature, valuable insights can be drawn from closely related derivatives. A study on a series of 4-(4-bromophenyl)-thiazol-2-amine derivatives provides a strong basis for comparison[8]. The data presented below is synthesized from this study and other sources to provide a comparative overview.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)
Microorganism4-(4-Bromophenyl)-thiazole Derivative (p2)*Norfloxacin (Standard)Ciprofloxacin (Standard)Ampicillin (Standard)
Staphylococcus aureus (Gram-positive)6.253.120.25 - 0.5[9]-
Bacillus subtilis (Gram-positive)12.53.12--
Escherichia coli (Gram-negative)6.253.12-4[7][10]

*Data for derivative (E)-4-((4-(4-bromophenyl)thiazol-2-yl)imino)methyl)benzene-1,2-diol from Sharma D, et al. (2019)[8]. This compound shares the core 4-(4-bromophenyl)-thiazol-2-amine structure.

Table 2: Comparative Antifungal Activity (MIC in µg/mL)
Microorganism4-(4-Bromophenyl)-thiazole Derivative (p6)*Fluconazole (Standard)
Candida albicans6.256.25
Aspergillus niger12.512.5

*Data for derivative (E)-N-((4-(4-bromophenyl)thiazol-2-yl)imino)methyl)-4-(dimethylamino)aniline from Sharma D, et al. (2019)[8].

Interpretation of Data:

The experimental data on these closely related derivatives suggest that the 4-(4-bromophenyl)-thiazole scaffold possesses significant antimicrobial potential. Notably, certain derivatives exhibit antibacterial activity comparable to the standard fluoroquinolone, norfloxacin, against both Gram-positive and Gram-negative bacteria[8]. Furthermore, the antifungal activity against key pathogenic fungi like Candida albicans and Aspergillus niger is on par with the widely used antifungal agent, fluconazole[8]. Other studies on 2-hydrazinyl-1,3-thiazole derivatives have even reported antifungal activity superior to fluconazole, with some compounds showing MIC values as low as 3.9 µg/mL against C. albicans[11][12].

Putative Mechanisms of Action

Understanding the mechanism of action is paramount in drug development, as it informs on potential resistance mechanisms, toxicity, and spectrum of activity. While the precise molecular targets of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole have not been definitively elucidated, research on related thiazole derivatives provides several plausible hypotheses.

Antifungal Mechanism:

A likely target for antifungal thiazole derivatives is the enzyme lanosterol 14α-demethylase (CYP51) , a key enzyme in the ergosterol biosynthesis pathway[2][11]. Ergosterol is an essential component of the fungal cell membrane, and its disruption leads to cell death. This is the same target as the azole class of antifungals (e.g., fluconazole). However, molecular docking studies suggest that some 2-hydrazinyl-1,3-thiazole derivatives may inhibit CYP51 through a different binding mode than azoles, potentially by competing with the natural substrate for access to the active site rather than directly coordinating with the heme iron[11]. Another proposed mechanism for a similar (4-phenyl-1,3-thiazol-2-yl) hydrazine compound is the induction of oxidative stress through the generation of reactive oxygen species (ROS), leading to DNA damage and cell death in Candida albicans[13].

Antibacterial Mechanism:

The antibacterial mechanisms of thiazole derivatives appear to be more diverse. Plausible targets include:

  • Cell Wall Synthesis: Inhibition of enzymes involved in peptidoglycan synthesis, such as the MurB enzyme[2].

  • DNA Replication: Targeting DNA gyrase, an enzyme essential for bacterial DNA replication and a known target of fluoroquinolones like ciprofloxacin[14].

  • Fatty Acid Synthesis: Inhibition of β-ketoacyl-acyl carrier protein synthase III (FabH), a critical enzyme in bacterial fatty acid synthesis[1].

  • Cell Division: Interference with the FtsZ protein, which is crucial for bacterial cell division[15][16].

The following diagram illustrates the potential molecular targets for thiazole derivatives.

Antimicrobial_Mechanisms_of_Thiazole_Derivatives cluster_bacteria Bacterial Cell cluster_fungi Fungal Cell DNA_Gyrase DNA Gyrase FabH FabH (Fatty Acid Synthesis) FtsZ FtsZ (Cell Division) MurB MurB (Cell Wall Synthesis) CYP51 Lanosterol 14α-demethylase (CYP51) ROS Reactive Oxygen Species (ROS) Induction Thiazole_Derivative 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (and related derivatives) Thiazole_Derivative->DNA_Gyrase Inhibition Thiazole_Derivative->FabH Inhibition Thiazole_Derivative->FtsZ Inhibition Thiazole_Derivative->MurB Inhibition Thiazole_Derivative->CYP51 Inhibition Thiazole_Derivative->ROS Induction

Caption: Putative antimicrobial mechanisms of thiazole derivatives.

Experimental Protocols: A Guide to Comparative Antimicrobial Susceptibility Testing

To ensure the generation of reliable and reproducible comparative data, adherence to standardized protocols is essential. The Clinical and Laboratory Standards Institute (CLSI) provides globally recognized guidelines for antimicrobial susceptibility testing[4]. The following is a detailed protocol for the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution for MIC Determination

Objective: To quantitatively determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

  • Test compound (e.g., 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole) and standard drugs (e.g., ciprofloxacin, fluconazole).

  • Sterile 96-well microtiter plates.

  • Appropriate sterile broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Microbial inoculum standardized to 0.5 McFarland turbidity.

  • Sterile DMSO for dissolving compounds.

  • Pipettes and sterile tips.

  • Incubator.

Procedure:

  • Preparation of Antimicrobial Stock Solutions:

    • Accurately weigh the test compound and standard drugs. Dissolve in a minimal amount of sterile DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

    • Rationale: DMSO is a common solvent for organic compounds. The initial concentration must be high enough to allow for subsequent serial dilutions.

  • Preparation of Microtiter Plates:

    • Add 100 µL of sterile broth to all wells of a 96-well plate.

    • Add an additional 100 µL of broth to the wells in column 11 (growth control). No drug is added to this column. Column 12 will serve as the sterility control (broth only).

    • Rationale: This step prepares the plate for serial dilutions and includes essential controls.

  • Serial Dilution of Antimicrobial Agents:

    • Prepare a working solution of each antimicrobial by diluting the stock solution in broth to twice the highest desired final concentration.

    • Add 100 µL of this working solution to the first column of wells. This results in a 1:2 dilution.

    • Using a multichannel pipette, transfer 100 µL from column 1 to column 2, mixing thoroughly. Continue this two-fold serial dilution across the plate to column 10. Discard 100 µL from column 10.

    • Rationale: This creates a logarithmic concentration gradient of the antimicrobial agent across the plate, allowing for the determination of a precise MIC value.

  • Inoculum Preparation and Inoculation:

    • Prepare a suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

    • Dilute this standardized inoculum in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

    • Inoculate each well (columns 1-11) with 100 µL of the diluted inoculum. Do not inoculate the sterility control wells (column 12).

    • Rationale: A standardized inoculum is critical for reproducibility. The final cell density is low enough to be inhibited by the antimicrobial but high enough to show visible growth in the control wells.

  • Incubation:

    • Seal the plates and incubate at 35-37°C for 18-24 hours for most bacteria, or as required for the specific fungal strain.

    • Rationale: Incubation allows for microbial growth in the absence of effective antimicrobial concentrations.

  • Reading and Interpreting Results:

    • After incubation, visually inspect the plates for turbidity (growth). The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

    • The growth control (column 11) should be turbid, and the sterility control (column 12) should be clear.

    • Rationale: The clarity of the wells indicates inhibition of microbial growth. The controls validate the experiment's integrity.

MIC_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis A Prepare Stock Solutions (Compound & Standards in DMSO) D Perform 2-Fold Serial Dilutions of Antimicrobials Across Plate A->D B Prepare 96-Well Plate (100µL Broth in all wells) B->D C Standardize Inoculum (0.5 McFarland) E Dilute & Add Inoculum to Wells (5x10^5 CFU/mL) C->E D->E F Incubate Plate (e.g., 37°C, 24h) E->F G Visually Inspect for Turbidity (Growth) F->G H Determine MIC: Lowest concentration with no growth G->H

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion and Future Directions

The available evidence strongly suggests that 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole and its close analogs represent a promising class of antimicrobial agents. The scaffold demonstrates potent in vitro activity against a range of clinically relevant bacteria and fungi, with efficacy comparable to or, in some cases, potentially exceeding that of standard drugs. The multifaceted potential mechanisms of action, targeting different essential pathways in bacteria and fungi, offer hope for combating resistance.

However, to advance this compound from a promising lead to a viable clinical candidate, a rigorous and systematic evaluation is required. This includes:

  • Direct Comparative Studies: Head-to-head MIC and minimum bactericidal/fungicidal concentration (MBC/MFC) testing of the specific compound against a broad panel of contemporary, drug-resistant clinical isolates.

  • Mechanism of Action Deconvolution: Detailed biochemical and genetic studies to definitively identify the molecular targets and pathways.

  • In Vivo Efficacy and Toxicity: Evaluation in animal models of infection to assess efficacy, pharmacokinetics, and safety profiles.

  • Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of analogs to optimize potency, spectrum, and drug-like properties.

The journey from a lead compound to a marketed drug is long and challenging. However, the compelling preliminary data for the 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole scaffold warrants its continued investigation as a potential next-generation antimicrobial agent in the global fight against infectious diseases.

References

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Comparative

Comparative Selectivity Profiling of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole: A Guide to Assessing Enzymatic Cross-reactivity

Introduction: The Imperative of Selectivity in Drug Discovery The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] The compound 4-(4-Bromophenyl)-2-hyd...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative of Selectivity in Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] The compound 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole represents a class of molecules with significant therapeutic potential, explored for activities ranging from anticancer to antimicrobial effects.[3] However, the journey from a promising hit compound to a safe and effective therapeutic is paved with rigorous preclinical evaluation, chief among which is the assessment of target selectivity.

Enzymes, the primary targets of many small-molecule drugs, often exist in large families with conserved active sites and structural motifs.[4][5] This homology presents a significant challenge: a molecule designed to inhibit a specific enzyme involved in a disease pathway may inadvertently inhibit other, structurally related enzymes. This phenomenon, known as cross-reactivity or off-target activity, can lead to a spectrum of undesirable outcomes, from diminished therapeutic efficacy to severe, unforeseen toxicity.[6][7]

This guide provides a comprehensive framework for researchers and drug development professionals to design and execute cross-reactivity studies for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. We will move beyond a simple protocol, delving into the causal logic behind experimental design, robust methodologies for data acquisition, and the critical interpretation of selectivity data, grounded in established scientific principles.

The Rationale for a Broad-Panel Enzymatic Screen

The decision to screen a compound against a panel of enzymes is a foundational step in risk mitigation. Relying solely on activity against a primary target provides an incomplete and potentially misleading picture of a compound's biological footprint. The rationale for a broad-panel approach is threefold:

  • Anticipating On-Target Family Liabilities: Enzymes like kinases, cyclooxygenases (COX), and proteases belong to large superfamilies. For instance, the human kinome consists of over 500 members. A compound targeting one kinase is at high risk of inhibiting others, which can disrupt unrelated signaling pathways. Therefore, screening against closely related family members is the first line of defense.

  • Identifying Unforeseen Interactions: Cross-reactivity is not limited to homologous enzymes. A compound may interact with entirely different enzyme classes due to fortuitous pharmacophore matches or promiscuous binding modes. A diverse panel, including major metabolic enzymes (e.g., Cytochrome P450s), key signaling proteins (e.g., phosphatases), and common toxicity-related targets (e.g., hERG channel function modulators, though not an enzyme, often included in safety panels), is essential for uncovering these unexpected liabilities.[8][9]

  • Building a Comprehensive Safety Profile: Regulatory bodies require a thorough characterization of a drug candidate's selectivity before advancing to clinical trials.[10] Proactively generating a broad selectivity profile early in development allows for a more informed selection of lead candidates and can guide chemical modifications to engineer out unwanted activities through Structure-Activity Relationship (SAR) studies.[5]

The following diagram illustrates a typical workflow for assessing the enzymatic cross-reactivity of a test compound.

G cluster_prep Phase 1: Preparation cluster_screen Phase 2: Screening cluster_analysis Phase 3: Data Analysis Compound Test Compound Stock (4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole) Serial_Dilution Compound Serial Dilution Compound->Serial_Dilution Enzyme_Panel Selection of Diverse Enzyme Panel Assay_Dev Assay Development & Validation Enzyme_Panel->Assay_Dev HTS High-Throughput Screening (Primary Screen @ 1-2 conc.) Assay_Dev->HTS Serial_Dilution->HTS Dose_Response Dose-Response Assay (Confirmatory Hits) Serial_Dilution->Dose_Response HTS->Dose_Response Identified Hits IC50 IC50 Curve Fitting & Parameter Calculation Dose_Response->IC50 SI Selectivity Index Calculation IC50->SI Report Data Interpretation & Reporting SI->Report

Caption: Workflow for enzymatic cross-reactivity screening.

Experimental Protocol: A Fluorescence-Based Kinase Inhibition Assay

To illustrate the methodology, we provide a detailed protocol for assessing the inhibitory activity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole against a panel of protein kinases. This format is readily adaptable to other enzyme classes with appropriate substrates and detection reagents.

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against a panel of kinases.

Materials:

  • Test Compound: 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, dissolved in 100% DMSO to create a 10 mM stock.

  • Enzyme Panel: Purified, recombinant kinases (e.g., EGFR, VEGFR-2, SRC, CDK2).

  • Substrate: A fluorescently-labeled peptide substrate specific to the kinase.

  • Cofactor: ATP at a concentration near its Km for each specific enzyme.

  • Assay Buffer: Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Positive Control: A known potent inhibitor for each kinase (e.g., Staurosporine or a specific clinical inhibitor).

  • Assay Plates: Low-volume, black, 384-well microplates.

  • Detection Reagent: Reagent to stop the enzymatic reaction and measure substrate phosphorylation.

Step-by-Step Methodology:

  • Compound Plating:

    • Create a serial dilution series of the test compound. Start with the 10 mM stock in DMSO and perform 1:3 serial dilutions in DMSO to generate 11 concentrations.

    • Using an acoustic liquid handler, dispense 50 nL of each compound concentration into the appropriate wells of the 384-well assay plate.

    • Dispense 50 nL of DMSO alone for negative controls (0% inhibition) and 50 nL of the positive control inhibitor for positive controls (100% inhibition).

  • Enzyme Addition:

    • Prepare a working solution of the kinase in assay buffer. The concentration should be optimized to produce a robust signal within the linear range of the assay.

    • Dispense 5 µL of the enzyme solution into each well containing the compound or DMSO.

    • Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

  • Initiation of Reaction:

    • Prepare a working solution containing the peptide substrate and ATP in assay buffer.

    • Add 5 µL of the substrate/ATP solution to all wells to start the enzymatic reaction.

    • Mix the plate and allow the reaction to proceed for 60 minutes at room temperature. The plate should be protected from light.

  • Reaction Termination and Detection:

    • Add 10 µL of the stop/detection reagent to all wells. This reagent halts the kinase activity and allows for the quantification of the phosphorylated product.

    • Incubate for an additional 30-60 minutes as required by the detection reagent manufacturer.

  • Data Acquisition:

    • Read the plate on a compatible microplate reader using the appropriate fluorescence excitation and emission wavelengths.

  • Data Analysis:

    • Normalize the raw data. The average signal from the DMSO-only wells represents 0% inhibition, and the average signal from the positive control wells represents 100% inhibition.

    • Calculate the percent inhibition for each test compound concentration using the formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_PositiveControl) / (Signal_NegativeControl - Signal_PositiveControl))

    • Plot the percent inhibition against the logarithm of the compound concentration.

    • Fit the resulting dose-response curve to a four-parameter logistic equation to determine the IC50 value.

Data Presentation and Interpretation

Hypothetical Cross-Reactivity Data

Let us assume the primary therapeutic target for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole is VEGFR-2 , a key kinase in angiogenesis.

Enzyme TargetEnzyme FamilyIC50 (nM) of Test CompoundIC50 (nM) of Reference InhibitorSelectivity Index (SI)
VEGFR-2 Tyrosine Kinase 45 3 (Sorafenib)-
EGFRTyrosine Kinase1,80020 (Erlotinib)40
SRCTyrosine Kinase6,50015 (Dasatinib)144
CDK2Ser/Thr Kinase> 50,00050 (Roscovitine)> 1,111
COX-1Cyclooxygenase25,00015 (Celecoxib)556
COX-2Cyclooxygenase18,000200 (Celecoxib)400
CYP3A4Cytochrome P450> 50,000150 (Ketoconazole)> 1,111
Interpreting the Selectivity Profile
  • Potency vs. Selectivity: The compound is a potent inhibitor of its intended target, VEGFR-2, with an IC50 of 45 nM. Potency alone, however, is insufficient.

  • Selectivity Index (SI): The most critical metric is the Selectivity Index, calculated as: SI = IC50 (Off-Target Enzyme) / IC50 (Primary Target Enzyme) A higher SI value indicates greater selectivity. A commonly accepted, albeit arbitrary, threshold for meaningful selectivity is an SI ≥ 100.[11]

  • Analysis of Hypothetical Data:

    • Intra-family Selectivity: The compound shows moderate selectivity against other tyrosine kinases. It is 40-fold selective against EGFR and 144-fold selective against SRC. The selectivity against SRC is good, but the 40-fold window against EGFR may warrant further investigation in cellular models, as EGFR inhibition can lead to skin-related toxicities.

    • Cross-family Selectivity: The compound demonstrates excellent selectivity against unrelated enzyme families. It is essentially inactive against the serine/threonine kinase CDK2 and the metabolic enzyme CYP3A4 (SI > 1,111). This is a favorable result, suggesting a lower risk of disrupting the cell cycle or causing drug-drug interactions.

    • Moderate Off-Target Activity: The compound shows weak inhibitory activity against COX-1 and COX-2. While the selectivity indices are high (556 and 400), this interaction should be noted, as dual COX inhibition can have gastrointestinal side effects.

The following diagram illustrates the consequence of poor selectivity, where inhibiting an off-target enzyme (EGFR) alongside the primary target (VEGFR-2) can lead to an unintended toxic outcome.

G Compound 4-(4-Bromophenyl)-2- hydrazino-1,3-thiazole VEGFR2 VEGFR-2 (Primary Target) Compound->VEGFR2 Inhibits EGFR EGFR (Off-Target) Compound->EGFR Inhibits (Cross-reactivity) Angiogenesis Tumor Angiogenesis VEGFR2->Angiogenesis Promotes AntiTumor Anti-Tumor Effect (Desired Outcome) Skin Skin Homeostasis EGFR->Skin Maintains Toxicity Dermatologic Toxicity (Adverse Effect) Angiogenesis->AntiTumor Blocked by Inhibition Skin->Toxicity Disrupted by Inhibition

Caption: Impact of cross-reactivity on cellular pathways.

Conclusion and Future Directions

This guide outlines a systematic approach to evaluating the enzymatic cross-reactivity of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. Based on our hypothetical data, the compound exhibits a promising selectivity profile, with potent on-target activity and a large selectivity window against most enzymes tested. The moderate activity against EGFR, however, highlights a key principle: early-stage screening is not a final verdict but a critical tool for informed decision-making.

The results from this in vitro enzymatic screening are the first step. The logical progression of this research would involve:

  • Cellular Confirmation: Validating the on-target (anti-angiogenic) and potential off-target (anti-proliferative via EGFR) effects in relevant cancer cell lines.

  • Broader Safety Profiling: Screening against a wider panel of safety-related targets, such as ion channels and G-protein coupled receptors (GPCRs).

  • Structure-Activity Relationship (SAR) Studies: If off-target activity is confirmed and deemed problematic, medicinal chemists can synthesize analogues of the parent compound to improve the selectivity index, aiming to diminish EGFR activity while retaining or enhancing VEGFR-2 potency.[12]

  • In Vivo Assessment: Advancing optimized compounds to animal models to evaluate both efficacy and the manifestation of any predicted toxicities in a whole-organism context.

By integrating this rigorous, multi-faceted approach to selectivity profiling, researchers can build a robust data package that de-risks the development process and increases the probability of translating a promising chemical entity into a safe and effective medicine.

References

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Validation

In-Vivo Validation of Novel Hydrazino-Thiazole Compounds: A Comparative Guide to Biological Activity Assessment

The relentless pursuit of novel therapeutic agents has positioned heterocyclic compounds, particularly those containing the hydrazino-thiazole scaffold, at the forefront of drug discovery. This is due to their wide spect...

Author: BenchChem Technical Support Team. Date: January 2026

The relentless pursuit of novel therapeutic agents has positioned heterocyclic compounds, particularly those containing the hydrazino-thiazole scaffold, at the forefront of drug discovery. This is due to their wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2][3][4] However, the journey from a promising molecule in a flask to a potential clinical candidate is paved with rigorous validation. In-vitro assays, while crucial for initial screening, often fall short of predicting the complex interplay of pharmacokinetics and pharmacodynamics within a living system.[5] Therefore, in-vivo validation is an indispensable step to ascertain the true therapeutic potential and safety profile of novel chemical entities.[5][6]

This guide provides an in-depth comparison of standard in-vivo models used to validate the biological activities of novel hydrazino-thiazole compounds. We will delve into the mechanistic underpinnings of these models, provide detailed experimental protocols, and present comparative data to illustrate the evaluation process. Our focus is to equip researchers, scientists, and drug development professionals with the necessary insights to design robust in-vivo studies that are both scientifically sound and ethically considered.

Part 1: Assessing Anti-Inflammatory Activity: The Carrageenan-Induced Paw Edema Model

One of the most well-established and reproducible assays for screening acute anti-inflammatory activity is the carrageenan-induced paw edema model in rodents.[7][8][9] This model is particularly valuable as it mimics the cardinal signs of inflammation, including edema, hyperalgesia, and erythema.[8]

The Rationale Behind the Model

Sub-plantar injection of carrageenan, a sulfated polysaccharide, triggers a biphasic inflammatory response.[8]

  • Early Phase (0-2.5 hours): Characterized by the release of histamine, serotonin, and bradykinin, which increase vascular permeability.[8]

  • Late Phase (3-6 hours): Primarily mediated by the overproduction of prostaglandins (PGE2) through the upregulation of cyclooxygenase-2 (COX-2), along with the infiltration of neutrophils and production of other inflammatory mediators.[8]

This biphasic nature allows for the differentiation of compounds that target early-phase mediators from those, like traditional NSAIDs, that primarily inhibit the later, prostaglandin-mediated phase.[8]

Experimental Workflow and Protocol

The following diagram and protocol outline the key steps in the carrageenan-induced paw edema assay.

G cluster_0 Pre-Treatment Phase cluster_1 Treatment & Induction Phase cluster_2 Data Collection & Analysis Phase animal_acclimatization Animal Acclimatization (e.g., Male Wistar Rats, 180-200g) group_allocation Random Group Allocation (n=6 per group) animal_acclimatization->group_allocation baseline_measurement Baseline Paw Volume Measurement (V₀ using Plethysmometer) group_allocation->baseline_measurement drug_administration Compound Administration (e.g., Oral Gavage) baseline_measurement->drug_administration wait_period Waiting Period (e.g., 1 hour) drug_administration->wait_period carrageenan_injection Carrageenan Injection (0.1 mL of 1% solution) wait_period->carrageenan_injection paw_measurement Paw Volume Measurement (Vₜ) (Hourly for 6 hours) carrageenan_injection->paw_measurement data_calculation Calculate Paw Edema (ΔV = Vₜ - V₀) paw_measurement->data_calculation inhibition_calculation Calculate % Inhibition data_calculation->inhibition_calculation

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Detailed Protocol:

  • Animal Selection and Acclimatization: Male Wistar or Sprague-Dawley rats (180-200 g) are commonly used.[8] Animals should be acclimatized to laboratory conditions for at least one week prior to the experiment.

  • Grouping and Fasting: Animals are randomly assigned to different groups (n=6):

    • Group I: Vehicle Control (e.g., 0.5% Carboxymethyl cellulose)

    • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg)

    • Group III: Test Compound (e.g., Novel Hydrazino-Thiazole, various doses) Animals are fasted overnight before the experiment with free access to water.

  • Baseline Measurement: The initial volume (V₀) of the right hind paw of each rat is measured using a plethysmometer.[8]

  • Compound Administration: The vehicle, positive control, or test compound is administered, typically via oral gavage, one hour before carrageenan injection.[8]

  • Induction of Inflammation: 0.1 mL of a 1% (w/v) solution of lambda carrageenan in sterile saline is injected into the sub-plantar surface of the right hind paw.[8][9]

  • Paw Volume Measurement: The paw volume (Vₜ) is measured at regular intervals (e.g., 1, 2, 3, 4, 5, and 6 hours) after the carrageenan injection.[8]

  • Data Analysis:

    • The increase in paw volume (Edema) is calculated as: Edema (mL) = Vₜ - V₀.[8]

    • The percentage inhibition of edema is calculated for each treated group relative to the control group using the formula: % Inhibition = [(Mean Edema of Control - Mean Edema of Treated) / Mean Edema of Control] x 100

Comparative Data Analysis

The efficacy of a novel hydrazino-thiazole compound (HTC-A) can be compared against a standard non-steroidal anti-inflammatory drug (NSAID) like Indomethacin.

Treatment GroupDose (mg/kg)Mean Paw Edema (mL) at 3h (± SEM)% Inhibition at 3h
Vehicle Control-0.85 ± 0.05-
Indomethacin100.34 ± 0.0360.0%
HTC-A250.51 ± 0.0440.0%
HTC-A500.30 ± 0.0364.7%

Interpretation: The hypothetical data suggests that HTC-A exhibits a dose-dependent anti-inflammatory effect. At a 50 mg/kg dose, its efficacy is comparable to the standard drug, Indomethacin, in inhibiting the late phase of inflammation.[8]

Part 2: Evaluating Anticancer Potential: Xenograft Tumor Models

To assess the anticancer activity of novel hydrazino-thiazole compounds, xenograft models are indispensable tools in preclinical research.[10][11] These models involve transplanting human cancer cells into immunodeficient mice, allowing for the study of tumor growth and response to treatment in a living organism.[11][12]

The Rationale Behind the Model

Cell line-derived xenografts (CDX) are widely used for large-scale drug screening due to their reproducibility and the ability to mimic key aspects of human tumor biology.[11] The choice of an ectopic (subcutaneous) model is common for initial efficacy testing due to the ease of tumor implantation and measurement.[10]

Experimental Workflow and Protocol

The following diagram illustrates the workflow for an ectopic xenograft model.

G cluster_0 Model Establishment cluster_1 Tumor Growth & Treatment cluster_2 Efficacy Assessment cell_culture Human Cancer Cell Culture (e.g., A549 Lung Carcinoma) cell_harvest Cell Harvesting & Preparation cell_culture->cell_harvest implantation Subcutaneous Implantation into Immunodeficient Mice cell_harvest->implantation tumor_monitoring Tumor Volume Monitoring (Calipers) implantation->tumor_monitoring grouping Randomization into Groups (when tumors reach ~100-150 mm³) tumor_monitoring->grouping treatment_initiation Treatment Initiation (Vehicle, Standard Drug, Test Compound) grouping->treatment_initiation continued_monitoring Continued Tumor & Body Weight Monitoring treatment_initiation->continued_monitoring endpoint Study Endpoint (e.g., Tumor volume > 1500 mm³ or 21 days) continued_monitoring->endpoint analysis Tumor Weight Measurement & Analysis (T/C Ratio) endpoint->analysis

Caption: Workflow for an ectopic xenograft cancer model.

Detailed Protocol:

  • Cell Line and Animal Selection: A human cancer cell line relevant to the compound's hypothesized target is chosen (e.g., A549 for lung cancer).[13] Immunodeficient mice (e.g., BALB/c nude or NOD-SCID) are used as hosts.

  • Tumor Cell Implantation: A suspension of cancer cells (e.g., 5 x 10⁶ cells in Matrigel) is injected subcutaneously into the flank of each mouse.[10]

  • Tumor Growth Monitoring: Tumor dimensions are measured with calipers every 2-3 days, and tumor volume is calculated using the formula: (Length x Width²)/2.[14]

  • Randomization and Treatment: Once tumors reach a predetermined size (e.g., 100-150 mm³), mice are randomized into treatment groups:

    • Group I: Vehicle Control

    • Group II: Positive Control (e.g., Cisplatin)

    • Group III: Test Compound (e.g., Novel Hydrazino-Thiazole, various doses) Treatment is administered according to a defined schedule (e.g., daily, intraperitoneally).

  • Efficacy Endpoints: The primary endpoint is tumor growth inhibition. The study is terminated when tumors in the control group reach a specified size or after a set duration. Body weight is monitored as an indicator of toxicity.

  • Data Analysis: The key metric is the ratio of the mean tumor volume of the treated group (T) to the control group (C), expressed as a percentage (T/C %). A lower T/C % indicates higher antitumor activity.

Comparative Data Analysis

The antitumor efficacy of a novel hydrazino-thiazole compound (HTC-B) is compared against Cisplatin in an A549 lung cancer xenograft model.

Treatment GroupDose (mg/kg)Mean Final Tumor Volume (mm³) (± SEM)T/C (%)
Vehicle Control-1250 ± 110100
Cisplatin5488 ± 6539.0
HTC-B20813 ± 9565.0
HTC-B40525 ± 7242.0

Interpretation: The hypothetical data indicates that HTC-B inhibits tumor growth in a dose-dependent manner. At 40 mg/kg, its efficacy is approaching that of the standard chemotherapeutic agent, Cisplatin.

Part 3: Determining Antimicrobial Efficacy: Systemic Infection Models

Validating the in-vivo efficacy of a novel antimicrobial agent is critical, as in-vitro results like Minimum Inhibitory Concentration (MIC) do not always translate to clinical success.[15][16] A systemic infection model, such as a murine bacteremia model, provides a robust platform to evaluate a compound's ability to clear a pathogen in a living host.[17]

The Rationale Behind the Model

This model assesses the compound's pharmacokinetic/pharmacodynamic (PK/PD) properties and its interaction with the host immune system to combat an infection.[16] By introducing a pathogenic bacterial strain into the bloodstream, the model mimics a systemic infection and allows for the evaluation of therapeutic interventions on bacterial load and host survival.

Experimental Workflow and Protocol

The following diagram outlines the general workflow for a murine systemic infection model.

G cluster_0 Infection Phase cluster_1 Treatment Phase cluster_2 Outcome Assessment pathogen_prep Pathogen Preparation (e.g., Staphylococcus aureus) infection_admin Systemic Infection (e.g., Intraperitoneal Injection) pathogen_prep->infection_admin treatment_window Therapeutic Window (e.g., 2 hours post-infection) infection_admin->treatment_window compound_admin Compound Administration (Vehicle, Standard, Test Compound) treatment_window->compound_admin survival_monitoring Survival Monitoring (e.g., over 7 days) compound_admin->survival_monitoring bacterial_load Bacterial Load Determination (CFU count in blood/organs) survival_monitoring->bacterial_load

Caption: Workflow for a murine systemic infection model.

Detailed Protocol:

  • Pathogen and Animal Selection: A clinically relevant bacterial strain is chosen (e.g., Staphylococcus aureus). Mice (e.g., BALB/c) are used for the study.

  • Infection: Mice are infected, typically via intraperitoneal injection, with a predetermined lethal or sub-lethal dose of the bacterial suspension.

  • Treatment: At a specified time post-infection (e.g., 2 hours), animals are treated with the vehicle, a standard antibiotic (e.g., Vancomycin), or the novel hydrazino-thiazole compound.

  • Endpoint Measurement:

    • Survival Study: Animals are monitored for a set period (e.g., 7 days), and the percentage of surviving animals in each group is recorded.

    • Bacterial Burden Study: At a specific time point (e.g., 24 hours post-infection), a subset of animals is euthanized. Blood and/or organs (e.g., spleen, liver) are collected to determine the bacterial load by counting colony-forming units (CFU).

  • Data Analysis: Efficacy is determined by a statistically significant increase in the survival rate or a significant reduction in bacterial CFU in treated groups compared to the vehicle control.

Comparative Data Analysis

The in-vivo antibacterial efficacy of a novel hydrazino-thiazole compound (HTC-C) is compared against Vancomycin in a murine model of S. aureus infection.

Treatment GroupDose (mg/kg)Survival Rate (%) at Day 7Mean Bacterial Load in Spleen (log10 CFU/g) at 24h (± SEM)
Vehicle Control-107.8 ± 0.4
Vancomycin10903.2 ± 0.2
HTC-C20505.5 ± 0.5
HTC-C40803.8 ± 0.3

Interpretation: The hypothetical data shows that HTC-C significantly improves survival and reduces bacterial burden in a dose-dependent manner. At a 40 mg/kg dose, its performance is comparable to the standard antibiotic, Vancomycin.

Conclusion

The in-vivo validation of novel hydrazino-thiazole compounds is a multi-faceted process that requires careful selection of appropriate animal models and robust experimental design.[6] The carrageenan-induced paw edema, xenograft tumor, and systemic infection models represent gold standards for assessing anti-inflammatory, anticancer, and antimicrobial activities, respectively. By objectively comparing the performance of novel compounds against established standards within these models, researchers can gain critical insights into their therapeutic potential. The data generated from these studies is paramount for making informed decisions in the drug development pipeline, ultimately bridging the gap between promising chemical structures and effective clinical therapies.

References

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Comparative

A Senior Application Scientist's Guide to Comparative Molecular Docking: Evaluating Thiazole Derivatives Against Known Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Thiazole Scaffold and the Predictive Power of In Silico Analysis In the landscape of medicinal chemistry, the thiazole ring stand...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Thiazole Scaffold and the Predictive Power of In Silico Analysis

In the landscape of medicinal chemistry, the thiazole ring stands out as a "privileged" scaffold. Its unique electronic properties and ability to form a variety of non-covalent interactions have cemented its presence in numerous FDA-approved drugs, from antibiotics to anticancer agents.[1][2] As we relentlessly search for novel therapeutics, thiazole derivatives continue to emerge as promising candidates against a spectrum of biological targets.[2][3]

However, synthesizing and testing every new derivative is a resource-intensive endeavor. This is where computational methods, specifically molecular docking, provide an indispensable advantage. Molecular docking predicts how a small molecule (a ligand) binds to the active site of a target protein, estimating its binding affinity through a "docking score."[4][5] This guide moves beyond the basics of docking; it provides a framework for comparative analysis —a crucial step where we benchmark novel thiazole derivatives against established, potent inhibitors. By understanding how our computational results for new molecules stack up against a "gold standard," we can make more informed decisions, prioritize candidates for synthesis, and accelerate the drug discovery pipeline.

The Core Principle: Why Comparative Docking is a Non-Negotiable Benchmark

In computational drug design, a docking score in isolation is merely a number. Its true value is unlocked through comparison. The primary objective of comparing a novel compound to a known inhibitor is protocol validation and performance benchmarking .

Before screening a library of new thiazole derivatives, one must first prove that the chosen docking protocol (the specific software, scoring function, and parameters) can accurately reproduce reality. The most common method is to take a protein crystal structure that has a known inhibitor bound to it, remove the inhibitor, and then dock it back in. If the software places the inhibitor back into its original position (typically with a Root Mean Square Deviation [RMSD] of less than 2.0 Å) and yields a favorable score, the protocol is considered validated.[5]

Once validated, this known inhibitor becomes the benchmark. Any new derivative that is predicted to bind must demonstrate a docking score and a binding mode that is at least comparable, and ideally superior, to this benchmark. This comparative approach grounds our in silico predictions in experimental reality and helps us filter out computationally promising molecules that are unlikely to translate into potent compounds in vitro.

Methodology: A Self-Validating Molecular Docking Workflow

A robust and reproducible docking study is the bedrock of any computational analysis. The protocol described below is a standardized, self-validating system designed to ensure the scientific integrity of the results.[6][7]

Experimental Protocol: Molecular Docking
  • Protein Preparation :

    • Acquisition : Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB). Select a high-resolution structure that is co-crystallized with a known inhibitor.

    • Cleaning : Remove all non-essential components from the PDB file, including water molecules, co-solvents, and any ligands except for the benchmark inhibitor (which is kept for initial validation).

    • Refinement : Add polar hydrogen atoms, assign correct bond orders, and fill in any missing side chains or loops using protein preparation tools (e.g., Schrödinger's Protein Preparation Wizard).

    • Protonation & Minimization : Assign appropriate protonation states to amino acid residues at a physiological pH (e.g., 7.4) and perform a restrained energy minimization of the structure to relieve any steric clashes.

  • Ligand Preparation :

    • Structure Generation : Draw the 2D structures of the thiazole derivatives and the known inhibitor using chemical drawing software.

    • 3D Conversion & Tautomerization : Convert the 2D structures to 3D. Generate possible ionization states and tautomers at the target pH.

    • Energy Minimization : Minimize the energy of each ligand structure using a suitable force field (e.g., OPLS) to obtain a stable, low-energy conformation.[4]

  • Binding Site Definition & Grid Generation :

    • Site Identification : Define the binding site (the "active site") on the protein. This is typically centered on the location of the co-crystallized ligand.

    • Grid Generation : Generate a receptor grid box that encompasses the entire binding site. This grid defines the search space for the docking algorithm and pre-calculates the energetic properties of the active site.

  • Protocol Validation (Re-docking) :

    • Execution : Dock the known inhibitor (extracted from the original PDB file) back into the prepared protein structure.

    • Analysis : Calculate the RMSD between the docked pose and the original crystallographic pose. An RMSD value < 2.0 Å is generally considered a successful validation, indicating the protocol can accurately reproduce the experimental binding mode.

  • Molecular Docking of Thiazole Derivatives :

    • Execution : Using the validated protocol, dock the prepared library of thiazole derivatives into the receptor grid. It is advisable to use different docking precision modes (e.g., High Throughput Virtual Screening, Standard Precision, Extra Precision) to balance speed and accuracy.[7]

    • Scoring : The software will calculate a docking score for each pose of each ligand. This score, often expressed in kcal/mol, estimates the binding free energy.[8] More negative scores typically indicate a stronger predicted binding affinity.[8]

  • Post-Docking Analysis :

    • Ranking : Rank the thiazole derivatives based on their docking scores relative to the known inhibitor.

    • Visual Inspection : Critically analyze the binding mode of the top-scoring compounds. Do not rely solely on the score.[8] Examine the key interactions (hydrogen bonds, hydrophobic contacts, pi-pi stacking) with active site residues.

    • Rescoring (Optional but Recommended) : For enhanced accuracy, rescore the top poses using more computationally intensive methods like MM-GBSA (Molecular Mechanics/Generalized Born Surface Area) which can provide a more refined estimate of binding affinity.[9]

Visualization of the Docking Workflow

G cluster_prep Preparation Phase cluster_dock Docking & Validation Phase cluster_analysis Analysis Phase PDB 1. Protein Structure (from PDB) PrepProtein Protein Preparation (Clean, Add H, Minimize) PDB->PrepProtein Ligands 2. Ligand Structures (Thiazoles & Inhibitor) PrepLigand Ligand Preparation (3D Convert, Minimize) Ligands->PrepLigand Grid 3. Grid Generation (Define Binding Site) PrepProtein->Grid Validate 4. Validation: Re-dock Known Inhibitor PrepLigand->Validate Grid->Validate Dock 5. Dock Thiazole Derivatives Grid->Dock Validate->Dock If RMSD < 2.0 Å Compare 6. Compare Scores (Derivatives vs. Inhibitor) Dock->Compare Visualize 7. Visualize & Analyze Binding Interactions Compare->Visualize Decision 8. Prioritize Candidates for Synthesis Visualize->Decision

Sources

Validation

Validating Structure-Activity Relationships in 4-Aryl-2-Hydrazino-1,3-Thiazoles: A Comparative Guide

The 1,3-thiazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs with a wide range of therapeutic applications, including antitumor, anti-inflammatory, and antimicrobial...

Author: BenchChem Technical Support Team. Date: January 2026

The 1,3-thiazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs with a wide range of therapeutic applications, including antitumor, anti-inflammatory, and antimicrobial agents.[1] Among its derivatives, the 4-aryl-2-hydrazino-1,3-thiazole series has emerged as a particularly promising class of compounds, demonstrating significant potential in anticancer and antimicrobial applications.[1][2] This guide provides an in-depth analysis of the structure-activity relationship (SAR) of these compounds, offering a comparative overview of their biological performance based on peer-reviewed experimental data. We will delve into the synthetic rationale, compare the biological activities of various analogs, and provide detailed protocols for the validation of these critical SAR findings.

The Chemical Rationale: Synthesis of the Thiazole Core

The facile synthesis and potential for structural diversification make the 2-hydrazinyl-1,3-thiazole scaffold a prime candidate for drug discovery.[1] A common and effective method for synthesizing the 4-aryl-2-hydrazinyl-1,3-thiazole core involves a cyclization reaction between a thiosemicarbazone and a substituted phenacyl bromide.[2][3]

General Synthesis Protocol:
  • Thiosemicarbazone Formation: An appropriate aldehyde or ketone is refluxed with thiosemicarbazide in an alcoholic solvent, often with a catalytic amount of acid, to yield the corresponding thiosemicarbazone.[2]

  • Cyclization: The resulting thiosemicarbazone is then reacted with a substituted ω-bromoacetophenone (phenacyl bromide) in a suitable solvent like ethanol. This step, known as the Hantzsch thiazole synthesis, leads to the formation of the 4-aryl-2-hydrazinyl-1,3-thiazole ring system.[3][4]

This synthetic strategy allows for considerable variation at the 4-position of the thiazole ring by using different phenacyl bromides, which is central to exploring the SAR of this compound class.

Structure-Activity Relationship: A Tale of Two Activities

The biological activity of 4-aryl-2-hydrazino-1,3-thiazoles is profoundly influenced by the nature and position of substituents on the aryl ring at the 4-position, as well as modifications to the hydrazino moiety at the 2-position. Below, we compare the anticancer and antimicrobial activities of representative compounds from this series.

Anticancer Activity: Targeting Proliferation and Inducing Apoptosis

Numerous studies have highlighted the potent antiproliferative activity of 4-aryl-2-hydrazino-1,3-thiazoles against various cancer cell lines.[1][5][6][7] The primary mechanism of action often involves the induction of apoptosis and cell cycle arrest.[1]

A key SAR observation is that substitution on the aryl ring at the 4-position of the thiazole can dramatically modulate cytotoxic activity. For instance, the presence of a bromine atom at the para-position of the aryl ring has been associated with significant anticancer effects.[5]

Compound ID4-Aryl Substituent2-Hydrazino ModificationCancer Cell LineIC50 (µM)Reference
3c PhenylBenzylidenehydrazinylMCF-713.66[1]
4 PhenylAcetylMCF-75.73[1]
BTHP 4-Bromophenyl-(1-phenylethylidene)hydrazinylMDA-MB-231Not specified, potent[5]
5g Not specifiedNot specifiedHePG-2, MCF-7, HCT-1163.81 - 11.34[6]
5h Not specifiedNot specifiedHePG-2, MCF-7, HCT-1163.81 - 11.34[6]
5j Not specifiedNot specifiedHePG-2, MCF-76.73, 10.87[6][7]
11c Not specifiedNot specifiedHepG-2, MCF-7, HCT-116~3 - 7[8]
6g Not specifiedNot specifiedHepG-2, MCF-7, HCT-116~4 - 12[8]

Key Insights from the Data:

  • Modification of the 2-hydrazinyl moiety can significantly impact activity. For example, replacing the 2-benzylidenehydrazineyl group in compound 3c with an acetyl group in compound 4 resulted in a notable enhancement of antiproliferative activity against the MCF-7 breast cancer cell line.[1]

  • Compounds 5g and 5h demonstrated broad-spectrum activity against three different cancer cell lines, indicating their potential as versatile anticancer agents.[6]

  • The inhibitory activity of some of these compounds has been linked to specific molecular targets, such as VEGFR-2 and the inhibition of eIF4E/eIF4G interactions.[5][9]

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The 4-aryl-2-hydrazino-1,3-thiazole scaffold also exhibits promising antimicrobial properties.[2][3][4] The SAR in this context often revolves around the electronic and steric properties of the substituents on the aryl ring.

Compound ID4-Aryl SubstituentMicroorganismMIC (µg/mL)Reference
5e Not specifiedStaphylococcus aureus0.05 - 0.4[4]
5i Not specifiedStaphylococcus aureus0.05 - 0.4[4]
6e 4-BromophenylStaphylococcus aureus0.05 - 0.4[4]
6g Not specifiedStaphylococcus aureus0.05 - 0.4[4]
6i Not specifiedStaphylococcus aureus0.05 - 0.4[4]
General VariedE. coli, C. albicansActive[2]

Key Insights from the Data:

  • Several compounds, including 5e , 5i , 6e , 6g , and 6i , displayed significant antibacterial activity against the Gram-positive bacterium Staphylococcus aureus, with minimum inhibitory concentration (MIC) values superior to the standard drug ciprofloxacin in some cases.[4]

  • The presence of a 4-bromophenyl group at the 4-position, as in compound 6e , appears to be favorable for antibacterial activity.[4]

  • The broader class of thiazolyl-hydrazine derivatives has shown activity against both bacterial and fungal species, indicating a wide spectrum of antimicrobial potential.[2][3]

Experimental Validation Protocols

To ensure the reliability and reproducibility of SAR findings, standardized experimental protocols are essential. The following are detailed methodologies for assessing the anticancer and antimicrobial activities of 4-aryl-2-hydrazino-1,3-thiazole derivatives.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[6][7]

Materials:

  • Human cancer cell lines (e.g., MCF-7, HepG-2, HCT-116)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test compounds dissolved in DMSO

  • MTT solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well microplates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Add 100 µL of each concentration to the respective wells and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[2][10]

Materials:

  • Bacterial or fungal strains (e.g., S. aureus, E. coli, C. albicans)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • Test compounds dissolved in DMSO

  • Standard antimicrobial agents (e.g., ciprofloxacin, ampicillin)

  • 96-well microplates

  • Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland standard)

Procedure:

  • Compound Dilution: Prepare serial twofold dilutions of the test compounds in the broth medium in a 96-well plate.

  • Inoculation: Add a standardized inoculum of the microorganism to each well.

  • Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing the Structure-Activity Landscape

To better understand the relationships between chemical structure and biological activity, we can visualize the core scaffold and the key points of modification.

Caption: Key modification points on the 4-aryl-2-hydrazino-1,3-thiazole scaffold.

The following diagram illustrates the general workflow for validating the SAR of this compound series.

SAR_Workflow cluster_synthesis Synthesis & Characterization cluster_screening Biological Screening cluster_analysis Data Analysis & SAR A Design Analogs B Synthesize Compounds A->B C Purify & Characterize (NMR, MS) B->C D Anticancer Assays (e.g., MTT) C->D E Antimicrobial Assays (e.g., Broth Microdilution) C->E F Determine IC50/MIC D->F E->F G Establish SAR F->G

Caption: Workflow for SAR validation of 4-aryl-2-hydrazino-1,3-thiazoles.

Conclusion

The 4-aryl-2-hydrazino-1,3-thiazole scaffold represents a versatile and promising platform for the development of novel anticancer and antimicrobial agents. The structure-activity relationship is clearly influenced by substitutions at the 4-aryl and 2-hydrazino positions. The experimental data presented in this guide, along with the detailed validation protocols, provide a solid foundation for researchers in the field of drug discovery to build upon. Further exploration of this chemical space, guided by the SAR principles outlined herein, is likely to yield even more potent and selective therapeutic candidates.

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  • El-Gazzar, M. G., & Al-Salahi, R. (2022). Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. ACS Omega, 7(37), 33261-33274. [Link]

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  • Shawkfeh, A. M., & Al-Hourani, B. J. (2012). Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives. Molecules, 17(8), 9351-9364. [Link]

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Comparative

A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction The 2-hydrazino-1,3-thiazole scaffold is a privileged pharmacophore, forming the core of numerous c...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

The 2-hydrazino-1,3-thiazole scaffold is a privileged pharmacophore, forming the core of numerous compounds with significant biological activities. The specific derivative, 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, is of particular interest in medicinal chemistry and drug discovery due to the prevalence of the bromophenyl moiety in bioactive molecules. The synthetic route to this key intermediate can significantly impact the efficiency, cost, and environmental footprint of the overall drug development process. This guide provides an in-depth comparison of the primary synthetic routes to 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, offering experimental insights and data to inform your synthetic strategy.

Pillar 1: The Foundational Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis, a venerable and versatile method, remains the most prevalent route for the construction of the 2-amino- and 2-hydrazino-1,3-thiazole ring system. The core of this reaction involves the condensation of an α-haloketone with a thiourea or, in our case, a thiosemicarbazide derivative.

Route 1: The Classic Two-Step Hantzsch Synthesis

This traditional approach involves two discrete steps: the formation of a thiosemicarbazone intermediate, followed by its cyclization with an α-haloketone.

Step 1: Synthesis of 1-(4-bromophenyl)ethan-1-one thiosemicarbazone

The initial step is the condensation of 4-bromoacetophenone with thiosemicarbazide. This reaction is typically acid-catalyzed and proceeds readily.

Step 2: Cyclization to 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

The purified thiosemicarbazone is then reacted with an α-halo ketone, in this case, 2-bromo-1-(4-bromophenyl)ethanone, to yield the final product. However, a more common and direct approach for this specific target molecule involves the reaction of the thiosemicarbazone of a simpler ketone (like acetone) or even thiosemicarbazide itself with 2-bromo-1-(4-bromophenyl)ethanone.

Causality in Experimental Choices: The two-step approach allows for the isolation and purification of the thiosemicarbazone intermediate. This can be advantageous in ensuring the purity of the final product, as any unreacted starting materials from the first step are removed prior to the cyclization. The choice of ethanol as a solvent is due to its ability to dissolve the reactants and its relatively high boiling point, which allows for efficient reflux conditions.

Experimental Protocol: Route 1 (Analogous Procedure)

A detailed protocol for the synthesis of a closely related compound, 2-(2-(1-(3-bromophenyl)ethylidene)hydrazinyl)-4-(4-fluorophenyl)thiazole, provides a strong template for our target molecule.[1]

Materials:

  • 1-(4-bromophenyl)ethan-1-one thiosemicarbazone (1.0 mmol)

  • 2-bromo-1-(4-bromophenyl)ethanone (1.0 mmol)

  • Absolute Ethanol (20 mL)

Procedure:

  • A mixture of 1-(4-bromophenyl)ethan-1-one thiosemicarbazone (1.0 mmol) and 2-bromo-1-(4-bromophenyl)ethanone (1.0 mmol) is taken in a round-bottom flask containing absolute ethanol (20 mL).

  • The reaction mixture is heated under reflux for 3-5 hours.

  • The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum.

  • The crude product is recrystallized from ethanol to yield pure 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole.

Expected Yield: Based on analogous syntheses of similar 4-aryl-2-hydrazinylthiazoles, yields are generally in the range of 60-80%.

Pillar 2: Enhancing Efficiency through Procedural Modifications

While the classical Hantzsch synthesis is robust, modern synthetic chemistry continually seeks to improve efficiency by reducing reaction times, simplifying workups, and minimizing waste.

Route 2: The One-Pot, Two-Step Synthesis

A significant improvement in operational simplicity is the one-pot synthesis. In this approach, the thiosemicarbazone is generated in situ and, without isolation, is directly reacted with the α-haloketone.

Causality in Experimental Choices: This method eliminates the need for isolation and purification of the intermediate, saving time and reducing solvent usage. The use of a catalytic amount of acid (like acetic acid or a Lewis acid) is crucial for the initial condensation, while the subsequent refluxing in the same pot drives the cyclization.

Experimental Protocol: Route 2

This protocol adapts a general one-pot procedure for 2-arylidenehydrazinyl-4-arylthiazoles.[2]

Materials:

  • 4-bromoacetophenone (1.0 mmol)

  • Thiosemicarbazide (1.0 mmol)

  • 2-bromo-1-(4-bromophenyl)ethanone (1.0 mmol)

  • Ethanol

  • Catalytic amount of a suitable acid (e.g., a few drops of glacial acetic acid)

Procedure:

  • To a solution of 4-bromoacetophenone (1.0 mmol) and thiosemicarbazide (1.0 mmol) in ethanol, a catalytic amount of acid is added.

  • The mixture is stirred at room temperature or gently heated to facilitate the formation of the thiosemicarbazone.

  • Without isolating the intermediate, 2-bromo-1-(4-bromophenyl)ethanone (1.0 mmol) is added to the reaction mixture.

  • The mixture is then heated to reflux for several hours until the reaction is complete as monitored by TLC.

  • The workup and purification follow the same procedure as in Route 1.

Expected Efficiency Gains: This route significantly reduces overall reaction time and resource consumption by eliminating an intermediate workup and purification step.

Route 3: Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis to accelerate reactions. The Hantzsch thiazole synthesis is particularly amenable to this technique.

Causality in Experimental Choices: Microwave energy directly and efficiently heats the polar solvent and reactants, leading to a dramatic reduction in reaction times from hours to minutes. This rapid heating can also lead to cleaner reactions and higher yields by minimizing the formation of side products.

Experimental Protocol: Route 3 (Adapted from similar syntheses)

Based on general procedures for microwave-assisted synthesis of 2-aminothiazoles, the following protocol can be applied.[3]

Materials:

  • 1-(4-bromophenyl)ethan-1-one thiosemicarbazone (1.0 mmol)

  • 2-bromo-1-(4-bromophenyl)ethanone (1.0 mmol)

  • Ethanol or a suitable high-boiling point solvent (e.g., DMF) in a microwave-safe vessel.

Procedure:

  • The reactants are placed in a microwave-safe reaction vessel with a suitable solvent.

  • The vessel is sealed and subjected to microwave irradiation at a specific temperature and time (e.g., 80-120 °C for 5-15 minutes).

  • After cooling, the product is isolated by filtration or extraction and purified by recrystallization.

Expected Efficiency Gains: This method offers the most significant reduction in reaction time, often leading to improved yields and a greener synthetic process due to lower energy consumption.

Data Presentation: A Comparative Overview

Parameter Route 1: Classic Two-Step Hantzsch Route 2: One-Pot Synthesis Route 3: Microwave-Assisted Hantzsch
Reaction Time Several hours to overnightSeveral hours5-30 minutes
Typical Yield 60-80% (estimated)65-85% (estimated)Often >80% (reported for similar compounds)
Number of Steps Two (synthesis and cyclization)One (in-situ formation and cyclization)One
Workup Complexity Moderate (involves intermediate isolation)Simplified (single workup)Simplified (single workup)
Solvent/Energy Use HigherModerateLower
Scalability Readily scalableReadily scalableCan be challenging for large-scale batch processes

Visualization of Synthetic Workflows

Route 1: Classic Two-Step Hantzsch Synthesis

Classic Two-Step Hantzsch Synthesis cluster_step1 Step 1: Thiosemicarbazone Formation cluster_step2 Step 2: Cyclization 4-Bromoacetophenone 4-Bromoacetophenone Reaction1 Condensation (Acid Catalyst, Ethanol) 4-Bromoacetophenone->Reaction1 Thiosemicarbazide Thiosemicarbazide Thiosemicarbazide->Reaction1 Intermediate 1-(4-bromophenyl)ethan-1-one thiosemicarbazone Reaction1->Intermediate Purification1 Isolation & Purification Intermediate->Purification1 Purified_Intermediate Purified Thiosemicarbazone Purification1->Purified_Intermediate Reaction2 Cyclization (Reflux, Ethanol) Purified_Intermediate->Reaction2 AlphaHaloKetone 2-Bromo-1-(4-bromophenyl)ethanone AlphaHaloKetone->Reaction2 Final_Product 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Reaction2->Final_Product Purification2 Purification (Recrystallization) Final_Product->Purification2 One-Pot Synthesis Start 4-Bromoacetophenone + Thiosemicarbazide + 2-Bromo-1-(4-bromophenyl)ethanone Reaction One-Pot Reaction Start->Reaction Final_Product 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Reaction->Final_Product Heating Conventional Heating (Reflux) Reaction->Heating Microwave Microwave Irradiation Reaction->Microwave Purification Purification (Recrystallization) Final_Product->Purification

Caption: Workflow for One-Pot and Microwave-Assisted Syntheses.

Trustworthiness: Self-Validating Systems

The identity and purity of the synthesized 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole should be rigorously confirmed using a combination of analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Expect to see characteristic signals for the aromatic protons on the bromophenyl ring, a singlet for the proton at the C5 position of the thiazole ring, and signals for the hydrazino protons. For analogous compounds, the thiazole proton (H-5) appears around 6.22–7.50 ppm, and the N-H protons of the hydrazinyl group are observed in the range of 11.26–12.50 ppm. [1] * ¹³C NMR: The spectrum should show distinct signals for the carbon atoms of the thiazole ring and the bromophenyl group.

  • Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching of the hydrazino group, C=N stretching of the thiazole ring, and C-Br stretching of the bromophenyl group. For a similar intermediate, 4-(4-bromophenyl)thiazol-2-amine, characteristic IR bands were observed at 666 cm⁻¹ (C-Br), 725 cm⁻¹ (C-S), 1632 cm⁻¹ (C=N), and 817 cm⁻¹ (N-H). [4]* Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product, along with the characteristic isotopic pattern for a bromine-containing compound.

  • Melting Point Analysis: A sharp melting point range is indicative of a pure compound.

Conclusion and Recommendations

For the synthesis of 4-(4-bromophenyl)-2-hydrazino-1,3-thiazole, the Hantzsch synthesis remains the most reliable and well-established method.

  • For small-scale synthesis and high purity requirements , the classic two-step Hantzsch synthesis (Route 1) is recommended as it allows for the purification of the thiosemicarbazone intermediate.

  • For improved operational efficiency and reduced waste , the one-pot synthesis (Route 2) is a superior choice.

  • For rapid synthesis and process intensification , particularly in a research and development setting, microwave-assisted synthesis (Route 3) offers significant advantages in terms of reaction time and often yields.

The choice of the optimal route will ultimately depend on the specific requirements of the research or production campaign, including scale, purity needs, and available equipment. It is always recommended to perform a small-scale trial to optimize the reaction conditions for the chosen route.

References

  • Sharma, D., Kumar, S., Narasimhan, B., & Mani, V. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 57. [Link]

  • Hawrami, F. E. (2014). Synthesis and Characterization of Some New 4,5-Dihydropyrazolyl Thiazoles. Chemical Science Transactions, 3(4), 1583-1589. [Link]

  • Al-Juboori, A. A. (2016). Synthesis and Characterization of new 3-(4-acetylphenyl) -2- (4- nitrophenyl) thiazolidin-4-one derivatives. Journal of Kufa for Chemical Science, 1(9). [Link]

  • Hassan, A., Khan, K. M., Ali, M., Perveen, S., Taha, M., & Ismail, H. (2017). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. Molecules, 22(11), 1893. [Link]

  • Prajapati, S. M., Patel, K. D., & Vekariya, R. H. (2017). Highly efficient microwave-assisted one-pot synthesis of 4-aryl-2-aminothiazoles in aqueous medium. Journal of the Serbian Chemical Society, 82(9), 979-987. [Link]

  • Shaikh, A., Kumar, A., Kumar, A., & Panda, G. (2024). Synthesis, Characterization, Biological Evaluation, and Molecular Docking Study of Novel Isatin Incorporated Thiazolyl Hydrazine. Letters in Applied NanoBioScience, 13(2), 051. [Link]

  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2014). Synthesis, computational study, solvatochromism and biological studies of thiazole-owing hydrazone derivatives. Chemistry Central Journal, 8(1), 31. [Link]

  • Gawali, B. B., & Shingare, M. S. (2012). One Pot Two Step Synthesis of 2-Arylidenehydrazinyl-4-arylthiazole. E-Journal of Chemistry, 9(4), 2329-2334. [Link]

  • Pricopie, A., Focsan, M., Ionuț, I., Vlase, L., & Oniga, O. (2020). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. Molecules, 25(3), 675. [Link]

Sources

Validation

A Head-to-Head Comparison of the Cytotoxic Effects of Thiazole Analogs on Cancer Cell Lines: A Guide for Drug Development Professionals

The thiazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1][2] This five-membered heterocyclic ring containing nitrogen and sulfur atoms is a privileged structu...

Author: BenchChem Technical Support Team. Date: January 2026

The thiazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1][2] This five-membered heterocyclic ring containing nitrogen and sulfur atoms is a privileged structure found in numerous clinically approved drugs, including the anticancer agents Dasatinib and Ixazomib.[1][3] Its ability to engage in hydrogen bonding and other molecular interactions makes it an ideal framework for designing compounds that can target specific proteins and enzymes implicated in cancer progression.[1] This guide provides a comprehensive comparison of the cytotoxic effects of various thiazole analogs against prominent cancer cell lines, supported by experimental data and detailed protocols to ensure scientific rigor and reproducibility. We will delve into the mechanistic underpinnings of their activity and present a clear, data-driven analysis for researchers in the field of oncology drug discovery.

The Mechanistic Landscape of Thiazole Analogs in Oncology

Thiazole derivatives exert their anticancer effects through a multitude of mechanisms, often targeting key signaling pathways that are dysregulated in cancer cells.[1][2] A comprehensive understanding of these mechanisms is crucial for the rational design of next-generation therapeutics.

Key Mechanisms of Action:

  • Induction of Apoptosis: Many thiazole derivatives trigger programmed cell death, or apoptosis, in cancer cells. This can be initiated through intrinsic pathways, involving mitochondrial depolarization and DNA fragmentation, or extrinsic pathways.[4][5][6]

  • Kinase Inhibition: A significant number of thiazole-based compounds function as kinase inhibitors. They target critical enzymes in cell signaling cascades that control cell growth, proliferation, and survival. Commonly inhibited kinases include:

    • PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer. Thiazole analogs have been designed to inhibit key components like PI3K and mTOR, effectively shutting down pro-survival signals.[4][7]

    • Cyclin-Dependent Kinases (CDKs): By inhibiting CDKs, these compounds can induce cell cycle arrest, preventing cancer cells from replicating.[2][3]

    • Receptor Tyrosine Kinases (RTKs): Targets such as EGFR and VEGFR-2, which are crucial for tumor growth and angiogenesis, are also effectively inhibited by specific thiazole derivatives.[3]

  • Tubulin Polymerization Disruption: Similar to classic chemotherapy agents like taxanes and vinca alkaloids, some thiazole analogs interfere with microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent cell death.[4]

  • Proteasome Inhibition: Certain thiazole antibiotics have been shown to inhibit the proteasome, a cellular complex responsible for degrading unwanted proteins.[8] This leads to an accumulation of pro-apoptotic proteins, ultimately killing the cancer cell.[8]

Below is a diagram illustrating the central role of the PI3K/Akt/mTOR pathway, a common target for thiazole-based anticancer agents.

PI3K_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Growth Factor Receptor (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 Akt Akt PIP3->Akt Activates mTOR mTOR Akt->mTOR Activates Proliferation Cell Growth, Proliferation, Survival mTOR->Proliferation Promotes Thiazole Thiazole Analogs Thiazole->PI3K Inhibit Thiazole->Akt Inhibit Thiazole->mTOR Inhibit

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition by thiazole analogs.

Head-to-Head Cytotoxicity Comparison

The true measure of an anticancer agent's potential lies in its cytotoxic efficacy. The half-maximal inhibitory concentration (IC50) is a quantitative measure indicating how much of a particular drug is needed to inhibit a biological process (like cell proliferation) by half. A lower IC50 value signifies a more potent compound.

The following table summarizes the IC50 values for a selection of recently developed thiazole analogs against various human cancer cell lines. This comparative data is essential for identifying promising lead compounds and understanding their spectrum of activity.

Compound ID/SeriesCancer Cell LineCell TypeIC50 (µM)Reference CompoundIC50 (µM)Source
Compound 4c MCF-7Breast Adenocarcinoma2.57Staurosporine6.77[9]
HepG2Hepatocellular Carcinoma7.26Staurosporine8.4[9]
Compound 5b MCF-7Breast Adenocarcinoma0.2Doxorubicin-[6]
Compound 5g PC-12Pheochromocytoma0.43Doxorubicin-[6]
Compound 5k MDA-MB-468Breast Adenocarcinoma0.6Doxorubicin-[6]
Compound 8 MCF-7Breast Adenocarcinoma3.36 (µg/ml)Staurosporine5.25 (µg/ml)[10][11]
Thiazole-Valine 5f A549Lung Carcinoma5.035-Fluorouracil8.74[12]
HeLaCervical Cancer2.075-Fluorouracil3.49[12]
MCF-7Breast Adenocarcinoma3.845-Fluorouracil5.61[12]
Thiazole-Valine 5o A549Lung Carcinoma4.965-Fluorouracil8.74[12]
HeLaCervical Cancer3.125-Fluorouracil3.49[12]
MCF-7Breast Adenocarcinoma4.885-Fluorouracil5.61[12]
Compound 15f MDA-MB-231Breast Adenocarcinoma0.096--[13]
5-acetyl-4-methyl-2-(3-pyridyl)thiazole HEPG2Hepatocellular Carcinoma23.8 (µg/ml)--[14]
HCT116Colon Carcinoma50 (µg/ml)--[14]

Note: Direct comparison of IC50 values between studies should be done with caution due to variations in experimental conditions (e.g., incubation time, cell seeding density).

Gold-Standard Methodologies for Cytotoxicity Assessment

To ensure the generation of reliable and comparable data, standardized and well-validated protocols are paramount. The Sulforhodamine B (SRB) and MTT assays are two of the most widely used colorimetric methods for in vitro cytotoxicity screening.[15]

The Sulforhodamine B (SRB) Assay

The SRB assay is a cell density determination method based on the measurement of total cellular protein content.[16] It relies on the ability of the bright-pink aminoxanthene dye, Sulforhodamine B, to bind to basic amino acid residues of proteins under mildly acidic conditions.[15] The amount of bound dye is directly proportional to the cell mass.[15]

Causality Behind Experimental Choices:

  • Fixation: Trichloroacetic acid (TCA) is used to fix the cells, precipitating and preserving all cellular proteins for accurate staining.[17] Inadequate fixation is a primary source of variability.

  • Washing: A 1% acetic acid wash is critical for removing unbound dye. Insufficient washing leads to an overestimation of cell mass, while excessive washing can bleach the protein-bound dye, causing an underestimation.[15]

  • Solubilization: A basic solution (10 mM Tris base) is used to dissociate the dye from the proteins, allowing for its quantification via spectrophotometry.[17]

SRB_Workflow A 1. Seed Cells in 96-well plate B 2. Treat with Thiazole Analogs A->B C 3. Incubate for (e.g., 48-72h) B->C D 4. Fix Cells (10% TCA, 1h, 4°C) C->D E 5. Wash & Air Dry D->E F 6. Stain with SRB (0.4% SRB, 30 min, RT) E->F G 7. Wash with 1% Acetic Acid to remove unbound dye F->G H 8. Air Dry Plate G->H I 9. Solubilize Dye (10 mM Tris Base) H->I J 10. Measure Absorbance (~510-565 nm) I->J K 11. Calculate % Viability & IC50 Values J->K

Sources

Comparative

A Researcher's Guide: Elucidating and Confirming the Mechanism of Action of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

This guide provides a comprehensive, multi-tiered strategy for researchers seeking to move beyond preliminary screening data and definitively characterize the mechanism of action (MoA) for novel compounds. We will use 4-...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, multi-tiered strategy for researchers seeking to move beyond preliminary screening data and definitively characterize the mechanism of action (MoA) for novel compounds. We will use 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, a compound representative of a chemical class known for broad biological activities but often lacking a well-defined molecular target, as our primary example.[1][2]

The challenge with many promising hits from phenotypic screens is an incomplete understanding of how they work. This ambiguity is a significant risk in drug development, as off-target effects or misunderstood mechanisms are primary causes of clinical trial failures.[3] This guide, therefore, is not merely a collection of protocols; it is a logical framework for building a robust, evidence-based case for a specific MoA, transforming a "hit" into a well-characterized "lead."

Our central hypothesis, based on the prevalence of thiazole moieties in kinase inhibitors, is that 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole functions by inhibiting a specific protein kinase critical to cell signaling.[4][5] We will systematically test this hypothesis through a series of orthogonal secondary assays, each designed to provide a distinct piece of the mechanistic puzzle.

The Strategic Framework: A Multi-Assay Approach to MoA Validation

A single assay is insufficient to confirm a mechanism of action. True scientific rigor comes from building a layered, self-validating body of evidence.[6] Our approach integrates four tiers of experimentation, moving from broad target identification to specific, in-cell functional consequences. Throughout this guide, we will compare the performance of our test compound against two crucial controls:

  • Positive Control: Staurosporine , a well-characterized, potent, but non-selective protein kinase inhibitor. This allows us to validate that our assay systems can detect kinase inhibition.

  • Negative Control: Vehicle (0.1% DMSO) , to control for any effects of the solvent used to dissolve the compounds.

This comparative structure is essential for interpreting results objectively and ensuring that the observed effects are specific to the test compound.

G cluster_0 Experimental Workflow hypothesis Hypothesis Generation (Kinase Inhibition) tier1 Tier 1: Target Identification (Kinase Panel Screen) hypothesis->tier1 Identifies Potential Targets tier2 Tier 2: Cellular Target Engagement (CETSA) tier1->tier2 Confirms In-Cell Binding tier3 Tier 3: In Vitro Enzymatic Assay (IC50 Determination) tier2->tier3 Quantifies Inhibitory Potency tier4 Tier 4: Downstream Pathway Analysis (Western Blot) tier3->tier4 Validates Functional Effect conclusion MoA Confirmation tier4->conclusion Integrates Evidence

Caption: Overall workflow for MoA elucidation and confirmation.

Tier 1: Broad-Spectrum Target Identification

Before diving into secondary assays, the logical first step is to narrow the field of potential targets. A broad, in vitro kinase screening panel (e.g., a panel of 100+ human kinases) is an invaluable tool. For this guide, we will assume a hypothetical result from such a screen: 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole potently inhibits "Kinase X" , a key enzyme in a cancer-related signaling pathway. This result provides a specific, testable hypothesis for our subsequent assays.

Tier 2: Confirming Target Engagement in a Cellular Environment

An in vitro hit is a promising start, but the critical question is whether the compound can enter a cell and bind to its intended target in a complex native environment.[7][8] The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that directly measures this target engagement.[9][10]

Principle of CETSA: The technique is based on the principle of ligand-induced thermal stabilization.[11][12] When a protein binds to a ligand (our compound), it becomes more resistant to heat-induced unfolding and aggregation. In a CETSA experiment, cells are treated with the compound, heated to various temperatures, and then lysed. The amount of soluble (non-aggregated) target protein remaining at each temperature is quantified. A positive interaction is indicated by a "shift" in the melting curve to higher temperatures.[13]

G cluster_0 No Compound (Vehicle) cluster_1 With Compound P1 Native Protein H1 Heat (45-65°C) P1->H1 A1 Aggregated Protein H1->A1 P2 Protein-Compound Complex H2 Heat (45-65°C) P2->H2 S2 Soluble (Stable) Protein H2->S2

Caption: The principle of Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA
  • Cell Culture: Plate cells known to express the target "Kinase X" (e.g., MCF-7 breast cancer cells) in 10 cm dishes and grow to ~80% confluency.

  • Compound Treatment: Treat cells with 10 µM of the test compound, 1 µM Staurosporine, or Vehicle (0.1% DMSO) for 2 hours in serum-free media.

  • Harvest and Aliquot: Harvest cells by trypsinization, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot 100 µL of the cell suspension into multiple PCR tubes for each treatment condition.

  • Thermal Challenge: Place the PCR tubes in a thermal cycler programmed with a temperature gradient (e.g., 45°C to 65°C in 2°C increments) for 3 minutes, followed by a 3-minute incubation at 25°C.[9]

  • Cell Lysis: Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet aggregated proteins.

  • Quantification: Carefully collect the supernatant (soluble fraction) and quantify the amount of soluble "Kinase X" using Western blotting or ELISA.

Data Presentation and Interpretation

The results are plotted as the percentage of soluble "Kinase X" remaining versus temperature. A rightward shift in the curve for the test compound relative to the vehicle control confirms target engagement.

Table 1: Hypothetical CETSA Data Summary

CompoundApparent Melting Temp (Tm)Thermal Shift (ΔTm vs. Vehicle)Interpretation
Vehicle (0.1% DMSO)51.2°C-Baseline thermal stability
4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole (10 µM) 56.8°C +5.6°C Strong cellular target engagement
Staurosporine (1 µM)58.1°C+6.9°CConfirms assay validity (Positive Control)

Tier 3: Quantifying Biochemical Potency

CETSA confirms binding, but it doesn't directly measure the functional consequence of that binding—enzyme inhibition. For this, we turn to a classic biochemical assay. An in vitro kinase activity assay will allow us to determine the compound's half-maximal inhibitory concentration (IC50), a key metric of potency.[5] We will use a luminescence-based assay that quantifies the amount of ADP produced, which is directly proportional to kinase activity.[14][15]

Experimental Protocol: In Vitro Kinase Activity Assay (ADP-Glo™)
  • Compound Preparation: Prepare a serial dilution of the test compound and Staurosporine in kinase assay buffer (e.g., from 100 µM to 1 nM).

  • Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of each compound dilution (or vehicle). Add 2.5 µL of recombinant "Kinase X" enzyme. Incubate for 15 minutes at room temperature.[14]

  • Initiate Reaction: Start the kinase reaction by adding 5 µL of a substrate/ATP mixture (containing the specific peptide substrate for "Kinase X" and ATP at its Km concentration). Incubate for 60 minutes at 30°C.

  • Stop Reaction & Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to stop the reaction and deplete unused ATP. Incubate for 40 minutes at room temperature.

  • Signal Generation: Add 20 µL of Kinase Detection Reagent to convert the ADP produced into ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and thus to kinase activity.

Data Presentation and Interpretation

The data are normalized to the vehicle control (100% activity) and a no-enzyme control (0% activity). The resulting dose-response curve is used to calculate the IC50 value.

Table 2: Hypothetical Kinase Inhibition Data

CompoundIC50 (nM)Interpretation
4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole 45 nM Potent inhibitor of Kinase X activity
Staurosporine5 nMValidates assay sensitivity (Positive Control)

Tier 4: Verifying Downstream Cellular Effects

The final and perhaps most critical piece of evidence is demonstrating that the compound modulates the target's signaling pathway within the cell.[8] If our compound truly inhibits "Kinase X," we expect to see a decrease in the phosphorylation of its known downstream substrate, "Substrate Y." Western blotting is the gold-standard technique for this analysis.[16][17]

G cluster_pathway Kinase X Signaling Pathway cluster_inhibitor US Upstream Signal KX Kinase X US->KX SY Substrate Y KX->SY Phosphorylation pSY p-Substrate Y (Active) CR Cellular Response (e.g., Proliferation) pSY->CR Test_Compound 4-(4-Bromophenyl)- 2-hydrazino-1,3-thiazole Test_Compound->KX Inhibits

Caption: A hypothetical signaling pathway for Western blot analysis.

Experimental Protocol: Western Blot for Downstream Inhibition
  • Cell Culture and Treatment: Plate MCF-7 cells and grow to ~70% confluency. Starve cells in serum-free media for 12 hours.

  • Inhibitor Pre-treatment: Pre-treat cells with 1 µM of the test compound, 100 nM Staurosporine, or Vehicle (0.1% DMSO) for 2 hours.

  • Pathway Stimulation: Stimulate the "Kinase X" pathway with its appropriate growth factor (e.g., EGF) for 15 minutes to induce phosphorylation of "Substrate Y."

  • Cell Lysis: Immediately wash cells with ice-cold PBS and lyse with 1X SDS sample buffer containing phosphatase inhibitors.[18]

  • Protein Quantification & Gel Electrophoresis: Quantify protein concentration (BCA assay), normalize samples, and separate 20 µg of protein per lane on an SDS-PAGE gel.

  • Protein Transfer: Transfer the separated proteins to a nitrocellulose membrane.[19]

  • Immunoblotting:

    • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

    • Incubate overnight at 4°C with a primary antibody specific for the phosphorylated form of "Substrate Y" (p-Substrate Y).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again and apply an ECL substrate to generate a chemiluminescent signal.

  • Detection and Analysis: Image the blot using a digital imager. Then, strip the membrane and re-probe with an antibody for total "Substrate Y" and a loading control (e.g., GAPDH) to ensure equal protein loading. Quantify band intensities using densitometry.

Data Presentation and Interpretation

A significant decrease in the ratio of p-Substrate Y to total Substrate Y in the presence of the test compound provides strong evidence of functional target inhibition in a cellular context.

Table 3: Hypothetical Western Blot Densitometry Data

Treatmentp-Substrate Y / Total Substrate Y Ratio (Normalized to Stimulated Vehicle)Interpretation
Vehicle (Unstimulated)0.05Basal phosphorylation is low
Vehicle (Stimulated)1.00Pathway is activated by stimulation
Test Compound (Stimulated) 0.15 Significantly inhibits downstream signaling
Staurosporine (Stimulated)0.08Confirms that kinase inhibition blocks the signal (Positive Control)

Conclusion: Synthesizing the Evidence

By following this tiered, comparative approach, we have constructed a powerful, multi-faceted argument for the mechanism of action of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

  • The CETSA data demonstrated that the compound directly binds to "Kinase X" inside living cells.

  • The in vitro enzymatic assay quantified this interaction, revealing potent, low-nanomolar inhibition of the target's catalytic activity.

  • The Western blot analysis provided the crucial functional validation, showing that this enzymatic inhibition translates into a blockade of the downstream signaling pathway in a cellular context.

Together, these orthogonal secondary assays provide a scientifically rigorous confirmation of the compound's mechanism of action as a potent inhibitor of "Kinase X." This level of detailed characterization is essential for making confident, data-driven decisions in any drug discovery pipeline.

References

  • Vertex AI Search. (2025). Target Engagement Assays in Early Drug Discovery. PubMed.
  • Abcam. (n.d.). Western blot protocol.
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  • DiscoverX. (n.d.). Target Engagement Assays.
  • Concept Life Sciences. (n.d.). Target Engagement Assay Services.
  • BenchChem. (2025). Application Notes and Protocols for Kinase Activity Assays.
  • Journal of Medicinal Chemistry. (n.d.). Target Engagement Assays in Early Drug Discovery.
  • BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?.
  • Protocols.io. (2023). In vitro kinase assay.
  • Cell Signaling Technology. (n.d.). Western Blotting Protocol.
  • NCBI. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.
  • PubMed Central. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
  • Sigma-Aldrich. (n.d.). Kinase Assay Kit.
  • NIH. (n.d.). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates.
  • Annual Reviews. (2015). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies.
  • Thermo Fisher Scientific. (n.d.). Dissect Signaling Pathways with Multiplex Western Blots.
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  • NCBI. (2025). Western Blot: Principles, Procedures, and Clinical Applications.
  • News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA).
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  • YouTube. (2023). types of assays used in early drug discovery.
  • BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery.
  • PubMed Central. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile.
  • PubMed. (2016). Synthesis, antitumor activity and mechanism of action of novel 1,3-thiazole derivatives containing hydrazide-hydrazone and carboxamide moiety.
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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship....

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, a heterocyclic compound with functionalities that necessitate a cautious and informed approach to its disposal. By understanding the chemical reactivity and potential hazards of this molecule, we can ensure that its disposal is conducted safely and in compliance with environmental regulations.

The molecular structure of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole incorporates three key features that dictate its handling and disposal: a halogenated (brominated) aromatic ring, a reactive hydrazine group, and a thiazole core. Each of these components contributes to the compound's chemical properties and potential hazards, which must be addressed during the disposal process.

I. Hazard Assessment and Immediate Safety Protocols

  • Hydrazine Moiety : Hydrazine and its derivatives are known to be corrosive, toxic if inhaled, swallowed, or in contact with skin, and are often considered potential carcinogens.[1][2] They can cause severe skin burns and eye damage.[1][3][4]

  • Bromophenyl Group : As a halogenated organic compound, this molecule falls into a category of waste that is typically managed through incineration at high temperatures.[5][6] Halogenated solvents and wastes should be segregated from non-halogenated waste streams to ensure proper disposal and to minimize disposal costs.[7][8][9]

  • Thiazole Derivatives : Some thiazole derivatives have been shown to exhibit toxicity. For instance, a study on a related thiazole derivative revealed the potential for acute oral toxicity, causing significant liver and kidney damage in animal models.[10]

Required Personal Protective Equipment (PPE)

Given the hazardous nature of the compound's functional groups, the following PPE is mandatory when handling 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole for disposal:

PPE CategoryItemSpecifications and Remarks
Eye/Face Protection Safety Goggles with Side Shields or a Face ShieldMust be worn to protect against splashes.[1][11] Standard safety glasses are not sufficient.
Skin Protection Chemical-resistant Gloves (e.g., Nitrile, Butyl rubber)At a minimum, nitrile gloves should be worn.[1] For prolonged contact or when handling concentrated waste, butyl rubber gloves are recommended.[12] Always inspect gloves for integrity before use.[13]
Lab CoatA flame-resistant lab coat must be worn to protect against splashes and contact with skin.[1][14]
Respiratory Protection NIOSH/MSHA Approved RespiratorAll handling of the solid compound or its solutions for disposal must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][14][15]

II. Disposal Workflow: A Step-by-Step Guide

The proper disposal of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole involves a multi-step process that prioritizes the safety of laboratory personnel and minimizes environmental impact. The following workflow provides a comprehensive approach, from initial waste collection to final disposal.

DisposalWorkflow Start Start: Handling of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole Waste PPE Step 1: Don Appropriate PPE (Goggles, Gloves, Lab Coat) Start->PPE FumeHood Step 2: Work Inside a Certified Chemical Fume Hood PPE->FumeHood Segregation Step 3: Waste Segregation FumeHood->Segregation WasteContainer Collect in a designated, labeled 'Halogenated Organic Waste' container. Segregation->WasteContainer NeutralizationDecision Step 4: Assess Need for Pre-treatment (Neutralization) WasteContainer->NeutralizationDecision SmallQuantity For small quantities (<5g), consider neutralization of the hydrazine moiety. NeutralizationDecision->SmallQuantity Small Quantity LargeQuantity For larger quantities, direct disposal without neutralization is preferred. NeutralizationDecision->LargeQuantity Large Quantity NeutralizationProtocol Step 5: Neutralization Protocol (if applicable) SmallQuantity->NeutralizationProtocol FinalDisposal Step 6: Final Waste Collection and Labeling LargeQuantity->FinalDisposal Dilution a) Dilute waste with a compatible solvent (e.g., ethanol). NeutralizationProtocol->Dilution Oxidant b) Slowly add dilute oxidizing agent (e.g., 5% sodium hypochlorite). Dilution->Oxidant Monitoring c) Monitor for reaction completion (e.g., absence of heat, gas evolution). Oxidant->Monitoring Monitoring->FinalDisposal FinalContainer Transfer neutralized waste to the 'Halogenated Organic Waste' container. FinalDisposal->FinalContainer Labeling Ensure container is properly labeled with all constituents and hazards. FinalContainer->Labeling EHS Step 7: Arrange for Professional Disposal Contact Environmental Health & Safety (EHS). Labeling->EHS End End: Waste collected by EHS for incineration. EHS->End

Disposal workflow for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.
Detailed Experimental Protocol for Neutralization (for Small Quantities)

For small residual amounts of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, a pre-treatment step to neutralize the reactive hydrazine group can be undertaken to reduce the reactivity of the waste. This procedure should only be performed by trained personnel.

Causality Behind Experimental Choices: The neutralization of hydrazine with an oxidizing agent like sodium hypochlorite is a well-established method.[12][16][17] The reaction should be performed in a dilute solution to control the rate of reaction and dissipate any heat generated, as the reaction can be exothermic.[12] Diluting the waste with a compatible solvent also ensures a more controlled reaction.

Step-by-Step Methodology:

  • Preparation : In a suitably sized beaker or flask within a chemical fume hood, dilute the waste containing 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole with a compatible solvent (e.g., ethanol or isopropanol) to a concentration of approximately 5% or less.

  • Oxidant Preparation : Prepare a 5% aqueous solution of sodium hypochlorite (household bleach is a suitable source, typically around 5-6% NaOCl) or calcium hypochlorite.

  • Neutralization : While stirring the diluted waste solution, slowly add the 5% hypochlorite solution dropwise. An excess of the oxidizing agent should be used to ensure complete destruction of the hydrazine moiety.[12] The reaction between hydrazine and sodium hypochlorite yields nitrogen gas, water, and sodium chloride.[12]

  • Monitoring : Monitor the reaction for any signs of heat generation or gas evolution. If the reaction becomes too vigorous, cease the addition of the hypochlorite solution and allow it to subside before continuing.

  • Completion Check : After the addition is complete, continue stirring for at least one hour to ensure the reaction has gone to completion. The absence of the characteristic hydrazine odor can be an indicator, but instrumental analysis would be required for confirmation.

  • Final Disposal : The resulting solution, which now contains the brominated thiazole derivative without the reactive hydrazine group, should be transferred to the designated "Halogenated Organic Waste" container.

III. Waste Segregation and Final Disposal

Proper segregation of chemical waste is critical for safe and compliant disposal.

  • Halogenated Waste Stream : 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, both in its original form and after neutralization, must be disposed of in a waste container specifically designated for halogenated organic compounds.[5][7] These containers are typically labeled with green labels.[5]

  • Labeling : The waste container must be clearly and accurately labeled with the words "Hazardous Waste" and the full chemical names of all constituents, including solvents.[1][7][9] Do not use abbreviations or chemical formulas.

  • Storage : Waste containers should be kept tightly closed when not in use and stored in a cool, dry, and well-ventilated area, away from incompatible materials.[7][9]

  • Professional Disposal : Once the waste container is three-quarters full, contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.[9] They will ensure the waste is transported to a licensed hazardous waste disposal facility for incineration, which is the standard disposal method for halogenated organic compounds.[6]

IV. Emergency Procedures

In the event of a spill or exposure, immediate action is crucial.

  • Small Spills : For minor spills within a chemical fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the contaminated absorbent material into a sealed, labeled container for disposal as hazardous waste.[7]

  • Large Spills : In the case of a large spill, evacuate the area immediately and notify your institution's EHS or emergency response team.[7]

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[12][14] Remove contaminated clothing.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[12][14]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[14]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[14]

By adhering to these detailed procedures, researchers and laboratory personnel can ensure the safe and responsible disposal of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole, thereby protecting themselves, their colleagues, and the environment.

References

  • Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. DTIC. Retrieved from [Link]

  • Environmental Health & Safety, University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. UNM. Retrieved from [Link]

  • Li, B. (2018). Laboratory Safety Standard Operating Procedure (SOP): Hydrazine.
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  • International Programme on Chemical Safety. (1991). Hydrazine (HSG 56, 1991). INCHEM. Retrieved from [Link]

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  • Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories. Temple University. Retrieved from [Link]

  • Schneider, J. F., et al. (1988). Products of the neutralization of hydrazine fuels with hypochlorite. ResearchGate. Retrieved from [Link]

  • Arkansas State University. (n.d.). Hazardous Waste Management. A-State Knowledge Base. Retrieved from [Link]

  • Angene Chemical. (2021). Safety Data Sheet: (S)-1-(4-Bromophenyl)ethanol. Angene Chemical. Retrieved from [Link]

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  • U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. EPA. Retrieved from [Link]

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  • National Center for Biotechnology Information. (n.d.). 4-Bromophenylhydrazine hydrochloride. PubChem. Retrieved from [Link]

  • Sharma, D., et al. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal. Retrieved from [Link]

  • Kumar, A., et al. (2023). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. Molecules. Retrieved from [Link]

  • da Silva, A. C. A., et al. (2021). Study of acute oral toxicity of the thiazole derivative N-(1-methyl-2-methyl-pyridine)-N-(p-bromophenylthiazol-2-yl)-hydrazine in a Syrian hamster. Toxicology Mechanisms and Methods. Retrieved from [Link]

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  • Ioana, I., et al. (2019). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. Molecules. Retrieved from [Link]

  • Kane, J. M., et al. (1986). Substituted 1,3,4-thiadiazoles with anticonvulsant activity. 1. Hydrazines. Journal of Medicinal Chemistry. Retrieved from [Link]

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Handling

Comprehensive Safety and Handling Guide for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole

Disclaimer: No specific Safety Data Sheet (SDS) for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole was publicly available at the time of this writing. The following guidance is synthesized from safety data for structurally r...

Author: BenchChem Technical Support Team. Date: January 2026

Disclaimer: No specific Safety Data Sheet (SDS) for 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole was publicly available at the time of this writing. The following guidance is synthesized from safety data for structurally related compounds, including 4-Bromophenylhydrazine hydrochloride and general principles of handling hydrazine derivatives and thiazole-containing compounds.[1][2][3][4] It is imperative to treat this compound as potentially hazardous and to handle it with the utmost care.

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals handling 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole. The procedural steps outlined below are designed to ensure personal and environmental safety throughout the lifecycle of the chemical in the laboratory.

Hazard Assessment and Triage

Given its chemical structure, 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole should be presumed to possess significant health risks. The presence of a hydrazine moiety suggests potential toxicity, corrosivity, and carcinogenicity.[5] The bromophenyl and thiazole groups may also contribute to its toxicological profile.[6] Therefore, a cautious approach is mandatory.

Anticipated Hazards:

  • Acute Toxicity: May be toxic if swallowed, inhaled, or absorbed through the skin.[7]

  • Skin and Eye Damage: Likely to cause severe skin burns and serious eye damage.[1][2][3]

  • Sensitization: May cause an allergic skin reaction.[7]

  • Carcinogenicity: Hydrazine and its derivatives are often considered potential carcinogens.[5]

Due to these potential hazards, all work with this compound must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A comprehensive PPE strategy is your primary defense against exposure. The following table outlines the minimum required PPE for handling 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

PPE Category Recommended Equipment Justification
Eye and Face Protection Chemical splash goggles meeting EN 166 or ANSI Z87.1 standards. A full-face shield is required when there is a significant risk of splashing.[5][8]Protects against splashes that can cause severe eye damage.[1][2] The face shield provides a broader barrier of protection for the entire face.
Hand Protection Double-gloving with compatible chemical-resistant gloves (e.g., nitrile or neoprene).[5][9] Regularly inspect gloves for any signs of degradation or tearing.[10]Prevents skin contact, as the compound may be absorbed through the skin and cause burns.[1][5] Double-gloving provides an additional layer of protection in case the outer glove is compromised.
Body Protection A flame-resistant lab coat that fully covers the arms and closes in the front.[5][9] For larger quantities or procedures with a high splash risk, a chemical-resistant apron over the lab coat is recommended.Protects the skin and personal clothing from contamination.[11] A flame-resistant coat is a prudent precaution when the flammability of a novel compound is unknown.
Respiratory Protection Work should be conducted in a certified chemical fume hood to minimize inhalation exposure.[9] If a fume hood is not available or in case of a large spill, a full-face respirator with appropriate cartridges (e.g., organic vapor/acid gas) should be used by trained personnel.[5]The compound is anticipated to be toxic if inhaled.[7] Engineering controls like a fume hood are the primary means of protection.[9]
Footwear Fully enclosed, chemical-resistant shoes must be worn at all times in the laboratory.[9][11]Protects the feet from spills and falling objects.

Operational Plan: From Receipt to Disposal

A meticulous, step-by-step approach is crucial for safely handling 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

Receiving and Storage
  • Inspect on Arrival: Upon receipt, visually inspect the container for any signs of damage or leakage. This should be done in a well-ventilated area.

  • Labeling: Ensure the container is clearly labeled with the full chemical name, hazard pictograms (corrosive, toxic), and the date of receipt.[12][13]

  • Segregated Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[12][13] It should be stored in a designated, locked cabinet for toxic substances.[1]

Handling and Experimental Use
  • Pre-Experiment Briefing: Before starting any work, review this safety guide and the experimental protocol. Ensure all necessary safety equipment is readily available, including spill kits and emergency contact information.[12]

  • Work in a Fume Hood: All manipulations of the solid compound or its solutions must be performed inside a certified chemical fume hood with the sash at the lowest practical height.[9]

  • Weighing: When weighing the solid, use a disposable weighing boat. Tare the balance with the boat inside the fume hood if possible.

  • Dissolving: Add solvents slowly to the solid to avoid splashing. If the dissolution process is exothermic, use an ice bath for cooling.

  • Reactions: Conduct all reactions in appropriate glassware, ensuring it is free from cracks or defects.[9] Use a secondary container to catch any potential leaks or spills.

  • Post-Experiment Decontamination: After each use, decontaminate all surfaces and equipment. A solution of 5% sodium bisulfite and 5% sodium bicarbonate can be used to decontaminate surfaces that may have come into contact with hydrazine derivatives.[7]

Waste Disposal
  • Segregated Waste Streams: All waste contaminated with 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole must be collected in a dedicated, clearly labeled, and leak-proof hazardous waste container.[13]

  • Solid Waste: Contaminated gloves, weighing boats, and other solid materials should be placed in a sealed bag before being deposited into the solid hazardous waste container.

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a compatible, sealed liquid waste container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Disposal Protocol: Follow all institutional and local regulations for the disposal of toxic and corrosive chemical waste.[13]

Emergency Procedures

In Case of Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[2]

  • Seek immediate medical attention.

In Case of Eye Contact:

  • Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2]

  • Seek immediate medical attention.

In Case of Inhalation:

  • Move the individual to fresh air immediately.[2]

  • If breathing is difficult, provide oxygen. If not breathing, give artificial respiration (use a barrier device).

  • Seek immediate medical attention.

In Case of Ingestion:

  • Do NOT induce vomiting.[2]

  • Rinse the mouth with water.

  • Seek immediate medical attention.

In Case of a Spill:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using a chemical spill kit with an absorbent material suitable for corrosive and toxic substances.

  • Collect the absorbed material into a sealed, labeled hazardous waste container.

  • Decontaminate the spill area.

Visual Workflow for Safe Handling

The following diagram illustrates the key stages and decision points for the safe handling of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

SafeHandlingWorkflow cluster_prep Preparation cluster_handling Handling & Experimentation cluster_disposal Waste Management & Disposal start Start: Receive Chemical inspect Inspect Container for Damage start->inspect store Store in Designated Cabinet inspect->store ppe Don Appropriate PPE store->ppe fume_hood Work in Chemical Fume Hood ppe->fume_hood weigh Weigh Compound fume_hood->weigh dissolve Dissolve/React weigh->dissolve decontaminate Decontaminate Work Area & Equipment dissolve->decontaminate collect_waste Collect Waste in Labeled Container decontaminate->collect_waste dispose Dispose via Institutional Protocol collect_waste->dispose end End of Process dispose->end

Caption: Workflow for the safe handling of 4-(4-Bromophenyl)-2-hydrazino-1,3-thiazole.

References

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